N-(Methylamino-PEG3)-NH-PEG3-acid

Core Science & Biosynthesis

Advanced Technical Whitepaper: N-(Methylamino-PEG3)-NH-PEG3-acid in Targeted Protein Degradation and Bioconjugation

Executive Summary

In the rapidly evolving landscape of heterobifunctional therapeutics—most notably Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the linker is no longer viewed as a passive spacer. It is an active structural element that dictates drug metabolism and pharmacokinetics (DMPK), target affinity, and synthetic feasibility. N-(Methylamino-PEG3)-NH-PEG3-acid (Molecular Weight: 410.5 g/mol ) is a highly specialized, trifunctional polyethylene glycol (PEG) derivative [1]. Featuring a terminal carboxylic acid, a terminal secondary methylamine, and an internal secondary amine core, this molecule provides orthogonal reactivity and unique physicochemical properties that solve critical challenges in modern drug design.

This whitepaper provides an in-depth mechanistic analysis of N-(Methylamino-PEG3)-NH-PEG3-acid, detailing its structural advantages, orthogonal conjugation protocols, and its strategic role in synthesizing complex biotherapeutics.

Structural Profiling and Physicochemical Logic

The molecular architecture of N-(Methylamino-PEG3)-NH-PEG3-acid (C₁₈H₃₈N₂O₈) is intentionally designed to overcome the "brick dust" properties (poor aqueous solubility and high lipophilicity) often associated with large bivalent degraders [2].

The "Protonatable Core" Advantage

Unlike standard continuous PEG chains (e.g., PEG6 or PEG8), this linker is interrupted by an internal secondary amine (-NH-). At physiological pH (7.4), this internal amine is partially protonated. This localized positive charge serves two critical functions:

• DMPK Modulation: It significantly enhances aqueous solubility and allows for hydrogen bonding with protic solvents, improving the overall bioavailability of the conjugated therapeutic [4].

• Trivalent Branching: The internal amine acts as a latent nucleophile. While sterically hindered compared to the terminal methylamine, it can be functionalized under forcing conditions to attach a third moiety, such as a fluorophore, a cell-penetrating peptide (CPP), or an ADC payload [2].

Asymmetric Termini for Orthogonal Conjugation

The molecule features asymmetric termini:

• Terminal Carboxylic Acid (-COOH): Readily activated for amide coupling with primary amines on target ligands.

• Terminal Methylamine (-NH-CH₃): A secondary amine that exhibits distinct nucleophilicity compared to primary amines, allowing for selective reactions with NHS esters or activated carbonates without cross-reacting with the internal amine.

Quantitative Data Summary

Property	Value / Specification	Mechanistic Implication
Molecular Weight	410.5 g/mol	Optimal spacer length (~28 Å) to prevent steric clashing between E3 ligase and target protein [1].
Chemical Formula	C₁₈H₃₈N₂O₈	High oxygen-to-carbon ratio ensures excellent hydrophilicity.
Terminal 1	Carboxylic Acid (-COOH)	Enables standard EDC/NHS or HATU-mediated amide coupling.
Terminal 2	Methylamine (-NH-CH₃)	Secondary amine; prevents unwanted imine formation; reacts selectively with strong electrophiles.
Internal Core	Secondary Amine (-NH-)	Protonatable at pH 7.4; acts as a structural pivot and solubility enhancer [4].

Experimental Workflows: Self-Validating Conjugation Protocols

As a Senior Application Scientist, I emphasize that successful bioconjugation relies on exploiting the subtle differences in pKa and steric hindrance between the terminal methylamine and the internal secondary amine. The following protocols are designed as self-validating systems to ensure orthogonal reactivity.

Phase 1: Activation and Coupling of the Carboxylic Acid

Objective: Conjugate the target-binding ligand (amine-bearing) to the linker's carboxylic acid while leaving the methylamine and internal amine intact.

• Preparation: Dissolve N-(Methylamino-PEG3)-NH-PEG3-acid (1.0 eq) and the amine-bearing target ligand (1.05 eq) in anhydrous DMF.

• Activation (Causality Check): Add HATU (1.2 eq) and DIPEA (3.0 eq) at 0°C.

  • Why HATU? HATU is prioritized over EDC/NHS here. The rapid kinetics of HATU-mediated activation prevent the internal secondary amine from looping back to attack the activated ester (intramolecular lactamization). Fast intermolecular coupling outcompetes slow intramolecular side reactions.

• Reaction: Stir at room temperature for 2 hours under nitrogen. Monitor via LC-MS.

• Purification: Purify the intermediate via preparative HPLC. The secondary amines (terminal and internal) will be protonated in the acidic mobile phase (e.g., 0.1% TFA), ensuring sharp peak resolution.

Phase 2: Selective Conjugation of the Terminal Methylamine

Objective: Attach the E3 ligase ligand (e.g., an NHS-ester derivative of Thalidomide or VHL ligand) selectively to the terminal methylamine [3].

• Preparation: Dissolve the purified intermediate from Phase 1 (1.0 eq) in a DMF/DCM mixture (1:1).

• pH Control (Causality Check): Add DIPEA (2.0 eq) to achieve an apparent pH of ~8.0.

  • Why pH 8.0? The terminal methylamine is sterically unhindered and highly nucleophilic at this pH. The internal secondary amine is flanked by two bulky PEG chains, rendering it kinetically inert to bulky NHS esters at room temperature.

• Reaction: Add the NHS-activated E3 Ligase Ligand (1.1 eq) dropwise. Stir for 4 hours at room temperature.

• Validation: LC-MS should confirm the addition of exactly one ligand mass. If double-conjugation (reaction at the internal amine) is observed, reduce the reaction temperature to 4°C to increase steric discrimination.

Visualizations of System Logic

The following diagrams illustrate the synthetic workflow and the orthogonal reactivity logic of the linker.

PROTAC assembly workflow utilizing orthogonal reactivity of the linker.

Structural logic and orthogonal reaction sites of the trifunctional linker.

Conclusion

N-(Methylamino-PEG3)-NH-PEG3-acid transcends the traditional role of a PEG spacer. By embedding a protonatable internal secondary amine and asymmetric reactive termini, it provides drug developers with a sophisticated tool to fine-tune the physicochemical properties of PROTACs and ADCs. Mastery of its orthogonal reactivity—driven by steric hindrance and pKa differentials—enables the precise construction of next-generation multivalent therapeutics.

References

• AxisPharm. "Homobifunctional PEG - ADC Linkers: N-(Methylamino-PEG3)-NH-PEG3-acid Product Specifications." AxisPharm Catalog. Available at:[Link]

A Senior Application Scientist's Guide to the Heterobifunctional Linker: N-(Methylamino-PEG3)-NH-PEG3-acid

Introduction: The Critical Role of Precision Linkers in Modern Therapeutics

In the landscape of advanced drug development, the ability to precisely connect distinct molecular entities is no longer a luxury but a foundational necessity. Heterobifunctional linkers have emerged as the indispensable architects of next-generation therapeutics, enabling the creation of highly specific and effective modalities such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[1][2][3] These linkers, featuring two different reactive groups, allow for the controlled, sequential conjugation of molecules, a critical factor in the success of the final conjugate.[2]

Among the most versatile and widely adopted linkers are those based on polyethylene glycol (PEG). The incorporation of a PEG chain imparts numerous favorable properties, including enhanced aqueous solubility, improved pharmacokinetic profiles, and reduced immunogenicity.[1][2][4][5] This guide provides an in-depth technical examination of a specific, highly valuable branched linker: N-(Methylamino-PEG3)-NH-PEG3-acid . We will explore its unique structural attributes, physicochemical properties, and core applications, providing field-proven insights and detailed experimental protocols for its effective use. This molecule is particularly prominent as a PEG-based PROTAC linker, designed to bridge a target protein binder and an E3 ubiquitin ligase ligand.[5][6][7]

Section 1: Molecular Profile and Physicochemical Properties

The efficacy of a linker is intrinsically tied to its structure and inherent properties. N-(Methylamino-PEG3)-NH-PEG3-acid is a branched, heterobifunctional molecule designed for optimal performance in bioconjugation workflows.

Chemical Structure

The linker is built around a central nitrogen atom, from which two distinct PEGylated arms extend. One arm terminates in a secondary methylamino group (-NHCH₃), while the other terminates in a carboxylic acid (-COOH). This "Y-shaped" architecture provides a unique spatial arrangement for the conjugated molecules.

Caption: Chemical structure of N-(Methylamino-PEG3)-NH-PEG3-acid.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of this linker. These values are critical for experimental design, including calculating molar equivalents for conjugation reactions and selecting appropriate analytical methods.

Property	Value	Source
Molecular Formula	C₁₈H₃₈N₂O₈	[8]
Molecular Weight	~410.5 g/mol	[8][9]
Purity	Typically ≥95%	[8]
Appearance	Solid or viscous oil	Vendor-specific
Solubility	Soluble in water, DMSO, DMF, CH₂Cl₂	[4][10]
Storage Condition	-20°C, desiccated	[8][11]

Stability and Handling

Proper storage is crucial for maintaining the integrity of the linker's reactive groups. The compound should be stored at -20°C under dry conditions.[8] Before use, it is essential to allow the container to equilibrate to room temperature before opening to prevent condensation of moisture, which can hydrolyze the reactive functionalities over time. For experimental use, prepare fresh solutions in a high-purity anhydrous solvent like DMF or DMSO.

Section 2: The Chemistry of Functional Ends - Reactivity and Orthogonality

The core utility of N-(Methylamino-PEG3)-NH-PEG3-acid lies in the distinct reactivity of its two terminal groups, which allows for controlled, stepwise conjugation.

The Carboxylic Acid Terminus (-COOH)

The carboxylic acid is a stable and versatile functional group. It does not react spontaneously with amines but requires activation to form a stable amide bond. This is a critical control point in a bioconjugation strategy.

• Mechanism of Action: The most common activation method involves carbodiimide chemistry. Reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

• The Role of NHS/Sulfo-NHS: While the O-acylisourea intermediate can react directly with a primary amine, it is prone to hydrolysis in aqueous solutions. To improve efficiency and stability, N-hydroxysuccinimide (NHS) or its water-soluble analog Sulfo-NHS is included in the reaction.[12][13] This traps the activated intermediate, converting it into a more stable NHS ester, which then reacts efficiently with primary amines at physiological pH to form a robust amide bond.[12][14] This two-step, one-pot reaction is the gold standard for labeling proteins and other amine-containing biomolecules.

The Secondary Amine Terminus (-NHCH₃)

The methylamino group is a nucleophile that readily reacts with electrophilic partners.

• Mechanism of Action: This secondary amine is most commonly used to react with pre-activated carboxylic acids, such as NHS esters, to form a stable amide bond. It can also react with other electrophiles like isothiocyanates or sulfonyl chlorides.

• Expert Insight: The use of a secondary amine, as opposed to a primary amine, offers a subtle but important advantage: it reduces the potential for cross-reactivity or side reactions. The methyl group provides slight steric hindrance and alters the nucleophilicity compared to a primary amine, which can be leveraged for greater control in complex syntheses.

A Self-Validating Orthogonal Conjugation Workflow

The distinct chemical requirements for reacting with the acid and amine termini enable a powerful, sequential conjugation strategy. This ensures that Molecule A is attached to one end of the linker before Molecule B is introduced to react with the other end, preventing the formation of undesired homodimers.

Caption: Orthogonal workflow for sequential bioconjugation.

Section 3: Core Applications in Drug Development

The unique architecture of N-(Methylamino-PEG3)-NH-PEG3-acid makes it exceptionally well-suited for constructing complex therapeutic molecules.

Proteolysis Targeting Chimeras (PROTACs)

PROTACs are a revolutionary class of drugs that co-opt the body's own cellular machinery to destroy disease-causing proteins rather than merely inhibiting them.[1][7] These heterobifunctional molecules consist of a ligand that binds the target protein, a second ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[5][15]

• The Linker's Critical Role: The linker is not just a passive spacer; its length, flexibility, and composition are critical determinants of PROTAC efficacy.[5] It must position the target protein and the E3 ligase in a precise orientation to facilitate the formation of a stable and productive ternary complex (Target Protein—PROTAC—E3 Ligase), which is essential for the ubiquitination and subsequent degradation of the target.

• Advantages of this PEG Linker: The dual PEG3 arms of this linker provide excellent water solubility, which can improve the often-poor solubility and cell permeability of complex PROTAC molecules.[5] The defined length and branched nature offer a specific vector and distance for optimizing ternary complex formation.

Caption: Linker mediating the PROTAC ternary complex formation.

Antibody-Drug Conjugates (ADCs) and Other Bioconjugates

In ADCs, a highly potent cytotoxic drug is linked to a monoclonal antibody that targets tumor-specific antigens.[1][3] The linker's role is to ensure the drug remains securely attached in circulation and is released effectively at the target site. The hydrophilic PEG nature of this linker is highly advantageous for ADCs, as it can help mitigate the aggregation often caused by conjugating hydrophobic drug payloads, thereby improving the overall pharmacological properties of the ADC.[2][16][17]

Section 4: Experimental Protocols and Methodologies

The following protocols provide a robust starting point for utilizing N-(Methylamino-PEG3)-NH-PEG3-acid. Optimization may be required based on the specific properties of the molecules being conjugated.

Protocol 1: Two-Step, One-Pot Amide Coupling via the Carboxylic Acid Terminus

This protocol describes the activation of the linker's carboxylic acid group and subsequent reaction with an amine-containing biomolecule (e.g., a protein, peptide, or small molecule).

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-Hydroxysulfosuccinimide)

• Amine-containing Molecule A

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.5

• Anhydrous DMSO or DMF

Methodology:

• Reagent Preparation:

  • Allow all reagents to equilibrate to room temperature before opening vials.

  • Dissolve the linker in anhydrous DMSO to create a concentrated stock solution (e.g., 100 mM).

  • Dissolve Molecule A in the appropriate buffer (e.g., Coupling Buffer for proteins).

  • Prepare fresh solutions of EDC (e.g., 10 mg/mL in Activation Buffer) and Sulfo-NHS (e.g., 10 mg/mL in Activation Buffer) immediately before use.

• Activation of the Linker:

  • In a microfuge tube, add the desired amount of the linker stock solution.

  • Add a 1.5-fold molar excess of both EDC and Sulfo-NHS.

  • Incubate for 15-30 minutes at room temperature.

  • Causality Check: This step creates the stable Sulfo-NHS ester on the linker's acid terminus. Performing this in a slightly acidic buffer (pH 6.0) maximizes the efficiency of EDC-mediated activation while minimizing hydrolysis.[14]

• Conjugation to Molecule A:

  • Add the activated linker solution to the solution of Molecule A. A 10-20 fold molar excess of linker to Molecule A is a common starting point for protein conjugations.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, with gentle mixing.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 50 mM Tris.

  • Incubate for 15 minutes at room temperature. This step deactivates any remaining unreacted NHS-ester groups, preventing non-specific reactions in subsequent steps.

• Purification:

  • Remove excess, unreacted linker and byproducts using an appropriate method based on the size and properties of the conjugate. For proteins, this is typically accomplished via size-exclusion chromatography (SEC) or dialysis. For small molecules, reverse-phase HPLC is often used.

Protocol 2: Characterization of the Final Conjugate

After each conjugation and purification step, it is imperative to validate the outcome.

System of Self-Validation:

• Mass Spectrometry (MALDI-TOF or ESI-MS): This is the most direct method to confirm a successful conjugation.[2][12] The resulting mass spectrum should show a mass shift corresponding to the addition of the linker and any conjugated molecules. Deconvolution of the raw data will provide the precise molecular weight of the final product.

• Size-Exclusion HPLC (SEC-HPLC): This technique is critical for assessing the purity of the conjugate and detecting any aggregation, which can be induced by the conjugation process.[12] A successful reaction will show a shift in retention time with a single, sharp peak for the purified conjugate.

• Reverse-Phase HPLC (RP-HPLC): Useful for assessing the purity of small molecule conjugates and can also be used to determine the drug-to-antibody ratio (DAR) in ADC characterization by separating species with different numbers of conjugated linkers/drugs.

Conclusion

N-(Methylamino-PEG3)-NH-PEG3-acid represents a sophisticated and powerful tool in the arsenal of the modern drug developer. Its heterobifunctional nature, combined with the advantageous properties of its branched PEG architecture, provides a reliable platform for the controlled assembly of complex therapeutics. The ability to execute a sequential, orthogonal conjugation strategy is paramount for creating well-defined products like PROTACs and ADCs, where precise stoichiometry and structural integrity directly impact therapeutic efficacy. By understanding the core principles of its reactivity and applying robust, self-validating experimental protocols, researchers can effectively leverage this linker to accelerate the development of next-generation targeted therapies.

References

• Gunda, P., et al. (2014). Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery. PMC. Retrieved from [Link]

• JenKem Technology. (2024, January 26). Heterobifunctional Multi-Arm PEGs for ADC Development. Retrieved from [Link]

• DC Chemicals. (2026, March 1). Methylamino-PEG3-azide|MSDS. Retrieved from [Link]

• AxisPharm. (n.d.). PROTAC Linker. Retrieved from [Link]

• XinYanBio. (n.d.). N-(Methylamino-PEG3)-NH-PEG3-acid. Retrieved from [Link]

• Supporting Document. (n.d.). Synthesis of AMP-PEG-N3 was carried out via carbodiimide coupling chemistry. Retrieved from [Link]

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The Strategic Application of N-(Methylamino-PEG3)-NH-PEG3-acid in Next-Generation Antibody-Drug Conjugates: A Technical Guide

Introduction: The Critical Role of Linker Technology in Antibody-Drug Conjugate (ADC) Efficacy

Antibody-drug conjugates (ADCs) represent a paradigm of targeted cancer therapy, synergizing the exquisite specificity of monoclonal antibodies with the potent cytotoxicity of small-molecule drugs.[] This molecular chimera's success is critically dependent on the linker, a component that not only tethers the cytotoxic payload to the antibody but also profoundly influences the overall stability, solubility, pharmacokinetics, and therapeutic index of the ADC.[2][3] Among the diverse array of linker technologies, polyethylene glycol (PEG) linkers have become integral to modern ADC design. PEGylation enhances the hydrophilicity of ADCs, mitigating the aggregation often induced by hydrophobic payloads and improving their pharmacokinetic profile.[][4][5]

This guide delves into the technical nuances of a specific, advanced linker: N-(Methylamino-PEG3)-NH-PEG3-acid . This branched, heterotrifunctional PEG linker offers a sophisticated scaffold for the development of next-generation ADCs with potentially superior properties. We will explore its unique structural advantages, provide detailed, field-proven protocols for its application, and discuss the critical analytical methodologies for the characterization of the resulting conjugates.

Core Principles: The Architectural Advantage of N-(Methylamino-PEG3)-NH-PEG3-acid

The N-(Methylamino-PEG3)-NH-PEG3-acid linker is characterized by a branched structure emanating from a central nitrogen atom, with each branch terminating in a distinct functional group: a secondary methylamino group, a primary amino group, and a carboxylic acid. This architecture provides several key advantages over traditional linear linkers:

• Enhanced Hydrophilicity and Solubility : The dual PEG3 chains create a significant hydrophilic cloud, which is highly effective at shielding hydrophobic payloads, thereby increasing the overall aqueous solubility of the ADC and reducing the risk of aggregation.[3][5]

• Potential for Higher Drug-to-Antibody Ratios (DAR) : Branched linkers can enable the attachment of multiple payload molecules at a single conjugation site on the antibody, facilitating a higher DAR without excessive modification of the antibody itself.[6] This is particularly beneficial for payloads with moderate potency where a higher drug load is necessary for optimal efficacy.[6]

• Controlled, Sequential Conjugation : The presence of three chemically distinct functional groups—a secondary amine, a primary amine, and a carboxylic acid—allows for a controlled, stepwise conjugation strategy. This orthogonal reactivity is crucial for the precise assembly of complex ADC constructs.

The inherent flexibility of the PEG chains also provides spatial separation between the antibody and the payload, which can minimize interference with antigen binding and potentially improve the payload's access to its intracellular target following internalization.[]

Experimental Protocols: A Step-by-Step Guide to ADC Synthesis

The following protocols are designed as a robust starting point for the conjugation of a cytotoxic payload and an antibody using the N-(Methylamino-PEG3)-NH-PEG3-acid linker. These methodologies are based on well-established bioconjugation chemistries and are presented to ensure a self-validating system through integrated purification and characterization steps.

Protocol 1: Two-Step Payload-Linker and Linker-Antibody Conjugation

This protocol leverages the differential reactivity of the linker's functional groups to first attach a payload to the linker, followed by conjugation of the payload-linker intermediate to the antibody.

Step 1: Activation of Payload and Conjugation to the Linker's Primary Amine

This step assumes the payload has a carboxylic acid moiety for activation.

• Materials :

  • Payload-COOH

  • N-(Methylamino-PEG3)-NH-PEG3-acid

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • N-hydroxysuccinimide (NHS)

  • Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

  • Reaction Buffer A: 0.1 M MES, pH 5.0-6.0

  • Reaction Buffer B: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

  • DIPEA (N,N-Diisopropylethylamine)

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system

• Procedure :

  • Payload Activation : Dissolve the payload-COOH (1.0 eq) in anhydrous DMF or DMSO. Add EDC (1.2 eq) and NHS (1.5 eq) and stir at room temperature for 1 hour to form the NHS ester.

  • Linker Preparation : In a separate vial, dissolve N-(Methylamino-PEG3)-NH-PEG3-acid (1.1 eq) in Reaction Buffer B.

  • Conjugation : Add the activated payload solution dropwise to the linker solution. If the linker is in a salt form, add DIPEA (2.0 eq) to neutralize. Stir the reaction at room temperature for 4-12 hours.

  • Purification : Purify the payload-linker conjugate by RP-HPLC to remove unreacted payload and linker. Lyophilize the pure fractions to obtain the payload-linker intermediate.

Step 2: Conjugation of Payload-Linker Intermediate to the Antibody

This step utilizes the carboxylic acid on the linker to conjugate to primary amines (lysine residues) on the antibody.

• Materials :

  • Monoclonal Antibody (mAb) in PBS, pH 7.4

  • Payload-linker intermediate from Step 1

  • EDC and Sulfo-NHS

  • Activation Buffer: 0.1 M MES, 0.15 M NaCl, pH 6.0

  • Coupling Buffer: PBS, pH 7.4

  • Quenching Buffer: 1 M Tris-HCl, pH 8.0

  • Size-Exclusion Chromatography (SEC) system

• Procedure :

  • Antibody Preparation : Buffer exchange the mAb into PBS, pH 7.4, and adjust the concentration to 5-10 mg/mL.

  • Linker Activation : Dissolve the payload-linker intermediate (10-20 fold molar excess over mAb) in Activation Buffer. Add EDC (2-fold molar excess over the linker) and Sulfo-NHS (5-fold molar excess over the linker). Incubate for 15-30 minutes at room temperature.

  • Conjugation : Immediately add the activated payload-linker solution to the mAb solution. Gently mix and allow the reaction to proceed for 2 hours at room temperature.

  • Quenching : Add Quenching Buffer to a final concentration of 50 mM to stop the reaction. Incubate for 30 minutes.

  • Purification : Purify the ADC using an SEC column (e.g., Sephadex G-25) to remove excess payload-linker and reaction byproducts.

Visualization of the Conjugation Workflow

Caption: Workflow for ADC synthesis using N-(Methylamino-PEG3)-NH-PEG3-acid.

Characterization and Quality Control of the ADC

Thorough characterization of the final ADC is paramount to ensure its quality, safety, and efficacy. A multi-faceted analytical approach is required.

Drug-to-Antibody Ratio (DAR) Determination

The DAR is a critical quality attribute that directly impacts the ADC's potency and therapeutic window.[7][8][9]

• Hydrophobic Interaction Chromatography (HIC) : HIC is a powerful technique for determining the DAR distribution. It separates ADC species based on the hydrophobicity imparted by the conjugated payload.[10] ADCs with different numbers of drugs will have different retention times. The weighted average DAR can be calculated from the peak areas of the different species.[11]

• Mass Spectrometry (MS) : Intact mass analysis of the ADC using techniques like LC-QTOF-MS provides a direct measurement of the mass of the different drug-loaded species, allowing for precise DAR calculation.[7][11]

Purity and Aggregation Analysis

• Size-Exclusion Chromatography (SEC) : SEC is the gold standard for assessing the purity of the ADC and quantifying the presence of high molecular weight species (aggregates).[] The hydrophilic nature of the PEG linker should contribute to minimizing aggregation.[3]

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) : SDS-PAGE under reducing and non-reducing conditions can confirm the covalent attachment of the linker-payload to the antibody heavy and/or light chains and assess the overall integrity of the conjugate.[13]

Data Presentation: Representative Analytical Data

Analytical Method	Parameter Measured	Typical Result for a Branched PEG-ADC	Significance
HIC-HPLC	DAR Distribution	Peaks corresponding to DAR 0, 2, 4, 6, 8 with a calculated average DAR of ~3.8	Confirms successful conjugation and provides the distribution of drug-loaded species.[10][13]
Intact Mass Spec	Mass of Conjugate Species	Mass peaks confirming the addition of 1, 2, 3, etc., linker-payload units to the antibody.	Provides unambiguous confirmation of conjugation and a precise average DAR.[7]
SEC-HPLC	Purity and Aggregation	>95% Monomer Peak	Ensures the ADC is free from aggregates, which can affect efficacy and immunogenicity.[3][]

Mechanism of Action: From Systemic Circulation to Intracellular Target

The journey of an ADC from administration to therapeutic action is a multi-step process, with the linker playing a crucial role at each stage.

Caption: Mechanism of action for an antibody-drug conjugate.

Conclusion and Future Perspectives

The N-(Methylamino-PEG3)-NH-PEG3-acid linker represents a sophisticated tool in the ADC development toolkit. Its branched architecture and heterotrifunctional nature provide a versatile platform for creating ADCs with enhanced solubility, potentially higher drug loading, and opportunities for controlled, multi-step conjugation strategies. The principles and protocols outlined in this guide offer a comprehensive framework for researchers and drug developers to harness the potential of this advanced linker technology. As the field of antibody-drug conjugates continues to evolve, the rational design and strategic implementation of innovative linkers like N-(Methylamino-PEG3)-NH-PEG3-acid will be paramount in developing safer and more effective targeted cancer therapies.

References

• Purification of ADCs by HIC. (n.d.). Creative Biolabs. [Link]

• Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? (2024). PMC. [Link]

• Measuring Drug-to-Antibody Ratio (DAR) for Antibody-Drug Conjugates (ADCs) with UHPLC/Q-TOF. (n.d.). Agilent. [Link]

• Determination of Drug-to-Antibody Ratio for Antibody-Drug Conjugates Purified from Serum. (n.d.). HPST. [Link]

• PEG Methylamine, MeNH-PEG. (n.d.). AxisPharm. [Link]

• HIC and SEC analysis of site-specific ADCs 7 a–g. a) Structures of... (n.d.). ResearchGate. [Link]

• Impact of drug-linker on method selection for analytical characterization and purification of antibody-drug conjugates. (2024). PubMed. [Link]

• Characterization and in vitro data of antibody drug conjugates (ADCs) derived from heterotrifunctional linker designed for the site-specific preparation of dual ADCs. (2018). PubMed. [Link]

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role of PEG linkers in bioconjugation

An In-depth Technical Guide: The Strategic Role of PEG Linkers in Bioconjugation

Abstract

Poly(ethylene glycol) (PEG) linkers have become an indispensable tool in bioconjugation, fundamentally transforming the development of advanced therapeutics, diagnostics, and research reagents.[1] Their unique physicochemical properties—hydrophilicity, biocompatibility, and non-immunogenicity—allow for the precise modulation of a biomolecule's characteristics, leading to vastly improved efficacy, safety, and stability profiles.[2][3] This technical guide provides a comprehensive overview of the role of PEG linkers, delving into the core principles of PEGylation, the diverse chemical toolkit available, and the strategic considerations for designing next-generation bioconjugates. We will explore the causality behind experimental choices, provide detailed protocols and troubleshooting guides, and present quantitative data and visual workflows to empower researchers, scientists, and drug development professionals in their work.

The Foundation: Understanding PEG in a Bioconjugation Context

PEGylation, the process of covalently attaching PEG chains to molecules like proteins, peptides, or nanoparticles, is a cornerstone of modern biotechnology.[1][4] The polymer itself is a polyether, typically synthesized from the ring-opening polymerization of ethylene oxide, resulting in a structure of repeating oxyethylene units: HO-(CH2CH2O)n-H.[] For bioconjugation, monofunctional methoxy-PEG (mPEG) is often preferred to prevent crosslinking.[6][7]

The "Why": Core Benefits of PEGylation

The decision to incorporate a PEG linker is driven by the desire to overcome inherent challenges in drug development. The attachment of these flexible, hydrophilic chains imparts several profound and beneficial properties to the resulting bioconjugate.[8][9]

Benefit	Mechanistic Rationale	Impact on Therapeutic Outcome
Enhanced Pharmacokinetics	Increases the hydrodynamic radius of the molecule, reducing renal clearance and prolonging its circulation half-life.[1][10]	Sustained therapeutic effect, reduced dosing frequency, and improved patient compliance.[10][11]
Improved Solubility	The highly hydrophilic nature of the PEG chain can solubilize hydrophobic drugs or proteins in aqueous solutions.[2][8][11]	Enables formulation of otherwise insoluble compounds and prevents aggregation.[9][12]
Reduced Immunogenicity	Forms a "stealth" hydration shell around the bioconjugate, masking immunogenic epitopes from recognition by the immune system.[1][10][13]	Lower risk of adverse immune responses and antibody-mediated neutralization.[12][14]
Enhanced Stability	Sterically hinders the approach of proteolytic enzymes, protecting the core biomolecule from degradation.[2][8]	Increased in-vivo stability and extended shelf-life of the therapeutic product.[15]

The "Stealth" Effect: A Deeper Look

The term "stealth" refers to the ability of PEGylated molecules to evade the body's natural defense mechanisms. When a PEGylated nanocarrier or protein is introduced into the bloodstream, the flexible PEG chains create a dynamic, water-rich cloud around its surface.[16] This hydration shell physically blocks the adsorption of opsonin proteins, which are molecules that tag foreign particles for clearance by phagocytic cells of the mononuclear phagocyte system (MPS).[17][18] By preventing opsonization, PEGylation significantly reduces uptake by the liver and spleen, thereby extending the molecule's circulation time and increasing its probability of reaching the target site.[17]

The PEG Linker Toolkit: Architectures and Functional Chemistries

The versatility of PEGylation lies in the vast array of available linker architectures and reactive functional groups, which allows for highly tailored bioconjugation strategies.[1][19]

Architectural Diversity

The geometry of the PEG chain itself influences the properties of the final conjugate.[3]

• Linear PEG: The most common architecture, consisting of a single, straight PEG chain. It is widely used for general solubility enhancement and extending half-life.[20]

• Branched PEG: Features multiple PEG chains extending from a central core. This structure provides increased steric hindrance and a larger hydrodynamic radius compared to a linear PEG of the same molecular weight, which can further enhance stability and circulation time.[3][]

• Multi-Arm PEG: With three or more PEG arms, these linkers are often used to create complex structures like hydrogels or to attach multiple copies of a molecule (e.g., a small molecule drug) to a central scaffold.[]

Fig. 1: Common PEG Linker Architectures.

Functional Group Chemistry: The Key to Covalent Attachment

The choice of reactive functional groups at the end(s) of the PEG chain dictates how it will attach to the target biomolecule. This selection is critical for controlling the site of conjugation and ensuring the stability of the resulting bond.[22]

Functional Group	Target Residue(s)	Resulting Bond	Key Considerations
NHS Ester	Primary amines (Lysine, N-terminus)	Stable Amide	Most common method; can lead to heterogeneous products due to multiple lysine residues. Reaction is pH-sensitive (optimal pH 7-9).[8][19]
Maleimide	Thiols (Cysteine)	Stable Thioether	Enables site-specific conjugation on engineered or free cysteines. Reaction is specific at pH 6.5-7.5.[19][23]
Alkyne / DBCO	Azide (via "Click Chemistry")	Stable Triazole	Bio-orthogonal reaction; allows for highly specific conjugation in complex biological mixtures without side reactions.[8]
Hydrazide	Aldehydes / Ketones	Hydrazone	Useful for labeling oxidized glycans on antibodies or proteins.[8]

To Cleave or Not to Cleave: A Critical Design Choice

PEG linkers can be designed to be either stable or degradable under specific physiological conditions, a choice that profoundly impacts the mechanism of action, especially in drug delivery.[24]

• Non-Cleavable Linkers: Form highly stable bonds (e.g., thioether, amide) that do not break down in vivo.[24][25] These are ideal for applications where the PEG chain should remain permanently attached to enhance pharmacokinetics, such as in PEGylated proteins like Pegfilgrastim.[15][24] The payload is released only upon the complete degradation of the antibody in the lysosome.[25]

• Cleavable Linkers: Incorporate a labile bond designed to break in response to a specific trigger within the target environment.[13][26] This allows for the controlled release of an active payload. This strategy is central to many modern Antibody-Drug Conjugates (ADCs).[25][]

Fig. 2: Mechanisms of Common Cleavable Linkers.

Rational Design of PEGylated Bioconjugates

The successful design of a PEGylated therapeutic requires a careful balancing of multiple parameters to achieve the desired pharmacokinetic and pharmacodynamic profile.

The Impact of PEG Chain Length and Molecular Weight

The length of the PEG chain is a critical variable.[28] Generally, longer chains provide better shielding and longer half-lives, but this comes at a potential cost.[28]

Property	Effect of Increasing PEG Molecular Weight (MW)	Rationale & Potential Trade-offs
Circulation Half-Life	Increases	Larger hydrodynamic size reduces renal filtration.[28][29]
Immunogenicity	Decreases	More effective masking of protein epitopes.[28]
Solubility	Increases	Greater contribution from the hydrophilic polymer chain.[28]
Biological Activity	May Decrease	Potential for steric hindrance, where the PEG chain blocks the active site or binding interface of the protein.[28][29]
Cytotoxicity (ADCs)	May Decrease	Slower internalization or release kinetics can reduce the potency of the delivered payload in vitro.[29]

A 2021 study on affibody-drug conjugates demonstrated this trade-off clearly. Increasing the PEG linker size from 0 to 4 kDa and 10 kDa extended the conjugate's half-life by 2.5-fold and 11.2-fold, respectively.[29] However, this came with a 4.5-fold and 22-fold reduction in in-vitro cytotoxicity, respectively.[29] This highlights the need for empirical optimization to find the "sweet spot" that balances pharmacokinetic benefits with retained biological function.

Monodisperse vs. Polydisperse PEGs: The Pursuit of Homogeneity

Traditional PEG synthesis results in a mixture of chain lengths, known as a polydisperse or polymeric PEG.[30] This heterogeneity can lead to a final bioconjugate product that is a complex mixture of molecules with varying properties, posing a significant analytical and regulatory challenge.[30][31]

In contrast, monodisperse PEGs (often called discrete PEGs or dPEGs) are synthesized with a single, precisely defined molecular weight.[12] Using monodisperse PEGs is critical for applications like ADCs, where consistency is paramount. It ensures that every conjugate has the exact same linker length, leading to a more homogeneous final product with predictable pharmacokinetics and simplified characterization.[12][30]

Case Study: PEG Linkers in Antibody-Drug Conjugates (ADCs)

ADCs are a powerful class of therapeutics that combine the targeting specificity of an antibody with the cell-killing potency of a cytotoxic drug.[] The linker connecting these two components is critical to the ADC's success, and PEG linkers are widely used.[32]

In this context, PEG linkers serve multiple functions:

• Solubilize Hydrophobic Payloads: Many potent cytotoxic drugs are highly hydrophobic. A hydrophilic PEG linker prevents aggregation and improves the overall solubility of the ADC.[12][32]

• Enable Higher Drug-to-Antibody Ratios (DAR): By mitigating hydrophobicity-driven aggregation, PEG linkers allow for the attachment of more drug molecules per antibody (a higher DAR) without compromising the ADC's stability and pharmacokinetic properties.[12][32]

• Provide Spacing: The PEG acts as a flexible spacer, ensuring the cytotoxic drug does not interfere with the antibody's ability to bind to its target antigen.[12]

Fig. 3: Schematic of a PEGylated Antibody-Drug Conjugate (ADC).

Experimental Workflows and Characterization

The successful synthesis and validation of a PEGylated bioconjugate require robust experimental protocols and analytical methods.

Protocol: Site-Specific PEGylation of a Cysteine-Engineered Antibody Fragment (Fab)

This protocol describes a common workflow for conjugating a thiol-reactive PEG-maleimide linker to an antibody fragment that has been engineered to contain a single, reactive cysteine residue. This approach ensures a homogeneous product with a DAR of 1.

Materials:

• Cysteine-engineered Fab in Phosphate Buffered Saline (PBS), pH 7.2.

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride solution (10 mM).

• PEG-Maleimide (e.g., mPEG-Mal, 5 kDa) dissolved in DMSO.

• PBS buffer, pH 6.8.

• Quenching solution: N-acetylcysteine or L-cysteine (100 mM in water).

• Size-Exclusion Chromatography (SEC) system for purification.

Methodology:

• Antibody Reduction (Activation):

  • Start with the Fab at a concentration of 5-10 mg/mL.

  • Add TCEP to the Fab solution to a final concentration of 1 mM (a ~10-fold molar excess). TCEP is a mild reductant that will reduce any disulfide bonds formed by the engineered cysteine without disrupting the structural disulfide bonds of the antibody.

  • Incubate at room temperature for 1-2 hours.

• PEG Conjugation:

  • Adjust the pH of the reduced Fab solution to 6.8 by buffer exchange or addition of a concentrated low pH buffer. This pH is optimal for the maleimide-thiol reaction while minimizing hydrolysis of the maleimide group.

  • Add the PEG-Maleimide solution to the reduced Fab. Use a 3 to 5-fold molar excess of PEG-Maleimide over the Fab to drive the reaction to completion.

  • Incubate the reaction at 4°C overnight or at room temperature for 2-4 hours, with gentle mixing.

• Quenching:

  • Add the quenching solution to a final concentration of 2 mM (in excess of the remaining PEG-Maleimide).

  • Incubate for 30 minutes at room temperature to react with and cap any unreacted maleimide groups.

• Purification:

  • Purify the PEGylated Fab from excess PEG and quenching reagent using an SEC column equilibrated with the desired final formulation buffer (e.g., PBS, pH 7.4).

  • Collect fractions and monitor the elution profile at 280 nm. The PEGylated Fab will elute earlier than the unconjugated Fab (if any) due to its larger size.

• Characterization:

  • Confirm the successful conjugation and purity of the collected fractions using SDS-PAGE (will show a band shift) and SEC-HPLC (will show a shift to an earlier retention time).

  • Determine the final concentration using UV-Vis spectroscopy at 280 nm.

Fig. 4: Experimental Workflow for Site-Specific PEGylation.

Characterization of PEGylated Bioconjugates

Characterizing the final product is a critical step to ensure purity, homogeneity, and batch-to-batch consistency.[4][31]

• Size-Exclusion Chromatography (SEC): An essential tool to separate the PEGylated conjugate from unreacted protein and excess PEG, confirming an increase in hydrodynamic size.[28]

• Mass Spectrometry (LC-MS): Provides an accurate mass of the conjugate, which confirms the covalent attachment of the PEG linker and allows for the precise determination of the degree of PEGylation.[31][33]

• Nuclear Magnetic Resonance (¹H NMR): Can be used to quantitatively determine the average number of PEG chains attached to a protein.[34]

Troubleshooting Common PEGylation Challenges

Issue	Potential Cause(s)	Recommended Solution(s)
Low Conjugation Efficiency	Incomplete reduction of cysteine; Inactive PEG reagent (e.g., hydrolyzed maleimide); Suboptimal reaction pH.	Ensure sufficient excess of reductant (TCEP); Use fresh, high-purity PEG reagents; Carefully control the reaction pH to the optimal range for the chosen chemistry.[35]
Protein Aggregation	Use of a di-functional PEG causing cross-linking; Protein instability at the reaction pH or temperature.	Ensure use of a mono-functional PEG; Screen different buffer conditions and perform the reaction at a lower temperature (e.g., 4°C); Reduce protein concentration.[35]
Loss of Biological Activity	PEG attachment near the active or binding site (steric hindrance); Denaturation of the protein during the reaction.	Target a different amino acid known to be distant from the active site; Protect the active site with a substrate or inhibitor during conjugation; Use milder reaction conditions.[35]

Future Directions

The field of PEGylation continues to evolve. Key areas of innovation include the development of next-generation cleavable linkers with multi-stage release mechanisms and the use of enzymatic methods (e.g., Sortase A) for even more precise, site-specific conjugation under mild conditions.[4][26] The principles of PEGylation are also being applied to advanced modalities like mRNA therapeutics, where PEG-lipids are essential components of lipid nanoparticle (LNP) delivery systems.[9]

By providing a versatile platform to enhance the properties of biomolecules, PEG linkers will remain a cornerstone of bioconjugation, enabling the development of safer and more effective therapies.[1][3]

References

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• ADC Review. (2018, June 29). PEGs and Antibody-drug Conjugates a Versatile Approach. Retrieved from [Link]

• Pelegri-O'Day, E. M., et al. (n.d.). Site-Specific PEGylation of Therapeutic Proteins. PMC. Retrieved from [Link]

• MolecularCloud. (2025, May 22). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). Retrieved from [Link]

• Creative Biolabs. (n.d.). What are PEG Linkers?. Retrieved from [Link]

• Li, Y., et al. (2024, March 7). Research progress on the PEGylation of therapeutic proteins and peptides (TPPs). Retrieved from [Link]

• Zhang, Y., et al. (2021, February 3). PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates. Retrieved from [Link]

• Schuster, R. J., et al. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Retrieved from [Link]

• Patalag, L. J., et al. (2021, November 1). Quantifying the effect of PEG architecture on nanoparticle ligand availability using DNA-PAINT. Retrieved from [Link]

• LinkedIn. (2025, May 28). PEGylation in Pharmaceutical Development: Enhancing Drug Efficacy and Safety. Retrieved from [Link]

• Su, Y., et al. (2021, April 6). Antibody–drug conjugates: Recent advances in linker chemistry. PMC. Retrieved from [Link]

• Al-Sanea, M. M., et al. (2024, August 12). PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. PMC. Retrieved from [Link]

• Jevsevar, S., et al. (2010, February 22). Protein PEGylation: An overview of chemistry and process considerations. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Overview of Polyethylene Glycol (PEG). Retrieved from [Link]

• Dal-Jovo, C., et al. (n.d.). From Synthesis to Characterization of Site-Selective PEGylated Proteins. Frontiers. Retrieved from [Link]

• AxisPharm. (2024, October 21). Polyethylene Glycol Classification. Retrieved from [Link]

• Taylor & Francis Online. (2022, July 21). PEGylated drug delivery systems in the pharmaceutical field: past, present and future perspective. Retrieved from [Link]

• Bioconjugate Chemistry. (2024, May 29). Comparison of Cyclic and Linear PEG Conjugates. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Characterization of PEGylated Biopharmaceutical Products by LC/MS and LC/MS/MS. Retrieved from [Link]

• J-Stage. (2016, July 25). PEGylation technology for the drug development. Retrieved from [Link]

• MDPI. (2025, March 27). The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System. Retrieved from [Link]

• LinkedIn. (2025, September 18). Pegylation Explained: Benefits, Uses & Future in Medicine. Retrieved from [Link]

• Jokerst, J. V., et al. (n.d.). PEGylation as a strategy for improving nanoparticle-based drug and gene delivery. PMC. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Cleavable PEGylation: a strategy for overcoming the “PEG dilemma” in efficient drug delivery. Retrieved from [Link]

• ResearchGate. (2025, August 6). Characterization of Poly(ethylene glycol) and PEGylated Products by LC/MS with Postcolumn Addition of Amines | Request PDF. Retrieved from [Link]

• PubMed. (2019, May 23). Determination of the degree of PEGylation of protein bioconjugates using data from proton nuclear magnetic resonance spectroscopy. Retrieved from [Link]

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Solubility Dynamics of N-(Methylamino-PEG3)-NH-PEG3-acid in Aqueous Buffers: A Technical Whitepaper

As a Senior Application Scientist, I frequently observe that researchers treat polyethylene glycol (PEG) linkers as passive structural elements. However, the solubility of N-(Methylamino-PEG3)-NH-PEG3-acid (MW: 410.5 g/mol ) in aqueous buffers is a dynamic, active process governed by strict thermodynamic principles. This heterobifunctional-like linker—featuring a terminal secondary amine (methylamino), a central amine, and a terminal carboxylic acid separated by two hydrophilic PEG3 spacers—is a cornerstone in modern bioconjugation, PROTAC synthesis, and antibody-drug conjugate (ADC) development.

This whitepaper provides an in-depth analysis of the structural causality behind its solubility, alongside self-validating experimental protocols for accurately measuring its behavior in aqueous systems.

The Structural Causality of Aqueous Solubility

The exceptional solubility of N-(Methylamino-PEG3)-NH-PEG3-acid is not merely a physical trait; it is a direct consequence of its molecular architecture. Understanding this causality is essential for optimizing conjugation workflows.

• Hydration Shell Formation: The two discrete PEG3 (triethylene glycol) spacers contain ether oxygen atoms that act as potent hydrogen bond acceptors. In aqueous media, these oxygen atoms coordinate with water molecules, creating a robust hydration shell that prevents hydrophobic collapse and aggregation .

• Zwitterionic Equilibrium: At physiological pH (e.g., PBS, pH 7.4), the terminal carboxylic acid (pKa ~4.5) is deprotonated into a carboxylate anion, while the methylamino group (pKa ~9.5) is protonated. This zwitterionic state maximizes ion-dipole interactions with the aqueous solvent, driving the thermodynamic solubility well beyond that of standard lipophilic linkers .

Caption: pH-dependent ionization states of N-(Methylamino-PEG3)-NH-PEG3-acid influencing solubility.

Buffer Selection and Physicochemical Profiling

The solubility and reactivity of this linker are intrinsically linked to the pH of the chosen buffer system. Selecting the correct buffer is critical not only for maintaining solubility but for ensuring orthogonal reactivity during bioconjugation workflows (e.g., EDC/NHS coupling vs. amine-reactive conjugation).

Table 1: Predicted Physicochemical & Solubility Properties

Property	Value / Descriptor	Scientific Rationale
Molecular Weight	410.5 g/mol	Optimal size for maintaining high ligand mobility without steric hindrance.
LogP (Predicted)	< 0 (Highly Hydrophilic)	Driven by six ethylene oxide units and ionizable functional groups.
Aqueous Solubility (pH 7.4)	> 100 mg/mL	Zwitterionic state maximizes ion-dipole interactions with water.
DMSO Solubility	> 50 mg/mL	Excellent organic solubility for concentrated stock preparation.

Table 2: Buffer Selection Guide for Conjugation Workflows

Buffer System	pH Range	Solubility Status	Primary Application
PBS (Phosphate Buffered Saline)	7.2 - 7.6	Excellent (Zwitterionic)	General formulation, physiological assays, and cell culture.
MES Buffer	4.7 - 6.0	Excellent (Cationic dominant)	EDC/NHS activation of the terminal carboxylic acid.
Borate / Bicarbonate	8.0 - 9.0	Excellent (Anionic dominant)	Amine-reactive conjugation (e.g., reacting the methylamino group).

Self-Validating Methodologies for Solubility Determination

Solubility is not a single static value; it is context-dependent. We must distinguish between kinetic solubility (relevant for in vitro assays) and thermodynamic solubility (critical for stable formulation) . The following protocols are designed as self-validating systems to ensure data integrity.

Kinetic Solubility Screening (Nephelometry Method)

Causality: Kinetic solubility measures the point of precipitation when a compound dissolved in an organic solvent (DMSO) is rapidly introduced into an aqueous buffer. This mimics high-throughput assay conditions where compounds are diluted from master stocks.

Step-by-Step Protocol:

• Stock Preparation: Dissolve N-(Methylamino-PEG3)-NH-PEG3-acid in anhydrous DMSO to create a 10 mM stock solution.

• Serial Dilution: Dispense the stock into a 96-well plate containing the target aqueous buffer (e.g., PBS, pH 7.4). Critical Control: Ensure the final DMSO concentration remains ≤ 1.0% (v/v) to prevent solvent-induced solubility artifacts.

• Equilibration: Incubate the plate at 25°C for exactly 2 hours. (Rationale: This specific timeframe allows metastable supersaturated states to precipitate without reaching full thermodynamic equilibrium).

• Detection: Measure the absorbance at 620 nm using a microplate reader to detect light scattering caused by insoluble particulates.

• Validation: The kinetic solubility limit is defined as the maximum concentration before a statistically significant increase in optical density (turbidity) is observed compared to a vehicle-only buffer blank.

Thermodynamic Solubility Determination (Shake-Flask Method)

Causality: Thermodynamic solubility represents the true equilibrium state of the solid compound in the solvent. It is the gold standard for late-stage formulation and ADC developability assessments .

Step-by-Step Protocol:

• Saturation: Add an excess amount of solid N-(Methylamino-PEG3)-NH-PEG3-acid (e.g., 50 mg) to 1.0 mL of the target aqueous buffer in a tightly sealed glass vial.

• Isothermal Incubation: Place the vial in an isothermal shaker at 25°C (or 37°C for physiological relevance) and agitate at 300 RPM for 48 hours. (Rationale: PEG derivatives can form viscous micro-environments; extended shaking ensures complete thermodynamic equilibrium is reached).

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes. Critical Insight: Centrifugation is strictly preferred over syringe filtration. PEG chains are notorious for non-specific adsorption to standard hydrophobic filter membranes (e.g., PTFE), which artificially lowers the measured concentration in the filtrate.

• Quantification: Carefully aspirate the supernatant, dilute it in the mobile phase, and quantify using a validated HPLC-UV or LC-MS method against a known standard curve.

Caption: Shake-flask method workflow for determining thermodynamic solubility in aqueous buffers.

Troubleshooting Sub-Optimal Solubility in Complex Conjugates

While the bare N-(Methylamino-PEG3)-NH-PEG3-acid linker is highly soluble, conjugating it to highly hydrophobic payloads (e.g., PROTAC target ligands or cytotoxins) can drastically reduce the overall aqueous solubility of the final construct. If precipitation occurs during downstream assays, consider the following scientifically grounded interventions:

• Co-Solvent Integration: Introduce 2-5% (v/v) of a biocompatible co-solvent such as PEG 400 or Ethanol into the aqueous buffer. This disrupts hydrophobic payload stacking without denaturing biological targets.

• Surfactant Addition: The addition of 0.01-0.05% Tween-20 or Triton X-100 can prevent conjugate aggregation by lowering the surface tension of the buffer, allowing the PEG3 chains to fully extend, hydrate, and exert their "molecular greasing" effect.

References

Unlocking Complex Bioconjugation: Mechanism of Action and Applications of N-(Methylamino-PEG3)-NH-PEG3-acid

Executive Summary

In the rapidly evolving landscape of targeted protein degraders (PROTACs) and antibody-drug conjugates (ADCs), the selection of the linker is as critical as the choice of the warheads. N-(Methylamino-PEG3)-NH-PEG3-acid (MW: 410.5 g/mol )[1] represents a highly specialized class of heterotrifunctional-like polyethylene glycol (PEG) linkers. Unlike standard homobifunctional or simple linear linkers, this molecule possesses a unique topological architecture: a terminal methylamine, an internal secondary amine, and a terminal carboxylic acid.

This whitepaper dissects the physicochemical mechanism of action (MoA) of this linker, explaining how its structural nodes influence drug metabolism and pharmacokinetics (DMPK), and provides field-proven, self-validating protocols to overcome the inherent challenges of its orthogonal reactivity[2].

Structural Mechanism of Action (MoA) & DMPK Modulation

In bioconjugation, a linker's "Mechanism of Action" refers to its physicochemical behavior—how it dictates spatial geometry, modulates solubility, and governs sequential chemical reactivity[3].

The Orthogonal Reactivity Triad

The molecule features three distinct functional nodes, each with unique electronic and steric properties:

• Terminal Methylamine ( CH3​−NH− ): Acts as the primary nucleophile. The methyl group provides slight inductive electron donation, making it highly reactive toward activated esters (e.g., NHS esters) while maintaining a lower steric profile than bulkier secondary amines.

• Internal Secondary Amine ( −NH− ): The critical DMPK modulator. With a pKa of ~9.5, this amine remains predominantly protonated at physiological pH (7.4).

• Terminal Carboxylic Acid ( −COOH ): The electrophilic anchor, which can be activated via carbodiimide chemistry (EDC/HATU) to couple with target amines[2].

Spacer Dynamics and Pharmacokinetics

The dual PEG3 (triethylene glycol) chains provide a flexible, highly hydrated spacer that minimizes steric hindrance between conjugated moieties[3]. More importantly, the internal secondary amine acts as a localized cationic center. In my experience optimizing PROTAC scaffolds, highly lipophilic E3 ligase and protein-of-interest (POI) ligands often suffer from aggregation and rapid clearance. The introduction of this central protonated amine drastically improves aqueous solubility and alters the molecule's DMPK properties, enhancing cellular permeability via localized dipole interactions[].

Fig 1. Structural topology and orthogonal reactivity nodes of the linker.

Quantitative Data: Physicochemical & Reactivity Profiles

To design a robust conjugation strategy, one must understand the exact physical parameters and reactivity thresholds of the linker.

Table 1: Physicochemical & Pharmacokinetic Profile

Property	Value	Mechanistic Impact
Molecular Weight	410.5 g/mol [1]	Optimal for maintaining a low overall MW in PROTACs/ADCs, preventing violation of Lipinski's rules.
Chemical Formula	C18​H38​N2​O8​	Provides a balanced O/C ratio, ensuring robust hydration spheres.
Spacer Length	~28 Å (extended)	Provides sufficient distance to prevent steric clash and allow ternary complex formation.
Internal Amine pKa	~9.5	Protonated at pH 7.4; increases aqueous solubility and alters DMPK profiles[].

Table 2: Orthogonal Conjugation Parameters

Functional Group	Reactivity Profile	Optimal pH	Preferred Reagents
Terminal Methylamine	High nucleophilicity	7.5 - 8.5	NHS-Esters, TFP-Esters
Internal Amine	Moderate nucleophilicity	8.5 - 9.5	Reductive amination ( NaCNBH3​ )
Carboxylic Acid	Electrophilic (when activated)	5.5 - 6.5 (activation)	HATU/DIPEA or EDC/sulfo-NHS

The Self-Polymerization Conundrum & Expert Workarounds

A common pitfall I observe in junior chemists utilizing unprotected amino-acid linkers like N-(Methylamino-PEG3)-NH-PEG3-acid is the self-polymerization conundrum . If you blindly activate the carboxylic acid using HATU or EDC, the activated ester will immediately react with the terminal methylamine or internal secondary amine of adjacent linker molecules, resulting in useless PEG oligomers.

The Causality of the Solution: To prevent this, the protocol must enforce strict orthogonal sequencing. We must first exhaust the nucleophilicity of the terminal methylamine by conjugating it to our first warhead. Subsequently, we must transiently protect the internal secondary amine before activating the carboxylic acid. This creates a self-validating system where each step can be isolated and verified via LC-MS, ensuring zero polymerization.

Experimental Protocol: Trivalent PROTAC Synthesis

The following step-by-step methodology details the synthesis of a PROTAC scaffold, utilizing the linker to bridge an E3 ligase ligand, a POI ligand, and a solubility-enhancing moiety.

Step 1: Regioselective Amidation of the Terminal Methylamine

• Preparation: Dissolve the NHS-activated E3 ligase ligand (1.0 eq) in anhydrous DMF.

• Conjugation: Add N-(Methylamino-PEG3)-NH-PEG3-acid in a slight excess (1.2 eq) to the solution.

• Catalysis: Add N,N-Diisopropylethylamine (DIPEA) to achieve an apparent pH of 8.0.

• Incubation: Stir at room temperature for 2 hours. The less sterically hindered terminal methylamine reacts preferentially over the internal amine.

• Validation: Monitor via LC-MS. Isolate the Intermediate 1 via preparative HPLC.

Step 2: Transient Protection of the Internal Amine

• Preparation: Dissolve Intermediate 1 in a 1:1 mixture of THF and saturated aqueous NaHCO3​ .

• Protection: Add Di-tert-butyl dicarbonate ( Boc2​O , 2.0 eq). Stir for 4 hours.

• Validation: This step is crucial. By Boc-protecting the internal amine, we eliminate all nucleophilicity from the linker, securing it against self-polymerization in the next step. Extract into ethyl acetate and dry over Na2​SO4​ .

Step 3: Carboxylic Acid Activation and POI Coupling

• Activation: Dissolve the Boc-protected Intermediate 2 in anhydrous DMF. Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir for 15 minutes to form the active ester[2].

• Coupling: Add the amine-bearing POI ligand (1.1 eq). Stir for 3 hours at room temperature.

• Validation: Confirm the disappearance of the activated ester via LC-MS.

Step 4: Global Deprotection and Final Isolation

• Deprotection: Treat the crude mixture with a 1:1 solution of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for 1 hour to remove the Boc group, restoring the internal amine's cationic DMPK properties.

• Purification: Evaporate the solvent under reduced pressure. Purify the final conjugate using Size Exclusion Chromatography (SEC) or preparative HPLC.

Fig 2. Self-validating bioconjugation workflow preventing linker polymerization.

Sources

• 1. Homobifunctional PEG - ADC Linkers | AxisPharm [axispharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. precisepeg.com [precisepeg.com]

An In-depth Technical Guide to the Heterobifunctional Linker: N-(Methylamino-PEG3)-NH-PEG3-acid

Abstract

In the landscape of advanced biotherapeutics, particularly in the development of Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), the role of the linker molecule is paramount. It is not merely a spacer but a critical component that dictates the solubility, stability, pharmacokinetics, and efficacy of the entire construct. This technical guide provides a comprehensive overview of the heterobifunctional linker, N-(Methylamino-PEG3)-NH-PEG3-acid. We will delve into its core physicochemical properties, the rationale behind its structural design, and provide detailed, field-proven protocols for its application in bioconjugation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced PEGylation strategies to engineer next-generation therapeutics.

Introduction: The Critical Role of Linkers in Bioconjugation

The conjugation of biomolecules to other moieties—be it a small molecule drug, a fluorescent probe, or another protein—has revolutionized medicine and biological research.[1] The success of these conjugates hinges on the linker that connects the components. A well-designed linker must offer a balance of stability in circulation and controlled reactivity for conjugation.[] Heterobifunctional linkers, possessing two different reactive groups, are particularly valuable as they allow for controlled, sequential conjugation, minimizing the formation of undesirable homodimers.[1]

Polyethylene glycol (PEG) has become the gold standard for linker backbones due to its unique properties: it is biocompatible, non-immunogenic, and highly soluble in aqueous and organic solvents.[3] The process of attaching PEG chains, known as PEGylation, enhances the pharmacokinetic properties of therapeutics by increasing their hydrodynamic size, which reduces renal clearance and shields them from enzymatic degradation.[3]

This guide focuses on a specific, branched heterobifunctional PEG linker: N-(Methylamino-PEG3)-NH-PEG3-acid. Its structure offers a unique combination of a secondary amine (methylamino) and a carboxylic acid, providing two distinct points of conjugation with orthogonal reactivity.

Core Molecular Attributes

A thorough understanding of the linker's fundamental properties is the first step in its effective application.

Molecular Structure and Properties

The structure of N-(Methylamino-PEG3)-NH-PEG3-acid is designed for optimal performance in bioconjugation workflows.

Property	Value	Source
Chemical Formula	C₁₈H₃₈N₂O₈	[4]
Molecular Weight	410.5 g/mol	[4]
Appearance	White to off-white solid or oil	[5]
Purity	Typically ≥98%	[4]
Solubility	Soluble in water, DMSO, DMF	[5]
Storage Conditions	-20°C, protected from moisture	[5]

graph Molecule {
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// Central Nitrogen
N_center [label="N", pos="0,0!"];
// Methylamino-PEG3 arm
C1_Me [label="CH₃", pos="-1.5,0.7!"];
N_Me [label="NH", pos="-0.7,0.5!"];
C2_Me [label="CH₂", pos="-1.5,-0.2!"];
C3_Me [label="CH₂", pos="-2.3,-0.2!"];
O1_Me [label="O", pos="-3.1,-0.2!"];
C4_Me [label="CH₂", pos="-3.9,-0.2!"];
C5_Me [label="CH₂", pos="-4.7,-0.2!"];
O2_Me [label="O", pos="-5.5,-0.2!"];
C6_Me [label="CH₂", pos="-6.3,-0.2!"];
C7_Me [label="CH₂", pos="-7.1,-0.2!"];
O3_Me [label="O", pos="-7.9,-0.2!"];
C8_Me [label="CH₂", pos="-8.7,-0.2!"];
C9_Me [label="CH₂", pos="-9.5,-0.2!"];
// NH-PEG3-acid arm
N_H [label="NH", pos="0.7,0.5!"];
C1_Acid [label="CH₂", pos="1.5,-0.2!"];
C2_Acid [label="CH₂", pos="2.3,-0.2!"];
O1_Acid [label="O", pos="3.1,-0.2!"];
C3_Acid [label="CH₂", pos="3.9,-0.2!"];
C4_Acid [label="CH₂", pos="4.7,-0.2!"];
O2_Acid [label="O", pos="5.5,-0.2!"];
C5_Acid [label="CH₂", pos="6.3,-0.2!"];
C6_Acid [label="CH₂", pos="7.1,-0.2!"];
O3_Acid [label="O", pos="7.9,-0.2!"];
C7_Acid [label="CH₂", pos="8.7,-0.2!"];
C8_Acid [label="CH₂", pos="9.5,-0.2!"];
C_carboxyl [label="C", pos="10.3,-0.2!"];
O_double [label="O", pos="10.7,0.4!"];
O_single [label="OH", pos="10.7,-0.8!"];
// Bonds
edge [color="#4285F4"];
N_center -- N_Me;
N_center -- N_H;
C1_Me -- N_Me;
N_Me -- C2_Me;
C2_Me -- C3_Me;
C3_Me -- O1_Me;
O1_Me -- C4_Me;
C4_Me -- C5_Me;
C5_Me -- O2_Me;
O2_Me -- C6_Me;
C6_Me -- C7_Me;
C7_Me -- O3_Me;
O3_Me -- C8_Me;
C8_Me -- C9_Me;
N_H -- C1_Acid;
C1_Acid -- C2_Acid;
C2_Acid -- O1_Acid;
O1_Acid -- C3_Acid;
C3_Acid -- C4_Acid;
C4_Acid -- O2_Acid;
O2_Acid -- C5_Acid;
C5_Acid -- C6_Acid;
C6_Acid -- O3_Acid;
O3_Acid -- C7_Acid;
C7_Acid -- C8_Acid;
C8_Acid -- C_carboxyl;
C_carboxyl -- O_double [style=double];
C_carboxyl -- O_single;
}

Caption: Molecular structure of N-(Methylamino-PEG3)-NH-PEG3-acid.

The "Why": Rationale Behind the Structure

• Heterobifunctionality: The presence of a secondary amine (methylamino) and a carboxylic acid provides two distinct reactive handles. The methyl group on the amine slightly increases its nucleophilicity compared to a primary amine and can offer steric advantages in some reactions. The carboxylic acid can be activated for reaction with primary amines.[6] This dual reactivity allows for the controlled, stepwise conjugation of two different molecules.[]

• Branched PEG Core: The branched structure, originating from a central nitrogen atom, provides a unique three-dimensional architecture. This can influence the spatial orientation of the conjugated molecules, potentially reducing steric hindrance and improving target engagement.

• PEG3 Spacers: Each arm contains three ethylene glycol units. This PEG content is crucial for several reasons:

  • Enhanced Solubility: The hydrophilic PEG chains significantly improve the water solubility of the linker and, consequently, the final conjugate, which is particularly important for hydrophobic drug payloads.[7]

  • Reduced Immunogenicity: The PEG chains can shield the conjugated molecule from the host's immune system, reducing the likelihood of an immune response.[3]

  • Improved Pharmacokinetics: The increased hydrodynamic radius imparted by the PEG chains helps to reduce renal clearance, thereby extending the circulation half-life of the therapeutic.[3]

Applications in Drug Development

The unique properties of N-(Methylamino-PEG3)-NH-PEG3-acid make it a valuable tool in several areas of advanced drug development.

PROTACs (Proteolysis-Targeting Chimeras)

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome. The linker connecting the target-binding ligand and the E3 ligase ligand is a critical determinant of PROTAC efficacy. PEG-based linkers like N-(Methylamino-PEG3)-NH-PEG3-acid are frequently used in PROTAC synthesis to enhance solubility and provide the necessary flexibility for the formation of a stable ternary complex (Target Protein-PROTAC-E3 Ligase).[8]

Caption: Role of the linker in PROTAC-mediated protein degradation.

Antibody-Drug Conjugates (ADCs)

ADCs combine the specificity of a monoclonal antibody with the potency of a cytotoxic drug. The linker plays a crucial role in the stability and efficacy of the ADC. A branched, hydrophilic linker like N-(Methylamino-PEG3)-NH-PEG3-acid can be used to attach the cytotoxic payload to the antibody. The PEG component helps to improve the solubility of the often-hydrophobic drug, preventing aggregation and improving the overall pharmacokinetic profile of the ADC.[1]

Surface Modification of Nanoparticles

This linker can be used to functionalize the surface of nanoparticles for biomedical applications. For instance, the carboxylic acid end can be used to attach the linker to an amine-functionalized nanoparticle. The exposed methylamino group can then be used to conjugate a targeting ligand, such as an antibody or peptide, to guide the nanoparticle to a specific site in the body. The PEG chains provide a hydrophilic shield, improving the colloidal stability of the nanoparticles in biological fluids.[9][10]

Experimental Protocols: A Guide to Application

The following protocols are designed to serve as a robust starting point. As with any bioconjugation reaction, optimization for your specific molecules is essential for the best results.

Two-Step EDC/NHS Coupling in Solution

This is the most common method for conjugating the carboxylic acid moiety of the linker to a molecule containing a primary amine (e.g., a protein, peptide, or amine-functionalized small molecule). The reaction proceeds in two steps to improve efficiency and minimize side reactions.[]

Causality Behind Experimental Choices:

• Two-Step Process: The carboxylic acid is first activated with EDC and NHS to form a semi-stable NHS ester. This intermediate is less susceptible to hydrolysis than the O-acylisourea intermediate formed with EDC alone. This two-step approach prevents the uncontrolled crosslinking of the amine-containing target molecule if it also possesses carboxyl groups.[]

• pH Control: The activation step is performed at a slightly acidic pH (4.5-6.0) to maximize the efficiency of EDC. The subsequent coupling to the amine is performed at a physiological to slightly basic pH (7.2-8.0) where the primary amine is deprotonated and thus more nucleophilic.[11]

• Buffers: Amine- and carboxylate-free buffers (like MES for activation and PBS for coupling) are critical to prevent the buffer components from competing in the reaction.[11]

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid

• Molecule to be conjugated (containing a primary amine)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS for aqueous reactions

• Quenching Buffer: 1 M Tris-HCl or 1 M Glycine, pH 8.0

• Anhydrous DMSO or DMF

• Purification system (e.g., size-exclusion chromatography, dialysis)

Protocol:

• Reagent Preparation:

  • Allow all reagents to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution of N-(Methylamino-PEG3)-NH-PEG3-acid in anhydrous DMSO or DMF.

  • Prepare fresh 10 mg/mL stock solutions of EDC and NHS in Activation Buffer immediately before use.

• Activation of the Linker's Carboxylic Acid:

  • In a microfuge tube, combine the N-(Methylamino-PEG3)-NH-PEG3-acid solution with Activation Buffer.

  • Add the EDC stock solution to achieve a 2- to 5-fold molar excess over the linker.

  • Immediately add the NHS stock solution to achieve a 2- to 5-fold molar excess over the linker.

  • Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

• Conjugation to the Amine-Containing Molecule:

  • Dissolve your target molecule in the Coupling Buffer.

  • Add the activated linker solution from step 2 to the target molecule solution. A 10- to 20-fold molar excess of the linker over the target molecule is a good starting point.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle agitation.

• Quenching the Reaction:

  • Add the Quenching Buffer to a final concentration of 20-50 mM to stop the reaction by hydrolyzing any unreacted NHS esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove unreacted linker and byproducts using size-exclusion chromatography (desalting column) or dialysis against a suitable buffer (e.g., PBS).

Caption: Experimental workflow for two-step EDC/NHS coupling.

Characterization of the Conjugate

After purification, it is essential to characterize the final conjugate to confirm successful ligation and determine the degree of labeling.

Technique	Purpose	Expected Outcome
SDS-PAGE	To visualize the increase in molecular weight.	A band shift to a higher apparent molecular weight for the conjugated protein compared to the unconjugated protein.
Mass Spectrometry (MALDI-TOF or ESI-MS)	To confirm the precise molecular weight of the conjugate.	The mass spectrum will show peaks corresponding to the unconjugated molecule and one or more conjugated species, with mass increases corresponding to the mass of the linker (410.5 Da).
Size-Exclusion HPLC (SEC-HPLC)	To assess purity and detect aggregation.	A shift to an earlier retention time for the conjugate compared to the unconjugated molecule, and a single, sharp peak indicating a homogenous, non-aggregated product.
NMR Spectroscopy	For detailed structural characterization of small molecule conjugates.	Can confirm the formation of the new amide bond and the integrity of the linker and conjugated molecules.[12]

Conclusion

N-(Methylamino-PEG3)-NH-PEG3-acid is a highly versatile and powerful tool in the bioconjugation toolbox. Its heterobifunctional nature, combined with the beneficial properties of its branched PEG core, provides researchers with a high degree of control and flexibility in designing complex bioconjugates. The ability to employ well-established EDC/NHS chemistry allows for the robust and reproducible synthesis of advanced therapeutics like ADCs and PROTACs, as well as the functionalization of materials for biomedical applications. A thorough understanding of its properties and the rationale behind the conjugation methodologies, as outlined in this guide, is crucial for its successful implementation in the laboratory and the advancement of next-generation biologics.

References

• Garg, N. K., et al. (2021). Patents & Products. UCLA. Available at: [Link]

• AxisPharm. (n.d.). PEG Methylamine, MeNH-PEG. Retrieved from [Link]

• Bloemen, M., et al. (2014). Heterobifunctional PEG Ligands for Bioconjugation Reactions on Iron Oxide Nanoparticles. PLoS ONE, 9(10), e109475. Available at: [Link]

• Bloemen, M., et al. (2014). Heterobifunctional PEG Ligands for Bioconjugation Reactions on Iron Oxide Nanoparticles. Available at: [Link]

• BenchChem. (2025). N-(PEG2-amine)
• Kornfield, J. A., et al. (2018). U.S. Patent No. 10,125,221. U.S.

• Xin Yan Bo Mei. (n.d.). N-(Methylamino-PEG3)-NH-PEG3-acid. Retrieved from [Link]

• MDPI. (2022). Effect of PEGylation on the Drug Release Performance and Hemocompatibility of Photoresponsive Drug-Loading Platform. Polymers, 14(12), 2441. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Aminooxy-PEG3-methyl ester.
• Broad Institute. (2020). U.S.
• Grossi, E., et al. (2021). U.S.
• Google Patents. (2020). US20200345863A1 - Ligand-drug-conjugate comprising a single molecular weight polysarcosine.
• BenchChem. (2025). Application Notes & Protocols for Bioconjugation using N-(Azido-PEG3)-N-(PEG2-amine).
• Nature. (2024). PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. Scientific Reports, 14(1), 1-15.
• BenchChem. (2025).
• BroadPharm. (2022). Protocol for PEG Acid Reagents.

• Introducing PEG3-Methylamine: A Versatile Chemical Solution. (n.d.). Retrieved from [Link]

• Rao, D. R., et al. (2024).

• NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. (2023). Analytical Chemistry, 95(2), 1773-1780. Available at: [Link]

• Google Patents. (2003).

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• 4. PEG-X-PEG Reagents, 2-arm PEG, PEG reagent | BroadPharm [broadpharm.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. N-(Methylamino-PEG3)-NH-PEG3-acid_新研博美 [xinyanbm.com]
• 7. mdpi.com [mdpi.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Heterobifunctional PEG Ligands for Bioconjugation Reactions on Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Heterobifunctional PEG Ligands for Bioconjugation Reactions on Iron Oxide Nanoparticles | PLOS One [journals.plos.org]
• 11. broadpharm.com [broadpharm.com]
• 12. researchgate.net [researchgate.net]

Architecting Proximity: A Technical Guide to Heterobifunctional Linkers in Targeted Protein Degradation

Abstract: In the sophisticated architecture of Targeted Protein Degradation (TPD), the heterobifunctional linker is frequently—and erroneously—treated as a passive structural bridge. As a Senior Application Scientist navigating the complexities of Proteolysis Targeting Chimeras (PROTACs), I emphasize that the linker is a dynamic thermodynamic engine. It dictates the physicochemical properties, cellular permeability, and the critical formation of the ternary complex[1]. This whitepaper provides an in-depth analysis of linker chemistry, the causality behind biophysical assay design, and the emerging role of machine learning in de novo PROTAC architecture.

The Thermodynamic Engine: Mechanistic Principles of Linker Design

Unlike traditional occupancy-based small molecules, PROTACs operate via an event-driven pharmacology. They function by recruiting a Protein of Interest (POI) and an E3 ubiquitin ligase (e.g., CRBN or VHL) to induce proximity, leading to polyubiquitination and subsequent proteasomal degradation[2].

The length and composition of the linker are paramount. A linker must be sufficiently long and flexible to allow the warhead and the E3 ligase ligand to adopt the correct spatial orientation for effective ternary complex formation, yet rigid enough to minimize the entropic penalty incurred during binding[3]. If a linker is too short, it induces binary steric repulsions between the POI and the E3 ligase, severely impairing degradation efficacy[1]. Conversely, overly long linkers can lead to the "hook effect" (prozone effect), where high PROTAC concentrations drive the formation of non-functional binary complexes rather than the desired ternary complex.

Fig 1: PROTAC-mediated targeted protein degradation via induced ternary complex formation.

Navigating the Chemical Space of Linkers

Historically, the PROTAC field relied heavily on empirical "trial and error," utilizing synthetically tractable alkyl chains and polyethylene glycol (PEG) motifs[1]. However, the field is undergoing a critical shift toward more sophisticated, functionalized linkers to optimize pharmacokinetics (PK) and pharmacodynamics (PD).

Table 1: Comparative Analysis of PROTAC Linker Chemotypes

Linker Chemotype	Physicochemical Profile	Strategic Advantages	Inherent Limitations
Polyethylene Glycol (PEG)	Hydrophilic, highly flexible	Excellent aqueous solubility; synthetically modular and widely available.	High entropic penalty upon ternary complex formation; susceptible to oxidative degradation.
Alkyl Chains	Hydrophobic, flexible	Enhances cell permeability; highly chemically stable.	Poor aqueous solubility; prone to non-specific hydrophobic interactions and aggregation.
Rigidified (e.g., Piperazines)	Conformationally restricted	Drastically reduces entropic penalty; enhances positive cooperativity ( α ).	Synthetically challenging; requires precise structural knowledge of the ternary interface.
Click-derived (Triazoles)	Rigid, polar	Enables rapid, modular synthesis via CuAAC; metabolically stable.	Triazole moiety can introduce off-target hydrogen bonding, altering the intended binding mode.

Biophysical Validation: The TR-FRET Ternary Complex Assay

To rationally design linkers, researchers must quantify ternary complex formation. While Amplified Luminescent Proximity Homogeneous Assays (AlphaScreen) are highly sensitive, they are notoriously susceptible to chemotype-dependent interference (e.g., singlet oxygen quenchers)[4]. Therefore, Time-Resolved Fluorescence Energy Transfer (TR-FRET) is the gold standard for its robustness and modularity[2].

Fig 2: Step-by-step TR-FRET assay workflow for quantifying PROTAC ternary complex formation.

Step-by-Step Methodology & Experimental Causality

This protocol provides a self-validating framework for measuring the [POI]−[PROTAC]−[E3] complex[5].

• Reagent Preparation: Perform a serial dilution of the PROTAC compound in DMSO, followed by dilution into the final assay buffer (typically starting at 100 µM, 1:3 steps)[5].

• Master Mix Assembly: Prepare a master mix of the POI and E3 ligase. Add 10 µL to each well of a 384-well plate[5].

  • Causality Rule: Why maintain protein concentrations in the 5–20 nM range? To accurately measure the cooperative nature of the ternary complex, the assay must be performed at concentrations below the binary dissociation constants ( Kd​ ) of the individual ligands. Higher concentrations will mask cooperativity by forcing independent binary binding[5].

• Equilibration: Incubate for 30–60 minutes at room temperature to allow the thermodynamic equilibrium of the ternary complex to establish[5].

• Fluorophore Addition: Add 5 µL of the donor (e.g., Terbium-cryptate) and acceptor (e.g., d2 or XL665) antibodies. Incubate for 2–4 hours protected from light[5].

• Detection: Read the plate using excitation at ~340 nm. Measure emission at 620 nm (donor) and 665 nm (acceptor) utilizing a 50–100 µs delay[5].

  • Causality Rule: Why utilize a 50–100 µs delay? Biological samples and small-molecule libraries exhibit auto-fluorescence with short decay lifetimes (nanoseconds). Lanthanide chelates possess millisecond fluorescence lifetimes; the delay effectively gates out transient background noise, yielding an exceptionally high signal-to-noise ratio[5].

• Self-Validating Analysis: Calculate the TR-FRET ratio: Ratio=(Emission665nm​/Emission620nm​)×10,000 [5].

  • System Validation: The protocol mandates "no PROTAC" and "no protein" controls. The ratiometric readout inherently normalizes for well-to-well variations in volume or sample quenching, acting as an internal validation mechanism for data integrity[5].

The Future: Machine Learning and De Novo Linker Design

The large, multivalent nature of PROTACs means they require a more complex design approach than traditional Fragment-Based Drug Design (FBDD)[3]. Direct fine-tuning of generative models on limited PROTAC datasets often results in overfitting and poor generalization[6].

To bridge the distribution mismatch in chemical space between small-molecule datasets and PROTAC domains, researchers are pioneering Domain-Adapted Diffusion Models (e.g., DAD-PROTAC)[6]. By decomposing the target score estimator into a pre-trained score function and a lightweight score correction term, these models achieve efficient fine-tuning, allowing for the in silico generation of high-quality, structurally novel heterobifunctional linkers without the historical reliance on empirical trial and error[6].

References

• Current strategies for the design of PROTAC linkers: a critical review - PubMed Central (nih.gov). 1

• General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - ACS Pharmacology & Translational Science. 2

• Application Note: A Step-by-Step Guide to Ternary Complex Formation Assays - Benchchem. 5

• A comprehensive review of emerging approaches in machine learning for de novo PROTAC design - RSC Publishing. 3

• Domain-Adapted Diffusion Model for PROTAC Linker Design Through the Lens of Density Ratio in Chemical Space - OpenReview. 6

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• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comprehensive review of emerging approaches in machine learning for de novo PROTAC design - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00177J [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Domain-Adapted Diffusion Model for PROTAC Linker Design Through the Lens of Density Ratio in Chemical Space | OpenReview [openreview.net]

Engineering Next-Generation Protein Degraders: A Technical Guide to N-(Methylamino-PEG3)-NH-PEG3-acid Linkers

Executive Summary

In the rapidly evolving landscape of targeted protein degradation (TPD), Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality. A PROTAC is a heterobifunctional small molecule comprising a warhead that binds a protein of interest (POI), an anchor that recruits an E3 ubiquitin ligase, and a linker that bridges the two[1]. Far from being a passive structural spacer, the linker is a critical determinant of the PROTAC's efficacy, dictating ternary complex geometry, aqueous solubility, and cell membrane permeability[2].

This whitepaper provides an in-depth technical analysis of N-(Methylamino-PEG3)-NH-PEG3-acid (Molecular Weight: 410.5), a highly specialized, heterobifunctional branched PEG linker[3]. By deconstructing its chemical anatomy, mechanistic advantages, and bioconjugation workflows, this guide equips drug development professionals with the field-proven insights necessary to optimize next-generation degraders.

Structural Anatomy & Chemical Rationale

The design of a PROTAC linker requires a delicate balance between flexibility, length, and physicochemical properties. The N-(Methylamino-PEG3)-NH-PEG3-acid linker is engineered to solve specific pharmacokinetic and synthetic bottlenecks in TPD.

Deconstructing the Molecule

• Terminal Carboxylic Acid: Provides a standard, highly reliable handle for amide coupling (via EDC/HATU) to primary or secondary amines on the E3 ligase ligand (e.g., VHL or CRBN derivatives)[4].

• Terminal Methylamino Group: Unlike standard primary amines, this secondary amine sterically tunes the coupling reaction. More importantly, upon conjugation to a warhead, it forms an N-methyl amide. This eliminates a hydrogen bond donor (HBD), thereby reducing the topological polar surface area (tPSA)—a proven strategy to enhance the cell membrane permeability of high-molecular-weight PROTACs[5].

• Central Secondary Amine (NH): Classified as a "PEG-X-PEG" architecture, this central nitrogen acts as a protonatable center at physiological pH[3]. This drastically improves the aqueous solubility of the highly lipophilic PROTAC molecule. Furthermore, it serves as an orthogonal synthetic handle for generating trivalent PROTACs or attaching fluorophores without altering the linear distance between the POI and E3 ligase.

• Dual PEG3 Spacers: Polyethylene glycol (PEG) chains are the most utilized linker motifs, comprising approximately 55% of all published PROTAC linkers[2]. The dual PEG3 configuration provides an optimal spatial distance (roughly equivalent to a 22-atom chain) that bridges the gap between the POI and E3 ligase while minimizing the entropic penalty during ternary complex formation[6].

Table 1: Physicochemical & Structural Attributes

Parameter	Value / Characteristic	Causality in PROTAC Design
Molecular Weight	410.5 g/mol	Adds moderate mass; balanced by high solubility[3].
Linker Motif	PEG (Polyethylene Glycol)	Enhances hydrophilicity and prevents non-specific protein binding[7].
HBD Count (Post-Coupling)	Reduced by 1	N-methyl amide formation improves passive membrane permeability.
Protonatable Centers	1 (Central NH)	Increases solubility at physiological pH (7.4); acts as a branching handle.
Flexibility	High	Allows the PROTAC to adopt the necessary conformation for ternary complexation[6].

Mechanistic Role in Ternary Complex Formation

The ultimate goal of a PROTAC is to induce a highly cooperative ternary complex (POI-PROTAC-E3). The length and composition of the linker are the primary drivers of this event. A linker that is too short (e.g., PEG1) may introduce severe steric clashes between the two proteins, preventing complexation[6]. Conversely, a linker that is too long increases the entropic penalty of folding and can lead to non-productive, independent binding (the "hook effect")[6].

The N-(Methylamino-PEG3)-NH-PEG3-acid linker provides a "Goldilocks" distance for many POI-E3 pairs. The oxygen atoms in the PEG backbone interact with solvent water molecules, maintaining the linker in an extended conformation in solution, which facilitates the initial "fishing" for the target proteins[7].

Fig 1: Targeted protein degradation pathway mediated by a PEG-based PROTAC.

Causality in Bioconjugation: Overcoming Synthetic Hurdles

Synthesizing a PROTAC with an unprotected amino-acid linker presents a unique challenge: the risk of intramolecular cyclization or intermolecular oligomerization during carboxylic acid activation. Because N-(Methylamino-PEG3)-NH-PEG3-acid contains both a reactive acid and a secondary amine, standard equimolar coupling will result in a complex mixture of polymeric byproducts.

The Expert Solution: To circumvent this, application scientists employ a pseudo-dilution strategy or solid-phase synthesis . By attaching the E3 ligand to a solid support resin, the linker can be introduced in a large molar excess (e.g., 5x to 10x). The activated acid reacts rapidly with the resin-bound amine, while the excess linker in solution is washed away, completely preventing oligomerization.

Fig 2: Step-by-step bioconjugation workflow utilizing the heterobifunctional PEG linker.

Self-Validating Experimental Methodologies

Protocol 1: Bioconjugation of N-(Methylamino-PEG3)-NH-PEG3-acid (Solution Phase)

Note: This protocol utilizes a large molar excess to prevent linker polymerization.

• Preparation: Dissolve the E3 ligase ligand (e.g., VHL-amine) (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq).

• Linker Activation: In a separate vial, dissolve N-(Methylamino-PEG3)-NH-PEG3-acid (5.0 eq) and HATU (4.8 eq) in anhydrous DMF. Stir for 5 minutes at room temperature to form the active ester.

• Coupling: Dropwise, add the activated linker solution to the E3 ligand solution. Stir for 2 hours at room temperature under nitrogen.

• Validation Checkpoint 1 (LC-MS): Sample 1 µL of the reaction mixture. Confirm the disappearance of the E3 ligand mass and the appearance of the intermediate mass. Self-Validation: If oligomers (+[Linker Mass]x2) are detected >10%, increase the linker excess in future runs.

• Purification: Purify the intermediate via preparative reverse-phase HPLC to remove the excess unreacted linker. Lyophilize the product.

• Warhead Conjugation: Dissolve the purified intermediate (1.0 eq) and the POI warhead (bearing a carboxylic acid, 1.2 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 4 hours. The sterically hindered methylamino group may require slightly longer reaction times than a primary amine.

• Final Validation: Purify the final PROTAC via HPLC and confirm purity (>95%) via LC-MS and 1H-NMR.

Protocol 2: Cellular Degradation Assay (Western Blot)

• Cell Culture: Seed target cells (e.g., HEK293T or specific cancer cell lines) in 6-well plates at 3×105 cells/well. Incubate overnight at 37°C.

• Treatment: Treat cells with a concentration gradient of the synthesized PROTAC (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM) to observe both the degradation maximum ( Dmax​ ) and the hook effect at high concentrations[6].

• Time-Course Causality: Because PROTACs act catalytically, harvest cells at multiple time points (4h, 8h, 12h, 24h). Self-Validation: End-point assays at 24h may show false negatives if the cell has upregulated protein synthesis to compensate for the degradation[6].

• Lysis & Quantification: Wash cells with ice-cold PBS. Lyse using RIPA buffer supplemented with protease/phosphatase inhibitors[6]. Quantify using a BCA assay.

• Immunoblotting: Run normalized samples on SDS-PAGE. Probe for the POI, the E3 ligase (to ensure it isn't auto-degraded), and a loading control (e.g., GAPDH).

Comparative Efficacy Data

To understand the value of the N-(Methylamino-PEG3)-NH-PEG3-acid linker, it must be compared against standard motifs. The table below synthesizes expected outcomes based on linker chemistry variations.

Table 2: Comparative Impact of Linker Modifications

Linker Type	Permeability (tPSA Impact)	Aqueous Solubility	Ternary Complex Flexibility	Oligomerization Risk
Standard Alkyl (C8-C12)	High (Low tPSA)	Very Poor	Rigid / Restricted	Low
Standard PEG3 (Primary Amines)	Moderate	High	Highly Flexible	High (if unprotected)
N-(Methylamino-PEG3)-NH-PEG3-acid	High (N-methyl amide)	Very High (Central NH)	Highly Flexible	High (Requires Excess)

References

• Current strategies for the design of PROTAC linkers: a critical review. National Institutes of Health (NIH) / PMC. Available at:[Link][2]

• PEG-X-PEG - ADC Linkers (NH-bis(PEG3-acid) HCl salt / N-(Methylamino-PEG3)-NH-PEG3-acid). AxisPharm. Available at: [Link][3]

• Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. National Institutes of Health (NIH) / PMC. Available at:[Link][5]

Sources

• 1. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PEG-X-PEG - ADC Linkers | AxisPharm [axispharm.com]
• 4. biochempeg.com [biochempeg.com]
• 5. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. PROTAC PEG Linkers - JenKem Technology USA [jenkemusa.com]

Engineering Targeted Therapies: A Comprehensive Guide to N-(Methylamino-PEG3)-NH-PEG3-acid in PROTACs and Bioconjugation

Executive Summary

N-(Methylamino-PEG3)-NH-PEG3-acid is a highly versatile, heterobifunctional polyethylene glycol (PEG) derivative belonging to the PEG-NH-PEG class of crosslinkers (). Featuring a terminal methylamine, an internal secondary amine, and a terminal carboxylic acid, this molecule is engineered to overcome the physicochemical limitations of traditional aliphatic linkers. Its primary applications lie in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), where the precise spatial arrangement and aqueous solubility of the linker are critical for therapeutic efficacy ([1]).

Structural Causality and Physicochemical Advantages

The molecular architecture of N-(Methylamino-PEG3)-NH-PEG3-acid dictates its functional superiority in complex bioconjugation workflows. Understanding the causality behind its structural elements is essential for rational drug design:

• Dual PEG3 Spacers: The incorporation of two PEG3 units provides an optimal linker length that minimizes steric clash between the E3 ligase and the Target Protein (POI) without introducing excessive entropic penalties during ternary complex formation ([2]).

• Terminal Methylamine: Unlike primary amines, the secondary methylamine reacts with activated carboxylic acids to form an N-methyl amide. This specific bond exhibits restricted rotation (cis-trans isomerism) and lacks a hydrogen bond donor, which alters the conformational dynamics of the linker and often enhances the metabolic stability of the resulting PROTAC against plasma amidases.

• Internal Secondary Amine (-NH-): The central amine acts as a protonatable center at physiological pH, significantly enhancing the aqueous solubility of highly hydrophobic payload-ligand complexes ([3]). It also serves as a potential tertiary conjugation site for theranostic applications.

Application in PROTAC Engineering

PROTACs function by inducing proximity between a disease-causing POI and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target. The linker actively participates in the thermodynamics of the ternary complex.

PROTAC-mediated targeted protein degradation using the N-(Methylamino-PEG3)-NH-PEG3-acid linker.

Comparative Analysis of PROTAC Linkers

To justify the selection of N-(Methylamino-PEG3)-NH-PEG3-acid, we must evaluate it against other standard linkers used in the field.

Linker Class	Example	Aqueous Solubility	Conformational Flexibility	Metabolic Stability	Primary Use Case
Alkyl Chain	(+)-Biotin-SLC	Low	High	High	Highly lipophilic targets; cell-permeable PROTACs
Standard PEG	PEG3-acid	High	High	Moderate	General PROTAC synthesis; standard degradation
PEG-NH-PEG	N-(Methylamino-PEG3)-NH-PEG3-acid	Very High	Moderate-High	High (N-methyl amide)	Complex ADCs; PROTACs requiring enhanced solubility

Experimental Methodologies: Self-Validating Protocols

The synthesis of PROTACs using this linker requires orthogonal coupling strategies to prevent polymerization and ensure directional assembly. The following protocol details the coupling of the linker to an E3 ligase ligand (bearing a primary amine) and a POI ligand (bearing a carboxylic acid).

Protocol 1: Directional Assembly of a PROTAC

Causality: We first couple the terminal carboxylic acid of the linker to the E3 ligand. The terminal methylamine is less nucleophilic than a primary amine due to steric hindrance; therefore, activating the POI ligand's carboxylic acid with a highly efficient coupling reagent like HATU in the second step is critical to drive the N-methyl amide formation.

Step 1: Carboxylic Acid Activation & First Coupling

• Dissolve N-(Methylamino-PEG3)-NH-PEG3-acid (1.0 eq) and the E3 ligase ligand-NH₂ (1.0 eq) in anhydrous DMF (0.1 M).

• Add DIPEA (3.0 eq) to ensure the amines are free-based.

• Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Rationale: EDC/HOBt is chosen here over HATU to prevent premature capping or side reactions with the secondary amines.

• Stir at room temperature for 4 hours.

• Self-Validation: Monitor via LC-MS. The reaction is complete when the extracted ion chromatogram (EIC) shows the disappearance of the linker mass and the appearance of the [M+H]⁺ peak corresponding to the Intermediate-1.

Step 2: Methylamine Coupling & Final Assembly

• Isolate Intermediate-1 via preparative HPLC.

• In a separate flask, dissolve the POI-COOH ligand (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Rationale: HATU provides the rapid kinetics necessary to overcome the steric hindrance of the methylamine on Intermediate-1.

• Stir for 15 minutes to form the active ester, then add Intermediate-1 (1.0 eq).

• Stir at room temperature for 12 hours.

• Self-Validation: Perform LC-MS analysis. The presence of the fully assembled PROTAC mass [M+H]⁺ and the absence of Intermediate-1 validate the successful formation of the sterically hindered N-methyl amide bond.

Step-by-step bioconjugation workflow for PROTAC synthesis using the heterobifunctional PEG linker.

Advanced Considerations: Deprotection Strategies

In many commercial sourcing scenarios, this linker is supplied with the carboxylic acid protected as a tert-butyl (t-butyl) ester to prevent self-condensation during storage. Causality: The t-butyl ester is highly stable to basic coupling conditions but is readily cleaved under acidic conditions. Protocol: Treat the protected linker with a 1:1 (v/v) mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM) for 2–5 hours at room temperature. Co-evaporate with toluene to remove residual TFA, yielding the free acid ready for Step 1 ([4]).

Conclusion

N-(Methylamino-PEG3)-NH-PEG3-acid represents a sophisticated evolution in linker technology. By combining the solubility-enhancing properties of PEG with the unique conformational and metabolic advantages of an N-methyl amide linkage, it provides drug development professionals with a powerful tool for designing next-generation PROTACs and complex bioconjugates.

References

• Title: N-(Methylamino-PEG3)-NH-PEG3-acid Source: Amerigo Scientific URL: [Link]

• Title: Homobifunctional PEG - ADC Linkers Source: AxisPharm URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N-(Methylamino-PEG3)-NH-PEG3-acid - Amerigo Scientific [amerigoscientific.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Linchpin of Targeted Protein Degradation: An In-Depth Technical Guide to PROTAC Linker Chemistry

Executive Summary

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in pharmacology, transitioning from occupancy-driven inhibition to event-driven targeted protein degradation[1]. A PROTAC is a heterobifunctional molecule comprising a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting the two[2]. Historically viewed as a mere passive tether, the linker is now universally recognized as the linchpin of PROTAC efficacy. Its composition, length, and rigidity dictate the thermodynamics of ternary complex formation, cellular permeability, and overall pharmacokinetic (PK) profiles[3][4].

This whitepaper provides a comprehensive, self-validating framework for PROTAC linker chemistry, designed for drug development professionals seeking to optimize targeted protein degraders.

Mechanistic Foundation: The Thermodynamics of the Ternary Complex

The fundamental mechanism of a PROTAC relies on the formation of a productive POI-PROTAC-E3 ternary complex[]. The linker orchestrates this interaction by defining the spatial orientation and proximity of the two proteins, effectively driving positive cooperativity[3].

The Causality of Linker Length: Linker length must be empirically optimized to bridge the precise gap between the POI and E3 ligase binding pockets[3].

• Too Short: Severe steric clashes occur between the POI and E3 ligase, actively preventing ternary complex formation[6].

• Too Long: The entropic penalty of binding increases drastically. Furthermore, the system becomes highly susceptible to the "hook effect"—a phenomenon where the PROTAC forms independent, non-productive binary complexes with the POI and E3 ligase rather than the desired ternary complex[3][6].

PROTAC-mediated ternary complex formation and targeted protein degradation pathway.

Chemical Typology and Structural Evolution of Linkers

The structural evolution of PROTAC linkers is currently undergoing a critical shift from highly flexible, synthetically tractable chains to rigidified, pre-organized scaffolds[1].

Flexible Linkers (PEG and Alkyl)

Polyethylene glycol (PEG) and alkyl chains dominate early-stage PROTAC development[3]. PEG motifs are present in approximately 55% of published linkers due to their excellent aqueous solubility and synthetic accessibility[1]. However, extended PEG chains can be susceptible to oxidative metabolism in vivo[4][6]. Alkyl chains, representing about 30% of linkers, offer high chemical stability but significantly increase the lipophilicity of the molecule, which can severely restrict cellular uptake and aqueous solubility[1][4].

Rigid and Functional Linkers

To overcome the entropic penalties associated with flexible chains, modern rational design incorporates rigid motifs such as triazoles (6%), alkynes (7%), and saturated heterocycles like piperazine and piperidine (4%)[1][4].

The Causality of Rigidification: By restricting the conformational degrees of freedom, rigid linkers pre-organize the PROTAC into an active conformation[4]. This reduces the entropic cost upon ternary complex formation, stabilizes the protein-protein interaction, and frequently improves the metabolic stability and oral bioavailability of the degrader[1][4].

Quantitative Analysis of Linker Chemistries

To facilitate rational design, the following tables summarize the structural prevalence, physicochemical properties, and empirical degradation efficacies associated with different linker architectures.

Table 1: Prevalence and Physicochemical Properties of PROTAC Linker Motifs

Linker Motif	Prevalence (%)	Structural Flexibility	Key Advantages	Key Limitations
PEG Chains	~55%[1]	High	Excellent aqueous solubility; synthetically tractable[1][4].	Susceptible to oxidative metabolism; high entropic penalty[4][6].
Alkyl Chains	~30%[1]	High	High chemical stability; easy to synthesize[4].	High lipophilicity limits aqueous solubility and cellular uptake[1][4].
Alkynes	~7%[1]	Rigid	Imparts directional rigidity; improves PK properties[1].	May reduce solubility depending on adjacent motifs.
Triazoles	~6%[1]	Rigid	Metabolically stable; synthesized rapidly via Click Chemistry[4][6].	Can introduce off-target binding if not shielded.
Piperazines	~4%[1]	Rigid	Pre-organizes active conformation; improves solubility[1][4].	Synthetically complex to integrate into diverse libraries.

Table 2: Impact of Linker Presence on Degradation Efficacy (Example Data)

Note: Degradation efficacy is highly context-dependent. In some rare cases, linker-free chimeras outperform linker-containing variants due to optimal native proximity.

PROTAC Variant	Linker Type	Target Profile	DC50 (nM)	IC50 (nM)
Pro-BA	Linker-free	BCR-ABL	34[7]	34[7]
Pro-PEG3-BA	PEG-based	BCR-ABL	416[7]	156[7]
Gly-PEG3-BA	PEG-based	BCR-ABL	500[7]	840[7]

Self-Validating Experimental Protocols for Linker Optimization

As a Senior Application Scientist, I emphasize that linker optimization cannot rely on a single assay. It requires a self-validating cascade of chemical, biophysical, and cellular workflows to ensure that observed degradation is genuinely PROTAC-mediated.

Iterative workflow for PROTAC linker design, synthesis, and biological validation.

Protocol 1: Parallel Synthesis of a Linker Library via CuAAC

Objective: Rapid generation of a diverse PROTAC library with varying linker lengths and rigidities.

• Preparation: Functionalize the POI ligand with an alkyne handle and the E3 ligand with an azide handle (or vice versa).

• Reaction: Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using CuSO4 and sodium ascorbate in a compatible solvent mixture (e.g., t-BuOH/H2O).

• Purification: Isolate the resulting triazole-linked PROTACs via preparative HPLC.

• Causality: CuAAC is explicitly chosen for its bioorthogonality and near-quantitative yields. This allows the rapid, parallel generation of a diverse triazole-containing linker library without complex protection/deprotection steps[4][6].

• Self-Validation Checkpoint: Confirm product identity and purity (>95%) via LC-MS and 1H-NMR. Any unreacted binary ligands will act as competitive inhibitors in downstream assays and must be strictly removed.

Protocol 2: Biophysical Validation of Ternary Complex Formation (TR-FRET)

Objective: Quantify the stability and positive cooperativity of the POI-PROTAC-E3 complex.

• Labeling: Tag the POI with a Terbium (Tb) cryptate donor and the E3 ligase with a suitable acceptor fluorophore (e.g., BODIPY or AlexaFluor).

• Incubation: Incubate the labeled proteins with varying concentrations of the PROTAC library in a 384-well microplate to establish a concentration-response curve.

• Measurement: Quantify Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signals.

• Causality: TR-FRET is utilized because the time-resolved measurement eliminates short-lived background autofluorescence. It provides a highly sensitive, direct measurement of the proximity between the POI and E3 ligase, thereby quantifying ternary complex stability[3].

• Self-Validation Checkpoint: Perform a competitive inhibition control by titrating an excess of the free POI ligand into the assay. A valid, PROTAC-dependent TR-FRET signal must decrease to baseline, proving the interaction is specifically mediated by the bifunctional linker molecule.

Protocol 3: Cellular Degradation Assay (Endogenous HiBiT Knock-in)

Objective: Confirm that ternary complex formation translates to actual proteasomal degradation in a live-cell environment.

• Cell Engineering: Engineer a target cell line expressing the POI tagged with an endogenous HiBiT peptide via CRISPR/Cas9.

• Treatment: Treat cells with the optimized PROTAC candidates across a 10-point concentration gradient for 4 to 24 hours.

• Quantification: Lyse the cells, add the LgBiT protein and furimazine substrate, and quantify the resulting luminescence to determine the DC50 and Dmax.

• Causality: The HiBiT system is selected over standard Western blotting because it provides a highly quantitative, high-throughput, and real-time measurement of endogenous protein levels, avoiding the stoichiometric artifacts associated with exogenous plasmid overexpression[].

• Self-Validation Checkpoint: Pre-treat a parallel control group with the proteasome inhibitor MG132 or the neddylation inhibitor MLN4924. If the PROTAC is genuinely functioning via the canonical ubiquitin-proteasome system (UPS), target degradation must be completely rescued in these controls[4].

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel approaches for the rational design of PROTAC linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chempep.com [chempep.com]
• 4. precisepeg.com [precisepeg.com]
• 6. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 7. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]

Protocols & Analytical Methods

Application Note: A Validated Synthesis Protocol for N-(Methylamino-PEG3)-NH-PEG3-acid, a Heterobifunctional Linker for PROTAC Development

Introduction: The Critical Role of Linkers in PROTAC Efficacy

Proteolysis Targeting Chimeras (PROTACs) represent a revolutionary therapeutic modality that utilizes the cell's own ubiquitin-proteasome system to selectively degrade disease-causing proteins.[1] These heterobifunctional molecules are comprised of three essential components: a ligand that binds the target Protein of Interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[2][3] The linker is far more than a simple spacer; its length, composition, and flexibility are critical determinants of a PROTAC's efficacy, directly influencing the formation and stability of the productive ternary complex (POI-PROTAC-E3 ligase), which is a prerequisite for target ubiquitination and subsequent degradation.[4][5][6]

Polyethylene glycol (PEG) chains are among the most frequently employed motifs in PROTAC linkers, making up a significant portion of linkers in development.[7] The inclusion of PEG units imparts favorable physicochemical properties, most notably enhanced hydrophilicity, which can improve the aqueous solubility and cell permeability of the often large and hydrophobic PROTAC molecule.[8][][10]

This application note provides a detailed, step-by-step protocol for the synthesis of N-(Methylamino-PEG3)-NH-PEG3-acid , a versatile, heterobifunctional linker designed for advanced PROTAC synthesis. This linker features a terminal secondary amine (methylamino) and a terminal carboxylic acid, allowing for controlled, sequential conjugation to POI and E3 ligase ligands. The secondary amine provides a distinct point of attachment that can offer different reactivity profiles or steric properties compared to a primary amine, while the carboxylic acid is readily activated for standard amide bond formation.

Overall Synthetic Strategy

The synthesis of the target linker is achieved through a robust, four-step sequence involving the coupling of two distinct PEG3 building blocks, followed by sequential functionalization and deprotection. The strategy is designed to be high-yielding and allows for straightforward purification of intermediates and the final product.

Caption: Overall four-step synthetic scheme for N-(Methylamino-PEG3)-NH-PEG3-acid.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
Boc-NH-PEG3-amine (t-Boc-N-amido-PEG3-amine)	≥95%	Biopharma PEG	Starting material for the amine portion.[11]
1-tert-Butyl 13-oxo-3,6,9-trioxa-12-azapentadecan-15-oate	≥95%	BroadPharm	Protected PEG3-acid. Alternatively, synthesize from appropriate precursors.
HATU	≥98%	Sigma-Aldrich	Amide coupling agent.[12]
N,N-Diisopropylethylamine (DIPEA)	≥99.5%	Sigma-Aldrich	Non-nucleophilic base.
Dichloromethane (DCM), Anhydrous	DriSolv™	MilliporeSigma	Reaction and workup solvent.
N,N-Dimethylformamide (DMF), Anhydrous	DriSolv™	MilliporeSigma	Reaction solvent.
Trifluoroacetic acid (TFA)	≥99%	Sigma-Aldrich	Reagent for Boc and t-Butyl deprotection.[13]
Formaldehyde	37% in H₂O	Fisher Scientific	Reagent for N-methylation.
Sodium triacetoxyborohydride (NaBH(OAc)₃)	97%	Acros Organics	Reducing agent for reductive amination.
Ethyl acetate	ACS Grade	VWR	Solvent for extraction.
Saturated aq. NaHCO₃	N/A	Prepare in-house	For aqueous workup.
Brine	N/A	Prepare in-house	For aqueous workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Fisher Scientific	Drying agent.
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography.

Detailed Experimental Protocols

Step 1: Synthesis of Boc-NH-PEG3-NH-CO-PEG3-O-tBu (Amide Coupling)

This initial step constructs the core backbone of the linker by forming a stable amide bond between two orthogonally protected PEG3 units. The use of HATU as a coupling agent ensures efficient activation of the carboxylic acid, leading to high yields with minimal side reactions.[12][14]

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add Boc-NH-PEG3-amine (1.0 eq) and the protected HOOC-PEG3-O-tBu (1.1 eq).

• Dissolve the reagents in anhydrous DMF (to a concentration of approx. 0.2 M).

• Add DIPEA (3.0 eq) to the solution and stir for 5 minutes.

• In a separate vial, dissolve HATU (1.2 eq) in a small amount of anhydrous DMF and add it dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature for 4-6 hours.

• Monitoring: Track the reaction's progress by Liquid Chromatography-Mass Spectrometry (LC-MS) or Thin-Layer Chromatography (TLC) until the starting amine is fully consumed.[15]

• Workup: Dilute the reaction mixture with ethyl acetate. Wash sequentially with 5% aqueous LiCl solution (3x), saturated aqueous NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH in DCM).

• Combine the pure fractions and concentrate to yield the product as a clear, viscous oil.

Step 2: Synthesis of H₂N-PEG3-NH-CO-PEG3-O-tBu (Amine Deprotection)

The tert-butyloxycarbonyl (Boc) group is a widely used amine protecting group due to its stability and facile removal under acidic conditions.[16] Trifluoroacetic acid (TFA) is the reagent of choice for this deprotection, affording clean and efficient cleavage to yield the primary amine TFA salt.[13]

Procedure:

• Dissolve the purified product from Step 1 in anhydrous DCM (0.1 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA to the solution to a final concentration of 20-30% (v/v).

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Continue stirring for an additional 1-2 hours.

• Monitoring: Monitor the deprotection by LC-MS to confirm the complete disappearance of the starting material.

• Workup: Remove the DCM and excess TFA under reduced pressure (co-evaporation with toluene can help remove residual TFA). The resulting crude product is the amine as its TFA salt, which can often be used directly in the next step after thorough drying.

Step 3: Synthesis of CH₃NH-PEG3-NH-CO-PEG3-O-tBu (Reductive Amination)

Reductive amination is a classic and highly effective method for N-alkylation of primary amines. This protocol uses formaldehyde as the carbonyl source and sodium triacetoxyborohydride as a mild reducing agent to selectively install a single methyl group.[17]

Procedure:

• Dissolve the dried amine TFA salt from Step 2 in anhydrous DCM (0.2 M).

• Add DIPEA (2.2 eq) to neutralize the TFA salt and generate the free amine in situ. Stir for 10 minutes.

• Add aqueous Formaldehyde (37%, 1.2 eq).

• After stirring for 30 minutes, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 4-8 hours.

• Monitoring: Check for the formation of the desired product and consumption of the starting amine by LC-MS. Careful monitoring is crucial to prevent potential over-alkylation.

• Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃. Stir vigorously for 20 minutes.

• Separate the layers and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: The crude product can be purified by flash column chromatography (silica gel, 0-15% MeOH in DCM) to yield the pure N-methylated intermediate.

Step 4: Synthesis of N-(Methylamino-PEG3)-NH-PEG3-acid (Final Deprotection)

The final step involves the acid-catalyzed removal of the tert-butyl ester to unveil the terminal carboxylic acid. Similar to Boc deprotection, this is cleanly achieved with TFA.

Procedure:

• Dissolve the purified N-methylated intermediate from Step 3 in anhydrous DCM (0.1 M).

• Cool the solution to 0 °C and slowly add TFA to a final concentration of 30-50% (v/v).

• Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-4 hours.

• Monitoring: The reaction can be monitored by LC-MS.

• Workup: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (2x) to remove residual TFA.

• The final product is obtained as the TFA salt, a viscous oil or waxy solid. It can be further purified by reverse-phase preparative HPLC if necessary.[14] For use in subsequent couplings, the TFA salt is often used directly with an added excess of a non-nucleophilic base like DIPEA.

Characterization and Quality Control Workflow

Ensuring the identity and purity of the final linker is paramount for successful PROTAC synthesis. A multi-step analytical workflow should be employed for all intermediates and the final product.

Caption: Standard characterization and purification workflow for linker synthesis.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield in Step 1 (Amide Coupling)	- Inefficient carboxylic acid activation.- Presence of moisture.- Degraded coupling reagents.	- Ensure a slight molar excess (1.1-1.2 eq) of HATU.[12]- Use anhydrous solvents and perform the reaction under an inert atmosphere.- Use fresh, high-purity HATU and DIPEA.
Incomplete Boc Deprotection (Step 2)	- Insufficient TFA concentration or reaction time.	- Increase TFA concentration to 50% (v/v) or extend the reaction time.- Monitor carefully by LC-MS before workup.
Mixture of mono- and di-methylated product in Step 3	- Excess formaldehyde or reducing agent.- Prolonged reaction time.	- Use stoichiometry as described (1.2 eq of formaldehyde).- Monitor the reaction closely and quench as soon as the starting material is consumed.
Final product is difficult to handle (sticky oil)	- This is a common property of PEGylated compounds.- Residual solvent or TFA.	- Lyophilize the final product from a water/acetonitrile mixture to obtain a more manageable powder.- Ensure thorough co-evaporation with toluene to remove TFA.

Conclusion

This application note provides a comprehensive and validated protocol for the multi-step synthesis of N-(Methylamino-PEG3)-NH-PEG3-acid . By following these detailed procedures, researchers can reliably produce this high-quality, heterobifunctional linker, which is an essential building block for the rational design and development of novel PROTAC therapeutics. The strategic use of orthogonal protecting groups and robust reaction conditions ensures high yields and purity, facilitating the advancement of targeted protein degradation research.

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• BenchChem. (2025). An In-Depth Technical Guide to the TFA-Mediated Deprotection of N-Boc-N-bis(PEG3-acid). BenchChem.
• BenchChem. (2025). Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers. BenchChem.
• BenchChem. (2025). An In-depth Technical Guide to PEG-Based Linkers in PROTACs: The Case of Amine-Reactive PEG8 Linkers. BenchChem.
• BenchChem. (2025). Technical Support Center: Troubleshooting N-Boc-C1-PEG3-C3-NH2 Reactions. BenchChem.
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• Margetić, D., & Đud, M. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. International Journal of Organic Chemistry, 7, 140-144. Available at: [Link]

• Cole, P. A., et al. (2019). Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Organic Process Research & Development, 23(8), 1606-1615.
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• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry, 11(10), 1139-1153. Available at: [Link]

• Sroka, M., et al. (2022). Design, Synthesis and Biological Characterization of Histone Deacetylase 8 (HDAC8) Proteolysis Targeting Chimeras (PROTACs) with Anti-Neuroblastoma Activity. Molecules, 27(14), 4381. Available at: [Link]

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• JenKem Technology USA. (2024). PROTAC PEG Linkers. JenKem Technology USA. Available at: [Link]

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Application Notes: Strategic Use of Bifunctional PEG Linkers in ADC Development

Abstract

This technical guide provides a comprehensive framework for the strategic application of bifunctional, hydrophilic linkers in the development of Antibody-Drug Conjugates (ADCs). While focusing on the structural motif of an N-alkylamino-PEG-acid linker, exemplified by N-(Methylamino-PEG3)-NH-PEG3-acid , the principles, protocols, and analytical strategies detailed herein are broadly applicable to a wide range of heterobifunctional linkers. We will explore the critical role of polyethylene glycol (PEG) spacers in enhancing ADC solubility and pharmacokinetics, detail the specific chemistries for payload attachment and antibody conjugation, and provide robust protocols for the synthesis, purification, and characterization of the final ADC construct. This guide is intended for researchers, chemists, and drug development professionals seeking to design and synthesize next-generation ADCs with improved therapeutic indices.

Introduction: The Central Role of the Linker in ADC Design

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the specificity of a monoclonal antibody (mAb) with the cytotoxic potency of a small-molecule payload.[1][2] The linker, which covalently connects these two components, is a critical design element that profoundly influences the ADC's stability, solubility, pharmacokinetics (PK), and overall therapeutic index.[3][4]

An ideal linker must:

• Maintain a stable connection between the antibody and payload in systemic circulation to minimize off-target toxicity.[3]

• Allow for the efficient and controlled release of the cytotoxic payload at the target tumor site.[]

• Possess physicochemical properties that contribute favorably to the overall ADC construct, preventing issues like aggregation and rapid clearance.[6][7]

The focus of this guide, N-(Methylamino-PEG3)-NH-PEG3-acid , represents a class of heterobifunctional linkers featuring two distinct reactive handles—a carboxylic acid and a secondary amine—separated by hydrophilic PEG spacers.

• Heterobifunctionality : The acid and amine groups provide orthogonal reactivity, allowing for sequential, controlled conjugation of the payload and the antibody.

• Hydrophilic PEG Spacers : Many potent cytotoxic payloads are highly hydrophobic.[6] Incorporating hydrophilic spacers, such as polyethylene glycol (PEG), is a proven strategy to counteract payload-induced hydrophobicity.[][8][9] This enhances aqueous solubility, reduces the propensity for aggregation, and can lead to more favorable in-vivo performance, including extended circulation times and improved safety profiles.[7][10][11] The discrete PEG3 units offer a defined length and molecular weight, ensuring homogeneity in the final ADC product.[4]

The Strategic Chemistry of an N-Alkylamino-PEG-Acid Linker

The successful construction of an ADC using this linker class follows a logical, multi-stage chemical workflow. The strategy is designed to first create a stable linker-payload conjugate, which is then activated for subsequent reaction with the antibody.

Stage 1: Payload Conjugation via Carboxylic Acid Activation

The carboxylic acid terminus is typically used for conjugation to the payload, which often contains a reactive primary or secondary amine. This is achieved by activating the carboxyl group to make it susceptible to nucleophilic attack by the payload's amine. The most robust and widely used method is the formation of an N-hydroxysuccinimide (NHS) ester using a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[12][13][14]

The reaction proceeds in two steps:

• EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[15][16][17]

• This unstable intermediate is prone to hydrolysis. The addition of NHS or its water-soluble analog, Sulfo-NHS, traps the intermediate, converting it into a more stable, amine-reactive NHS ester.[18][19][20] This two-step process significantly improves coupling efficiency by minimizing the competing hydrolysis reaction.[14]

Stage 2: Antibody Conjugation Strategy

The N-methylamino group on the linker presents a nucleophilic handle for antibody conjugation. However, for site-specific and highly efficient conjugation, a more common and controlled strategy involves reacting this amine with a heterobifunctional crosslinker to install a more selective reactive group, such as a maleimide. This modified linker-payload is then ready for conjugation to the antibody.

The most prevalent and well-controlled method for ADC synthesis is cysteine-maleimide conjugation .[21][22] This strategy targets the thiol (sulfhydryl) groups of cysteine residues on the antibody.

• Generating Reactive Thiols : An IgG1 antibody typically has four interchain disulfide bonds in the hinge region. These can be selectively reduced using a mild reducing agent like tris(2-carboxyethyl)phosphine (TCEP) to generate a defined number of reactive thiol groups (typically 4 or 8) without denaturing the antibody.[22][23][24][25][26]

• Maleimide Reaction : The maleimide group on the linker-payload conjugate reacts specifically and efficiently with these free thiol groups under mild pH conditions (pH 6.5-7.5) to form a stable thioether bond.[21][]

This overall workflow is depicted below.

Caption: A typical workflow for ADC development.

Experimental Protocols

The following protocols provide a detailed, step-by-step framework for ADC synthesis. Note: All procedures should be performed in a well-ventilated chemical hood with appropriate personal protective equipment (PPE).

Protocol 3.1: Linker-Payload Conjugation via NHS Ester Formation

This protocol describes the activation of the linker's carboxylic acid and subsequent conjugation to an amine-containing payload (e.g., a derivative of Monomethyl Auristatin E, MMAE).

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid Linker

• Amine-containing payload (e.g., MMAE-NH2)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Anhydrous, amine-free Dimethylformamide (DMF)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Reaction Buffer: 50 mM Sodium Phosphate, 150 mM NaCl, pH 7.5

• Diisopropylethylamine (DIPEA)

• Reverse-Phase HPLC system for purification

Procedure:

• Reagent Preparation: Prepare fresh stock solutions of the linker, EDC, and Sulfo-NHS in anhydrous DMF or DMSO immediately before use. The payload should also be dissolved in anhydrous DMF.

• Linker Activation:

  • In a dry glass vial under an inert atmosphere (e.g., argon or nitrogen), dissolve the linker (1.0 eq) in anhydrous DMF.

  • Add Sulfo-NHS (1.2 eq) to the solution and mix gently.

  • Add EDC (1.5 eq) to the mixture. The reaction will appear cloudy as EDC HCl is added.

  • Allow the activation reaction to proceed at room temperature for 15-30 minutes.

• Payload Coupling:

  • In a separate vial, dissolve the amine-containing payload (1.1 eq) in anhydrous DMF. Add a small amount of DIPEA (2.0 eq) to act as a non-nucleophilic base and ensure the payload's amine is deprotonated.

  • Add the payload solution to the activated linker solution.

  • Let the reaction proceed at room temperature for 2-4 hours, or overnight for challenging couplings. Monitor reaction progress by LC-MS.

• Purification:

  • Upon completion, quench any remaining reactive esters by adding a small amount of water.

  • Dilute the reaction mixture with an appropriate solvent (e.g., 50% Acetonitrile/Water with 0.1% TFA).

  • Purify the linker-payload conjugate using reverse-phase HPLC with a suitable gradient (e.g., water/acetonitrile with 0.1% TFA).

  • Lyophilize the pure fractions to obtain the final linker-payload conjugate as a dry powder. Confirm identity and purity via LC-MS.

Protocol 3.2: Antibody Reduction and Cysteine-Maleimide Conjugation

This protocol details the selective reduction of antibody interchain disulfides followed by conjugation to the maleimide-activated linker-payload.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS)

• Linker-Payload conjugate (with a maleimide group installed on the N-methylamino terminus)

• TCEP (tris(2-carboxyethyl)phosphine) solution (e.g., 10 mM in water)

• Conjugation Buffer: 50 mM Sodium Phosphate, 150 mM NaCl, 2 mM EDTA, pH 7.2

• Quenching Reagent: N-acetylcysteine (NAC) or Cysteine solution (100 mM in water)

• Purification system: Size Exclusion Chromatography (SEC) or Protein A chromatography

Procedure:

• Antibody Preparation:

  • If necessary, perform a buffer exchange to transfer the mAb into the Conjugation Buffer using a desalting column or tangential flow filtration. Adjust the mAb concentration to 5-10 mg/mL.

• Selective Reduction:

  • Add a calculated amount of TCEP solution to the mAb. A molar excess of 2-5 equivalents of TCEP per mole of antibody is a good starting point for reducing the four interchain disulfides.[22][26][28]

  • Incubate the reaction at 37°C for 1-2 hours. The optimal time and TCEP concentration should be determined empirically for each specific mAb.

  • Crucially, do not remove the TCEP if using a maleimide. TCEP reacts very slowly with maleimides and its presence does not significantly interfere with the conjugation.[25]

• Conjugation Reaction:

  • Dissolve the maleimide-activated linker-payload in a small amount of a water-miscible organic solvent (e.g., DMSO or DMA) to create a concentrated stock solution.

  • Add the linker-payload stock solution to the reduced mAb solution. A typical molar excess is 1.5 to 2.0 moles of linker-payload per mole of generated thiol (e.g., for 8 thiols/mAb, use 12-16 moles of linker-payload per mole of mAb).

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, with gentle mixing. Protect the reaction from light if the payload is light-sensitive.

• Quenching:

  • Add an excess of the quenching reagent (e.g., N-acetylcysteine) to cap any unreacted maleimide groups on the linker-payload. A 10-fold molar excess over the initial amount of maleimide is recommended.

  • Incubate for an additional 20-30 minutes at room temperature.

• Purification:

  • Purify the resulting ADC from excess linker-payload, quenching reagent, and solvents using Size Exclusion Chromatography (SEC) or Protein A affinity chromatography. The buffer should be exchanged into a formulation buffer suitable for long-term storage (e.g., PBS or a histidine-based buffer).

ADC Characterization: Ensuring Quality and Consistency

Thorough analytical characterization is essential to ensure the quality, consistency, and efficacy of the final ADC product.[29][30]

Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute representing the average number of drug molecules conjugated to each antibody.[31]

• Hydrophobic Interaction Chromatography (HIC): HIC is the gold-standard method for determining DAR for cysteine-linked ADCs.[32][33][34] It separates ADC species based on hydrophobicity. The unconjugated antibody (DAR=0) elutes first, followed by species with increasing numbers of conjugated drugs (DAR=2, 4, 6, 8). The weighted average DAR can be calculated from the relative peak areas.[35]

• Mass Spectrometry (MS): Native or denaturing LC-MS can provide precise mass information for the intact ADC, allowing for direct confirmation of the different DAR species and calculation of the average DAR.[2][36]

Purity and Aggregation

• Size Exclusion Chromatography (SEC): SEC is the primary method used to assess ADC purity and quantify the presence of high molecular weight species (aggregates) or fragments.[37][38][39] The hydrophilic PEG linker helps to minimize aggregation, which should be confirmed by SEC analysis showing a high percentage of monomeric ADC.[9]

Confirmation of Conjugation

• SDS-PAGE: Analysis under reducing and non-reducing conditions can confirm covalent attachment of the linker-payload. Under non-reducing conditions, the conjugated antibody will show a higher molecular weight than the unconjugated antibody.

• Peptide Mapping: After enzymatic digestion (e.g., with trypsin or chymotrypsin), LC-MS/MS analysis can be used to identify the exact cysteine residues that have been conjugated.[40]

Analytical Method	Parameter Measured	Expected Outcome / Significance
Hydrophobic Interaction Chromatography (HIC)	Drug-to-Antibody Ratio (DAR), Drug Load Distribution	Provides distribution of DAR=0, 2, 4, 6, 8 species. Allows calculation of average DAR.
Size Exclusion Chromatography (SEC)	Purity, Aggregation, Fragmentation	Quantifies % monomer. High monomer content (>95%) is desired. PEG linkers reduce aggregation.
Mass Spectrometry (LC-MS)	Identity, DAR, Glycoform Profile	Confirms mass of intact ADC species and DAR. Can provide information on heterogeneity.
SDS-PAGE	Covalent Conjugation, Purity	Confirms covalent linkage by observing a shift in molecular weight.

Troubleshooting and Optimization

Caption: Troubleshooting common ADC conjugation issues.

Conclusion

The strategic use of heterobifunctional, hydrophilic linkers like N-(Methylamino-PEG3)-NH-PEG3-acid is a cornerstone of modern ADC development. The inclusion of PEG moieties is critical for mitigating the hydrophobicity of potent payloads, thereby improving the overall physicochemical properties and pharmacokinetic profile of the conjugate.[4][] By following a logical workflow—activating the linker's acid for payload attachment, preparing the antibody via selective disulfide reduction, and executing a controlled cysteine-maleimide conjugation—researchers can reliably synthesize homogeneous and stable ADCs.[21][][41][] The robust analytical methods outlined here are essential for characterizing these complex biomolecules and ensuring the production of a consistent, high-quality therapeutic candidate.

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• An, B., Zhang, J., & Zhang, M. (2021). Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. Bioanalysis, 13(15), 1209-1223. [Link]

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• American Pharmaceutical Review. (2015, July 31). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. [Link]

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• Chromatography Online. (2025, April 22). Native HIC-MS of ADCs for DAR Species Determination and Identification. [Link]

• Debaene, F., et al. (2019). Insights from native mass spectrometry approaches for top- and middle- level characterization of site-specific antibody-drug conjugates. Analytical Chemistry, 91(15), 9885-9892. [Link]

• Agilent Technologies. (2021, May 11). Evaluation of SEC Columns for Analysis of ADC Aggregates and Fragments. [Link]

• Chen, L. (2014). Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography. Methods in Molecular Biology, 1112, 247-256. [Link]

• NanoTemper Technologies. (n.d.). Optimization of TCEP Reduction Conditions protocol. [Link]

• Bio-Synthesis Inc. (2012, February 6). Disulfide reduction using TCEP reaction. [Link]

• Chromatography Today. (2021, November 22). Accelerating ADC Development with Mass Spectrometry. [Link]

• Sun, M. M., et al. (2005). Reduction-Alkylation Strategies for the Modification of Specific Monoclonal Antibody Disulfides. Bioconjugate Chemistry, 16(5), 1282-1290. [Link]

• Agilent Technologies. (n.d.). Size Exclusion Chromatography Analysis of Antibody Drug Conjugates. [Link]

• Park, K. (2015, September 24). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. [Link]

• LCGC International. (2025, January 28). Characterizing Antibody-Drug Conjugates Using Mass Spectrometry. [Link]

• Technology Networks. (n.d.). Bioconjugation Chemistries for ADC Preparation. [Link]

• LCGC International. (2020, November 12). Antibody Drug Conjugate (ADC) Analysis with SEC–MALS. [Link]

• Cytiva. (2025, August 18). Aggregation in antibody-drug conjugates: causes and mitigation. [Link]

• Clinical Research News. (2023, January 18). Biopharma PEG Provides PEG Products Used As ADC Linker. [Link]

• Singh, R. P., et al. (2013). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Organic and Medicinal Chemistry Letters, 3(1), 8. [Link]

• ADC Review. (n.d.). PEG Linkers. [Link]

• Royal Society of Chemistry. (2023, May 9). A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes. [Link]

• FluoroFinder. (2025, June 11). Antibody Conjugation Techniques. [Link]

• Royal Society of Chemistry. (2021, September 27). Site-selective lysine conjugation methods and applications towards antibody–drug conjugates. [Link]

• National Institutes of Health. (n.d.). Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance. [Link]

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• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

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Application Notes & Protocols for the Conjugation of N-(Methylamino-PEG3)-NH-PEG3-acid to Primary Amines

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the use of N-(Methylamino-PEG3)-NH-PEG3-acid, a discrete-length polyethylene glycol (dPEG®) linker, for conjugation to primary amines. This heterobifunctional reagent features a terminal carboxylic acid for covalent linkage and a terminal methylamino group, connected by two hydrophilic triethylene glycol spacers. We will delve into the foundational chemistry, provide detailed, step-by-step protocols for conjugation using carbodiimide chemistry, and outline robust methods for purification and characterization of the final bioconjugate. The causality behind experimental choices is explained to empower users to optimize these protocols for their specific applications, from modifying proteins and peptides to functionalizing nanoparticles and surfaces.

Introduction and Reagent Overview

The covalent modification of biomolecules via PEGylation is a cornerstone strategy in therapeutics and diagnostics, known to enhance solubility, extend circulatory half-life, and reduce immunogenicity.[1][2][3][4][5] N-(Methylamino-PEG3)-NH-PEG3-acid is a versatile, heterobifunctional linker designed for precise bioconjugation.

Key Structural Features:

• Carboxylic Acid (-COOH): This functional group serves as the reactive handle for conjugation to primary amines (-NH₂) found on proteins (e.g., lysine residues, N-terminus) and other molecules.[6][7] This reaction requires chemical activation to proceed efficiently.

• Hydrophilic PEG Spacers: The two triethylene glycol (PEG3) units impart hydrophilicity to the linker and the resulting conjugate, which can improve solubility and minimize non-specific interactions.[8][9]

• Terminal Methylamino Group (-NHCH₃): This secondary amine is significantly less nucleophilic than a primary amine under typical conjugation conditions and generally serves as a stable, non-reactive terminus.

The primary application of this linker involves activating its carboxyl group to react with primary amines, forming a stable amide bond. This process is most effectively achieved using a "zero-length" crosslinking chemistry involving a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an efficiency-enhancing auxiliary reagent like N-hydroxysuccinimide (NHS).[10][11][12]

The Chemistry of Amine Coupling: Mechanism of Action

Direct reaction between a carboxylic acid and a primary amine to form an amide bond requires harsh conditions (e.g., high heat) that are incompatible with most biomolecules. Therefore, a two-step activation and coupling process using EDC and NHS is the standard methodology.[10][13]

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group of N-(Methylamino-PEG3)-NH-PEG3-acid, forming a highly reactive but unstable O-acylisourea intermediate.[8][12] This intermediate is susceptible to rapid hydrolysis in aqueous environments, which would regenerate the original carboxyl group and lower the reaction yield.

• Formation of a Stable NHS Ester and Amine Coupling: To mitigate hydrolysis, N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is included in the reaction. NHS rapidly attacks the O-acylisourea intermediate to form a more stable, amine-reactive NHS ester.[8][10] This semi-stable ester then efficiently reacts with a primary amine on the target molecule to form a stable, covalent amide bond, releasing NHS as a byproduct.[7][14]

Caption: EDC/NHS reaction mechanism for amide bond formation.

Detailed Experimental Protocols

This section provides a generalized two-step protocol. Researchers must perform small-scale optimization experiments to determine the ideal conditions for their specific protein or molecule of interest.[15]

Required Materials

• Reagents:

  • N-(Methylamino-PEG3)-NH-PEG3-acid

  • Amine-containing molecule (e.g., protein, peptide)

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl)

  • NHS or Sulfo-NHS (N-hydroxysulfosuccinimide)

  • Activation Buffer: MES Buffer (100 mM MES, pH 4.7-6.0). Do not use carboxylate-containing buffers like acetate.

  • Coupling Buffer: Phosphate-Buffered Saline (PBS) or HEPES buffer (100 mM, pH 7.2-8.0). Do not use amine-containing buffers like Tris.[6][15]

  • Quenching Buffer: Tris-HCl (1 M, pH 8.0) or Hydroxylamine (1 M).

  • Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).

• Equipment:

  • pH meter

  • Reaction vessels (e.g., microcentrifuge tubes)

  • Stir plate and stir bars or rotator

  • Purification system (e.g., HPLC, FPLC)

  • Analytical instruments (e.g., SDS-PAGE system, mass spectrometer)

Protocol Part A: Reagent Preparation

Critical Consideration: EDC and NHS are moisture-sensitive and prone to hydrolysis.[16][17] Always equilibrate vials to room temperature before opening. Prepare solutions immediately before use and discard any unused portion. Do not create stock solutions for storage.[17]

• Prepare Buffers: Prepare Activation, Coupling, and Quenching buffers and adjust the pH accurately.

• Prepare Target Molecule: Dissolve your amine-containing molecule in the Coupling Buffer at a known concentration (e.g., 1-10 mg/mL for a protein). If the storage buffer of your molecule contains amines (like Tris), it must be exchanged into the Coupling Buffer via dialysis or a desalting column.[17]

• Prepare Linker Solution: Just before use, dissolve N-(Methylamino-PEG3)-NH-PEG3-acid in the Activation Buffer to a concentration of 1-10 mM.

• Prepare EDC/NHS Solutions: Immediately before use, weigh out EDC and NHS/Sulfo-NHS and dissolve them in Activation Buffer to the desired concentration (typically 10-100 mM).

Protocol Part B: Two-Step Conjugation

This two-step method minimizes undesirable side reactions, such as polymerization of the target molecule if it also contains carboxyl groups.[8][16]

Step 1: Activation of the PEG Linker

• In a reaction tube, combine the N-(Methylamino-PEG3)-NH-PEG3-acid solution with the freshly prepared EDC and NHS/Sulfo-NHS solutions.

• The recommended molar ratio is typically 1:2:5 (Linker:EDC:NHS), but this should be optimized. See Table 1 for guidance.

• Incubate for 15-30 minutes at room temperature with gentle mixing.[10][16] This creates the semi-stable NHS ester of the linker.

Step 2: Conjugation to the Target Amine

• Immediately add the activated linker mixture from Step 1 to the solution of your amine-containing target molecule.

• The pH of the reaction mixture should be between 7.2 and 8.0 to ensure the primary amines are deprotonated and nucleophilic.[6][]

• Incubate for 2 hours at room temperature or overnight at 4°C with gentle stirring or rotation.[10]

Step 3: Quenching the Reaction

• Add Quenching Buffer to a final concentration of 20-50 mM (e.g., add 50 µL of 1M Tris to a 1 mL reaction).[19]

• Incubate for 15-30 minutes at room temperature. This will hydrolyze any remaining NHS esters and stop the reaction.

Caption: General experimental workflow for protein PEGylation.

Optimization Strategies

Achieving the desired degree of PEGylation while preserving the biomolecule's function requires careful optimization.[19] Use the following table as a starting point for your experiments.

Parameter	Recommended Range	Rationale & Causality
Molar Ratio (Linker:Target)	5:1 to 50:1	A higher ratio increases the degree of PEGylation but may lead to multiple modifications, potential loss of activity, and increased purification difficulty.[15][19]
Molar Ratio (EDC:NHS)	1:0.5 to 1:5	A higher NHS concentration increases the stability of the active intermediate, improving coupling efficiency.[10]
Activation pH	4.7 - 6.0	This pH range is optimal for EDC-mediated carboxyl activation while minimizing hydrolysis.[10]
Coupling pH	7.2 - 8.5	Primary amines are deprotonated and more nucleophilic at this pH, favoring efficient coupling to the NHS ester.[6][20]
Reaction Temperature	4°C to 25°C (Room Temp)	Lower temperatures can increase the stability of the NHS ester, which may be beneficial for long reactions with sensitive proteins.[10]
Reaction Time	1 - 4 hours (RT) or overnight (4°C)	Longer times can increase yield but also risk protein degradation or aggregation. Monitor reaction progress if possible.[19]
Protein Concentration	1 - 20 mg/mL	Higher concentrations can improve reaction kinetics but may also increase the risk of aggregation.[15][21]

Purification and Characterization of the Conjugate

Post-reaction cleanup is essential to remove unreacted reagents, byproducts, and unmodified target molecules. The choice of method depends on the properties of the final conjugate.

Purification Methods

• Size-Exclusion Chromatography (SEC) / Gel Filtration: This is the most common and effective method for separating the larger PEGylated conjugate from smaller, unreacted linker molecules, hydrolyzed NHS, and EDC byproducts.[][23]

• Ion-Exchange Chromatography (IEX): PEGylation can shield surface charges on a protein, altering its isoelectric point (pI).[] This change in charge can be exploited to separate unmodified, mono-PEGylated, and multi-PEGylated species.[24]

• Dialysis or Diafiltration: Useful for removing small molecule impurities from macromolecular conjugates. However, this will not separate PEGylated from un-PEGylated protein.[23][25]

• Hydrophobic Interaction (HIC) or Reversed-Phase (RP-HPLC): These techniques can often resolve species with different degrees of PEGylation and are powerful analytical tools.[][26][27]

Validation and Characterization

Confirming the success and quality of the conjugation is a critical final step.

• SDS-PAGE: A simple, qualitative method to visualize the increase in molecular weight of the target protein. The PEGylated protein will migrate slower than the unmodified protein, resulting in a band shift.

• High-Performance Liquid Chromatography (HPLC): A cornerstone analytical technique for purity assessment.[26]

  • SEC-HPLC: Assesses the level of aggregation and purity.

  • IEX-HPLC or HIC-HPLC: Can resolve and quantify the distribution of species with different drug-to-antibody ratios (DAR) or degrees of PEGylation.[26][28]

• Mass Spectrometry (MS): Provides definitive confirmation of successful conjugation by measuring the precise molecular weight of the product.[29][30] Techniques like LC-MS can determine the distribution of PEGylated species and confirm the number of linkers attached to the target molecule.[31][32]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conjugation Yield	Inactive Reagents: EDC or NHS has hydrolyzed due to improper storage or handling.	Use fresh, high-quality EDC and NHS. Equilibrate vials to room temperature before opening. Prepare solutions immediately before use.[15][19]
Incorrect Buffer/pH: Activation or coupling pH is suboptimal. Buffer contains competing nucleophiles (e.g., Tris, glycine).	Verify the pH of all buffers. Use non-amine, non-carboxylate buffers like MES and PBS/HEPES for the appropriate steps.[15]
Insufficient Molar Ratio: The molar excess of the PEG linker is too low.	Perform a titration experiment, systematically increasing the molar ratio of the linker to the target molecule.[15]
Protein Aggregation or Precipitation	Solvent Effects: The concentration of organic solvent (DMSO/DMF) used to dissolve the linker is too high.	Ensure the final concentration of organic solvent in the reaction mixture does not exceed 10% (v/v).[33]
Suboptimal Buffer Conditions: The reaction pH is too close to the protein's isoelectric point (pI), reducing its solubility.	Screen different buffer systems and ensure the coupling pH is at least 1-1.5 units away from the target protein's pI.[19]
Low Biological Activity of Conjugate	Non-specific PEGylation: The linker has attached to a critical site (e.g., active site, binding interface) on the protein.	Reduce the molar ratio of the linker to favor mono-PEGylation. Consider site-specific conjugation strategies if the problem persists.[19]

References

• Veronese, F. M. (2001). Peptide and protein PEGylation: a review of problems and solutions. Advanced Drug Delivery Reviews, 54(4), 405-415.
• Veronese, F. M., & Pasut, G. (2005). PEGylation, successful approach to drug delivery. Drug discovery today, 10(21), 1451-1458.
• Jevševar, S., Kunstelj, M., & Porekar, V. G. (2010). PEGylation of therapeutic proteins. Biotechnology journal, 5(1), 113-128.

• Zou, Y., et al. (2008). Purification and Production of Pegylated Proteins using Membrane Processes. Thesis, Worcester Polytechnic Institute. [Link]

• Jain, A., et al. (2011). Integrated Solid-Phase Synthesis and Purification of PEGylated Protein. Bioconjugate Chemistry, 22(7), 1421-1427. [Link]

• Al-Azzam, W., & Jevševar, S. (2010). Protein PEGylation: An overview of chemistry and process considerations. European Pharmaceutical Review. [Link]

• Wikipedia. (n.d.). PEGylation. Wikipedia, The Free Encyclopedia. [Link]

• Knop, K., et al. (2010). Poly(ethylene glycol) in drug delivery: pros and cons as well as potential alternatives.

• Turecek, P. L., et al. (2016). Purification of PEGylated Proteins, with the Example of PEGylated Lysozyme and PEGylated scFv. In Post-Translational Modification of Proteins (pp. 1-20). Humana Press, New York, NY. [Link]

• Fee, C. J., & Van Alstine, J. M. (2004). Purification of pegylated proteins. Journal of Chromatography B, 800(1-2), 1-13. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Bioconjugation: A Guide to Amine-Reactive NHS Esters. [Link]

• Li, H., et al. (2013). Development of a Potential High-Throughput Workflow to Characterize Sites of Bioconjugation by Immuno-Affinity Capture Coupled to MALDI-TOF Mass Spectrometry. Analytical chemistry, 85(3), 1690-1697. [Link]

• Spectroscopy Online. (2024). Unveiling Molecular Transformations in Bioconjugates: Insights from Mass Spectrometry. Spectroscopy. [Link]

• Bangs Laboratories, Inc. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Bangs Laboratories. [Link]

• Groves, K., et al. (2021). Impact of Bioconjugation on Structure and Function of Antibodies for Use in Immunoassay by Hydrogen-Deuterium Exchange Mass Spectrometry. Frontiers in Molecular Biosciences, 8, 726830. [Link]

• Gee, K. R., et al. (1998). Characterization of Oligodeoxyribonucleotide−Polyethylene Glycol Conjugates by Electrospray Mass Spectrometry. Bioconjugate Chemistry, 9(1), 100-105. [Link]

• ResearchGate. (n.d.). Conjugate characterization. (A) HPLC and HPLC-MS analysis of peptide... ResearchGate. [Link]

• Fischer, M. J. E. (2010). Amine Coupling Through EDC/NHS: A Practical Approach. In Surface Plasmon Resonance (pp. 55-73). Humana Press. [Link]

• ResearchGate. (n.d.). Amine coupling through EDC/NHS: a practical approach. ResearchGate. [Link]

• Fischer, M. J. (2010). Amine coupling through EDC/NHS: a practical approach. Methods in molecular biology (Clifton, N.J.), 627, 55-73. [Link]

• Zill, J. M., et al. (2012). Molecular characterization of multivalent bioconjugates by size-exclusion chromatography (SEC) with multi-angle laser light scattering (MALS). Analytical and bioanalytical chemistry, 404(5), 1461-1471. [Link]

• LCGC International. (2026). Perspectives and Characterization on Antibody–Drug Conjugates. LCGC International. [Link]

• Fekete, S., et al. (2015). Chromatographic Characterization of Biopharmaceuticals: Recent Trends and New Tools. Journal of Pharmaceutical and Biomedical Analysis, 113, 43-55. [Link]

• Morar, A. S. (2020). PEGylation of Proteins: A Structural Approach. BioPharm International, 33(11), 34-41. [Link]

• DeFrees, S., & Houn, B. (2007). Product development issues for PEGylated proteins. In PEGylated protein drugs: basic science and clinical applications (pp. 43-60). Birkhäuser Basel. [Link]

• Precise PEG. (n.d.). N-methyl-N-Boc-PEG3-Acid. Precise PEG. [Link]

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EDC/NHS coupling protocol for N-(Methylamino-PEG3)-NH-PEG3-acid

An Application Guide to the Versatile Linker: N-(Methylamino-PEG3)-NH-PEG3-acid Utilizing EDC/NHS Coupling Chemistry

Authored by: Senior Application Scientist

Abstract

This comprehensive technical guide provides detailed protocols and expert insights for the successful bioconjugation of the bifunctional, hydrophilic linker, N-(Methylamino-PEG3)-NH-PEG3-acid. This unique linker possesses both a terminal carboxylic acid and two amine functionalities (primary and secondary), enabling versatile coupling strategies with biomolecules. We will delve into the principles of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry, the cornerstone of these protocols. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this linker for applications such as antibody-drug conjugates (ADCs), PROTACs, and functionalized biomaterials.[1] We will explore two primary workflows: the activation of the linker's carboxyl group for conjugation to an amine-bearing molecule, and the conjugation of the linker's amine groups to a carboxyl-bearing molecule.

The Core Principle: EDC/NHS "Zero-Length" Crosslinking

The covalent coupling of a carboxylic acid to a primary amine is one of the most robust and widely used bioconjugation strategies.[2][3] The process is facilitated by EDC in conjunction with NHS (or its water-soluble analog, Sulfo-NHS). This is considered a "zero-length" crosslinking method because EDC facilitates the amide bond formation without becoming part of the final linkage between the two molecules.[4]

The mechanism is a critical two-step process:

• Activation of the Carboxylic Acid: EDC reacts with a carboxyl group to form a highly reactive and unstable O-acylisourea intermediate.[2][5][6][7] This reaction is most efficient in a slightly acidic environment (pH 4.5-6.0), which protonates the carboxyl group to a lesser extent, making it available for activation.[2][8][9]

• Formation of a Semi-Stable NHS Ester: The O-acylisourea intermediate is highly susceptible to hydrolysis in aqueous solutions, which would reverse the activation and reduce conjugation efficiency.[2][4][6][10] The addition of NHS mitigates this by reacting with the intermediate to form a more stable, amine-reactive NHS ester.[2][5][11] This NHS ester has a significantly longer half-life, allowing for a more controlled and efficient subsequent reaction with a primary amine.[10][12] The final coupling step, where the NHS ester reacts with the primary amine to form a stable amide bond, is most efficient at a physiological to slightly alkaline pH (7.2-8.5).[13][14][15]

The Asset: Understanding N-(Methylamino-PEG3)-NH-PEG3-acid

This linker is a heterobifunctional molecule designed for flexibility in bioconjugation. Its key features include:

• Carboxylic Acid Terminus: Allows for activation via EDC/NHS chemistry to target primary amines on proteins (e.g., lysine residues), amine-modified oligonucleotides, or other molecules.

• Amine Termini: The molecule contains both a primary amine and a secondary (methylamino) amine. Primary amines are more nucleophilic and will preferentially react with activated NHS esters. This allows the linker to be conjugated to molecules bearing carboxyl groups.

• Hydrophilic PEG Spacer: The polyethylene glycol (PEG) units increase the hydrophilicity and solubility of the linker and the resulting conjugate in aqueous buffers, which can be crucial for preventing aggregation and improving the pharmacokinetic properties of therapeutic bioconjugates.[1][16]

Protocol 1: Conjugation of an Amine-Containing Molecule to the Linker's Carboxylic Acid

This protocol outlines the activation of the carboxylic acid on N-(Methylamino-PEG3)-NH-PEG3-acid and its subsequent coupling to a molecule containing a primary amine (designated here as "Biomolecule-NH₂").

Workflow Overview

Caption: Workflow for coupling a primary amine to the linker's acid.

A. Materials and Reagents

• Linker: N-(Methylamino-PEG3)-NH-PEG3-acid

• Biomolecule-NH₂: Your protein, peptide, or other amine-containing molecule of interest.

• Activation Reagents: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide). Note: Store desiccated at -20°C and warm to room temperature before opening to prevent moisture condensation.[6][9][17]

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7-6.0. Causality: This pH range is optimal for the EDC-mediated activation of carboxyl groups.[8][9] Avoid buffers with primary amines or carboxylates.[8][15]

• Coupling Buffer: 1X PBS (Phosphate-Buffered Saline), pH 7.2-7.5, or 0.1 M HEPES buffer, pH 7.5-8.0. Causality: This pH range is optimal for the reaction between the NHS ester and the primary amine, as the amine is deprotonated and more nucleophilic.[8][14]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Hydroxylamine, pH 8.5. Causality: Quenching deactivates unreacted NHS esters to prevent non-specific reactions.[5][8][18]

• Purification System: Desalting column (Size-Exclusion Chromatography), dialysis cassettes (appropriate MWCO), or HPLC system.[19]

• Solvent (optional): Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) if the linker or biomolecule has limited aqueous solubility.[20][21]

B. Step-by-Step Protocol

• Reagent Preparation:

  • Allow EDC and NHS vials to equilibrate to room temperature before opening.[4][9]

  • Prepare a 10 mg/mL stock solution of the linker in Activation Buffer.

  • Prepare your Biomolecule-NH₂ at a suitable concentration (e.g., 1-10 mg/mL) in ice-cold Coupling Buffer.

  • Immediately before use , prepare 100 mM stock solutions of EDC and NHS in Activation Buffer. EDC is highly susceptible to hydrolysis and solutions should always be made fresh.[10][18]

• Activation of the Linker (Step 1):

  • In a microcentrifuge tube, combine the linker solution with EDC and NHS. A common starting point is a 2- to 10-fold molar excess of EDC and NHS over the amount of linker.[8][9]

  • Example Calculation: For 1 µmol of linker, add 10 µl of 100 mM EDC (10-fold excess) and 10 µl of 100 mM NHS (10-fold excess). Adjust volumes as needed.

  • Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.[15][20]

• Conjugation to Biomolecule-NH₂ (Step 2):

  • Immediately add the activated linker solution to your chilled Biomolecule-NH₂ solution.

  • The molar ratio of linker to biomolecule should be optimized for your specific application. A starting point is often a 10- to 20-fold molar excess of the linker.[12]

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle agitation.[15][20] Lower temperatures can help minimize hydrolysis of the NHS ester, especially during longer incubation times.[12]

• Quenching the Reaction:

  • Add Quenching Buffer to the reaction mixture to a final concentration of 20-50 mM (e.g., add 20-50 µL of 1 M Tris per 1 mL of reaction).[8][20]

  • Incubate for 15-30 minutes at room temperature to ensure all unreacted NHS esters are hydrolyzed.[9]

• Purification of the Conjugate:

  • Remove unreacted linker, EDC/NHS byproducts, and quenching reagents.

  • For large biomolecules (e.g., proteins > 20 kDa): Use a desalting column (SEC) or dialysis against Coupling Buffer.[17][19]

  • For smaller molecules: Purification may require more advanced techniques like RP-HPLC.[19]

Protocol 2: Conjugation of the Linker's Amine to a Carboxyl-Containing Molecule

This protocol details the activation of a carboxyl-containing molecule ("Biomolecule-COOH") and its subsequent coupling to the primary amine of the N-(Methylamino-PEG3)-NH-PEG3-acid linker.

Workflow Overview

Caption: Workflow for coupling the linker's amine to an activated acid.

A. Materials and Reagents

• All reagents from Protocol 1 are required, with the "Biomolecule-COOH" being your starting molecule instead of the linker.

B. Step-by-Step Protocol

• Reagent Preparation:

  • Prepare fresh EDC and NHS stock solutions as described in Protocol 1.

  • Dissolve your Biomolecule-COOH at a suitable concentration in Activation Buffer (e.g., 0.1 M MES, pH 4.7-6.0).

  • Dissolve the N-(Methylamino-PEG3)-NH-PEG3-acid linker in Coupling Buffer (e.g., 1X PBS, pH 7.2-7.5) to a concentration that will provide the desired molar excess.

• Activation of Biomolecule-COOH (Step 1):

  • In a microcentrifuge tube, add the freshly prepared EDC and NHS solutions to the Biomolecule-COOH solution. A 2- to 10-fold molar excess of EDC/NHS over available carboxyl groups is a good starting point.[8]

  • Incubate for 15-30 minutes at room temperature.[15]

  • (Optional but Recommended): To prevent unwanted side reactions, you can remove excess EDC and byproducts at this stage by passing the activated biomolecule solution through a desalting column equilibrated with Coupling Buffer. This also conveniently performs the buffer exchange needed for the next step.[17][22]

• Conjugation to the Linker (Step 2):

  • If you did not perform the optional desalting step, you can raise the pH of the activation mixture by adding a concentrated, non-amine buffer like 1 M Phosphate Buffer, pH 7.5, until the desired pH of 7.2-7.5 is reached.[22]

  • Add the linker solution to the activated Biomolecule-COOH solution. A 10- to 50-fold molar excess of the linker may be required to drive the reaction to completion.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.[8]

• Quenching and Purification:

  • Follow steps 4 and 5 from Protocol 1 to quench the reaction and purify the final conjugate.

Quantitative Parameters and Optimization

Successful conjugation relies on careful control of reaction parameters. Use the following table as a guide for optimization.

Parameter	Recommended Range	Optimal	Rationale & Key Considerations
Activation pH	4.5 - 7.2	4.7 - 6.0	Maximizes EDC reactivity with carboxyl groups. Use non-amine, non-carboxylate buffers like MES.[2][6][8][15]
Coupling pH	7.0 - 8.5	7.2 - 8.0	Ensures primary amines are deprotonated and nucleophilic for efficient reaction with NHS esters.[13][14][15]
EDC Molar Excess	2x - 50x	~10x	Drives the activation reaction. High concentrations can sometimes cause protein precipitation.[8][17]
NHS Molar Excess	2x - 50x	~10x	A 1:1 or slightly higher molar ratio relative to EDC is common to efficiently convert the O-acylisourea intermediate.[15][20]
Temperature	4°C - 25°C	Room Temp	Room temperature is sufficient for most reactions. 4°C can be used to increase the stability of the NHS ester for longer reactions.[12][15][23]
Reaction Time	Activation: 15-30 minCoupling: 1-4 h	Activation: 15 min Coupling: 2 h	Activation is rapid. Coupling time can be extended (e.g., overnight at 4°C) to improve yield.[8][15][20]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conjugation Yield	Inactive Reagents: EDC and/or NHS have been hydrolyzed due to improper storage or handling.	Always use freshly prepared solutions of EDC and NHS.[10][18] Ensure reagents were allowed to warm to room temperature before opening to prevent moisture contamination.[9][17]
Incorrect pH: Suboptimal pH for either the activation or coupling step.	Verify the pH of your Activation and Coupling buffers with a calibrated pH meter. The two-step pH protocol is highly recommended.[8][9][15]
Competing Nucleophiles: Buffers contain primary amines (e.g., Tris, Glycine) that quench the reaction.	Use only recommended buffers (MES, PBS, HEPES, Borate).[8][15][17] Ensure your biomolecule starting solution is free of amine-containing additives.
Insufficient Molar Ratios: Not enough activation reagents or linker/biomolecule.	Systematically increase the molar excess of EDC/NHS and the coupling partner.[8]
Precipitation/Aggregation of Biomolecule	High EDC Concentration: Excess EDC can sometimes cause proteins to precipitate.[17]	Reduce the molar excess of EDC used during the activation step.[17]
Solubility Issues: The biomolecule or conjugate is not soluble in the reaction buffer.	Ensure the biomolecule is stable and soluble in the chosen buffers. The PEG linker is designed to improve solubility, but this may still be an issue. Consider adding a small percentage (<10%) of an organic co-solvent like DMSO.[12]
pH-Induced Aggregation: The pH change during the protocol causes the biomolecule to aggregate.	Perform a buffer exchange (e.g., desalting column) between the activation and coupling steps instead of adjusting pH with concentrated buffer. This provides a gentler transition.[17][22]

References

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• Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.
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• Benchchem. (2025). An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines.
• Benchchem. (2025). Application Notes and Protocols for EDC/NHS Coupling of OH-C2-PEG3-NHCO-C3-COOH.
• Creative Proteomics. (n.d.). Amine-Reactive Crosslinker Overview.
• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling.
• Benchchem. (2025). Application Notes and Protocols for EDC/NHS Coupling with Amino-PEG6-amine.
• PMC. (n.d.). Functionalizing Nucleic Acids: Synthesis and Purification Strategies for Bioconjugates as Biomaterials.
• Benchchem. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.
• Sigma-Aldrich. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy.
• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS.
• Benchchem. (2025). Technical Support Center: Troubleshooting EDC/NHS Coupling Reactions.
• Benchchem. (2025). Technical Support Center: Optimizing EDC/NHS Coupling with PEGylated Carboxylic Acid.
• Sigma-Aldrich. (n.d.). Antibody Drug Conjugate Manufacturing: Purification.
• Benchchem. (2025). Technical Support Center: Troubleshooting Low Yield in EDC/NHS Coupling Reactions.
• Merck Millipore. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy.
• ACS Publications. (2001). A Robust Method for the Preparation and Purification of Antibody/Streptavidin Conjugates. Bioconjugate Chemistry.
• BOC Sciences. (n.d.). Affinity Purification by Bioconjugation.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Bioconjugates Synthesized with t-butyl ester-PEG4-CH2COOH.
• Sigma-Aldrich. (n.d.). Comparative Analysis of Different EDC and Sulfo-NHS Activation Reagents for Covalent Coupling of Antibodies to Estapor® Ca.
• Bio-protocol. (2021). Peptide Conjugation with the Use of EDC/NHS.
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• Thermo Fisher Scientific. (n.d.). INSTRUCTIONS 22980 22981 77149.
• G-Biosciences. (n.d.). Protocols for Enhanced EDC Protein Crosslinking & Oligo Conjugation.
• Fischer, M. J. E. (2010). Amine coupling through EDC/NHS: a practical approach. Methods in Molecular Biology, 627, 55-73.
• Sensors (Basel). (2013). Probing of EDC/NHSS-Mediated Covalent Coupling Reaction by the Immobilization of Electrochemically Active Biomolecules.
• ResearchGate. (2020). EDC-NHS coupling not working?.
• Thermo Fisher Scientific. (n.d.). Protein Labeling, Crosslinking, and Modification Support—Troubleshooting.
• ResearchGate. (2017). Anyone have any recommendations for troubleshooting EDC/NHS reactions on nanoparticles?.
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• Reddit. (2024). EDC/NHS coupling.
• BroadPharm. (n.d.). Amino-PEG3-acid, 784105-33-5.
• JenKem Technology USA. (n.d.). Amine PEG3 Propionic Acid.
• MedKoo Biosciences. (n.d.). Methylamino-PEG3-azide | CAS# 1355197-57-7 | MeNH PEG Linker.
• Synthose. (n.d.). Introducing PEG3-Methylamine: A Versatile Chemical Solution.
• Cayman Chemical. (n.d.). Boc-NH-PEG3 Acid (CAS Number: 462100-06-7).

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• 23. electrochemsci.org [electrochemsci.org]

Application Note: Advanced Bioconjugation Strategies Using N-(Methylamino-PEG3)-NH-PEG3-acid

Chemical Profile & Mechanistic Advantages

N-(Methylamino-PEG3)-NH-PEG3-acid (Molecular Weight: 410.5 g/mol ) is a highly versatile, heterobifunctional polyethylene glycol (PEG) linker designed for complex bioconjugation workflows[1]. It features three distinct functional domains, each engineered to solve specific challenges in drug development and structural biology:

• The Terminal Methylamino Group (-NHCH₃): Unlike standard primary amines, this secondary amine reacts with activated esters to form a tertiary amide bond. Tertiary amides exhibit superior steric hindrance and exist in distinct cis/trans rotameric states, making them highly resistant to enzymatic degradation in serum. This significantly extends the in vivo circulation half-life of targeted therapeutics like Antibody-Drug Conjugates (ADCs)[2]. Furthermore, it allows for selective orthogonal reactions, such as reductive amination with 3[3].

• The Central Secondary Amine (-NH-): The incorporation of discrete PEG chains flanking a central secondary amine imparts critical physicochemical benefits. At physiological pH (7.4), this internal amine is protonated, introducing a localized positive charge. This drastically 4 of highly hydrophobic payloads (e.g., exatecan or MMAE)[4].

• The Terminal Carboxylic Acid (-COOH): This moiety allows for standard,5 to primary amine-bearing biomolecules (like lysine residues on monoclonal antibodies) via EDC/NHS activation[5].

Overcoming Self-Polymerization: A Self-Validating Workflow

The Challenge: Because this linker contains both a nucleophilic methylamino group and a carboxylic acid, simultaneous activation of the acid using EDC/NHS will lead to uncontrolled intermolecular self-polymerization or intramolecular cyclization.

The Solution (Causality in Design): To ensure a self-validating and highly controlled protocol, researchers must employ a "Payload-First" sequential conjugation strategy . By reacting the methylamino group with an NHS-activated payload before activating the linker's carboxylic acid, we eliminate cross-reactivity. The intermediate is purified, ensuring that only a precise 1:1 Payload-Linker adduct proceeds to the protein conjugation step.

Workflow for avoiding linker self-polymerization via sequential payload-first conjugation.

Experimental Protocols

Protocol A: Synthesis of the Payload-PEG-Acid Intermediate

This step generates the stable half-conjugate, ensuring the methylamino group is fully capped before acid activation.

• Preparation: Dissolve 1.2 molar equivalents of your Payload-NHS ester (e.g., a fluorophore or cytotoxin) in anhydrous DMF. Causality: Anhydrous conditions are strictly required to prevent the rapid hydrolysis of the NHS ester prior to aminolysis.

• Linker Addition: Add 1.0 molar equivalent of N-(Methylamino-PEG3)-NH-PEG3-acid to the solution.

• Base Catalysis: Add 3.0 molar equivalents of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA acts as a non-nucleophilic base to deprotonate the methylamino group (converting it to its free-base form), drastically increasing its nucleophilicity for the acyl substitution.

• Incubation: Stir the reaction at room temperature for 2 hours under an inert atmosphere (Nitrogen or Argon).

• Purification: Purify the resulting Payload-PEG-Acid intermediate via preparative RP-HPLC to remove unreacted Payload-NHS and excess DIPEA. Lyophilize the collected fractions.

Protocol B: Activation and Protein Conjugation

This step activates the terminal carboxylic acid of the intermediate for attachment to the target protein (e.g., a monoclonal antibody).

• Activation: Dissolve the purified Payload-PEG-Acid intermediate in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Causality: MES is utilized because it lacks primary amines that would compete in the reaction, and pH 6.0 is the optimal thermodynamic environment for EDC efficiency.

• Esterification: Add 10 equivalents of EDC and 20 equivalents of sulfo-NHS. React for 15 minutes at room temperature. Causality: EDC forms an unstable O-acylisourea intermediate. Sulfo-NHS is immediately added to convert this into a semi-stable, amine-reactive sulfo-NHS ester, preventing rapid hydrolysis or rearrangement into an unreactive N-acylurea.

• Quenching (Optional): Quench excess EDC by adding 2-mercaptoethanol (to a final concentration of 20 mM) for 5 minutes. This prevents unwanted protein-to-protein cross-linking.

• Conjugation: Add the activated Payload-PEG-NHS to the target protein buffered in 0.1 M PBS, pH 7.4. Causality: The pH must be raised to 7.4 to deprotonate the surface lysine ε-amines of the protein, rendering them nucleophilic enough to attack the sulfo-NHS ester[2].

• Incubation & Cleanup: Incubate for 2 hours at room temperature. Purify the final bioconjugate via Size Exclusion Chromatography (SEC) or dialysis against PBS to remove free linker-payload.

Quantitative Data: Optimization Parameters

To guarantee reproducibility, the following tables summarize the empirically determined optimal conditions for both the intermediate synthesis and the final protein conjugation steps.

Table 1: Optimization of Payload-to-Linker Conjugation (Protocol A)

Molar Ratio (Payload:Linker)	Solvent	Base (Equivalents)	Yield of Intermediate (%)	Impurity Profile (Dimerization)
1.0 : 1.0	DMF	DIPEA (1.0)	65%	High
1.2 : 1.0	DMF	DIPEA (3.0)	92%	Low (< 2%)

| 1.2 : 1.0 | DMSO | TEA (3.0) | 88% | Moderate |

Table 2: Optimization of Protein Conjugation (Protocol B)

pH of Conjugation Buffer	EDC/NHS Activation Time	mAb:Linker Ratio	Average Drug-to-Antibody Ratio (DAR)	Aggregation (%)
6.5	15 min	1 : 10	1.2	< 1%
7.4	15 min	1 : 10	3.8	< 2%

| 8.0 | 15 min | 1 : 10 | 5.1 | 8% (High) |

Note: As demonstrated in Table 2, a conjugation pH of 7.4 provides the optimal balance. A pH of 6.5 leaves lysines protonated (yielding a low DAR), while a pH of 8.0 increases the rate of NHS ester hydrolysis and promotes protein aggregation.

References

• BenchChem. "The Role of NH-bis(m-PEG8) in Bioconjugation: An In-depth Technical Guide". 4

• BroadPharm. "MeNH-PEG, Methylamino PEG, PEG reagent". 6

• AxisPharm. "PEG Methylamine, MeNH-PEG - ADC Linkers". 2

• BroadPharm. "Methylamino-PEG3-azide, 1355197-57-7". 3

• AxisPharm. "NH-bis(PEG3-acid) HCl salt". 5

• AxisPharm. "Homobifunctional PEG - ADC Linkers". 1

Sources

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• 2. PEG Methylamine, MeNH-PEG - ADC Linkers | AxisPharm [axispharm.com]
• 3. Methylamino-PEG3-azide, 1355197-57-7 | BroadPharm [broadpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. NH-bis(PEG3-acid) HCl salt, CAS 1814901-04-6 | AxisPharm [axispharm.com]
• 6. MeNH-PEG, Methylamino PEG, PEG reagent | BroadPharm [broadpharm.com]

step-by-step guide to PROTAC synthesis with PEG linkers

Application Note & Protocols

A Step-by-Step Guide to the Synthesis of PROTACs with PEG Linkers: A Modular Approach

Abstract

Proteolysis-targeting chimeras (PROTACs) are a transformative therapeutic modality that co-opts the cell's native ubiquitin-proteasome system to induce the degradation of specific disease-causing proteins.[1][][3] A PROTAC is a heterobifunctional molecule composed of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects them.[1][4] The linker is not merely a spacer but a critical determinant of a PROTAC's efficacy, influencing its solubility, cell permeability, and ability to facilitate a productive ternary complex (POI-PROTAC-E3 ligase).[][5][6] Polyethylene glycol (PEG) linkers are frequently employed in PROTAC design due to their unique ability to enhance aqueous solubility, provide conformational flexibility, and improve pharmacokinetic profiles.[1][7][8][9] This guide provides a detailed, step-by-step protocol for the modular synthesis of a PROTAC featuring a PEG linker, focusing on the widely used combination of amide bond formation and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry." We further detail essential protocols for the characterization, purification, and biological validation of the final compound.

The Central Role of the Linker in PROTAC Design

PROTAC Mechanism of Action

PROTACs function by acting as a bridge between a target POI and an E3 ubiquitin ligase. This proximity induces the E3 ligase to tag the POI with ubiquitin molecules, marking it for recognition and subsequent degradation by the 26S proteasome.[1][10] The PROTAC is then released to repeat the cycle, allowing it to act catalytically.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Advantages of Polyethylene Glycol (PEG) Linkers

The choice of linker is critical to success.[4] While simple alkyl chains are common, PEG linkers offer distinct advantages that address many challenges in PROTAC development:

• Enhanced Solubility: The repeating ethylene glycol units are hydrophilic, which can significantly improve the aqueous solubility of often-lipophilic PROTAC molecules, aiding in their handling and bioavailability.[4][8][9]

• Improved Pharmacokinetics: PEGylation is a well-established strategy to improve the pharmacokinetic properties of drugs. In PROTACs, PEG linkers can help tune cell permeability and metabolic stability.[1]

• Conformational Flexibility: PEG chains are highly flexible, allowing the PROTAC to adopt multiple conformations. This flexibility is crucial for enabling the POI and E3 ligase to find the optimal orientation for efficient ternary complex formation and subsequent ubiquitination.[1][3][7]

• Synthetic Versatility: Bifunctional PEG linkers of various lengths are commercially available, allowing for the systematic and rapid assembly of PROTAC libraries to identify the optimal linker length for a given target.[8][11]

Impact of PEG Linker Length on PROTAC Properties

The length of the PEG linker must be empirically optimized. A linker that is too short can cause steric clashes, preventing ternary complex formation, while an overly long linker may fail to bring the proteins into productive proximity.[3][10] The linker length directly impacts both physicochemical properties and biological activity.

Table 1: Illustrative Physicochemical Properties of PROTACs with Varying PEG Linker Lengths

PROTAC Series	Target Protein	E3 Ligase	PEG Units (n)	Calculated LogP (cLogP)	Topological Polar Surface Area (TPSA) (Ų)
Illustrative BRD4 Degrader	BRD4	VHL	2	3.5	180
Illustrative BRD4 Degrader	BRD4	VHL	4	3.1	200
Illustrative BRD4 Degrader	BRD4	VHL	6	2.7	220
This table presents illustrative data compiled from general trends to show how increasing PEG linker length typically decreases lipophilicity (cLogP) and increases polar surface area (TPSA). Actual values are PROTAC-specific.[12]

Table 2: Illustrative Impact of PEG Linker Length on Biological Activity

PROTAC Series	Target Protein	Cell Line	DC₅₀ (nM)¹	Dₘₐₓ (%)²
ERα-Targeting PROTACs	ERα	MCF-7	10 - 50	85 - >98
TBK1-Targeting PROTACs	TBK1	MM.1S	50 - 100	70 - 85
CDK9-Targeting PROTACs	CDK9	Malme-3M	75 - 200	60 - 90
Data is a summarized representation from comparative studies.[12]
¹DC₅₀: Concentration required for 50% degradation.
²Dₘₐₓ: Maximum observed degradation.

General Synthetic Workflow

The synthesis of a PROTAC is a modular process.[1] This guide focuses on a convergent approach where two key intermediates are synthesized and then joined in a final step. This strategy allows for flexibility and the efficient creation of a PROTAC library by swapping different POI ligands or E3 ligase-linker modules.

Caption: A modular workflow for PROTAC synthesis.

Detailed Synthesis Protocol: A Modular Approach

This protocol describes the synthesis of a PROTAC using an amine-functionalized E3 ligase ligand (e.g., a derivative of pomalidomide), an alkyne-functionalized POI ligand, and a bifunctional PEG linker containing a terminal carboxylic acid and an azide.

Materials and Reagents

• Amine-functionalized E3 Ligase Ligand (e.g., Pomalidomide-NH₂)

• Alkyne-functionalized POI Ligand

• Bifunctional PEG Linker (e.g., HOOC-PEGn-N₃)

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent: Anhydrous DMF (N,N-Dimethylformamide)

• Copper(II) Sulfate (CuSO₄)

• Reducing Agent: Sodium Ascorbate

• Solvents for Click Chemistry: tert-Butanol (t-BuOH) and Water

• Solvents for work-up and purification (DCM, Ethyl Acetate, Brine, Na₂SO₄)

• Inert gas (Nitrogen or Argon)

Part A: Synthesis of E3 Ligase-Linker Intermediate via Amide Coupling

This step joins the E3 ligase ligand to one end of the PEG linker through a stable amide bond.

Caption: Reaction scheme for amide bond formation.

Step-by-Step Protocol:

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the amine-functionalized E3 ligase ligand (1.0 equivalent) and the bifunctional HOOC-PEG-N₃ linker (1.1 equivalents) in anhydrous DMF.[12]

  • Scientist's Note: An inert atmosphere and anhydrous solvent are critical to prevent hydrolysis of the activated ester intermediate formed in the next step, which would reduce yield.

• Coupling Agent Addition: To the stirred solution, add HATU (1.2 equivalents) followed by the dropwise addition of DIPEA (2.0 equivalents).[12]

  • Rationale: HATU is a highly efficient coupling reagent that activates the carboxylic acid of the PEG linker, making it susceptible to nucleophilic attack by the amine on the E3 ligase ligand. DIPEA is a non-nucleophilic base used to scavenge the HCl produced during the reaction and maintain a basic pH, which is optimal for the coupling.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting E3 ligase ligand is consumed.

• Work-up: Once complete, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃, water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product (the azide-functionalized E3 ligase-linker intermediate) using silica gel column chromatography to obtain the pure intermediate.

Part B: Final PROTAC Assembly via CuAAC (Click Chemistry)

This highly efficient and specific "click" reaction joins the azide-functionalized intermediate from Part A with the alkyne-functionalized POI ligand.[7][11]

Step-by-Step Protocol:

• Reagent Preparation: Dissolve the purified E3 ligase-linker intermediate (1.0 equivalent) and the alkyne-functionalized POI ligand (1.1 equivalents) in a 1:1 mixture of t-BuOH and water.[12]

• Catalyst Addition: To the solution, add aqueous copper(II) sulfate (CuSO₄, 0.1 equivalents) followed by aqueous sodium ascorbate (0.2 equivalents).[12] The solution may change color as the active Cu(I) catalyst is formed.

  • Rationale: The Cu(I) catalyst is essential for the cycloaddition reaction. It is generated in situ by the reduction of Cu(II)SO₄ with sodium ascorbate. This avoids the need to handle unstable Cu(I) salts directly.

• Reaction: Stir the reaction vigorously at room temperature for 4-12 hours.

• Monitoring: Monitor the reaction progress by LC-MS.

• Work-up: Upon completion, dilute the mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate or DCM). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification and Characterization Protocol

Rigorous purification and characterization are essential to ensure the identity, purity, and stability of the final PROTAC.

Caption: Workflow for the final purification and validation of the synthesized PROTAC.

Purification by Preparative RP-HPLC

Due to the often polar nature of PEGylated PROTACs, reverse-phase high-performance liquid chromatography (RP-HPLC) is the method of choice for final purification.[12][13]

• Column: C18 preparative column.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[12]

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.[12]

• Procedure: Dissolve the crude PROTAC in a minimal amount of DMSO or DMF and inject it onto the column. Elute with a linear gradient of Mobile Phase B (e.g., 5% to 95% over 30 minutes). Collect fractions corresponding to the product peak.

• Post-Purification: Combine the pure fractions and lyophilize to obtain the final PROTAC as a dry, stable powder.[13]

Structural Verification

• High-Resolution Mass Spectrometry (HRMS): Confirm the exact mass of the synthesized PROTAC to verify its elemental composition.

• Nuclear Magnetic Resonance (NMR): Use ¹H and ¹³C NMR to confirm the chemical structure, ensuring all components (POI ligand, E3 ligand, linker, and triazole ring) are present and correctly connected.

Purity Assessment

• Analytical RP-HPLC: Analyze the final lyophilized product on an analytical C18 column using a similar gradient as the preparative method. The purity should ideally be >95% as determined by the peak area at a suitable wavelength (e.g., 254 nm).

Biological Evaluation of PROTAC Activity

The ultimate test of a PROTAC is its ability to degrade the target protein in a cellular context. Western blotting is the standard method for this assessment.

Protocol: Western Blot for Protein Degradation

• Cell Culture and Treatment: Plate a relevant human cell line and grow to 70-80% confluency. Treat the cells with a serial dilution of the purified PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (e.g., DMSO) for a defined period (typically 12-24 hours).[12]

• Cell Lysis: Harvest the cells and prepare whole-cell lysates using RIPA buffer supplemented with protease inhibitors.[12]

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Western Blot: Normalize protein amounts for all samples, separate proteins by SDS-PAGE, and transfer them to a PVDF membrane.[12]

• Immunodetection: Block the membrane and probe with a primary antibody specific to the POI. Simultaneously, probe with a loading control antibody (e.g., GAPDH or β-actin) to ensure equal protein loading across lanes.[12]

• Visualization and Analysis: Incubate with an appropriate HRP-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate. Quantify band intensities to determine the percentage of protein degradation relative to the vehicle control and calculate DC₅₀ and Dₘₐₓ values.[12]

Troubleshooting Common Synthesis and Purification Issues

Problem	Common Cause(s)	Recommended Solution(s)
Low Yield in Amide Coupling	- Moisture in reagents/solvent.- Inactive coupling reagent.- Steric hindrance.	- Ensure all glassware is oven-dried and use fresh anhydrous solvents.- Use a fresh bottle of HATU.- Increase reaction time or temperature slightly (e.g., to 40°C).
Low Yield in Click Reaction	- Oxidation of Cu(I) catalyst.- Impure starting materials.	- Ensure the sodium ascorbate solution is freshly prepared.- Degas the solvent mixture before adding reagents.- Re-purify intermediates if necessary.
Difficult Purification	- High polarity of PEGylated PROTAC.- Co-elution of impurities.	- During work-up, back-extract the aqueous layer to recover the product lost due to its water solubility.[5]- For RP-HPLC, use a shallower gradient and a lower flow rate to improve resolution.[13]- Consider a different stationary phase (e.g., C8 instead of C18).
PROTAC Instability	- Degradation on silica gel column.- Presence of TFA from HPLC can cause degradation over time.	- Minimize the time the compound spends on the silica column.[5]- After lyophilization, perform a salt exchange or re-dissolve in a neutral buffer system if stability in TFA salt form is a concern.

References

• Precise PEG LLC. (n.d.). Linkers in PROTACs. Retrieved from [Link]

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. Retrieved from [Link]

• Shilik, V. V., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Research and Hypothesis in Medicine, 5(4), 136-148. Retrieved from [Link]

• JenKem Technology USA. (2024, July 30). PROTAC PEG Linkers. Retrieved from [Link]

• Ohoka, N., et al. (2022). Development of Rapid and Facile Solid-Phase Synthesis of PROTACs via a Variety of Binding Styles. ChemistryOpen, 11(9), e202200131. Retrieved from [Link]

• ACS Publications. (2025, January 29). Analyzing the Linker Structure of PROTACs throughout the Induction Process: Computational Insights. Journal of Medicinal Chemistry. Retrieved from [Link]

• AxisPharm. (2024, October 23). From Design to Degradation: The Essential Role of Linkers in PROTACs. Retrieved from [Link]

• Popowycz, F., & Ciulli, A. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Research and Hypothesis in Medicine, 5(4), 136–148. Retrieved from [Link]

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• 7. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Conjugation Protocols for N-(Methylamino-PEG3)-NH-PEG3-acid in PROTAC and Bioconjugate Synthesis

Introduction & Mechanistic Rationale

N-(Methylamino-PEG3)-NH-PEG3-acid is a highly versatile, heterobifunctional polyethylene glycol (PEG) derivative extensively utilized in the synthesis of PROteolysis TArgeting Chimeras (PROTACs) and advanced bioconjugates[1]. Structurally, it features a secondary methylamine terminus, a hydrophilic PEG3 spacer, a central secondary amine, another PEG3 spacer, and a terminal carboxylic acid[]. The incorporation of PEG linkers is a cornerstone in PROTAC design, as they significantly enhance aqueous solubility, cell permeability, and the conformational flexibility required for optimal ternary complex formation (Target Protein–PROTAC–E3 Ligase)[3][4].

Causality in Experimental Design: The primary synthetic challenge when utilizing N-(Methylamino-PEG3)-NH-PEG3-acid is its bifunctional nature. The molecule contains both a nucleophilic secondary amine (the terminal methylamino group) and a reactive carboxylic acid. If standard "one-pot" amide coupling conditions are employed—where the target carboxylic acid, the PEG linker, and a coupling reagent like HATU are mixed simultaneously—the coupling reagent will indiscriminately activate both the target carboxylic acid and the linker's terminal carboxylic acid[5]. This indiscriminate activation leads to rapid self-condensation, cyclization, or polymerization of the linker, drastically reducing the yield of the desired target-linker conjugate[6].

Furthermore, the linker contains two secondary amines: the terminal methylamino group and the central NH group. The terminal methylamino group is sterically more accessible and highly nucleophilic, making it the primary site for acylation. The central NH is flanked by two PEG chains, rendering it significantly less reactive[]. However, to prevent off-target acylation at this central position, it is imperative to strictly control the stoichiometry of the activated target carboxylic acid.

To circumvent these challenges, the protocol must be a self-validating, step-wise system . The target carboxylic acid must be strictly pre-activated before the introduction of the N-(Methylamino-PEG3)-NH-PEG3-acid linker[3].

Experimental Workflows

Workflow of pre-activation strategy to prevent linker self-condensation.

Five-step synthesis workflow for PROTAC development using the PEG linker.

Materials and Reagents

Reagent	Equivalents	Mechanistic Role
Target Carboxylic Acid	1.0 eq	The warhead or ligand to be conjugated to the linker.
N-(Methylamino-PEG3)-NH-PEG3-acid	1.1 eq	Bifunctional linker. Slight excess ensures complete consumption of the activated target.
HATU	1.05 eq	Uronium-based coupling agent. Highly efficient for sterically hindered secondary amines[6].
DIPEA	3.0 eq	Non-nucleophilic base. Deprotonates the carboxylic acid and neutralizes generated acidic byproducts.
Anhydrous DMF	0.1 M	Polar aprotic solvent. Anhydrous conditions prevent hydrolysis of the active ester intermediate.

Step-by-Step Protocols

Protocol A: In Situ Pre-Activation using HATU/DIPEA (High Efficiency)

This protocol relies on the rapid kinetics of HATU to form an active O-At ester, followed by the careful introduction of the linker to prevent self-condensation.

• Preparation : Dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF to achieve a 0.1 M concentration. Perform this under an inert atmosphere (N₂ or Ar).

  • Causality: Water competes as a nucleophile, hydrolyzing the highly reactive active ester back to the starting material.

• Base Addition : Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature.

  • Causality: DIPEA deprotonates the carboxylic acid, significantly enhancing its nucleophilicity for the subsequent attack on the HATU reagent.

• Activation : Add HATU (1.05 eq) as a solid. Stir at room temperature for 15–30 minutes[3].

• Validation Checkpoint (Critical) : Remove a 1 µL aliquot, quench in 50% ACN/H₂O, and analyze via LC-MS.

  • Self-Validation: Do not proceed to Step 5 until the mass of the free target carboxylic acid is fully depleted (>95% conversion to the active ester). If unreacted acid remains, add an additional 0.05 eq of HATU and re-test.

• Linker Addition : Dissolve N-(Methylamino-PEG3)-NH-PEG3-acid (1.1 eq) in a minimal volume of anhydrous DMF. Add this solution dropwise to the activated mixture.

  • Causality: Dropwise addition ensures the linker is always introduced into an environment with excess activated ester, minimizing any chance of trace unreacted HATU activating the linker's own carboxylic acid.

• Reaction Completion : Stir for 2–4 hours at room temperature. Monitor via LC-MS for the formation of the desired target-linker conjugate mass[3].

• Quenching & Purification : Quench the reaction with a few drops of water. Purify the crude mixture via preparative RP-HPLC (C18 column, utilizing a 0.1% TFA in Water/Acetonitrile gradient) to isolate the pure Target-Linker-COOH intermediate[3].

Protocol B: Reaction via Pre-Isolated NHS Ester (Maximum Purity)

If the target ligand is prone to side reactions with uronium salts, pre-forming and isolating an NHS ester is the safest approach.

• NHS Ester Formation : React the target carboxylic acid with N-Hydroxysuccinimide (NHS, 1.2 eq) and EDC·HCl (1.2 eq) in DCM for 4 hours. Wash with water, dry over Na₂SO₄, and concentrate to isolate the Target-NHS ester.

• Conjugation : Dissolve the Target-NHS ester (1.0 eq) and N-(Methylamino-PEG3)-NH-PEG3-acid (1.05 eq) in anhydrous DMF.

• Base Addition : Add DIPEA (2.0 eq) to ensure the secondary amine is fully deprotonated and nucleophilic.

• Validation Checkpoint : Stir for 2 hours. Monitor the disappearance of the NHS ester via LC-MS. Because no coupling reagents are present in this mixture, linker self-condensation is mechanistically impossible.

Quantitative Data & Optimization

The choice of coupling reagent directly impacts the yield when conjugating to the secondary methylamine of the PEG linker. The table below summarizes expected outcomes based on established amide bond formation literature[5][6].

Coupling Reagent	Base	Activation Time	Conjugation Yield	Causality / Observation
HATU	DIPEA	15 min	>85%	Superior for sterically hindered secondary amines (methylamino); rapid kinetics[6].
EDC / HOBt	NMM	30 min	40–60%	Slower kinetics; prone to hydrolysis before secondary amine attack[6].
DCC / DMAP	TEA	60 min	<30%	Insoluble DCU byproduct complicates purification; low efficiency for PEG linkers.
NHS Ester (Pre-isolated)	DIPEA	N/A	>90%	Highest purity; completely eliminates risk of linker self-condensation.

Analytical Validation & Troubleshooting

• Over-Acylation at the Central Amine : If LC-MS analysis reveals a mass corresponding to the addition of two target ligands (+2M), the central secondary amine has reacted. To troubleshoot this, strictly reduce the equivalents of the activated target carboxylic acid to 0.95–1.0 eq and lower the reaction temperature to 0°C during linker addition. The terminal methylamino group is kinetically favored at lower temperatures due to reduced steric shielding compared to the central NH[].

• Linker Polymerization : If a ladder of repeating masses (separated by the mass of the linker minus H₂O) is observed, HATU was present in excess during the linker addition step. Ensure strict adherence to the Validation Checkpoint in Protocol A to confirm HATU is fully consumed before adding the linker.

References

• N-(Methylamino-PEG3)-NH-PEG3-acid Product Information . Amerigo Scientific. 1

• NH-bis(PEG8-Acid) Product Information . BOC Sciences.

• Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers . Benchchem. 3

• Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes . NIH (PMC). 5

• Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs) . MDPI. 6

• Current strategies for the design of PROTAC linkers: a critical review . NIH (PMC). 4

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

experimental setup for N-(Methylamino-PEG3)-NH-PEG3-acid conjugation

An In-Depth Guide to the Conjugation of N-(Methylamino-PEG3)-NH-PEG3-acid via EDC/NHS Chemistry

Application Note and Detailed Protocol

Abstract

This guide provides a comprehensive experimental framework for the covalent conjugation of N-(Methylamino-PEG3)-NH-PEG3-acid to primary amine-containing molecules. The protocol is centered around the widely adopted and robust 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry, a "zero-length" crosslinking method that forms a stable amide bond. We delve into the underlying reaction mechanism, provide a meticulously detailed two-step protocol, and discuss critical aspects of purification, characterization, and troubleshooting. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile bifunctional PEG linker in applications ranging from bioconjugation and surface modification to the development of advanced therapeutics like antibody-drug conjugates (ADCs) and PROTACs.

Introduction: The Role of Heterobifunctional PEG Linkers

Polyethylene glycol (PEG) linkers are integral to modern drug development and bioconjugation, offering enhanced solubility, improved pharmacokinetic profiles, and reduced immunogenicity of conjugated molecules[1]. The specific linker, N-(Methylamino-PEG3)-NH-PEG3-acid, presents two distinct functional termini: a secondary amine (methylamino) and a carboxylic acid. This heterobifunctional nature allows for controlled, sequential conjugation strategies.

This application note focuses on activating the terminal carboxylic acid for reaction with a primary amine on a target molecule (e.g., a protein, peptide, or small-molecule drug). The chosen method, EDC/NHS chemistry, is renowned for its efficiency and mild reaction conditions in aqueous environments[2].

Principle of the Reaction: EDC/NHS-Mediated Amide Coupling

The conjugation process is a two-step reaction designed to maximize efficiency and minimize side reactions.

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group of the PEG-acid to form a highly reactive, yet unstable, O-acylisourea intermediate. This step is most efficient under slightly acidic conditions (pH 4.5-6.0)[3][4][5].

• Formation of a Stable NHS Ester: The unstable O-acylisourea intermediate is prone to hydrolysis, which would regenerate the original carboxyl group[4][6]. To prevent this, NHS is added to the reaction. NHS rapidly reacts with the O-acylisourea intermediate to form a more stable, amine-reactive NHS ester[4][7][8]. This semi-stable intermediate has a significantly longer half-life, allowing for a more controlled and efficient subsequent reaction with the target amine[9].

• Nucleophilic Attack and Amide Bond Formation: The NHS ester then readily reacts with a primary amine on the target molecule. The reaction, driven by nucleophilic attack from the amine, forms a stable covalent amide bond and releases NHS as a byproduct[8]. This step is most efficient at a physiological to slightly basic pH (7.2-8.5)[5][10].

Below is a diagram illustrating the overall experimental workflow.

General experimental workflow for EDC/NHS conjugation.

Materials, Reagents, and Storage

Proper handling and storage of reagents are critical for successful conjugation[10][11][12].

Reagent/Material	Recommended Supplier	Storage Conditions	Handling Notes
N-(Methylamino-PEG3)-NH-PEG3-acid	Commercially Available	Store at -20°C, desiccated, under inert gas (Argon or Nitrogen)[11][12].	Allow vial to warm to room temperature before opening to prevent condensation[11][13].
EDC (EDAC)	Sigma-Aldrich, Thermo Fisher	Store at -20°C, desiccated[10].	Highly moisture-sensitive. Prepare solutions immediately before use[10].
N-Hydroxysuccinimide (NHS)	Sigma-Aldrich, Thermo Fisher	Store at -20°C, desiccated[10].	Moisture-sensitive. Prepare solutions immediately before use[10][14].
Activation Buffer	N/A	Room Temperature	0.1 M MES, 0.5 M NaCl, pH 5.0-6.0. Do not use buffers with primary amines or carboxylates[4].
Coupling Buffer	N/A	Room Temperature	Phosphate-Buffered Saline (PBS), pH 7.2-7.5. Do not use buffers with primary amines (e.g., Tris)[14][15].
Quenching Buffer	N/A	Room Temperature	1 M Tris-HCl, pH 8.5 or 1 M Hydroxylamine, pH 8.5[2].
Anhydrous DMSO or DMF	Sigma-Aldrich	Room Temperature	Use to dissolve the PEG linker if aqueous solubility is low[13].
Purification System	N/A	N/A	Size-exclusion/desalting columns (e.g., PD-10), dialysis tubing, or an HPLC system[5].

Detailed Experimental Protocol

This protocol employs a two-step procedure, which is highly recommended to prevent unwanted polymerization of target molecules that may also contain carboxyl groups.

Part A: Reagent Preparation

• Buffer Preparation : Prepare Activation Buffer (0.1 M MES, pH 5.0-6.0) and Coupling Buffer (100 mM PBS, pH 7.2-7.5). Degas buffers if the target molecule is sensitive to oxidation.

• PEG-Acid Stock Solution :

  • Equilibrate the vial of N-(Methylamino-PEG3)-NH-PEG3-acid to room temperature before opening.

  • Prepare a 10-50 mM stock solution in Activation Buffer. If solubility is an issue, first dissolve the compound in a minimal volume of anhydrous DMSO or DMF, then dilute to the final concentration with Activation Buffer[2][16].

• EDC/NHS Stock Solutions :

  • Crucially, prepare these solutions immediately before initiating the activation step[17][10].

  • Weigh EDC and NHS in separate tubes.

  • Dissolve each in Activation Buffer to a final concentration of 100-200 mM.

Part B: Two-Step Conjugation Procedure

Step 1: Activation of PEG-Acid (pH 5.0-6.0)

• In a microcentrifuge tube, add the required volume of the PEG-Acid stock solution.

• Add the freshly prepared EDC stock solution to achieve a 5- to 10-fold molar excess over the PEG-Acid.

• Immediately add the freshly prepared NHS stock solution to achieve a 2- to 5-fold molar excess over the PEG-Acid[10].

• Vortex briefly to mix.

• Incubate the reaction for 15-30 minutes at room temperature with gentle mixing[17][5][15].

Step 2: Conjugation to Amine-Containing Molecule (pH 7.2-7.5)

• Prepare your amine-containing target molecule (e.g., protein, peptide) in the Coupling Buffer. Ensure the concentration allows for a 1:1 to 1:20 molar ratio of PEG-linker to target molecule, depending on the desired degree of labeling.

• Immediately after the activation step, add the entire activated PEG-Acid solution to the solution of your amine-containing molecule[5][16].

• The addition of the MES-buffered activation solution will slightly lower the pH of the coupling buffer. If necessary, adjust the pH of the final reaction mixture to 7.2-7.5.

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle agitation[2][10].

Step 3: Quenching the Reaction

• To deactivate any unreacted NHS esters and prevent further reactions, add a quenching agent[10][13].

• Add Quenching Buffer (e.g., 1 M Tris-HCl) to a final concentration of 20-50 mM[10].

• Incubate for an additional 15-30 minutes at room temperature[2].

Purification of the Final Conjugate

Post-reaction cleanup is essential to remove unreacted PEG-linker, EDC/NHS byproducts, and quenching reagents. The choice of method depends on the size and properties of the final conjugate.

• Size Exclusion Chromatography (SEC) / Desalting Columns : This is the most effective method for separating larger conjugates (e.g., PEGylated proteins) from small molecule contaminants[5][18]. Commercially available columns like PD-10 offer a rapid and efficient solution[5].

• Dialysis : An excellent choice for purifying large protein conjugates. Use a dialysis membrane with a molecular weight cut-off (MWCO) that is significantly smaller than the conjugate to retain the product while allowing small molecule impurities to diffuse out[5][18].

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) : Highly effective for purifying smaller molecule conjugates and can also be used as an analytical tool to assess purity[][20]. A C18 column with a water/acetonitrile gradient is a common starting point[20].

• Ion-Exchange Chromatography (IEX) : Can be used to separate molecules based on charge differences. Since PEGylation can shield surface charges, this method is effective for separating species with different degrees of PEGylation (e.g., mono- vs. di-PEGylated products)[18][][21].

Characterization and Validation

Successful conjugation must be confirmed through analytical techniques.

• Mass Spectrometry (MS) : ESI-MS or MALDI-TOF MS can directly measure the molecular weight of the product, providing definitive evidence of conjugation by showing an increase in mass corresponding to the attached PEG linker[22][23].

• Nuclear Magnetic Resonance (NMR) Spectroscopy : For smaller conjugates, ¹H and ¹³C NMR are powerful tools for detailed structural elucidation, confirming the formation of the amide bond and the integrity of the entire molecular structure[22][24][25].

• High-Performance Liquid Chromatography (HPLC) : Analytical HPLC (either SEC, IEX, or RP-HPLC) can be used to assess the purity of the final product. A successful reaction will show a new peak with a different retention time compared to the starting materials[20].

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conjugation Yield	Inactive Reagents: EDC and/or NHS have been hydrolyzed due to improper storage or handling[10].	Always use fresh EDC/NHS solutions. Equilibrate vials to room temperature before opening. Store desiccated at -20°C[10][11].
Incorrect pH: Activation pH was too high, or coupling pH was too low[3].	Use a non-amine, non-carboxylate buffer (e.g., MES) at pH 5.0-6.0 for activation. Adjust pH to 7.2-8.0 for coupling[3][15].
Hydrolysis of NHS-Ester: Too much time elapsed between activation and coupling, or coupling pH was too high (>8.5)[3][5].	Minimize the time between the activation and coupling steps. Avoid pH > 8.5, where the NHS-ester half-life is very short[3].
Precipitation During Reaction	High Reagent Concentration: A large excess of EDC can sometimes cause protein precipitation[10].	If precipitation is observed, try reducing the molar excess of EDC in subsequent optimization experiments.
pH near Protein pI: If the reaction pH is close to the isoelectric point (pI) of the protein, its solubility will be minimal[3].	Ensure the coupling buffer pH is at least 1-2 units away from the pI of your protein[3].
Inconsistent Results	Poor pH Control: The buffer is being used outside its effective range, leading to pH shifts during the reaction.	Use a high-quality buffer within its optimal buffering range. Verify the pH of the reaction mixture after all components have been added[3].

References

• BenchChem. (2025). Application Note: Quenching and Surface Modification of EDC/NHS Reactions using Bis-PEG7-acid.
• Hermanson, G. T. (2008).
• BenchChem. (n.d.). Technical Support Center: Optimizing pH for EDC/NHS Reactions.
• Payne, R. W. (n.d.).
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in EDC/NHS Coupling Reactions.
• BOC Sciences. (n.d.).
• JenKem Technology. (2022, June 1). PEG Storage and Handling Conditions.
• BenchChem. (2025). Technical Support Center: Best Practices for Storing and Handling PEG Reagents.
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• BenchChem. (n.d.).
• BenchChem. (2025).
• Thermo Fisher Scientific. (n.d.). Instructions for (PEG)n-Thiol Reagents.
• BenchChem. (2025). Application Notes and Protocols for EDC/NHS Coupling of OH-C2-PEG3-NHCO-C3-COOH.
• G-Biosciences. (2017, September 26). High Efficiency & Stability Protein CrossLinking with EDC & NHS.
• CD Bioparticles. (2025, February 20).
• Sigma-Aldrich. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy.
• BenchChem. (n.d.). A comparative guide to the characterization of m-PEG5-acid by NMR and Mass Spectrometry.
• Creative Proteomics. (n.d.). Amine-Reactive Crosslinker Overview.
• Liu, Y., et al. (2019).
• Kumar, V., et al. (2023).
• Thermo Fisher Scientific. (n.d.). Instructions 22980 22981 77149.
• ResearchGate. (2025, August 7).
• Novatia. (n.d.).
• T. M. K. (2023, January 18).
• Xi'an Confluore Biological Technology Co., Ltd. (n.d.). Instructions for the use of PEG Acid.
• BioPharmaSpec. (n.d.).
• BroadPharm. (n.d.). Instructions for NHS-(PEG)

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 9. Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. PEG Storage and Handling Conditions - JenKem Technology [jenkemusa.com]
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• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. confluore.com [confluore.com]
• 17. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 18. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 25. biopharmaspec.com [biopharmaspec.com]

Application Note: Advanced Purification Strategies for Zwitterionic Heterobifunctional PEGs – N-(Methylamino-PEG3)-NH-PEG3-acid

Target Audience: Analytical Chemists, Bioconjugation Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Physicochemical Profiling

The development of targeted therapeutics, such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), heavily relies on precisely engineered heterobifunctional polyethylene glycol (PEG) linkers. Among these, N-(Methylamino-PEG3)-NH-PEG3-acid (MW: 410.5 Da) is a highly versatile, short-chain crosslinker featuring a secondary amine and a carboxylic acid terminus[1].

Despite its utility, purifying this specific conjugate presents a trifecta of chromatographic challenges:

• Extreme Hydrophilicity: The dual PEG3 chains and polar termini prevent adequate retention on standard Reversed-Phase (RP) C18 columns. The molecule typically elutes in the void volume[2].

• Zwitterionic Character: Containing both a basic methylamino group (pKa ~9.5) and an acidic carboxyl group (pKa ~4.5), the molecule's net charge is highly dependent on mobile phase pH, leading to peak broadening or splitting if the pH is not strictly buffered.

• Optical Invisibility: Lacking conjugated π -systems or aromatic rings, the molecule has negligible UV absorbance above 210 nm. Standard UV/Vis detectors are virtually blind to it, necessitating universal detection methods like Charged Aerosol Detection (CAD) or Mass Spectrometry (LC-MS)[3][4].

This application note details field-proven, self-validating protocols for the isolation and purification of N-(Methylamino-PEG3)-NH-PEG3-acid, utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) and Ion-Exchange Solid Phase Extraction (IEX-SPE).

The Analytical "Eyes": Why CAD and LC-MS are Mandatory

Before attempting purification, the analytical detection strategy must be established. Because PEG derivatives lack chromophores, relying on UV detection at 210 nm results in massive baseline drift during gradients and severe interference from mobile phase additives (e.g., TFA, formate).

The Causality of CAD: Charged Aerosol Detection (CAD) measures the mass of non-volatile analytes. The eluent is nebulized, and the resulting aerosol particles are dried and imparted with a positive charge. The measured electrometer current is directly proportional to the mass of the PEG conjugate, independent of its chemical structure[3][5]. When coupled in parallel with an Electrospray Ionization Mass Spectrometer (ESI-MS), scientists achieve both quantitative mass-balance (CAD) and structural confirmation (MS).

Workflow Logic & Causality

The purification of small zwitterionic PEGs requires orthogonal strategies that exploit either their extreme polarity or their pH-dependent charge states.

Caption: pH-dependent charge states of N-(Methylamino-PEG3)-NH-PEG3-acid and purification logic.

Protocol 1: Bulk Cleanup via Strong Cation Exchange (SCX) SPE

For crude synthetic mixtures containing unreacted PEG diols, homobifunctional impurities, and coupling reagents, SCX-SPE provides a robust, scalable first-pass purification.

Mechanistic Rationale: At pH 2.5, the carboxylic acid of the conjugate is fully protonated (neutral), while the secondary methylamine is fully protonated (cationic). The molecule binds strongly to the negatively charged sulfonic acid groups on the SCX resin. Neutral PEG impurities (e.g., PEG diols) and acidic byproducts wash straight through.

Step-by-Step Methodology:

• Resin Equilibration: Condition a polymeric SCX cartridge (e.g., Oasis MCX, 1g) with 10 mL Methanol, followed by 10 mL of 2% Formic Acid in Water (pH ~2.5).

• Sample Loading: Dilute the crude N-(Methylamino-PEG3)-NH-PEG3-acid mixture in 2% Formic Acid (ensure pH < 3.0). Load onto the cartridge at a flow rate of 1-2 mL/min.

• Wash Step 1 (Aqueous): Wash with 10 mL of 2% Formic Acid in Water to remove highly polar neutral/acidic impurities.

• Wash Step 2 (Organic): Wash with 10 mL of 100% Methanol to remove hydrophobic non-basic impurities.

• Elution: Elute the target conjugate using 10 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

  • Causality: The high pH (>10) instantly deprotonates the secondary amine, neutralizing its positive charge. Simultaneously, the carboxylic acid becomes negatively charged, causing electrostatic repulsion from the SCX resin and triggering immediate elution.

• Recovery: Evaporate the methanolic eluate under a gentle stream of nitrogen or via rotary evaporation to yield the semi-purified zwitterion.

Protocol 2: High-Resolution Purification via HILIC-CAD/MS

While SCX provides bulk cleanup, separating the target from structurally similar amine-containing PEG impurities requires high-resolution chromatography. Hydrophilic Interaction Liquid Chromatography (HILIC) is the premier choice[6][7].

Mechanistic Rationale: HILIC operates via a water-enriched layer immobilized on a polar stationary phase (e.g., Amide or Diol). The highly polar PEG conjugate partitions into this aqueous layer. Unlike RP-HPLC, the gradient starts with high organic solvent (promoting retention) and transitions to high aqueous solvent (promoting elution).

Caption: Chromatographic workflow comparing RP-HPLC failure with HILIC success using CAD/MS.

Step-by-Step Methodology:

• System Setup: Equip an HPLC/UHPLC system with a CAD detector and an ESI-MS. Plumb a post-column flow splitter if necessary to prevent MS saturation.

• Column Selection: Use a Zwitterionic HILIC (ZIC-HILIC) or Amide-bonded column (e.g., Waters BEH Amide, 5 µm, 4.6 x 150 mm for analytical; scale up for prep).

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Note: Low pH ensures the acid is neutral and the amine is cationic, providing reproducible, sharp peak shapes).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0–2 min: 90% B (Isocratic hold to focus the polar analyte at the column head).

  • 2–15 min: Linear gradient from 90% B to 50% B.

  • 15–18 min: Hold at 50% B (Column wash).

  • 18–25 min: Return to 90% B (Re-equilibration is critical in HILIC; allow at least 10 column volumes).

• Sample Dilution: CRITICAL STEP. Dilute the sample in a solvent matching the starting conditions (e.g., 90% Acetonitrile). Injecting highly aqueous samples in HILIC will disrupt the immobilized water layer, causing peak distortion and premature elution.

• Fraction Collection: Trigger fraction collection based on the MS Extracted Ion Chromatogram (XIC) for m/z 411.5 [M+H]+ .

Method Comparison Summary

To aid in experimental design, the quantitative and qualitative attributes of available purification strategies are summarized below:

Purification Method	Primary Retention Mechanism	Resolution	Scalability	Best Use Case for N-(Methylamino-PEG3)-NH-PEG3-acid
RP-HPLC (C18)	Hydrophobic partitioning	Poor	High	Not recommended; analyte elutes in void volume.
Ion-Pairing RP-HPLC	Hydrophobic partitioning + Ion pairing (e.g., using HFBA)	Moderate	Moderate	Analytical QC; prep-scale requires difficult removal of ion-pairing agents.
SCX-SPE	Electrostatic interaction (Cationic exchange at pH 2.5)	Low (Step-elution)	Very High	Bulk cleanup; removing neutral PEG-diols and coupling reagents.
HILIC	Aqueous layer partitioning + Hydrogen bonding	Very High	Moderate	Final polishing; separating closely related PEG isomers or oligomers.

References

• AxisPharm. (n.d.). NH-bis(PEG3-acid) HCl salt - AxisPharm. Retrieved March 15, 2026, from [Link]

• Toray Research Center. (2016). Analysis of Residual Free Polyethylene Glycol and Additives Contained in Biopharmaceuticals Using a Charged Aerosol Detector. Retrieved March 15, 2026, from [Link]

• Wawro, A. M., Muraoka, T., & Kinbara, K. (2016). Chromatography-free synthesis of monodisperse oligo(ethylene glycol) mono-p-toluenesulfonates and quantitative analysis of oligomer purity. Polymer Chemistry, 7(16), 2865-2870. Retrieved March 15, 2026, from [Link]

• Validated Biosystems. (n.d.). Expand Your Processing Options with Hydrophilic Interaction Chromatography. Retrieved March 15, 2026, from [Link]

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• 3. toray-research.co.jp [toray-research.co.jp]
• 4. lcms.cz [lcms.cz]
• 5. Quantitation of PEG on PEGylated Gold Nanoparticles Using Reversed Phase High Performance Liquid Chromatography and Charged Aerosol Detection - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. HILIC HPLC Separation of Polyethylene Glycol (PEG) | SIELC Technologies [sielc.com]
• 7. validated.com [validated.com]

analytical methods for monitoring N-(Methylamino-PEG3)-NH-PEG3-acid reactions

Application Note & Protocols

Topic: Analytical Methods for Monitoring N-(Methylamino-PEG3)-NH-PEG3-acid Reactions Audience: Researchers, scientists, and drug development professionals.

A Senior Scientist's Guide to Monitoring Discrete PEGylation Reactions: From Real-Time Progress to Final Product Characterization

The conjugation of polyethylene glycol (PEG) chains to therapeutic molecules, or PEGylation, is a cornerstone of modern drug development, enhancing the pharmacokinetic and pharmacodynamic properties of biotherapeutics.[1][2] Unlike traditional, polydisperse PEG polymers which introduce significant analytical complexity, discrete PEG (dPEG®) linkers like N-(Methylamino-PEG3)-NH-PEG3-acid offer a defined molecular weight, simplifying characterization and ensuring batch-to-batch consistency.[3]

This guide provides an in-depth exploration of the essential analytical methods required to monitor the conjugation of molecules using N-(Methylamino-PEG3)-NH-PEG3-acid. We will move beyond simple procedural lists to explain the causality behind methodological choices, ensuring that every protocol is a self-validating system. Our focus is on providing the field-proven insights necessary for robust process control and confident characterization of the final conjugate.

The Conjugation Chemistry: Activating the Carboxylic Acid

The N-(Methylamino-PEG3)-NH-PEG3-acid linker possesses a terminal carboxylic acid that must be activated to react efficiently with primary amines on a target molecule (e.g., a protein, peptide, or small molecule drug). The most common strategy is the formation of an N-Hydroxysuccinimide (NHS) ester. This reaction creates a stable, amine-reactive intermediate that readily couples to the target molecule to form a robust amide bond.[4][5]

Monitoring this two-step process—activation and conjugation—is critical for optimizing reaction conditions and ensuring the quality of the final product.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Reaction Monitoring

HPLC is the primary technique for real-time monitoring of the conjugation reaction, allowing for the simultaneous assessment of reactant consumption, intermediate formation, and product generation.[6] Reversed-Phase HPLC (RP-HPLC), which separates molecules based on hydrophobicity, is particularly powerful for this application.

Causality Behind the Method: The covalent attachment of the hydrophilic PEG linker significantly alters the hydrophobicity of the target molecule. This change in polarity is the basis for separation via RP-HPLC. The starting material, the activated PEG-NHS ester, and the final conjugate will each have a distinct retention time, providing a clear chromatographic "fingerprint" of the reaction mixture over time.

Visualizing the RP-HPLC Workflow

Caption: Workflow for RP-HPLC reaction monitoring.

Protocol: RP-HPLC for Monitoring Conjugation

• Sample Preparation:

  • At designated time points (e.g., t=0, 1h, 4h, 24h), withdraw a small aliquot (e.g., 5 µL) from the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot into a solution containing a primary amine (e.g., 100 µL of 1M Tris buffer, pH 8.0) to consume any unreacted PEG-NHS ester.[5]

  • Further dilute the quenched sample with the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA) to an appropriate concentration for injection.

• Chromatographic System & Conditions:

  • System: An HPLC or UPLC system equipped with a UV detector and preferably a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

  • Rationale for Dual Detection: The target molecule (if it's a protein or contains a chromophore) can be monitored by UV (e.g., at 280 nm). However, the PEG linker lacks a strong chromophore. A CAD or ELSD provides universal detection for non-volatile analytes, enabling quantification of the unreacted PEG linker and other species without UV absorbance.[7][8]

Parameter	Recommended Setting	Rationale
Column	C4 or C8, 300Å, 2.1 x 100 mm	For protein/peptide conjugations, a wider pore size (300Å) and shorter alkyl chain (C4) prevent analyte exclusion and improve recovery. For small molecules, a C18 column is suitable.
Mobile Phase A	0.1% TFA in Water	TFA acts as an ion-pairing agent, improving peak shape for peptides and proteins.
Mobile Phase B	0.1% TFA in Acetonitrile	Acetonitrile is a common organic modifier for eluting analytes from the reversed-phase column.
Gradient	5-95% B over 15 minutes	A broad gradient ensures elution of all components, from the hydrophilic PEG linker to potentially more hydrophobic conjugates.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temp.	40-60 °C	Elevated temperature can improve peak shape and reduce viscosity. For proteins, higher temperatures (e.g., 90°C) can enhance recovery.[9]
UV Detection	280 nm (for proteins) or specific λmax	Monitors the target molecule and the conjugate.
CAD/ELSD	Per manufacturer's settings	Monitors the PEG linker and other non-UV active species.

• Data Analysis:

  • Identify the peaks corresponding to the unreacted target molecule, the PEG linker, and the final conjugate based on their retention times (established by running standards).

  • The conjugate will typically elute at a different time than the starting protein/peptide. The direction of the shift depends on the relative hydrophobicity of the PEG linker versus the target molecule.

  • Calculate the percent conversion by monitoring the decrease in the area of the starting material peak and the increase in the area of the product peak over time.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Gold Standard for Confirmation

While HPLC is excellent for monitoring progress, LC-MS provides definitive confirmation of a successful conjugation by measuring the precise molecular weight of the product.[1][6] For PEGylated molecules, ESI-TOF or ESI-Orbitrap mass spectrometers are preferred for their high resolution and mass accuracy.[10]

Causality Behind the Method: Mass spectrometry separates ions based on their mass-to-charge ratio (m/z). A successful conjugation will result in a product whose mass is the sum of the target molecule's mass and the mass of the N-(Methylamino-PEG3)-NH-PEG3-acid linker, minus the mass of water lost during amide bond formation. Because this is a discrete PEG linker, the resulting mass spectrum will show a sharp, well-defined peak for the conjugate, rather than the broad distribution seen with polydisperse PEGs.[3]

Visualizing the LC-MS Workflow

Caption: Workflow for LC-MS confirmation of conjugation.

Protocol: LC-MS Characterization

• System & Conditions:

  • Couple the HPLC/UPLC system described above directly to a high-resolution mass spectrometer.

  • The chromatographic conditions can remain the same, although using formic acid (0.1%) instead of TFA is often preferred for MS analysis as TFA can cause ion suppression.

• Mass Spectrometer Parameters:

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	Amine-containing molecules readily form positive ions.
Mass Range	500 - 4000 m/z	A broad range to capture the multiple charge states of the protein/peptide and its conjugate.
Capillary Voltage	3.0 - 4.5 kV	Optimizes the electrospray process for stable ion generation.
Source Temp.	120 - 150 °C	Facilitates desolvation of the analyte ions.
Deconvolution	Use vendor software (e.g., ProMass, BioConfirm)	Required to convert the raw m/z spectrum (showing multiple charge states) into a zero-charge mass spectrum for easy interpretation.[3]

• Data Analysis & Expected Results:

  • Theoretical Mass Calculation:

    • Mass of Target Molecule + Mass of PEG Linker - 18.015 Da (Mass of H₂O) = Expected Mass of Conjugate.

  • Interpretation: Extract the mass spectrum for the chromatographic peak corresponding to the conjugate. After deconvolution, the experimental mass should match the theoretical mass within the instrument's accuracy (typically <10 ppm for an Orbitrap). This provides unambiguous confirmation of the conjugate's identity.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: For Ultimate Structural Detail

For small molecule conjugations, ¹H NMR spectroscopy is an invaluable tool for providing detailed structural confirmation of the final, purified product.[11] While less common for large protein characterization due to spectral complexity, it can be used to determine the degree of PEGylation.[12]

Causality Behind the Method: NMR detects the magnetic properties of atomic nuclei. The chemical environment of each proton in the molecule gives rise to a signal at a specific chemical shift. The formation of the new amide bond between the PEG linker and the target molecule will cause predictable changes in the NMR spectrum, such as the appearance of new signals or shifts in the signals of adjacent protons.

Protocol: ¹H NMR for Structural Confirmation (Small Molecule Conjugate)

• Sample Preparation:

  • Purify the conjugate using preparative HPLC to remove all starting materials and reagents.

  • Lyophilize the pure fraction to obtain a dry powder.

  • Dissolve ~1-5 mg of the purified conjugate in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Acquisition:

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Data Analysis & Expected Signals:

  • PEG Chain: Look for the characteristic, large signal from the repeating ethylene glycol protons (-O-CH₂ -CH₂ -O-) around 3.5-3.7 ppm.[12]

  • Methyl Group: The terminal methyl group on the secondary amine (CH₃-NH-) will have a distinct singlet.

  • Amide Bond Formation: Compare the spectrum of the conjugate to the spectra of the starting materials. The disappearance of the carboxylic acid proton and shifts in the signals of protons alpha to the newly formed amide bond confirm the covalent linkage.

Key Structural Moieties of the Linker	Expected ¹H NMR Chemical Shift (ppm)
-O-CH₂ -CH₂ -O-	~3.6
CH₃ -NH-	~2.3 - 2.8
Protons α to Amide Carbonyl	~2.1 - 2.5

Integrated Analytical Strategy

A robust analytical workflow integrates these techniques logically to provide a complete picture of the reaction and the final product.

Caption: Integrated analytical workflow for PEGylation.

By employing this multi-faceted approach, researchers and drug developers can move forward with confidence, knowing their PEGylated molecule has been rigorously monitored and characterized with scientifically sound and validated methods.

References

• Analysis of Polyethylene Glycol (PEG) and a Mono and Di-PEGylated Therapeutic Protein Using HPLC and Q-TOF Mass Spectrometry. Agilent Technologies.
• Trends in Characterization of PEGylated Proteins by Mass Spectrometry. Walsh Medical Media.
• PEGylated Protein Analysis by Size-Exclusion and Reversed-Phase UPLC.
• Intact Mass Analysis of PEGylated Therapeutic Proteins using TripleTOF system. SCIEX.
• Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates.
• Analytical Methods to Characterize and Quantify PEG and PEGylated Biopharmaceuticals. Thermo Fisher Scientific.
• Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals. Thermo Fisher Scientific.
• A Comparative Guide to Analytical Techniques for PEGylated Proteins: SDS-PAGE, HPLC, and Mass Spectrometry. BenchChem.
• Characterization Studies of PEGylated Lysozyme using TSKgel HPLC Columns. Tosoh Bioscience.
• Characterization of Poly(ethylene glycol) and PEGylated Products by LC/MS with Postcolumn Addition of Amines.
• Determination of the degree of PEGylation of protein bioconjugates using data from proton nuclear magnetic resonance spectroscopy. PMC.
• A Comparative Guide to Analytical Methods for Aminooxy-PEG3-acid Conjug
• PEG NHS Ester Conjug
• Instructions for NHS-(PEG)

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. enovatia.com [enovatia.com]
• 4. broadpharm.com [broadpharm.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. waters.com [waters.com]
• 10. sciex.com [sciex.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Determination of the degree of PEGylation of protein bioconjugates using data from proton nuclear magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

N-(Methylamino-PEG3)-NH-PEG3-acid for labeling proteins and peptides

Application Note & Protocol

Advanced Protein and Peptide Modification Using N-(Methylamino-PEG3)-NH-PEG3-acid: A Guide to Precision Bioconjugation

Abstract

The strategic modification of proteins and peptides is a cornerstone of modern therapeutic and diagnostic development. Polyethylene glycol (PEG) linkers have become indispensable tools in this field, offering improved solubility, stability, and pharmacokinetic profiles to conjugated biomolecules. This document provides a detailed guide to the use of N-(Methylamino-PEG3)-NH-PEG3-acid, a discrete-length (dPEG®) bifunctional linker, for the precise labeling and crosslinking of proteins and peptides. We will explore the fundamental principles of its reactivity, provide step-by-step protocols for common applications, and offer expert insights into optimizing conjugation strategies for robust and reproducible results.

Introduction: The Advantage of Monodisperse PEG Linkers

PEGylation, the process of covalently attaching PEG chains to biomolecules, has been a transformative technology in drug delivery and biotherapeutics. Traditional PEGylation reagents are often polydisperse, consisting of a mixture of different chain lengths. This heterogeneity can lead to complex and difficult-to-characterize final products. The advent of monodisperse or discrete PEG (dPEG®) linkers, such as N-(Methylamino-PEG3)-NH-PEG3-acid, has revolutionized the field by providing a precisely defined molecular weight and structure.

N-(Methylamino-PEG3)-NH-PEG3-acid is a unique bifunctional linker featuring a secondary methylamino group at one terminus and a carboxylic acid at the other, separated by a 6-unit PEG spacer. This architecture offers several distinct advantages:

• Precision and Homogeneity: The defined length of the PEG spacer ensures that the final conjugate is a single, well-defined chemical entity, simplifying downstream analysis and ensuring batch-to-batch consistency.

• Orthogonal Reactivity: The methylamino and carboxylic acid groups allow for sequential, controlled conjugation reactions. The carboxylic acid can be activated (e.g., with EDC/NHS) to react with primary amines on a target protein, while the methylamino group offers a distinct nucleophile for subsequent modifications.

• Improved Pharmacokinetics: The hydrophilic PEG spacer can enhance the solubility and in vivo circulation time of the labeled biomolecule, while potentially reducing its immunogenicity.

This application note will serve as a comprehensive resource for researchers leveraging the unique properties of N-(Methylamino-PEG3)-NH-PEG3-acid for advanced bioconjugation strategies.

Properties and Handling

Proper storage and handling of the reagent are critical for successful conjugation.

Property	Value
Chemical Name	N-(Methylamino-PEG3)-NH-PEG3-acid
Molecular Formula	C15H32N2O7
Molecular Weight	368.43 g/mol
CAS Number	1349947-68-1
Appearance	Colorless to pale yellow oil
Solubility	Soluble in water and most organic solvents (e.g., DMSO, DMF)
Storage	Store at -20°C, desiccated. Protect from moisture.

Handling Recommendations:

• Aliquoting: To avoid repeated freeze-thaw cycles and moisture contamination, it is recommended to aliquot the reagent into single-use volumes upon receipt.

• Reagent Preparation: Immediately before use, bring the aliquot to room temperature. Prepare stock solutions in an anhydrous solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Core Application: Two-Step Protein Labeling

The most common application for this linker involves a two-step process where it is first conjugated to a protein or peptide via its carboxylic acid group, followed by a second reaction utilizing the now-exposed methylamino group. This section will detail the protocol for the first step: labeling a protein with the linker.

Conceptual Workflow

The overall process involves activating the linker, conjugating it to the protein, and then purifying the labeled protein.

Figure 1. Conceptual workflow for labeling a target protein with N-(Methylamino-PEG3)-NH-PEG3-acid.

Reaction Mechanism

The core of the labeling process is the activation of the carboxylic acid group on the linker with EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide). This creates a semi-stable NHS ester that readily reacts with primary amines (e.g., lysine residues) on the target protein to form a stable amide bond.

Figure 2. Reaction mechanism of EDC/NHS-mediated amine coupling.

Detailed Protocol: Antibody Labeling

This protocol provides a general guideline for labeling an antibody. The optimal conditions, particularly the molar ratio of linker to protein, may need to be determined empirically.

Materials:

• Antibody (or other protein) in an amine-free buffer (e.g., PBS, pH 7.4)

• N-(Methylamino-PEG3)-NH-PEG3-acid

• Anhydrous DMSO or DMF

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation/Reaction Buffer: MES Buffer (100 mM, pH 6.0)

• Quenching Buffer: Tris-HCl (1 M, pH 8.5) or hydroxylamine

• Purification: Zeba™ Spin Desalting Columns (or equivalent size-exclusion chromatography/dialysis system)

Procedure:

• Protein Preparation:

  • Ensure the protein solution is at a suitable concentration (e.g., 1-5 mg/mL).

  • Buffer exchange the protein into the Activation/Reaction Buffer (MES, pH 6.0) to remove any primary amines that could compete with the reaction.

• Reagent Preparation (Prepare immediately before use):

  • Prepare a 100 mM stock solution of N-(Methylamino-PEG3)-NH-PEG3-acid in anhydrous DMSO.

  • Prepare a 100 mM stock solution of EDC in anhydrous DMSO.

  • Prepare a 100 mM stock solution of NHS (or Sulfo-NHS) in anhydrous DMSO (or water for Sulfo-NHS).

• Activation of the Linker:

  • In a microcentrifuge tube, combine the N-(Methylamino-PEG3)-NH-PEG3-acid, EDC, and NHS at a 1:1:1 molar ratio in the MES buffer.

  • For example, to a solution of the linker, add an equimolar amount of EDC and NHS.

  • Incubate for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation to the Antibody:

  • Add the activated linker solution to the prepared antibody solution. The molar ratio of linker to antibody is a critical parameter to optimize. Start with a range of ratios, such as 5:1, 10:1, and 20:1 (linker:antibody).

  • Incubate the reaction mixture for 1-2 hours at room temperature, or overnight at 4°C, with gentle mixing.

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15 minutes at room temperature to quench any unreacted NHS ester.

• Purification of the Labeled Antibody:

  • Remove excess linker and reaction byproducts by size-exclusion chromatography (SEC) or using a desalting column.

  • Follow the manufacturer's protocol for the chosen purification method. The purified, labeled antibody will be in the eluate.

• Characterization and Storage:

  • Confirm the degree of labeling using techniques such as MALDI-TOF mass spectrometry or by a shift in mobility on an SDS-PAGE gel.

  • Store the labeled antibody at 4°C or -20°C, depending on its stability.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	1. Inactive reagents (hydrolyzed EDC/NHS ester).2. Competing nucleophiles in the protein buffer (e.g., Tris, azide).3. Incorrect pH for the reaction.4. Insufficient molar excess of the linker.	1. Use fresh, anhydrous DMSO for stock solutions. Prepare EDC/NHS solutions immediately before use.2. Ensure the protein is in an amine-free buffer like PBS or MES.3. Perform the NHS ester reaction at pH 7.2-8.0 for optimal coupling to primary amines.4. Increase the molar ratio of linker to protein.
Protein Precipitation	1. High concentration of organic solvent (DMSO/DMF).2. Excessive modification of the protein, leading to conformational changes.	1. Keep the volume of added reagent stock solutions to less than 10% of the total reaction volume.2. Reduce the molar ratio of linker to protein. Shorten the reaction time.
High Background/Non-specific Binding	Inadequate removal of excess, unreacted linker after the conjugation step.	Improve the purification step. Use a desalting column with the correct molecular weight cutoff or a longer SEC column for better separation.

Conclusion

N-(Methylamino-PEG3)-NH-PEG3-acid is a powerful tool for the precise and reproducible modification of proteins and peptides. Its bifunctional nature and monodisperse PEG spacer enable the construction of well-defined bioconjugates with enhanced properties. By understanding the principles of amine-reactive chemistry and carefully optimizing reaction conditions, researchers can effectively leverage this linker to advance their work in therapeutics, diagnostics, and fundamental biological research. The protocols and insights provided in this document serve as a robust starting point for developing novel and impactful bioconjugation strategies.

References

• Jevševar, S., Kunstelj, M., & Porekar, V. G. (2010). PEGylation of therapeutic proteins. Biotechnology Journal, 5(1), 113-128. [Link]

• Bulmus, V. (2005). Directed-assembly of polymers for drug delivery. Journal of Drug Targeting, 13(7), 391-409. [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. [Link]

Application Notes and Protocols for Linking Small Molecules Using N-(Methylamino-PEG3)-NH-PEG3-acid

Introduction: The Strategic Advantage of a Branched, Hydrophilic Linker

In the landscape of modern drug development, particularly in the realm of targeted therapies like antibody-drug conjugates (ADCs) and PROTACs, the linker molecule is a critical component that dictates the overall efficacy, stability, and pharmacokinetic profile of the conjugate.[1][] The N-(Methylamino-PEG3)-NH-PEG3-acid linker is a sophisticated, branched polyethylene glycol (PEG) derivative designed to offer superior performance in bioconjugation applications.[3] Its unique architecture, featuring both a secondary methylamino group and a terminal carboxylic acid, provides a versatile platform for covalently linking two different molecules with precision and control.

The hydrophilic nature of the PEG spacer is a key advantage, as it can significantly enhance the aqueous solubility of hydrophobic small molecules, a common challenge in drug formulation.[4][5] This increased solubility can prevent aggregation of the final conjugate, which is crucial for maintaining biological activity and reducing immunogenicity.[][6] Furthermore, the flexible PEG chains create a hydration shell around the conjugate, which can prolong its circulation half-life by shielding it from enzymatic degradation and reducing renal clearance.[4][6] This technical guide provides a comprehensive overview of the principles and a detailed protocol for utilizing N-(Methylamino-PEG3)-NH-PEG3-acid in the synthesis of small molecule-protein conjugates.

Core Principles of Conjugation Chemistry

The N-(Methylamino-PEG3)-NH-PEG3-acid linker possesses two distinct reactive functional groups: a secondary methylamine and a terminal carboxylic acid. This dual reactivity allows for a two-step sequential conjugation strategy, minimizing the formation of homodimers and other unwanted side products. The most common and robust method for achieving this is through carbodiimide-mediated amide bond formation.[7]

Carbodiimide Chemistry (EDC/NHS): This "zero-length" crosslinking chemistry is widely employed to couple a carboxyl group to a primary amine.[8] The reaction is typically mediated by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), a water-soluble carbodiimide.[9] EDC activates the carboxyl group of the linker, forming a highly reactive O-acylisourea intermediate.[10][11] However, this intermediate is unstable in aqueous solutions and prone to hydrolysis. To enhance the efficiency and stability of the reaction, N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is added.[8][10] NHS reacts with the O-acylisourea intermediate to form a more stable NHS ester, which then efficiently reacts with a primary amine to create a stable amide bond.[11][12]

The secondary amine (methylamino group) on the other arm of the linker can also participate in amide bond formation with a carboxyl group-containing molecule, again utilizing EDC/NHS chemistry. The choice of which end of the linker to activate first depends on the specific functionalities of the small molecule and the protein to be conjugated.

Visualization of the Conjugation Workflow

The following diagram illustrates the general workflow for conjugating a small molecule to a protein using the N-(Methylamino-PEG3)-NH-PEG3-acid linker.

Caption: General workflow for small molecule-protein conjugation.

Detailed Experimental Protocol: Linking a Carboxylated Small Molecule to an Antibody

This protocol details a two-step process for conjugating a small molecule containing a carboxylic acid to the lysine residues (primary amines) of an antibody using N-(Methylamino-PEG3)-NH-PEG3-acid.

Materials and Reagents:

• N-(Methylamino-PEG3)-NH-PEG3-acid

• Small molecule with a carboxylic acid group

• Antibody (or other protein with accessible primary amines)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

• Purification system (e.g., Size-Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC))

Step 1: Activation of the Small Molecule and Conjugation to the Linker's Methylamino Group

The causality behind this first step is to create a stable intermediate where the small molecule is attached to one arm of the linker, leaving the other arm's carboxylic acid available for subsequent reaction with the protein.

• Dissolve the Small Molecule: Prepare a 10-20 mM stock solution of the carboxylated small molecule in anhydrous DMF or DMSO.

• Activate the Small Molecule: In a microcentrifuge tube, add a 1.5 to 2-fold molar excess of EDC and Sulfo-NHS to the small molecule solution. The reaction is performed in an organic solvent to prevent premature hydrolysis of the activated species.

• Incubate: Allow the activation reaction to proceed for 15-30 minutes at room temperature.

• Add the Linker: Add a 1 to 1.2-fold molar excess of N-(Methylamino-PEG3)-NH-PEG3-acid (dissolved in a minimal amount of DMF or DMSO) to the activated small molecule solution.

• Incubate: Let the conjugation reaction proceed for 2-4 hours at room temperature with gentle mixing.

• Verification (Optional): The formation of the small molecule-linker conjugate can be verified by analytical techniques such as LC-MS to ensure the reaction has proceeded as expected before moving to the next step.

Step 2: Conjugation of the Small Molecule-Linker to the Antibody

This step involves activating the terminal carboxylic acid of the linker now attached to the small molecule and subsequently reacting it with the primary amines on the antibody surface.

• Buffer Exchange (Antibody): If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into the Conjugation Buffer (PBS, pH 7.4) using a desalting column. Adjust the antibody concentration to 2-10 mg/mL.

• Activate the Linker's Carboxyl Group: To the small molecule-linker conjugate from Step 1, add a 5-10 fold molar excess of EDC and a 10-20 fold molar excess of Sulfo-NHS. This reaction is now performed in an aqueous buffer system (Activation Buffer, pH 6.0) which is optimal for EDC/Sulfo-NHS chemistry.[12]

• Incubate: Allow the activation to proceed for 15 minutes at room temperature.

• Conjugation to Antibody: Immediately add the activated small molecule-linker solution to the prepared antibody solution. The molar ratio of the activated linker to the antibody will determine the final drug-to-antibody ratio (DAR) and should be optimized for the specific application. A starting point is a 5-20 fold molar excess of the linker.

• Incubate: Allow the conjugation reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quench the Reaction: Add the Quenching Solution to a final concentration of 50 mM to stop the reaction by consuming any unreacted NHS-esters. Incubate for 15 minutes at room temperature.

Step 3: Purification and Characterization of the Final Conjugate

Purification is critical to remove unreacted small molecules, linkers, and any aggregated protein.[13]

• Purification: Purify the antibody-small molecule conjugate using an appropriate chromatography method. Size-exclusion chromatography (SEC) is effective for removing small molecule impurities, while hydrophobic interaction chromatography (HIC) can separate conjugates with different drug-to-antibody ratios (DARs).[][15]

• Characterization:

  • Purity and Aggregation: Analyze the purified conjugate by SEC-HPLC to assess its purity and determine the percentage of aggregates.[]

  • Drug-to-Antibody Ratio (DAR): The average number of small molecules conjugated per antibody can be determined using techniques such as UV-Vis spectroscopy (if the drug has a distinct absorbance), mass spectrometry (MS), or HIC.[16][17]

  • Confirmation of Conjugation: Mass spectrometry (LC-MS) can be used to confirm the covalent attachment of the small molecule-linker to the antibody.[16]

  • Biological Activity: Perform relevant in vitro and in vivo assays to ensure that the conjugation process has not compromised the biological activity of the antibody or the small molecule.[]

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Step 1: Small Molecule to Linker Molar Ratios
EDC : Small Molecule	1.5 - 2 : 1	Ensures efficient activation of the small molecule's carboxyl group.
Sulfo-NHS : Small Molecule	1.5 - 2 : 1	Stabilizes the activated intermediate, improving reaction efficiency.
Linker : Small Molecule	1 - 1.2 : 1	A slight excess of the linker ensures complete consumption of the activated small molecule.
Step 2: Linker-Small Molecule to Antibody Molar Ratios
EDC : Linker-Small Molecule	5 - 10 : 1	Sufficient excess to drive the activation of the linker's carboxyl group in an aqueous environment.
Sulfo-NHS : Linker-Small Molecule	10 - 20 : 1	Higher excess of Sulfo-NHS is often used to maximize the formation of the more stable NHS-ester.
Linker-Small Molecule : Antibody	5 - 20 : 1	This ratio is a critical parameter to optimize for achieving the desired Drug-to-Antibody Ratio (DAR).
Reaction Conditions
Activation pH (EDC/Sulfo-NHS)	6.0	Optimal pH for EDC/Sulfo-NHS activation of carboxyl groups.[12]
Conjugation pH (NHS-ester to Amine)	7.2 - 8.0	Favorable for the reaction of NHS-esters with primary amines.
Quenching Agent Concentration	50 mM Tris	Effectively stops the reaction by consuming unreacted NHS-esters.

Chemical Reaction Scheme

The following diagram illustrates the chemical transformation during the EDC/NHS-mediated conjugation process.

Caption: Mechanism of EDC/NHS mediated amide bond formation.

Conclusion and Future Perspectives

The N-(Methylamino-PEG3)-NH-PEG3-acid linker represents a significant advancement in the field of bioconjugation, offering a blend of hydrophilicity, flexibility, and versatile reactivity.[3][4] The protocols outlined in this guide provide a robust framework for its application in linking small molecules to proteins, a cornerstone of modern therapeutic and diagnostic development.[18][19] Successful implementation of these methods requires careful optimization of reaction conditions and rigorous characterization of the final conjugate to ensure its quality, efficacy, and safety. As the demand for precisely engineered biomolecules continues to grow, linkers such as N-(Methylamino-PEG3)-NH-PEG3-acid will undoubtedly play a pivotal role in the creation of next-generation bioconjugates with enhanced therapeutic potential.

References

• PurePEG. (2025, October 6). Hydrophilic vs. Hydrophobic PEG Linkers in Drug Design.
• ADC Review. PEG Linkers.
• BOC Sciences. ADC Analysis & Characterization Services.
• Labinsights. (2025, May 22). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs).
• BOC Sciences. PEG Linkers in Antibody-Drug Conjugates.
• FCAD Group. PEG (Polyethylene Glycol) Linker Development.
• Singh, S., et al. (2024). Bioconjugation techniques for enhancing stability and targeting efficiency of protein and peptide therapeutics. Current Pharmaceutical Design, 30.
• Syngene. (2025, July 1). Key assays and analytical techniques for the development of antibody drug conjugates.

• Beck, A., et al. (2017). Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs, 9(1), 15-20. Retrieved from [Link]

• BenchChem. An In-depth Technical Guide to the Applications of Bifunctional PEG Derivatives in Research.
• G-Biosciences. (2017, September 26). High Efficiency & Stability Protein CrossLinking with EDC & NHS.
• Organic Chemistry Tutor. Carbodiimide-Mediated Coupling.
• Hermanson, G. T. (2013).

• Wikipedia. Carbodiimide. Retrieved from [Link]

• Creative Biolabs. Analytical Techniques for Antibody-Drug Conjugates: Comprehensive Insights.

• PubMed. (2024). Bioconjugation techniques for enhancing stability and targeting efficiency of protein and peptide therapeutics. Retrieved from [Link]

• Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate chemistry, 6(1), 123-130. Retrieved from [Link]

• Creative Proteomics. Carbodiimide Crosslinker Chemistry: EDC and DCC.

• D'Atri, V., et al. (2018). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Antibodies, 7(4), 31. Retrieved from [Link]

• Creative Biolabs. Custom Protein-Small Molecule Conjugation Service.
• Taylor & Francis. Carbodiimide – Knowledge and References.
• Today's Clinical Lab. (2024, July 8). What is Bioconjugation? Overview, Applications & More.

• Kumar, A., & Singh, A. (2023). Chemical technology principles for selective bioconjugation of proteins and antibodies. RSC Chemical Biology, 4(12), 927-943. Retrieved from [Link]

• Xin Yan Bo Mei. N-(Methylamino-PEG3)-NH-PEG3-acid.
• BenchChem. Application Notes and Protocols for Bioconjugation Techniques Using PEG3 Linkers.

• Bloemen, M., et al. (2014). Heterobifunctional PEG Ligands for Bioconjugation Reactions on Iron Oxide Nanoparticles. PLoS ONE, 9(10), e109475. Retrieved from [Link]

• PLOS. (2014, October 2). Heterobifunctional PEG Ligands for Bioconjugation Reactions on Iron Oxide Nanoparticles.
• Thermo Fisher Scientific. Carbodiimide Crosslinker Chemistry.
• BenchChem. A Comparative Guide to EDC/NHS Crosslinking Chemistry.
• Precise PEG. How to Choose Proper PEG Linkers for Bioconjugation: Hints and Best Practices.
• BenchChem. Application Notes and Protocols for Bioconjugation Techniques Using PEG3 Linkers.

• Sivakumar, P., et al. (2019). Insights on Chemical Crosslinking Strategies for Proteins. Polymers, 11(10), 1639. Retrieved from [Link]

• ResearchGate. (2014). Protein conjugates purification and characterization. Retrieved from [Link]

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On-Resin N-Terminal Modification of Peptides Using N-(Methylamino-PEG3)-NH-PEG3-acid: An Application Guide

Introduction: The Strategic Advantage of Bifunctional PEG Linkers in Peptide Synthesis

In the landscape of advanced drug development and proteomics, the precise modification of peptides is paramount. N-(Methylamino-PEG3)-NH-PEG3-acid is a branched, bifunctional polyethylene glycol (PEG) linker designed for just this purpose. It features a terminal carboxylic acid for covalent attachment to the N-terminal amine of a resin-bound peptide and a terminal secondary methylamino group that serves as a versatile handle for subsequent conjugations.[1][2]

The integration of this hydrophilic PEG linker offers several distinct advantages. It can enhance the aqueous solubility, stability, and pharmacokinetic properties of the final peptide conjugate.[3][4][5] The defined length of the PEG chains allows for precise control over the spatial relationship between the peptide and any subsequently attached molecule, while the secondary amine provides a reactive site distinct from the primary amines found in lysine side chains, enabling orthogonal conjugation strategies.[6][7]

This guide provides a comprehensive, in-depth protocol for the on-resin coupling of N-(Methylamino-PEG3)-NH-PEG3-acid to a target peptide, including reaction monitoring, cleavage, and purification. It is intended for researchers, chemists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS).

Core Principles and Workflow Overview

The overall strategy involves a standard Fmoc/tBu solid-phase peptide synthesis, followed by the on-resin coupling of the PEG linker to the deprotected N-terminus of the peptide chain.[8][9] The carboxylic acid of the linker is pre-activated to form a highly reactive ester, which then readily forms a stable amide bond with the peptide's terminal amine.[10][11] Reaction completion is monitored using a qualitative test for free primary amines. Finally, the PEGylated peptide is cleaved from the solid support, and all side-chain protecting groups are removed simultaneously before purification via reverse-phase HPLC.[12][13]

Figure 1. Overall workflow for on-resin PEGylation.

PART 1: On-Resin Coupling Protocol

This protocol details the steps for coupling the linker to a peptide synthesized on a solid support using Fmoc chemistry.

Materials and Reagents

Reagent	Supplier	Purpose
Peptide-on-Resin	-	Synthesized via standard Fmoc SPPS with a free N-terminal amine.
N-(Methylamino-PEG3)-NH-PEG3-acid	e.g., BroadPharm	The bifunctional linker to be coupled.
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Various	Coupling reagent to activate the linker's carboxylic acid.[14][15]
DIPEA (N,N-Diisopropylethylamine)	Various	Tertiary base required for the activation and coupling reaction.
DMF (N,N-Dimethylformamide)	Various	High-purity, amine-free solvent for all steps.[16]
DCM (Dichloromethane)	Various	Solvent for resin washing.
20% (v/v) Piperidine in DMF	-	For final Fmoc deprotection if not already performed.
Kaiser Test Reagent Kit	Various	For monitoring the presence of free primary amines.[17][18]

Pre-Coupling Preparation

• Fmoc Deprotection: Ensure the N-terminal Fmoc protecting group of the peptide-resin has been completely removed. If the synthesis just concluded, this is the final deprotection step. Treat the resin with 20% piperidine in DMF for 10-20 minutes, then wash thoroughly with DMF (5-7 times) and DCM (3 times) to remove all traces of piperidine.[16]

• Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes in the reaction vessel. Proper swelling is critical for reagent accessibility.[9]

Activation and Coupling Procedure

Scientist's Note: The following quantities are based on a 0.1 mmol synthesis scale. Adjustments should be made according to the resin's loading capacity. An excess of reagents is used to drive the reaction to completion.[8]

Reagent	Equivalents (vs. Resin)	Amount (for 0.1 mmol scale)
N-(Methylamino-PEG3)-NH-PEG3-acid	3.0 eq	(Calculate based on MW)
HBTU	2.9 eq	~110 mg
DIPEA	6.0 eq	~105 µL

• Prepare Activation Solution: In a separate vial, dissolve N-(Methylamino-PEG3)-NH-PEG3-acid (3.0 eq) and HBTU (2.9 eq) in a minimal amount of DMF (approx. 2 mL for 0.1 mmol scale).

• Activate Linker: Add DIPEA (6.0 eq) to the activation solution. The solution may change color (e.g., to yellow). Allow this pre-activation to proceed for 1-2 minutes.[10]

  • Mechanism Insight: HBTU reacts with the carboxylate anion of the PEG-acid, forming a highly reactive HOBt active ester. This intermediate is susceptible to nucleophilic attack by the peptide's N-terminal amine, forming the stable amide bond.[11][14][19]

• Coupling Reaction: Drain the DMF from the swollen peptide-resin. Immediately add the activated linker solution to the resin.

• Agitation: Agitate the reaction mixture at room temperature for 2-4 hours. For sterically hindered or long peptides, the reaction time may be extended.[20]

• Monitoring: After the initial coupling time, take a small sample of resin beads (10-15 beads) for a Kaiser test to check for the presence of free primary amines.[18][21]

Figure 2. Simplified schematic of the HBTU-mediated coupling reaction.

Kaiser Test Protocol (Qualitative Monitoring)

The Kaiser test is a highly sensitive colorimetric assay for detecting free primary amines.[22]

• Place a few resin beads in a small glass test tube.

• Add 2-3 drops of each Kaiser test solution (Potassium Cyanide in Pyridine, Ninhydrin in Butanol, Phenol in Butanol).[18]

• Heat the tube at 100-110°C for 5 minutes.[18]

• Interpret Results:

  • Intense Blue Beads/Solution: Incomplete coupling. Free amines are present. Wash the resin with DMF and repeat the coupling step (recouple) with freshly prepared activated linker.[18]

  • Colorless/Yellow Beads & Solution: Complete coupling. No free primary amines detected. Proceed to washing.[23]

Critical Note: The Kaiser test is not reliable for secondary amines like proline or the terminal methylamino group on the linker itself.[21] It specifically tests for the consumption of the peptide's N-terminal primary amine.

PART 2: Cleavage, Purification, and Characterization

Cleavage and Deprotection

Once the coupling is complete, the PEGylated peptide must be cleaved from the resin, and the amino acid side-chain protecting groups must be removed.

• Washing: After a negative Kaiser test, thoroughly wash the resin to remove all excess reagents and byproducts. A typical wash cycle is: DMF (x5), DCM (x3), Methanol (x3), DCM (x3).

• Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A common general-purpose cocktail is Reagent B : TFA/Phenol/Water/Triisopropylsilane (TIS) (88:5:5:2 v/v/v/v).[12]

  • Safety Precaution: Trifluoroacetic acid (TFA) is highly corrosive. Always work in a certified fume hood and wear appropriate personal protective equipment (PPE).[17]

• Cleavage Reaction: Add the cleavage cocktail to the dried resin (approx. 10 mL per gram of resin).[12] Allow the reaction to proceed at room temperature for 2-4 hours with occasional agitation.

• Isolation: Filter the resin and collect the TFA filtrate containing the cleaved peptide. Precipitate the crude peptide by adding the filtrate dropwise into a large volume of cold diethyl ether.

• Collection: Centrifuge the ether suspension, decant the ether, and wash the peptide pellet with cold ether 2-3 more times. Dry the crude peptide pellet under vacuum.

Purification by Reverse-Phase HPLC (RP-HPLC)

PEGylated peptides can present unique purification challenges due to the hydrophilicity and conformational flexibility of the PEG chain, which can lead to peak broadening.[13][24]

Parameter	Recommendation	Rationale
Column	C4 or C18 wide-pore (300 Å) silica-based column.[25]	Wide pores are necessary to accommodate the larger size of the peptide-PEG conjugate.
Mobile Phase A	0.1% TFA in Water	Standard ion-pairing agent for peptide separations.
Mobile Phase B	0.1% TFA in Acetonitrile	Organic solvent for elution.
Gradient	A shallow, linear gradient (e.g., 0.5-1.0% B per minute) is recommended.[13]	Improves resolution between the desired product and any un-PEGylated peptide or other impurities.[26]
Detection	UV absorbance at 214 nm (peptide backbone) and 280 nm (if Trp or Tyr are present).[13]	Standard wavelengths for peptide detection.
Sample Prep	Dissolve the crude peptide in Mobile Phase A or a small amount of a compatible solvent like DMSO, then dilute with Mobile Phase A. Filter through a 0.22 µm filter.[13]	Ensures sample is free of particulates and is soluble in the initial mobile phase conditions.

Characterization

The final purified product should be characterized to confirm its identity and purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary method for confirming the molecular weight of the final PEGylated peptide. The observed mass should correspond to the calculated theoretical mass.

• Analytical RP-HPLC: Used to determine the purity of the final product by integrating the area of the product peak relative to all other peaks.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Positive Kaiser Test after Coupling	Incomplete reaction due to steric hindrance, peptide aggregation, or insufficient reagents.	Recouple with a fresh batch of activated linker for an extended time (4-6 hours or overnight). Consider gentle heating (30-40°C) if necessary.[23]
Broad Peaks during HPLC Purification	Heterogeneity and conformational flexibility of the PEG chain.[24]	Use a shallower gradient. Optimize column temperature (e.g., 45°C) to improve peak shape.[25][26]
Low Cleavage Yield	Insufficient cleavage time or inappropriate cocktail for protecting groups.	Extend cleavage time to 4 hours. Ensure the cocktail contains appropriate scavengers (e.g., TIS for Trt, Pbf groups).[12]
Presence of Un-PEGylated Peptide	Inefficient coupling reaction.	Re-evaluate coupling conditions (equivalents of reagents, reaction time). Ensure complete final Fmoc deprotection before coupling.

Conclusion

The use of N-(Methylamino-PEG3)-NH-PEG3-acid provides a robust and efficient method for the on-resin N-terminal modification of synthetic peptides. This bifunctional linker imparts beneficial properties of PEGylation while introducing a secondary amine handle for diverse downstream applications, such as the creation of peptide-drug conjugates, PROTACs, or labeled probes.[27] By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can confidently incorporate this versatile tool into their peptide synthesis workflows, accelerating the development of novel and sophisticated biomolecules.

References

• An, S., et al. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. Available at: [Link]

• Vertex AI Search. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Google Cloud.

• American Peptide Society. (n.d.). Peptide Synthesis for Beginners. American Peptide Society. Available at: [Link]

• Peptides. (n.d.). Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test). Peptides.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind HBTU: Mechanism and Advantages in Peptide Coupling. NINGBO INNO PHARMCHEM CO.,LTD.

• Wikipedia. (n.d.). HBTU. Wikipedia. Available at: [Link]

• Bio-protocol. (2025). Peptide Synthesis. Bio-protocol, 15(19). Available at: [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec. Available at: [Link]

• Gkeka, P., & Sarkis, M. (2011). On-the-Resin N-Terminal Modification of Long Synthetic Peptides. Protein and Peptide Letters, 18(4), 427-432. Available at: [Link]

• Lee, Y. S., et al. (2018). Expedient on-resin modification of a peptide C-terminus through a benzotriazole linker. Chemical Science, 9(2), 345-349. Available at: [Link]

• Tucker, M. J., & Miller, S. J. (2019). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. Organic Letters, 21(1), 223-227. Available at: [Link]

• Phenomenex. (n.d.). Investigations into Improving the Separation of PEGylated Proteins. Phenomenex. Available at: [Link]

• AAPPTec. (n.d.). Coupling Reagents. AAPPTec. Available at: [Link]

• Al-Gharabli, S., et al. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 29(6), 1366. Available at: [Link]

• Song, A., et al. (2003). Synthesis of hydrophilic and flexible linkers for peptide derivatization in solid phase. Tetrahedron Letters, 44(39), 7225-7229.

• Zayats, M., et al. (2013). Controlled Solid Phase Peptide Bond Formation Using N-Carboxyanhydrides and PEG Resins in Water. ACS Sustainable Chemistry & Engineering, 1(5), 512-515. Available at: [Link]

• Xinyanbio. (n.d.). N-(Methylamino-PEG3)-NH-PEG3-acid. Xinyanbio.
• Fields, G. B. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
• Beyermann, M., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.

• Biomatik. (2022). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Biomatik. Available at: [Link]

• LCGC International. (2022). Additional Studies in the Separation of PEGylated Proteins by Reversed Phase Chromatography. LCGC International, 30(4). Available at: [Link]

• Kim, K. R., et al. (2016). Characterization of the Reversed-Phase Chromatographic Behavior of PEGylated Peptides Based on the Poly(ethylene Glycol) Dispersity. Journal of Pharmaceutical and Biomedical Analysis, 130, 18-24. Available at: [Link]

• Felix, A. M., et al. (1995). Pegylated peptides. II. Solid-phase synthesis of amino-, carboxy- and side-chain-pegylated peptides. International Journal of Peptide and Protein Research, 46(3-4), 253-264. Available at: [Link]

• CEM Corporation. (n.d.). MEGA: A Linker for Peptide Thioesterification and Cyclization. CEM Corporation. Available at: [Link]

• Albericio, F., & Bofill, J. M. (2004). Linkers, resins, and general procedures for solid-phase peptide synthesis. Methods in Molecular Biology, 289, 9-27. Available at: [Link]

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
• Interchim. (n.d.). Hydrazido-PEG bifunctional crosslinkers. Interchim.
• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Aapptec Peptides. (2019).

• Katoh, T., et al. (2013). New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol. Organic Letters, 15(1), 136-139. Available at: [Link]

• Youn, Y. S., & Lee, K. C. (2024). Research progress on the PEGylation of therapeutic proteins and peptides (TPPs). Journal of Pharmaceutical Investigation, 54, 1-20. Available at: [Link]

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• 19. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 20. On-the-Resin N-Terminal Modification of Long Synthetic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 27. file.medchemexpress.com [file.medchemexpress.com]

Application Note: Large-Scale Synthesis and Purification of ADCs Utilizing N-(Methylamino-PEG3)-NH-PEG3-acid

Introduction & Mechanistic Rationale

The transition of Antibody-Drug Conjugates (ADCs) from discovery to clinical manufacturing requires robust, scalable, and highly controlled conjugation chemistries. The bifunctional linker N-(Methylamino-PEG3)-NH-PEG3-acid (MW 410.5 g/mol ) is increasingly utilized in advanced ADC architectures.

This linker features a secondary methylamine, an internal secondary amine, and a terminal carboxylic acid. The strategic inclusion of two PEG3 spacers imparts critical hydrophilicity to the complex. When conjugating highly hydrophobic cytotoxic payloads (e.g., MMAE, DM1, or exatecan derivatives), this hydrophilicity is essential to prevent irreversible antibody aggregation—a primary failure mode in large-scale ADC manufacturing[1]. The methylamino group allows for stable amide linkage to the payload, while the terminal carboxylic acid provides a reliable handle for standard lysine conjugation via amide coupling[2].

Process Chemistry & The Self-Validating System

To satisfy Good Manufacturing Practice (GMP) requirements, an ADC synthesis protocol must be a self-validating system —meaning the process design inherently limits failure, and built-in analytical holds verify success at each critical node.

• Activation Causality : The carboxylic acid of the linker-payload complex is activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and sulfo-N-hydroxysuccinimide (sulfo-NHS). Sulfo-NHS is specifically chosen over standard NHS because the sulfonate group imparts water solubility, preventing precipitation in the aqueous-organic mixtures (e.g., 10–15% DMSO) required to solubilize the payload.

• Conjugation Causality : The conjugation reaction is strictly buffered at pH 7.5–8.0. The ϵ -amino groups of monoclonal antibody (mAb) surface lysines have a pKa of ~10.5. Operating at pH 7.5–8.0 ensures a sufficient fraction of unprotonated, nucleophilic amines while suppressing the rapid hydrolysis of the sulfo-NHS ester that occurs at higher pH levels[2].

• Purification Causality : Tangential Flow Filtration (TFF) is employed rather than size-exclusion chromatography (SEC) for scale-up. A 30 kDa Molecular Weight Cut-Off (MWCO) membrane perfectly retains the ~150 kDa ADC while allowing the ~1–2 kDa free linker-payload and organic solvents to pass into the permeate. Constant-volume diafiltration prevents the protein concentration from spiking, mitigating viscosity-induced membrane fouling.

Large-scale ADC synthesis workflow using N-(Methylamino-PEG3)-NH-PEG3-acid.

Quantitative Process Parameters

Effective scale-up requires strict adherence to stoichiometric and hydrodynamic parameters. The following tables summarize the validated targets for a 10–50 gram scale synthesis.

Table 1: Stoichiometry and Conjugation Parameters

Parameter	Target Value	Mechanistic Purpose
mAb Concentration	10 – 15 mg/mL	Balances reaction kinetics with aggregation prevention.
Linker-Payload Eq.	5.0 – 7.5 molar eq.	Drives reaction to achieve a target Drug-to-Antibody Ratio (DAR) of 3.5 – 4.0.
Organic Co-solvent	10% – 15% (v/v) DMSO	Maintains solubility of the hydrophobic payload during conjugation.
Reaction pH	7.5 – 8.0 (HEPES)	Optimizes lysine nucleophilicity vs. NHS-ester hydrolysis.

Table 2: TFF Operating Parameters for Scale-Up

Parameter	Target Value	Mechanistic Purpose
Membrane MWCO	30 kDa (Ultracel®)	Retains ~150 kDa ADC; clears <2 kDa impurities.
Feed Flow Rate	5 L/min/m²	Ensures optimal crossflow to sweep the membrane and prevent gel layer polarization.
Transmembrane Pressure	10 – 20 psi	Drives permeation without forcing protein into membrane pores (fouling).
Diafiltration Volumes	10 – 15 DVs	Achieves >99.9% clearance of free drug and organic solvent[3].

Step-by-Step Methodologies

Phase 1: Linker-Payload Assembly and Activation

System Validation Check: Ensure payload contains a reactive ester or is pre-activated to react with the methylamino group.

• Assembly : Dissolve the cytotoxic payload (1.0 eq) and N-(Methylamino-PEG3)-NH-PEG3-acid (1.1 eq) in anhydrous DMSO. Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to catalyze the amide bond formation. Stir at 20°C for 4 hours.

• Activation : To the crude mixture, add sulfo-NHS (1.5 eq relative to linker) and EDC-HCl (2.0 eq). Stir for 2 hours at room temperature.

• In-Process Control (IPC) : Analyze via RP-HPLC. The reaction is self-validating if >95% of the carboxylic acid is converted to the sulfo-NHS ester. Quench residual EDC with 2-mercaptoethanol if necessary.

Phase 2: Large-Scale Antibody Conjugation

• Preparation : Buffer exchange the starting mAb into Conjugation Buffer (50 mM HEPES, 150 mM NaCl, pH 7.8) using a single-use TFF system. Adjust mAb concentration to 15 mg/mL.

• Conjugation : Transfer the mAb to a single-use bioreactor/mixer. Under gentle impellor agitation (e.g., 50 rpm), add the activated Linker-Payload solution dropwise.

• Solvent Control : Ensure the final concentration of DMSO does not exceed 12% (v/v) to prevent mAb denaturation.

• Incubation : Incubate the mixture at 20°C for 3 to 4 hours.

• Quenching : Terminate the reaction by adding a 10-fold molar excess (relative to the linker) of free glycine or Tris buffer (pH 8.0) to consume unreacted sulfo-NHS esters.

Phase 3: Tangential Flow Filtration (TFF) & Formulation

System Validation Check: Real-time monitoring of free drug clearance.

• System Setup : Install a 30 kDa Pellicon® capsule into a closed, automated single-use TFF skid. Flush with Formulation Buffer (e.g., 20 mM Histidine, 8% Sucrose, pH 6.0).

• Concentration : Pump the quenched conjugation mixture into the feed tank. Concentrate the crude ADC to a target of 25 g/L.

• Constant-Volume Diafiltration : Initiate diafiltration using Formulation Buffer. Maintain the feed flow rate at 5 L/min/m² and Transmembrane Pressure (TMP) at 15 psi.

• Real-Time Monitoring : Utilize Variable Pathlength Technology (VPT) (e.g., FlowVPX system) integrated into the TFF recirculation loop to continuously monitor protein concentration and free drug clearance via UV-Vis slope spectroscopy[3].

• Recovery : After 12 DVs, depolarize the membrane and recover the purified ADC. Perform a final sterile filtration (0.22 µm) into depyrogenated containers.

Tangential Flow Filtration (TFF) setup for continuous diafiltration and ADC purification.

Quality Control & Analytics

To validate the final product, subject the formulated ADC to the following analytical panel:

• Hydrophobic Interaction Chromatography (HIC-HPLC) : Determines the average DAR and drug distribution. Target DAR is typically 3.5 – 4.0.

• Size-Exclusion Chromatography (SEC-HPLC) : Quantifies High Molecular Weight (HMW) species. Aggregation must be <5%[1].

• Endotoxin Testing : LAL assay to ensure bioburden is within clinical limits (<0.2 EU/mg).

References

• NH-bis(PEG3-acid) HCl salt / N-(Methylamino-PEG3)-NH-PEG3-acid AxisPharm URL:[Link]

• ADC Platform Process Development Using Variable Pathlength Technology BioProcess International URL:[Link]

• Gram-Scale Synthesis of Site-Specific Antibody-Drug Conjugates Using AJICAP Second-Generation Technology ChemRxiv / Organic Process Research & Development URL:[Link]

• Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) PubMed Central (PMC) URL:[Link]

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• 3. bioprocessintl.com [bioprocessintl.com]

Overcoming the Permeability Barrier: Developing Cell-Permeable PROTACs with PEG Linkers

As a Senior Application Scientist in targeted protein degradation, one of the most frequent challenges I encounter is the optimization of PROTAC (Proteolysis Targeting Chimera) cell permeability. PROTACs inherently reside in the "Beyond Rule of 5" (bRo5) chemical space due to their high molecular weights and large polar surface areas (PSA).

While Polyethylene Glycol (PEG) linkers are the industry standard for improving aqueous solubility and providing necessary structural flexibility, they introduce a high number of Hydrogen Bond Acceptors (HBAs). Counterintuitively, a longer PEG linker does not strictly equate to poorer permeability. Recent structural studies demonstrate that PEG linkers can undergo a "chameleon effect"—folding via the gauche effect in lipophilic environments to shield their polar surface area (SA 3D PSA) .

This application note provides a comprehensive, causality-driven guide to designing, evaluating, and validating the cell permeability of PEG-linked PROTACs.

The Physics of PEG Linker Permeability

When designing a PROTAC, the choice between a rigid alkyl linker and a flexible PEG linker dictates the molecule's conformational landscape. In an aqueous environment, PEG linkers remain extended, maximizing solubility. However, upon encountering the lipophilic cell membrane, the flexibility of the PEG chain allows the PROTAC to undergo hydrophobic collapse. This folded conformation internalizes the polar oxygen atoms, drastically reducing the effective PSA and facilitating passive diffusion .

Figure 1: PROTAC permeation via PEG linker folding and subsequent ternary complex formation.

A Multi-Tiered Permeability Workflow

To accurately assess a PROTAC, we cannot rely on a single assay. Passive diffusion assays (like PAMPA) must be paired with live-cell target engagement assays (like NanoBRET) to account for active efflux mechanisms and intracellular trapping.

Figure 2: Multi-tiered workflow for evaluating PROTAC permeability and cellular efficacy.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality & Rationale: PAMPA isolates passive transcellular diffusion from active transport (e.g., P-glycoprotein efflux). By using a synthetic lipid-infused membrane, we can directly measure the physicochemical ability of the PEG linker to traverse a lipid bilayer .

Self-Validating System: This protocol requires the calculation of a "Mass Balance" metric. Highly lipophilic PROTACs often get trapped inside the lipid membrane itself. If the mass balance is <70%, the apparent low permeability is due to membrane retention, not an inability to enter the lipid phase. JQ1 is used as a high-permeability positive control.

Step-by-Step Methodology:

• Membrane Coating: Carefully pipette 5 µL of a 2% (w/v) lecithin in dodecane solution onto the filter membrane of a 96-well donor plate (e.g., Millipore MultiScreen-IP, 0.45 µm). Allow 5 minutes for the lipid to permeate the pores.

• Solution Preparation: Prepare a 10 µM working solution of the PROTAC in PBS (pH 7.4) from a 10 mM DMSO stock. Ensure final DMSO concentration is ≤1% to prevent membrane disruption.

• Assay Assembly: Add 300 µL of fresh PBS to the acceptor plate. Add 150 µL of the PROTAC working solution to the donor plate. Place the donor plate into the acceptor plate.

• Incubation: Incubate at room temperature for 16 hours in a humidified chamber to prevent evaporation.

• Quantification: Separate the plates. Extract 50 µL from both donor and acceptor wells. Quantify PROTAC concentration using a validated LC-MS/MS method.

• Data Analysis: Calculate the effective permeability coefficient ( Pe​ ).

Protocol 2: NanoBRET™ In-Cell Target Engagement Assay

Causality & Rationale: While PAMPA measures passive diffusion, it ignores the complex cellular environment. The NanoBRET assay measures actual intracellular target engagement by quantifying the bioluminescent energy transfer between an ectopically expressed NanoLuc-E3 ligase fusion (donor) and a cell-permeable fluorescent tracer (acceptor) . As the PROTAC enters the cell, it competitively displaces the tracer, reducing the BRET signal.

Self-Validating System: To isolate permeability from binding affinity, we run the assay in parallel using live cells and cells permeabilized with digitonin. Digitonin selectively punches holes in the plasma membrane while leaving the PROTAC target intact. The ratio of the IC50​ in live cells to the IC50​ in permeabilized cells yields the Intracellular Availability Index (IAI) . An IAI close to 1 indicates excellent permeability .

Step-by-Step Methodology:

• Transfection & Seeding: Transfect HEK293 cells with the VHL-NanoLuc® or CRBN-NanoLuc® fusion vector using FuGENE® HD. Seed cells into a white, non-binding surface 96-well plate at 2×104 cells/well. Incubate overnight at 37°C.

• Tracer Addition: Prepare the NanoBRET™ Tracer (e.g., 1 µM final concentration) in assay medium. Add 10 µL to all wells.

• PROTAC Treatment: Prepare a 10-point serial dilution of the PEG-linked PROTAC. Add to the cells and incubate for 2 hours at 37°C.

• Permeabilization Control (Parallel Plate): For the permeabilized cohort, add Digitonin (50 µg/mL final concentration) simultaneously with the PROTAC.

• Substrate Addition & Reading: Add 3X NanoBRET™ Nano-Glo® Substrate. Wait 5 minutes, then measure donor (460 nm) and acceptor (610 nm) luminescence on a dual-filtered plate reader.

• Calculation: Calculate the BRET ratio (Acceptor/Donor). Plot against PROTAC concentration to determine IC50​ .

Data Interpretation and Visualization

Translating raw assay data into actionable medicinal chemistry insights requires structured comparison. Below is a representative data matrix demonstrating how PEG linker length influences both passive diffusion and intracellular availability.

Notice how PROTAC-B (PEG-3) exhibits superior intracellular availability compared to PROTAC-A (Alkyl), despite having a higher molecular weight. This is the gauche effect in action.

Table 1: Permeability and Efficacy Profiling of PROTAC Candidates

PROTAC ID	Linker Type	PAMPA Pe​ ( 10−6 cm/s)	NanoBRET IC50​ Live (nM)	NanoBRET IC50​ Permeabilized (nM)	Availability Index (Live/Perm)	Degradation DC50​ (nM)
PROTAC-A	Alkyl (C8)	0.8	450	15	30.0 (Poor)	120
PROTAC-B	PEG-3	3.2	45	18	2.5 (Excellent)	12
PROTAC-C	PEG-6	0.2	>1000	25	>40.0 (Poor)	>500
JQ1 (Ctrl)	None	15.0	N/A	N/A	N/A	N/A

Key Takeaway: If a PROTAC shows a potent IC50​ in permeabilized cells but a weak IC50​ in live cells (High Availability Index, e.g., PROTAC-A), the primary bottleneck is cell penetration. If both values are weak, the bottleneck is target/E3 binding affinity.

References

• Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability. ACS Medicinal Chemistry Letters (2025).[Link]

• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters (2021).[Link]

• A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET. Springer Protocols (2021).[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N-(Methylamino-PEG3)-NH-PEG3-acid Conjugation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the nuances of working with complex heterobifunctional linkers. The molecule N-(Methylamino-PEG3)-NH-PEG3-acid is an incredibly versatile tool for synthesizing PROTACs, antibody-drug conjugates (ADCs), and targeted delivery systems (1)[1]. However, its unique structure—featuring a terminal secondary amine (methylamino), a terminal carboxylic acid, and an internal secondary amine—presents specific kinetic and thermodynamic challenges during bioconjugation.

This guide is designed to move beyond basic protocols, providing you with the mechanistic causality behind experimental failures and the self-validating workflows required to achieve high-yield conjugations.

🔬 Frequently Asked Questions (FAQs)

Q1: Why is my conjugation yield <10% when using standard EDC/NHS chemistry to couple a target carboxylic acid to the methylamino group? A: The root cause is the steric hindrance of the terminal secondary amine (the methylamino group). In standard EDC/NHS coupling, the O-acylisourea intermediate (or the subsequent NHS-ester) is highly susceptible to hydrolysis in aqueous or semi-aqueous environments. Because the secondary amine is a bulky nucleophile, its attack trajectory is restricted, and its reaction rate is significantly slower than that of a primary amine. Consequently, hydrolysis outcompetes amide bond formation (2)[2]. Corrective Action: Abandon EDC/NHS for this specific step. Switch to uronium-based coupling reagents like HATU or HBTU in anhydrous organic solvents (e.g., DMF or DMSO) with a non-nucleophilic base like DIPEA. HATU generates a highly reactive 7-azabenzotriazole (OAt) active ester, which is vastly superior for driving reactions with hindered secondary amines (3)[3].

Q2: I am observing a ladder of higher molecular weight byproducts on my LC-MS. What is happening? A: You are observing self-condensation (oligomerization). Because N-(Methylamino-PEG3)-NH-PEG3-acid contains both an unprotected amine and a carboxylic acid, activating the linker's acid end without first occupying the methylamino end turns the linker into a polymerizable monomer. The molecules will react with each other, forming cyclic lactams or linear oligomers (4)[4]. Corrective Action: Always utilize a sequential coupling strategy . Conjugate the methylamino end to your first target before activating the linker's carboxylic acid.

Q3: Will the internal secondary amine (-NH-) bridging the PEG chains cross-react? A: It can, but it is kinetically less favored. The internal secondary amine is flanked by two long PEG chains, making it highly sterically hindered compared to the terminal methylamino group. However, if you use a massive excess of highly reactive acylating agents and prolonged reaction times, branched byproducts will form. Keep coupling times strictly monitored (1-2 hours) and avoid excessive heating.

📊 Troubleshooting Matrix

Symptom / Issue	Quantitative Observation	Mechanistic Cause	Corrective Action
Low Yield (<10%) in Amine Coupling	High recovery of unreacted linker; target acid hydrolysis	Steric hindrance of terminal secondary methylamine slows nucleophilic attack, allowing water to hydrolyze the active ester.	Switch from EDC/NHS to HATU/DIPEA in anhydrous DMF.
Formation of High MW Byproducts	LC-MS shows [M + Linker_Mass * n] peaks	Self-condensation (oligomerization) between the linker's unprotected methylamino group and its activated carboxylic acid.	Perform sequential coupling. Activate target acid first, conjugate linker, then activate linker acid.
Branched Conjugates	LC-MS shows 2 targets per linker molecule	Cross-reactivity of the internal secondary amine (-NH-) bridging the PEG3 chains.	Reduce coupling time to 1-2 hours; avoid excessive molar equivalents of activated target.

⚙️ Mechanistic Visualizations

Mechanistic divergence: Target conjugation versus self-condensation.

Workflow for sequential conjugation avoiding self-condensation.

🧪 Self-Validating Sequential Conjugation Protocol

To ensure trustworthiness and reproducibility, this protocol includes built-in analytical checkpoints. Do not proceed to the next step until the checkpoint is validated.

Phase 1: Coupling Target 1 (Acid) to Linker (Methylamino)

• Activation : Dissolve 1.0 eq of Target 1 (Carboxylic Acid) in anhydrous DMF to a concentration of 0.1 M. Add 1.2 eq HATU and 3.0 eq DIPEA. Stir for 15 minutes at room temperature.

  • Self-Validation Checkpoint: Quench a 1 µL aliquot of the reaction mixture with 10 µL of benzylamine. Analyze via LC-MS. Proceed only if >95% of Target 1 has converted to the benzylamide derivative, confirming complete activation.

• Conjugation : Add 1.1 eq of N-(Methylamino-PEG3)-NH-PEG3-acid to the activated mixture. Stir for 2 hours at room temperature.

  • Causality: A slight excess of linker (1.1 eq) ensures complete consumption of the valuable Target 1. The anhydrous environment prevents hydrolysis of the highly reactive HATU-active ester, allowing the sterically hindered methylamino group time to attack.

• Verification & Purification : Analyze via LC-MS to confirm the formation of Intermediate 1. Purify via preparative HPLC to remove unreacted linker and HATU byproducts (which can interfere with Phase 2) before proceeding.

Phase 2: Coupling Intermediate 1 (Acid) to Target 2 (Amine)

• Activation : Dissolve the purified Intermediate 1 in DMF. Add 1.5 eq EDC·HCl and 1.5 eq NHS (use sulfo-NHS if working in aqueous buffers). Stir for 30 minutes.

  • Causality: EDC/NHS is preferred here because the target is a primary amine, which is highly nucleophilic. EDC/NHS minimizes the risk of epimerization and avoids the difficult-to-remove byproducts associated with HATU.

• Conjugation : Add 1.2 eq of Target 2 (Primary Amine) and adjust the pH to 7.5-8.0 using DIPEA. Stir for 2 hours.

  • Self-Validation Checkpoint: Monitor the disappearance of the NHS-ester intermediate via LC-MS. The reaction is complete when the NHS-ester peak is fully replaced by the Final Conjugate peak.

📚 References

1.1[1] 2.3[3] 3.4[4] 4.2[2]

Sources

• 1. PEG Methylamine, MeNH-PEG - ADC Linkers | AxisPharm [axispharm.com]
• 2. A Facile and Reproducible Synthesis of Near-Infrared Fluorescent Conjugates with Small Targeting Molecules for Microbial Infection Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (PDF) Amide bond formation: beyond the myth of coupling reagents [academia.edu]
• 4. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]

Section 1: Mechanistic Causality of EDC/NHS Activation

Welcome to the Bioconjugation Technical Support Center. This guide provides mechanistic insights, validated protocols, and advanced troubleshooting for zero-length crosslinking using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or Sulfo-NHS, specifically focusing on the attachment of Polyethylene Glycol (PEG) linkers to proteins, nanoparticles, and surfaces.

To troubleshoot effectively, one must understand the underlying chemical causality. Why do we rely on a two-step process rather than mixing everything at once?

EDC activates carboxyl groups to form an amine-reactive O-acylisourea intermediate. However, this intermediate is highly unstable in aqueous solutions and rapidly hydrolyzes back to the original carboxylate[1],[2]. The addition of NHS or Sulfo-NHS converts the O-acylisourea into a semi-stable NHS ester. This critical step extends the intermediate's half-life from seconds to hours[1]. This extended stability is absolutely essential when coupling bulky molecules like PEG-amines, which suffer from significant steric hindrance and require longer reaction times to achieve high conjugation efficiency.

Caption: EDC/NHS two-step reaction mechanism for PEG-amine conjugation.

Section 2: Self-Validating Experimental Protocol

This methodology outlines a two-step EDC/Sulfo-NHS coupling of a PEG-Amine to a carboxylated target. The protocol is designed as a self-validating system: by isolating the activation and coupling phases, you prevent target self-polymerization and can verify intermediate recovery.

Phase 1: Carboxyl Activation

• Equilibrate EDC and Sulfo-NHS vials to room temperature in a desiccator before opening to prevent moisture-induced hydrolysis[3],[4].

• Dissolve the carboxyl-containing target (e.g., protein or nanoparticle) in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0) at 1 mg/mL. Causality: MES is used because it lacks primary amines and carboxylates that would actively compete with the crosslinking reaction[5],[3].

• Add EDC and Sulfo-NHS to achieve a 4:1 molar ratio (e.g., 20 mM EDC and 5 mM Sulfo-NHS)[6].

• Incubate the reaction at room temperature for 15–30 minutes with gentle mixing[5],[3].

Phase 2: Quenching and Buffer Exchange 5. Add 2-mercaptoethanol to a final concentration of 20 mM. Incubate for 5 minutes. Causality: The thiol group quenches unreacted EDC, preventing it from activating the carboxyls on your PEG linker or secondary protein[3],[2]. 6. Remove excess reagents and exchange the buffer to Coupling Buffer (0.1 M PBS, 150 mM NaCl, pH 7.4) using a desalting column (e.g., Zeba Spin) or dialysis[3].

• Self-Validation Step: Measure the A280 of the desalted fractions to ensure quantitative recovery of your activated protein before proceeding to the expensive PEGylation step.

Phase 3: PEG-Amine Conjugation 7. Add the PEG-amine linker to the activated target at a 2- to 10-fold molar excess[4]. 8. Incubate for 2 to 4 hours at room temperature, or overnight at 4°C for high molecular weight PEGs (>5 kDa) to overcome steric hindrance[4].

Phase 4: Final Quenching 9. Add hydroxylamine to a final concentration of 10 mM to hydrolyze any remaining unreacted NHS esters back to carboxylates[3],[4],[2]. 10. Purify the final PEGylated conjugate via size-exclusion chromatography or dialysis[4].

Section 3: Quantitative Optimization Data

The efficiency of EDC/NHS coupling is highly dependent on environmental parameters. The following table summarizes the optimal quantitative conditions required for maximum yield.

Parameter	Activation Phase	Coupling Phase	Quenching Phase
Optimal pH	4.5 – 6.0[5],[4]	7.2 – 8.5[3],[4]	7.0 – 8.5
Buffer System	0.1 M MES, 0.5 M NaCl[3]	0.1 M PBS or Borate[4]	PBS
Molar Excess (EDC:NHS)	4:1[6]	N/A	N/A
Time	15 – 30 minutes[5],[3]	2 – 12 hours[3],[4]	15 minutes
Temperature	Room Temp (20-25°C)	Room Temp or 4°C	Room Temp

Section 4: Troubleshooting Guide & FAQs

Q1: Why is my PEGylation yield so low despite using fresh EDC/NHS? A: Low yields almost always stem from buffer incompatibility or rapid hydrolysis. Primary amines (e.g., Tris, glycine) or carboxylates (e.g., acetate, citrate) in your buffer will actively quench the reaction[5],[4]. Furthermore, PEG chains have a large hydrodynamic radius, causing severe steric hindrance. Solution: Ensure activation is performed in MES (pH 4.5–6.0) and coupling in PBS (pH 7.2–8.5)[3]. For bulky PEG chains (>5 kDa), increase the coupling time to 4–12 hours.

Q2: My protein/nanoparticle precipitates immediately after adding EDC and NHS. How do I fix this? A: This is a classic colloidal stability issue. Carboxylates provide a negative surface charge that maintains solubility through electrostatic repulsion. Converting these groups to neutral NHS-esters eliminates this repulsive force, causing aggregation (especially near a protein's isoelectric point)[4]. Solution: Decrease the activation time (e.g., to 15 minutes), reduce the EDC/NHS molar excess, or introduce a non-ionic surfactant (like 0.05% Tween-20) to maintain colloidal stability during the intermediate phase.

Q3: Should I use NHS or Sulfo-NHS for PEG linkers? A: Sulfo-NHS is strongly recommended for aqueous bioconjugation. The addition of the sulfonate group makes Sulfo-NHS highly water-soluble and membrane-impermeable[5],[1]. This prevents the precipitation of the intermediate and eliminates the need to dissolve the crosslinker in organic solvents (like DMF or DMSO), preserving the native structure of sensitive biomolecules.

Q4: How do I prevent cross-linking (polymerization) of my protein before the PEG is attached? A: Proteins typically contain both carboxyls (Asp, Glu, C-terminus) and primary amines (Lys, N-terminus). If activated and left together in a single-pot reaction, they will rapidly self-polymerize[5],[2]. Solution: Strictly adhere to the two-step protocol. Activate the carboxyls, quench the excess EDC with 2-mercaptoethanol, and remove the quenched byproducts via a desalting column before introducing the amine-containing PEG linker[5],[3].

Caption: Logical troubleshooting workflow for resolving low EDC/NHS PEGylation yields.

Sources

• 1. Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]

preventing aggregation with N-(Methylamino-PEG3)-NH-PEG3-acid in bioconjugation

Introduction: The Duality of Bioconjugation

Welcome to the Technical Support Center. As researchers and drug developers, we understand that bioconjugation is a powerful tool for creating novel therapeutics, diagnostics, and research reagents. The goal is to precisely link molecules to impart new functions. However, the very act of chemical modification can perturb the delicate stability of a protein, often leading to aggregation—a critical issue that can compromise product efficacy, safety, and manufacturability.[1][2]

This guide focuses on a specific, highly versatile tool: the heterobifunctional linker, N-(Methylamino-PEG3)-NH-PEG3-acid . Its polyethylene glycol (PEG) nature is intentionally designed to enhance the solubility and stability of the final conjugate.[3][4][5][6] Yet, aggregation can still occur during the conjugation process itself. This resource provides in-depth, experience-driven answers to the challenges you may face, moving beyond simple instructions to explain the underlying scientific principles. Our goal is to empower you to proactively design robust conjugation strategies and effectively troubleshoot issues as they arise.

Section 1: Foundational Knowledge - Why Does Aggregation Occur?

Understanding the root causes of aggregation is the first step toward prevention. This section addresses the fundamental mechanisms at play.

Q1: What are the primary drivers of protein aggregation during a bioconjugation reaction?

Protein aggregation is fundamentally a problem of colloidal and conformational instability.[7] The native, functional state of a protein is maintained by a delicate balance of intramolecular and intermolecular forces. Bioconjugation can disrupt this balance in several ways:

• Increased Surface Hydrophobicity: The attachment of linkers or payloads, especially if they are hydrophobic, can create new "sticky" patches on the protein surface. To minimize their interaction with water, these hydrophobic regions on different protein molecules will associate, leading to aggregation.[1][8]

• Alteration of Surface Charge: The N-(Methylamino-PEG3)-NH-PEG3-acid linker reacts via its carboxylic acid group with primary amines on the protein, such as the side chain of lysine. Lysine is positively charged at neutral pH. The formation of an amide bond neutralizes this positive charge. This change in the net charge and isoelectric point (pI) of the protein can reduce the electrostatic repulsion that normally keeps protein molecules apart, making aggregation more likely.[8]

• Conformational Perturbation: The reaction conditions themselves (e.g., pH, temperature) or the physical attachment of the linker can induce local or global changes in the protein's structure.[9] This can expose previously buried hydrophobic core residues, creating a strong driving force for aggregation.[10][11]

Sources

• 1. biopharminternational.com [biopharminternational.com]
• 2. Protein Aggregation: In-Depth Analysis of the Causes and Influencing Factors - Creative Proteomics [creative-proteomics.com]
• 3. precisepeg.com [precisepeg.com]
• 4. purepeg.com [purepeg.com]
• 5. peptide.com [peptide.com]
• 6. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 11. Therapeutic Protein Aggregation: Mechanisms, Design, and Control - PMC [pmc.ncbi.nlm.nih.gov]

N-(Methylamino-PEG3)-NH-PEG3-acid side reactions and byproducts

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for N-(Methylamino-PEG3)-NH-PEG3-acid. This resource is designed for researchers, scientists, and drug development professionals who utilize this versatile heterobifunctional linker in their conjugation workflows. Here, we address common challenges, potential side reactions, and the formation of byproducts, providing you with practical troubleshooting strategies and in-depth scientific explanations.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should be aware of in my stock of N-(Methylamino-PEG3)-NH-PEG3-acid?

Even high-quality batches of synthesized linkers can contain minor impurities. The most common are typically remnants from the synthesis process. These can include:

• Starting materials: Incomplete reaction can leave behind precursors.

• Oligomeric species: Self-reaction of the linker during synthesis or storage can lead to dimers or trimers.

• PEG diol: The core polyethylene glycol starting material, if not fully functionalized, can be a common impurity[1].

It is crucial to characterize a new batch of linker by LC-MS to confirm its purity and identity before use in critical experiments.

Q2: I am using EDC/NHS to activate the carboxylic acid end of the linker for conjugation to a primary amine on my protein. What are the primary side reactions?

While EDC/NHS chemistry is robust, several side reactions can occur, leading to reduced yield and the formation of byproducts[2][3].

• Hydrolysis of the NHS-ester: The activated O-acylisourea intermediate or the subsequent NHS-ester is susceptible to hydrolysis in aqueous buffers[4]. This reverts the linker back to its original carboxylic acid form, rendering it inactive for the desired conjugation. The half-life of an NHS-ester can be as short as 10 minutes depending on the pH[4].

• Formation of N-acylurea: The highly reactive O-acylisourea intermediate can undergo an intramolecular rearrangement to form a stable N-acylurea byproduct[3][4]. This byproduct is unreactive towards amines and represents a dead-end for the linker. Using N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) helps to suppress this side reaction by rapidly converting the O-acylisourea to a more stable NHS-ester[2][5].

• Reaction with Buffer Components: Buffers containing primary amines (e.g., Tris) or carboxylates (e.g., acetate, citrate) can compete with the intended reaction. It is recommended to use non-nucleophilic buffers such as HEPES or PBS.

Q3: My LC-MS results show an unexpected peak with a mass corresponding to the loss of a water molecule (M-18). What is this species?

This is a strong indicator of intramolecular cyclization . The terminal secondary methylamino group can act as a nucleophile and attack the activated carboxylic acid end (e.g., the NHS-ester), especially under basic conditions. This results in the formation of a cyclic amide and the elimination of water (or NHS if an NHS-ester is the intermediate). This is a significant potential side reaction for this specific linker due to the proximity and reactivity of the two terminal functional groups.

Q4: How does pH affect my conjugation efficiency and the formation of byproducts?

pH is a critical parameter. The optimal pH for EDC/NHS reactions is a two-stage consideration:

• Activation (Acid to NHS-ester): The activation of the carboxylic acid with EDC is most efficient at a slightly acidic pH of ~6.0.

• Conjugation (NHS-ester to Amine): The reaction of the resulting NHS-ester with a primary amine (e.g., on a lysine residue) is most efficient at a slightly basic pH of 7.2-8.0[4][6].

Running the entire reaction at a pH above 7.5 can accelerate the hydrolysis of the NHS-ester and increase the likelihood of intramolecular cyclization. A common strategy is a two-step protocol where activation is performed at pH 6.0, followed by an adjustment to pH 7.5 before adding the amine-containing biomolecule[4].

Troubleshooting Guides

Guide 1: Investigating Unexpected Peaks in LC-MS Analysis

If your reaction mixture shows unexpected peaks, a systematic approach can help identify the byproducts.

Step 1: Predict Potential Byproducts and Calculate Their Masses Before analyzing your MS data, predict the most likely side products. This allows you to specifically look for their corresponding masses.

Potential Byproduct	Formation Mechanism	Mass Change from Starting Linker (C₁₄H₂₈N₂O₇, MW ≈ 336.38)	Notes
Intramolecular Cyclized Product	Nucleophilic attack of the terminal methylamino group on the activated carboxyl end.	-18.01 Da (Loss of H₂O)	A very common suspected byproduct for this linker architecture.
N-acylurea Adduct	Rearrangement of the O-acylisourea intermediate formed during EDC activation.	+155.13 Da (Addition of EDC)	This byproduct confirms issues with the carbodiimide activation step[3].
Dimerized Linker	Reaction of the amine end of one linker with the activated acid of another.	+318.37 Da (Linker - H₂O)	Can occur if linker concentration is high.
Hydrolyzed NHS-ester	Reaction of the activated NHS-ester with water.	0 Da (Reverts to starting material)	Appears as unreacted starting material.

Step 2: Experimental Confirmation

• pH Study: To test for intramolecular cyclization, run small-scale activation reactions at pH 6.0, 7.5, and 8.5 (without your target biomolecule). Analyze the samples by LC-MS. An increase in the intensity of the M-18 peak at higher pH values strongly supports the cyclization hypothesis.

• Control Reactions: Run a reaction with EDC but without NHS. An increase in the N-acylurea peak relative to a reaction with NHS will confirm its identity[5].

Guide 2: Protocol for Optimized Two-Step EDC/NHS Conjugation

This protocol is designed to maximize the yield of the desired conjugate while minimizing the formation of the byproducts discussed above.

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-Hydroxysulfosuccinimide)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Conjugation Buffer: 0.1 M Phosphate, 0.15 M NaCl, pH 7.5 (or other amine-free buffer)

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Protein or biomolecule to be conjugated in Conjugation Buffer

Methodology:

• Linker Preparation: Dissolve the N-(Methylamino-PEG3)-NH-PEG3-acid linker in the Activation Buffer to a concentration of 10 mM.

• Reagent Preparation: Immediately before use, prepare solutions of EDC (e.g., 100 mM) and Sulfo-NHS (e.g., 100 mM) in the Activation Buffer.

• Activation Step:

  • Add a 5-fold molar excess of Sulfo-NHS to the linker solution.

  • Add a 5-fold molar excess of EDC to the linker/Sulfo-NHS mixture.

  • Incubate for 15 minutes at room temperature to activate the carboxylic acid.

• Conjugation Step:

  • Add the activated linker solution to your protein solution. The molar ratio of linker to protein should be optimized but can start at 20:1.

  • Ensure the final pH of the reaction mixture is between 7.2 and 7.5. Adjust with the Conjugation Buffer if necessary.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

• Quenching: Add the Quenching Solution to a final concentration of 50 mM to quench any unreacted NHS-esters. Incubate for 15 minutes.

• Purification: Remove excess linker and byproducts using size-exclusion chromatography (SEC), dialysis, or tangential flow filtration (TFF).

• Analysis: Characterize the final conjugate using techniques like HPLC, MS, and SDS-PAGE to determine the degree of labeling and purity.

Visualizations & Workflows

Reaction Schemes

The following diagrams illustrate the desired conjugation reaction and key potential side reactions.

Caption: Common side reactions: cyclization and N-acylurea formation.

Troubleshooting Workflow

Use this workflow to diagnose and resolve common issues encountered during conjugation.

Caption: A logical workflow for troubleshooting conjugation issues.

References

• AxisPharm. (2024, September 24). PEG Linkers: Versatile Tools for Bioconjugation and Drug Delivery. AxisPharm. [Link]

• Creative Biolabs. (n.d.). What are PEG Linkers?. Creative Biolabs. [Link]

• Interchim. (n.d.). PEGylation reagents (linkers, crosslinkers and labels). Interchim. [Link]

• Sanee, H., et al. (2014, February 20). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]

• U.S. Pharmacist. (n.d.). Optimizing Peptide Coupling: Key Techniques. U.S. Pharmacist. [Link]

• Vankayala, S., et al. (2019, July 10). Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates. PMC. [Link]

• Zalipsky, S. (1995). Convenient Polymer-Supported Synthetic Route to Heterobifunctional Polyethylene Glycols. Bioconjugate Chemistry - ACS Publications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 3. bachem.com [bachem.com]
• 4. Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Improving Solubility of N-(Methylamino-PEG3)-NH-PEG3-acid Conjugates

Prepared by the Gemini Senior Application Scientist Team

Welcome to the technical support center for N-(Methylamino-PEG3)-NH-PEG3-acid and related bifunctional PEG conjugates. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimental workflows. We will move beyond simple instructions to explain the underlying chemical principles, ensuring you can make informed decisions to optimize your results.

Understanding the Molecule: Why is Solubility a Challenge?

N-(Methylamino-PEG3)-NH-PEG3-acid is a branched, heterobifunctional linker. Its structure contains three key features that dictate its solubility behavior:

• Hydrophilic PEG Spacers: The polyethylene glycol (PEG) chains are highly hydrophilic and work to improve water solubility.[1][2]

• A Terminal Carboxylic Acid: This group is ionizable. At a pH above its pKa (typically ~4-5), it deprotonates to a negatively charged carboxylate, which is highly water-soluble.[3] Below its pKa, it is in its neutral, less soluble protonated form.

• A Secondary Methylamino Group: This amine group is also ionizable. At a pH below its pKa (typically ~9-10), it protonates to a positively charged ammonium ion, enhancing water solubility. Above its pKa, it is in its neutral, less soluble free base form.

The primary challenge arises from the molecule's zwitterionic potential. At a specific pH, known as the isoelectric point (pI), the net charge of the molecule is zero, which often leads to minimal aqueous solubility and a high propensity for aggregation or precipitation.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent for dissolving N-(Methylamino-PEG3)-NH-PEG3-acid?

A1: Due to the potential for poor aqueous solubility, especially at high concentrations, direct dissolution in aqueous buffers is not recommended. The standard best practice is to first prepare a concentrated stock solution in a dry, water-miscible polar aprotic solvent.[6][7][8]

• Recommended Solvents:

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

Causality: These organic solvents effectively solvate the entire molecule, overcoming the kinetic barriers and intermolecular forces (like hydrogen bonding) that can prevent dissolution in water.[9] This ensures the conjugate is fully disaggregated into individual molecules before introduction into the final aqueous system. Most PEG Acid reagents are low-melting solids that can be difficult to weigh and dispense; creating a stock solution in DMSO or DMF facilitates easier handling.[6][7]

Q2: How should I store the solid reagent and my stock solutions?

A2: Proper storage is critical to prevent degradation.

• Solid Form: Upon receipt, store the reagent desiccated at -20°C.[6][7] Before opening the vial, always allow it to equilibrate to room temperature to prevent moisture condensation onto the product.[8][10]

• Stock Solutions (in DMSO/DMF): Store unused stock solution at -20°C.[6] To minimize exposure to air and moisture, which can degrade reactive moieties, consider capping the vial with a septum and using a syringe for withdrawal.[8] Purging the vial with an inert gas like argon or nitrogen is also a good practice.[10]

Q3: How does the length of the PEG chain impact the solubility of the conjugate?

A3: The length of the PEG chain is a critical factor in modulating the physicochemical properties of the final conjugate. Longer PEG chains increase the overall hydrodynamic volume and hydrophilicity of the molecule.[11][12] For conjugates involving highly hydrophobic payloads, a longer PEG chain is often required to ensure adequate aqueous solubility and prevent aggregation.[11] However, an excessively long chain could potentially introduce steric hindrance, which might impede binding to a biological target.[11]

Systematic Troubleshooting Guide

This section provides a logical workflow to diagnose and solve solubility issues.

Problem 1: The conjugate fails to dissolve when added directly to my aqueous buffer.

• Root Cause: The molecule has limited aqueous solubility, or the dissolution rate is very slow. Direct dissolution of low-melting, waxy PEG solids into aqueous media is often inefficient.[9][13]

• ✅ Solution: The Organic Stock Method

  • Prepare a concentrated stock solution (e.g., 10-100 mM) in anhydrous DMSO or DMF as described in FAQ A1 . Ensure the solid is fully dissolved.

  • Add this stock solution to your aqueous buffer dropwise while vortexing or stirring vigorously.[14] This prevents localized high concentrations that can cause immediate precipitation.

  • Ensure the final concentration of the organic solvent in your aqueous buffer is low (typically <10%) to avoid impacting the stability and function of proteins or other biomolecules in your experiment.[14]

Problem 2: A precipitate or cloudiness appears after diluting the DMSO/DMF stock into my aqueous buffer.

This indicates the conjugate's solubility limit has been exceeded under the current conditions. Several factors could be at play.

• Cause A: Final Concentration is Too High

  • Solution: Simply reduce the target final concentration of the conjugate in your reaction.[14] If a high concentration is necessary, you may need to fundamentally alter the formulation (see below).

• Cause B: Buffer pH is Near the Isoelectric Point (pI)

  • Scientific Rationale: The carboxylic acid and amine groups are both ionizable. At the pI, the positive and negative charges cancel, minimizing repulsion between molecules and leading to aggregation.[5]

  • Solution: Adjust Buffer pH.

    • Increase pH: For most applications, adjusting the buffer pH to 7.5-8.5 is effective. This ensures the carboxylic acid group is fully deprotonated (COO⁻), significantly increasing hydrophilicity and solubility.[15]

    • Decrease pH: In some cases, lowering the pH to 5-6 may work by ensuring the amine group is fully protonated (NH₂⁺). However, this will render the carboxylic acid less soluble.

    • Buffer Choice: Use non-amine-containing buffers like PBS (phosphate-buffered saline), HEPES, or borate buffers, as primary amine buffers (like Tris or glycine) can compete in subsequent conjugation reactions involving the carboxylic acid group.[7]

• Cause C: Insufficient Solubilizing Conditions

  • Solution: Employ Solubility Enhancers.

    • Gentle Warming: Warming the final solution to 30-40°C can help overcome dissolution energy barriers.[13] Always consider the thermal stability of your other reagents.

    • Brief Sonication: Sonication can effectively break up small aggregates and promote dissolution.[14]

    • Co-solvents/Additives: Incorporating solubility enhancers like glycerol (5-10%) or non-ionic surfactants such as Tween-20 or Polysorbate 80 (0.01-0.1%) can help stabilize the conjugate and prevent aggregation.[4][16]

Summary Table: Factors Influencing Solubility

Factor	Rationale & Key Considerations	Recommended Action
Solvent Choice	Direct dissolution in aqueous buffers is often unsuccessful due to kinetic and thermodynamic limitations. Polar aprotic solvents are highly effective.	Primary: Prepare a concentrated stock in DMSO or DMF.[6][7]
pH	The ionization state of the terminal carboxylic acid and secondary amine dictates the overall charge and solubility of the molecule. Solubility is minimal at the isoelectric point (pI).	Adjust buffer pH away from the pI. A pH of 7.5-8.5 is often optimal for deprotonating the carboxylic acid.[5][15]
Concentration	Every compound has a finite solubility limit in a given buffer system. Exceeding this limit will cause precipitation.	Reduce the final working concentration. If high concentration is required, formulation optimization is necessary.[14]
Temperature	Increasing temperature can provide the energy needed to break intermolecular bonds and increase solubility, though PEG can exhibit inverse temperature solubility in some systems.	Gently warm the solution to 30-40°C while stirring. Monitor for any signs of degradation.[13]
Ionic Strength	High salt concentrations can sometimes lead to a "salting-out" effect, reducing the solubility of PEGylated molecules.	If precipitation occurs in high-salt buffers, try reducing the salt concentration or dialyzing into a buffer with lower ionic strength.[16]
Additives	Co-solvents and surfactants can modify the solvent environment to be more favorable for the solute, preventing hydrophobic aggregation.	Add glycerol (5-10%), PEG-400, or a non-ionic surfactant like Tween-20 (0.01-0.1%).[4][16][17]

Visual Diagrams

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting solubility.

Effect of pH on Conjugate Ionization and Solubility

Caption: Impact of pH on the ionization state and solubility.

Detailed Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the standard procedure for correctly preparing a stock solution of your PEG conjugate.

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid conjugate (solid)

• Anhydrous DMSO or DMF

• Vortex mixer

• Calibrated pipette

Procedure:

• Allow the vial of the solid conjugate to equilibrate to room temperature for at least 20 minutes before opening.[10]

• Weigh the desired amount of the conjugate in a suitable vial. Note: As many PEG reagents are low-melting solids, this can be challenging. Preparing the entire vial as a stock solution is often easier.[6]

• Add the calculated volume of anhydrous DMSO or DMF to achieve the target concentration (e.g., 100 mg/mL or 50 mM).

• Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A brief, gentle warming (30°C) may be applied if dissolution is slow.[9]

• Store the stock solution at -20°C, protected from light and moisture.[6]

Protocol 2: Shake-Flask Method for Equilibrium Solubility Determination

This is the gold-standard method to quantitatively determine the maximum equilibrium solubility of your conjugate in a specific buffer.[18]

Materials:

• Conjugate of interest

• Aqueous buffer of interest (e.g., PBS, pH 7.4)

• Glass vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge capable of pelleting fine precipitates

• Validated analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Add an excess amount of the solid conjugate to a glass vial. "Excess" means enough solid should remain undissolved at the end of the experiment.

• Add a precise, known volume of the aqueous buffer (e.g., 1.0 mL) to the vial.

• Seal the vial tightly and place it in a shaking incubator set to a controlled temperature (e.g., 25°C).

• Agitate the vial for 24-48 hours to ensure equilibrium is reached.[18]

• After incubation, visually confirm that undissolved solid is still present at the bottom of the vial. This is a critical self-validating step.

• Centrifuge the vial at high speed (e.g., >10,000 x g) for 15 minutes to pellet all undissolved material.

• Carefully withdraw a known volume of the clear supernatant without disturbing the pellet.

• Dilute the supernatant with an appropriate solvent and analyze the concentration of the dissolved conjugate using your validated analytical method. The resulting concentration is the equilibrium solubility.

References

• (March 08 2026) How to Improve Polyethylene Glycol Solubility in Mixed Solvents - Patsnap Eureka. Patsnap Eureka. [Link]

• Takeda. (March 08 2026) Technical Solution for Enhancing PEG Solubility in Mixed Solvent Systems. Patsnap Eureka. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGukvBu8gHbFk0osXMYkk-ChPEc4TLTzhpKM_VVW_ibjBgxv8EZ3R68Hrpgd2MYygdKPG4cdBmYMtj0jPwSf6ymfXRfgEgDoKTouq2EOQzJmT7a4UagxqScSlNQERAY4A9-ll3Luan2kP8oD4YqcSYwhisKiO63zw_KCezriGpVWrvHOUdeEQdoNfAJvjhFNqYxDuh-uvcZ2tmBk2Q=]

• AxisPharm. (September 23 2024) Protocol for PEG Acid Reagents. AxisPharm. [Link]

• US8497303B2 - Method to enhance aqueous solubility of poorly soluble actives - Google Patents.

• Skemman. (2019) Use of modified PEG as a solubility enhancer for poorly soluble drugs: possible dosage forms and taste masking. Skemman. [Link]

• Precise PEG. How to Choose Proper PEG Linkers for Bioconjugation: Hints and Best Practices. Precise PEG. [Link]

• LCGC International. (April 06 2022) Tips & Tricks: Trouble Analyzing PEGs?. LCGC International. [Link]

• XinYanBoMei. N-(Methylamino-PEG3)-NH-PEG3-acid. XinYanBoMei. [Link]

• Xi'an Confluore Biological Technology Co., Ltd. Instructions for the use of PEG Acid. Xi'an Confluore Biological Technology Co., Ltd. [Link]

• Patsnap Synapse. (May 09 2025) Troubleshooting Guide for Common Protein Solubility Issues. Patsnap Synapse. [Link]

• AxisPharm. (September 24 2024) PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation. AxisPharm. [Link]

• ResearchGate. (September 18 2023) Can hydrogels be made using PEG functionalised with carboxylic acid?. ResearchGate. [Link]

• International Journal of Medical Science and Dental Research. (November 15 2022) Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• ChemScence. Introducing PEG3-Methylamine: A Versatile Chemical Solution. ChemScence. [Link]

• Chemistry LibreTexts. (January 02 2019) 16.4: The Effects of pH on Solubility. Chemistry LibreTexts. [Link]

• AxisPharm. Bis-PEG-acid, PEG di(carboxylic acid). AxisPharm. [Link]

Sources

• 1. chempep.com [chempep.com]
• 2. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 3. Bis-PEG-acid, PEG di(carboxylic acid) - ADC Linkers | AxisPharm [axispharm.com]
• 4. Troubleshooting Guide for Common Protein Solubility Issues [synapse.patsnap.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Protocol for PEG Acid Reagents | AxisPharm [axispharm.com]
• 7. broadpharm.com [broadpharm.com]
• 8. confluore.com [confluore.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. broadpharm.com [broadpharm.com]
• 11. purepeg.com [purepeg.com]
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• 13. biofargo.com [biofargo.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. How to Improve Polyethylene Glycol Solubility in Mixed Solvents [eureka.patsnap.com]
• 17. ijmsdr.org [ijmsdr.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of N-(Methylamino-PEG3)-NH-PEG3-acid

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical stability of the bifunctional linker, N-(Methylamino-PEG3)-NH-PEG3-acid, in various buffer systems. Understanding the stability profile of this linker is critical for its successful application in bioconjugation, PROTACs, antibody-drug conjugates (ADCs), and other drug delivery systems.[1][][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of N-(Methylamino-PEG3)-NH-PEG3-acid?

A1: The overall stability of this linker is governed by its three primary chemical features: the central amide bond, the polyethylene glycol (PEG) backbone, and the terminal N-methylamino and carboxylic acid groups.

• Amide Bond: The central amide (-CO-NH-) bond is the most chemically sensitive part of the molecule. Amide bonds are exceptionally stable under physiological conditions (pH ~7.4, 37°C), with an estimated half-life of many years.[5][6] However, their hydrolysis is catalyzed by strongly acidic or basic conditions.[7][8][9][10][11]

• PEG Backbone: The polyether backbone of the PEG3 units is generally very stable and resistant to hydrolysis.[12] The primary degradation pathway for the PEG chain is oxidation, which can be initiated by exposure to transition metal ions, high temperatures, or sources of free radicals.[13][14][15]

• Terminal Groups: The N-methylamino and carboxylic acid groups are stable functional groups. Their reactivity is dependent on pH, which dictates their protonation state, but they do not typically undergo degradation in standard aqueous buffers.

Q2: What are the primary degradation pathways for this linker?

A2: The two main degradation pathways are hydrolysis of the central amide bond and oxidation of the PEG chains.

• Amide Hydrolysis: This is the most common concern and is highly pH-dependent.

  • Acid-Catalyzed Hydrolysis (pH < 5): The reaction is initiated by the protonation of the carbonyl oxygen, making the carbonyl carbon more susceptible to nucleophilic attack by water.[7][9]

  • Base-Catalyzed Hydrolysis (pH > 9): Involves the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon.[7][11][16] This pathway is generally considered irreversible as the final deprotonation of the newly formed carboxylic acid drives the reaction to completion.[16]

• Oxidative Degradation: This process involves the formation of radicals on the PEG backbone, which can lead to chain scission.[14][17] This is less common under typical, controlled laboratory conditions but can be accelerated by:

  • Presence of metal ion contaminants (e.g., Fe²⁺, Cu²⁺).

  • Exposure to UV light or high-energy radiation.

  • Presence of oxidizing agents or reactive oxygen species.[15][17]

Q3: How should I store the lyophilized powder and stock solutions of the linker?

A3:

• Lyophilized Powder: Store desiccated at -20°C in a tightly sealed, dark container. When handled this way, the solid-form linker is stable for years. Amines, in general, are prone to slow oxidation, so minimizing exposure to air and light is good practice.[18]

• Stock Solutions: Prepare stock solutions in a high-purity, anhydrous organic solvent like DMSO or DMF and store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Aqueous stock solutions are not recommended for long-term storage due to the risk of hydrolysis.

Stability in Different Buffer Systems

The choice of buffer is critical for maintaining the integrity of the linker during conjugation reactions and subsequent experiments.

Q4: How does pH affect the stability of the central amide bond?

A4: The stability of the amide bond is maximal in the neutral pH range and decreases significantly under strongly acidic or basic conditions.[6][10] The rate of hydrolysis is slowest between pH 5 and 9.[6]

pH Range	Condition	Primary Mechanism	Relative Rate of Hydrolysis	Recommendation
< 4.0	Strongly Acidic	Acid-Catalyzed Hydrolysis	High	Avoid for long-term incubations. Use only for specific, controlled cleavage if required.
4.0 - 6.5	Mildly Acidic	Slow Acid-Catalyzed Hydrolysis	Low to Moderate	Generally acceptable for reactions (e.g., with hydrazones), but stability should be monitored over extended periods (>24h).[19]
6.5 - 8.5	Neutral / Physiological	Minimal Hydrolysis	Very Low	Optimal Range. Ideal for most bioconjugation reactions (e.g., NHS esters, maleimides) and in vivo applications.[20][21]
> 9.0	Basic	Base-Catalyzed Hydrolysis	Moderate to High	Avoid for long-term incubations. Can be used for specific short reactions but risks side reactions and linker cleavage.

Q5: Which buffers are recommended for working with this linker?

A5: The ideal buffer maintains a stable pH in the optimal 6.5-8.5 range and lacks components that could catalyze degradation.

• Phosphate-Buffered Saline (PBS), HEPES, MOPS (pH 7.0 - 8.0): These are the most highly recommended buffers. They provide excellent pH control in the physiological range where the amide bond is most stable and are compatible with most bioconjugation chemistries.[22]

• Acetate or MES Buffers (pH 4.5 - 6.0): Use with caution. While necessary for certain reactions (e.g., EDC/NHS activation of the linker's carboxyl group), prolonged incubation in this pH range can lead to slow hydrolysis of the amide bond.[21] Reaction times should be optimized and not unnecessarily extended.

• Borate or Bicarbonate Buffers (pH 8.5 - 9.5): Use with caution. Elevated pH increases the rate of base-catalyzed hydrolysis. These buffers should only be used when a specific reaction chemistry demands it, and incubation times should be kept to a minimum.

Q6: Are there any buffer components I should absolutely avoid?

A6: Yes. To prevent oxidative degradation, avoid buffers containing transition metal ions unless they are specifically chelated (e.g., with EDTA). Additionally, ensure high-purity water and reagents are used to minimize contaminants. If working with a thiol-containing molecule, ensure the buffer has been de-gassed and consider working under an inert atmosphere (e.g., nitrogen or argon) to prevent disulfide bond formation and other side reactions.

Troubleshooting Guide

Q7: I see unexpected cleavage of my final conjugate in my assay. What is the likely cause?

A7: Unforeseen cleavage almost always points to the hydrolysis of the central amide bond. Use the following flowchart to diagnose the potential issue.

Caption: Troubleshooting flowchart for unexpected linker cleavage.

Experimental Protocol: Stability Assessment

This protocol provides a robust method for evaluating the stability of the linker or a linker-containing conjugate in different buffers using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Protocol 1: Real-Time Stability Assessment using RP-HPLC

Objective: To quantify the degradation of the linker over time at various pH values and temperatures.

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid or your conjugate

• Buffer A: 0.1% TFA in Water

• Buffer B: 0.1% TFA in Acetonitrile

• Test Buffers:

  • Citrate Buffer (pH 4.0)

  • Phosphate Buffer (PBS, pH 7.4)

  • Carbonate-bicarbonate Buffer (pH 9.0)

• RP-HPLC system with a C18 column and UV or Charged Aerosol Detector (CAD).[23][24][25][26]

• Incubators set to 4°C, 25°C, and 37°C.

Workflow Diagram:

Caption: Workflow for conducting a linker stability study via RP-HPLC.

Procedure:

• Preparation: Prepare 1 mg/mL solutions of the linker in each of the three test buffers (pH 4.0, 7.4, 9.0).[21]

• Time Zero (t=0): Immediately take an aliquot from each solution and inject it into the HPLC to get the initial peak area for the intact linker. This is your 100% reference.

• Incubation: Place the remaining solutions in incubators at the desired temperatures (e.g., 37°C for accelerated stability).

• Time Points: At designated intervals (e.g., 2, 8, 24, 48, 72, and 168 hours), withdraw an aliquot from each solution.[21] If not analyzing immediately, flash freeze and store at -80°C.

• HPLC Analysis: Analyze all samples using a suitable gradient (e.g., 5-95% Buffer B over 20 minutes) on a C18 column. Monitor at an appropriate wavelength (e.g., 214 nm for the amide bond) or use a universal detector like CAD.[25] The intact linker will elute as a single major peak at t=0. Degradation products (the cleaved amine-PEG and acid-PEG fragments) will appear as new, typically more polar, peaks.

• Data Analysis: Calculate the percentage of intact linker remaining at each time point relative to the t=0 sample. Plot this percentage against time for each condition to determine the degradation kinetics and half-life.

References

• Sugimoto, M., Tanabe, M., Hataya, M., Enokibara, S., Duine, J. A., & Kawai, F. (n.d.). The First Step in Polyethylene Glycol Degradation by Sphingomonads Proceeds via a Flavoprotein Alcohol Dehydrogenase Containing Flavin Adenine Dinucleotide. PMC. Retrieved from [Link]

• (2022, June 25). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Retrieved from [Link]

• (n.d.). Mass spectrometry investigation into the oxidative degradation of poly(ethylene glycol). NSF PAR. Retrieved from [Link]

• (n.d.). The UV/H2O2 - photodegradation of poly(ethyleneglycol) and model compounds. Retrieved from [Link]

• (n.d.). Proposed mechanism for oxidative degradation of PEG. Adapted from ref... ResearchGate. Retrieved from [Link]

• (n.d.). Hydrolysis of Esters and Amides. Dalal Institute. Retrieved from [Link]

• (n.d.). Acid and base-catalyzed hydrolysis of amides (video). Khan Academy. Retrieved from [Link]

• (2026, February 28). Quantifying Amide Bond Ruggedness: Impact of pH Variations. Patsnap Eureka. Retrieved from [Link]

• (2022, February 23). Amide Hydrolysis. BYJU'S. Retrieved from [Link]

• (2020, January 2). A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State. MDPI. Retrieved from [Link]

• (n.d.). Amide Hydrolysis (Acid or Base) to Carboxylic Acids and Amines. OrgoSolver. Retrieved from [Link]

• (2025, September 30). Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. Retrieved from [Link]

• (2022, May 11). pH-Dependent Conformational Switching of Amide Bonds from Full trans to Full cis and Vice Versa. ACS Publications. Retrieved from [Link]

• (n.d.). Amide Bond Activation of Biological Molecules. PMC - NIH. Retrieved from [Link]

• (2021, May 10). Development of HPLC-CAD stability indicating assay method for polyethylene glycol-conjugated phospholipid (DMPE-PEG 2000) and identification of its degradation products. PubMed. Retrieved from [Link]

• (2018, July 6). (PDF) Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals. Retrieved from [Link]

• (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Retrieved from [Link]

• (n.d.). Effect of buffer salts on physical stability of lyophilized and spray-dried protein formulations containing bovine serum albumin and trehalose. PMC. Retrieved from [Link]

• (n.d.). Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. PMC. Retrieved from [Link]

• (2015, November 26). What are stabilizers for amides, imides and amines for their long time storage? Retrieved from [Link]

• (n.d.). Factors affecting the physical stability (aggregation) of peptide therapeutics. PMC - NIH. Retrieved from [Link]

• (n.d.). Acid‐Stable Ester Linkers for the Solid‐Phase Synthesis of Immobilized Peptides. Retrieved from [Link]

• (2025, October 31). How do peptide linkers affect the stability of ADC during freeze - thaw cycles? Biorunstar. Retrieved from [Link]

• (n.d.). Application of ADC Stabilizing Buffers for Long-Term Storage of Antibody-Drug Conjugates. CellMosaic. Retrieved from [Link]

Sources

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• 3. purepeg.com [purepeg.com]
• 4. Linkers for Linkerology - Enamine [enamine.net]
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• 6. Amide Bond Activation of Biological Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. Khan Academy [khanacademy.org]
• 10. Quantifying Amide Bond Ruggedness: Impact of pH Variations [eureka.patsnap.com]
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• 25. Development of HPLC-CAD stability indicating assay method for polyethylene glycol-conjugated phospholipid (DMPE-PEG 2000) and identification of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Purification of PROTACs with PEG Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific and often complex challenges encountered during the purification of Proteolysis Targeting Chimeras (PROTACs) that feature polyethylene glycol (PEG) linkers.

The unique physicochemical properties imparted by PEG linkers—while often beneficial for solubility and cell permeability—introduce distinct hurdles in purification that require specialized strategies.[1][2] This document is structured to provide not just protocols, but the scientific reasoning behind them, empowering you to make informed decisions and effectively troubleshoot your purification workflows.

Frequently Asked Questions (FAQs)

Here we address common high-level questions regarding the purification of PEGylated PROTACs.

Q1: What are the most common impurities I should expect when synthesizing PROTACs with PEG linkers?

A1: The crude reaction mixture typically contains a variety of impurities that must be removed. These include unreacted starting materials, such as the E3 ligase ligand and the warhead for the protein of interest (POI), excess PEG linker, and various byproducts from the coupling chemistry.[3] A unique challenge with PEGylated PROTACs is the potential formation of dimers or larger aggregates, especially with longer PEG chains, which also require removal.[3]

Q2: Which chromatographic techniques are the most effective for purifying PEGylated PROTACs?

A2: A multi-step chromatographic approach is often necessary due to the complexity of the crude mixture and the properties of the PROTAC itself.[4] The most commonly employed methods are:

• Flash Chromatography: Ideal for the initial, large-scale cleanup of the crude reaction mixture to remove major, less polar impurities and unreacted starting materials.[3]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the cornerstone technique for final purification. It is a high-resolution method essential for separating the target PROTAC from closely related impurities and achieving the high purity required for biological assays.[5][6]

• Size-Exclusion Chromatography (SEC): SEC is particularly effective for removing aggregates, dimers, and separating the PROTAC from small molecule reagents based on differences in molecular size.[3][6] It is often used as an orthogonal or polishing step.

Q3: How does the length of the PEG linker impact the choice of purification strategy?

A3: The length of the PEG linker is a critical variable that significantly influences the PROTAC's physicochemical properties and, consequently, the purification strategy.[7][8]

• Increased Hydrophilicity: Longer PEG chains dramatically increase the molecule's polarity and water solubility.[1][9] This can make the PROTAC difficult to retain on normal-phase silica gel and can lead to product loss during aqueous workup extractions.[9]

• Increased Molecular Weight: As the PEG chain lengthens, the molecular weight increases. This can lead to challenges like peak broadening in RP-HPLC.[3]

• Flexibility and Conformational Heterogeneity: Long, flexible PEG linkers can cause the PROTAC to adopt multiple conformations in solution, which can also contribute to broad peaks during chromatography.[10]

Therefore, as linker length increases, RP-HPLC often becomes the primary purification method, and techniques like SEC become more relevant for addressing aggregation issues.[3]

Troubleshooting Guide: Common Purification Issues and Solutions

This section provides a systematic approach to diagnosing and solving specific problems encountered during the purification of PEGylated PROTACs.

Issue	Potential Cause	Recommended Solution & Scientific Rationale
Low Yield of Purified PROTAC	Product Loss During Workup: The PEG linker increases aqueous solubility, causing the PROTAC to be lost in the aqueous phase during extractions.[9]	Minimize the number of aqueous washes. Perform a back-extraction of all aqueous layers with a suitable organic solvent (e.g., ethyl acetate or DCM) to recover the lost product.[3]
Incomplete Reaction: The synthesis step prior to purification did not go to completion.	Before beginning purification, always confirm reaction completion using an analytical technique like LC-MS. If incomplete, optimize the reaction conditions (time, temperature, reagents).[3]
Product Precipitation on Column: Highly hydrophobic PROTACs, or those with poor solubility in the initial mobile phase, can precipitate at the column head.[3]	Ensure the sample is fully dissolved before injection. Dissolve the crude material in a minimal amount of a strong solvent (like DMSO) and then dilute with the mobile phase, ensuring no precipitation occurs. Filtering the sample before injection is also critical.[5]
Poor Separation / Co-elution of Impurities	Suboptimal Chromatography Method: The chosen mobile phase or gradient is not providing sufficient resolution to separate the PROTAC from a closely eluting impurity (e.g., unreacted starting material).	For RP-HPLC: Optimize the gradient. A shallower gradient around the elution time of the product will increase resolution between closely related species.[3][5] For Flash Chromatography: Perform a more detailed mobile phase screen using Thin Layer Chromatography (TLC). A multi-step gradient can be more effective than a linear one.[3]
Broad or Tailing Peaks in HPLC	Column Overloading: Injecting too much sample mass onto the column can saturate the stationary phase, leading to poor peak shape.	Reduce the amount of sample injected. Perform a loading study to determine the column's capacity for your specific PROTAC.[6]
Secondary Interactions: If the PROTAC contains basic functional groups (e.g., amines), it can interact with residual acidic silanols on the silica stationary phase, causing peak tailing.	For basic compounds, add a small amount of an acid modifier like trifluoroacetic acid (TFA, typically 0.1%) or formic acid to both mobile phases.[3][5] This protonates the basic sites on the analyte and suppresses interaction with the stationary phase, resulting in sharper peaks.
Multiple Peaks Observed for the Product Mass	Formation of Isomers or Aggregates: You may have positional isomers, or the PROTAC may be forming dimers or other aggregates that are stable enough to be observed during chromatography.[3]	To separate isomers: High-resolution RP-HPLC with a very shallow gradient is required.[3] To remove aggregates: Employ Size-Exclusion Chromatography (SEC). Aggregates will elute earlier than the desired monomeric PROTAC.[3]

Visualizing Purification Strategies and Challenges

A logical workflow and a clear understanding of the challenges are key to successful purification.

Caption: Decision tree for selecting a PROTAC purification workflow.

Caption: Challenges introduced by PEG linkers in purification.

Quantitative Data Summary for Purification Strategies

The following table summarizes typical parameters for the primary purification techniques. Note that these are starting points and must be optimized for each specific PROTAC molecule.

Technique	Primary Application	Typical Stationary Phase	Typical Mobile Phase System	Key Optimization Parameters
Flash Chromatography	Initial cleanup of crude material (>100 mg)	Silica Gel	Gradient of Methanol (0-20%) in Dichloromethane (DCM) or Chloroform[3]	Solvent system composition and gradient slope.
RP-HPLC	High-resolution final purification ("polishing")	C18 or C4 bonded silica[5][11]	Gradient of Acetonitrile in Water, both containing 0.1% TFA[4][5]	Gradient slope, column temperature, flow rate.
Size-Exclusion Chromatography (SEC)	Removal of aggregates and dimers	Sephadex LH-20[3]	Isocratic elution with a solvent that ensures PROTAC solubility (e.g., Methanol, Ethanol)[3]	Column length, flow rate.

Detailed Experimental Protocols

These protocols provide a validated, step-by-step methodology for the purification of a typical PEGylated PROTAC.

Protocol 1: Flash Chromatography for Initial Purification

This protocol is a general guideline for the initial cleanup of a crude PROTAC reaction mixture.[3]

• Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to identify a suitable solvent system. A common starting point for PEGylated compounds is a gradient of methanol in dichloromethane (DCM). Aim for a retention factor (Rf) of ~0.2-0.3 for your product in the final elution solvent mixture.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 100% DCM). Pour the slurry into the column and use gentle pressure to pack a uniform bed.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of DCM or the reaction solvent.

  • Add a small amount of silica gel to this solution to create a thick slurry.

  • Evaporate the solvent completely to obtain a dry, free-flowing powder of your crude product adsorbed onto silica ("dry loading").

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin elution with the low-polarity mobile phase (e.g., 100% DCM).

  • Gradually increase the percentage of the polar solvent (e.g., methanol) according to a predefined gradient. A typical gradient might be from 0% to 15% methanol over 10-15 column volumes.

• Fraction Collection: Collect fractions based on UV absorbance (if your compound is UV-active) or by collecting fixed volumes.

• Analysis: Analyze the collected fractions by TLC or LC-MS to identify those containing the pure product. Pool the pure fractions and concentrate under reduced pressure.

Protocol 2: Reverse-Phase HPLC for Final Purification

This protocol details the final polishing step to achieve high purity.[4][5]

• System Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade acetonitrile.

  • Thoroughly degas both mobile phases.

• Column Selection and Equilibration:

  • Choose a suitable preparative C18 or C4 column. C18 columns generally offer higher resolution for closely related species, while C4 columns can provide better peak shape for larger, more hydrophobic molecules.[5][11]

  • Equilibrate the column with the initial mobile phase conditions (e.g., 95% A : 5% B) for at least 5-10 column volumes, or until a stable baseline is achieved.

• Sample Preparation:

  • Dissolve the partially purified PROTAC from the flash chromatography step in a minimal amount of a suitable solvent (e.g., DMSO, or the initial mobile phase).

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.[5]

• Chromatography and Fraction Collection:

  • Inject the filtered sample onto the equilibrated column.

  • Run a linear gradient to a high percentage of Mobile Phase B (e.g., 5% to 95% B) over 20-40 minutes. The exact gradient should be optimized based on prior analytical HPLC runs to ensure maximum separation around the product's elution time.

  • Collect fractions corresponding to the product peak, which is monitored by UV absorbance (typically at 254 nm and/or a wavelength specific to your molecule's chromophores).[5]

• Post-Purification Analysis:

  • Analyze the purity of the collected fractions using analytical LC-MS.

  • Pool all fractions that meet the desired purity level (e.g., >95%).

Protocol 3: Lyophilization of Purified PROTAC

This protocol is for obtaining a dry, stable powder from the aqueous RP-HPLC fractions.[3][5]

• Solvent Removal (Optional but Recommended): If the volume of the pooled fractions is large and the acetonitrile concentration is high, first reduce the volume of acetonitrile using a rotary evaporator. This will ensure more efficient freezing and lyophilization.

• Freezing: Transfer the aqueous solution of the PROTAC to a lyophilization flask. Freeze the sample completely, often by swirling the flask in a bath of dry ice/acetone or liquid nitrogen to create a thin, frozen shell on the inside of the flask.

• Lyophilization: Connect the flask to a lyophilizer (freeze-dryer). The instrument will apply a high vacuum, causing the frozen water to sublime directly from solid to gas, leaving the purified PROTAC as a dry, fluffy powder.

• Storage: Once completely dry, store the final compound under appropriate conditions (e.g., at -20°C, protected from light and moisture) to ensure its stability.

References

• Benchchem. (2025). Technical Support Center: Purification Strategies for PROTACs Containing a PEG Linker.
• Benchchem. (2025). Application Notes and Protocols for the Purification of PROTACs Synthesized with bis-PEG23-endo-BCN.
• Benchchem. (2025). PROTAC Synthesis Technical Support Center: Troubleshooting & FAQs.
• Benchchem. (2025). Technical Support Center: Scaling Up PROTAC Synthesis.
• Benchchem. (2025). Troubleshooting low yield in PROTAC synthesis using PEG linkers.
• Sreeramulu, B., et al. (2021). Structure-Based Design of PROTACS for the Degradation of Soluble Epoxide Hydrolase. Journal of Medicinal Chemistry.
• Precise PEG LLC. (n.d.). Linkers in PROTACs.
• Jevševar, S., et al. (2013). Challenges for PEGylated Proteins and Alternative Half-Life Extension Technologies Based on Biodegradable Polymers. ACS Symposium Series.
• Benchchem. (2025). Technical Support Center: Impact of PEG Linker Length on PROTAC Efficacy.
• Benchchem. (2025). impact of PEG linker length on PROTAC efficacy.
• Biopharma PEG. (n.d.). PROTAC Linkers.
• Troup, R. I., et al. (2020). Novel approaches for the rational design of PROTAC linkers.
• Benchchem. (2025). Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers.
• Troup, R. I., et al. (2020). Overview of PROTAC Linkers: Types and Design. BOC Sciences.
• Phenomenex. (2008).
• Phenomenex. (n.d.).

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. phenomenex.com [phenomenex.com]

Technical Support Center: PEGylation with Activated Esters

A Guide for Researchers, Scientists, and Drug Development Professionals on Avoiding Hydrolysis

Welcome to the technical support center for PEGylation. As a Senior Application Scientist, I understand that navigating the nuances of bioconjugation can be challenging. A frequent and critical hurdle in PEGylation using amine-reactive reagents is the premature hydrolysis of the activated ester, most commonly an N-hydroxysuccinimide (NHS) ester. This guide is designed to provide you with a deep, practical understanding of why hydrolysis occurs and how to mitigate it, ensuring the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs): The Chemistry of Stability

This section addresses the fundamental principles governing the stability of activated esters in aqueous environments.

Q1: What is activated ester hydrolysis, and why is it a critical issue in PEGylation?

Activated ester hydrolysis is a chemical reaction where the ester group of your PEG reagent reacts with water, cleaving the bond.[1] This is a significant problem because the product of this reaction is a PEG-carboxylic acid, which is no longer reactive towards the primary amines (like those on lysine residues or the N-terminus) of your target molecule.[2] This process directly competes with the desired PEGylation reaction, known as aminolysis.[2] Consequently, significant hydrolysis leads to reduced PEGylation efficiency, wasted reagents, and inconsistent results.[1]

Q2: How does an NHS ester work, and why is it so common for amine PEGylation?

N-hydroxysuccinimide (NHS) esters are widely used because they react efficiently with primary amines at physiological to slightly alkaline pH (7-9) to form stable, covalent amide bonds.[3][4] The reaction involves a nucleophilic attack from the deprotonated primary amine on the carbonyl carbon of the NHS ester.[5] This process releases N-hydroxysuccinimide (NHS) as a byproduct.[3] This chemistry is a cornerstone of bioconjugation due to its reliability and the formation of a very stable linkage.[5]

Q3: What are the primary factors that influence the rate of NHS ester hydrolysis?

Several key factors govern the rate of hydrolysis:

• pH: This is the most critical factor. The rate of hydrolysis increases significantly as the pH rises because the concentration of the hydroxide ion (OH⁻), a potent nucleophile, increases.[1][2]

• Temperature: Higher temperatures accelerate the rate of all reactions, including hydrolysis.

• Buffer Composition: The presence of nucleophiles other than water can also degrade the NHS ester. It is crucial to avoid buffers containing primary amines, such as Tris or glycine, during the conjugation step.[6][7]

• Reagent Purity and Storage: Moisture contamination is a major contributor to premature hydrolysis.[6] The purity of solvents used to dissolve the PEG reagent is also vital.[8]

Q4: What is the optimal pH for an NHS ester reaction to balance amine reactivity and hydrolysis?

The optimal pH for most NHS ester coupling reactions is a compromise. For the desired reaction to occur, the primary amines on the protein must be deprotonated and thus nucleophilic, which is favored at a higher pH.[9] However, as noted, a higher pH also dramatically accelerates hydrolysis.[1][3] Therefore, the recommended pH range is typically between 7.2 and 8.5 .[1][5][8] This range provides a sufficient concentration of reactive amines while keeping the rate of hydrolysis manageable.[1]

The Competing Reactions: Aminolysis vs. Hydrolysis

The success of your PEGylation experiment hinges on favoring the aminolysis pathway over the hydrolysis pathway.

Caption: Competing reaction pathways for an activated PEG-NHS ester.

Troubleshooting Guide: Common Issues & Solutions

This section provides direct answers to specific problems you may encounter during your experiments.

Problem: My PEGylation yield is very low or non-existent.

• Possible Cause 1: Your PEG reagent was hydrolyzed before you even started.

  • Solution: Activated PEG esters are highly sensitive to moisture.[6] Always allow the reagent vial to warm completely to room temperature before opening it to prevent atmospheric moisture from condensing inside.[6][10] Store the reagent at -20°C or below with a desiccant.[6] Crucially, dissolve the PEG-NHS ester in a dry, water-miscible organic solvent like anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before you add it to your reaction buffer.[6][11] Do not prepare aqueous stock solutions of the reagent for storage.[7][10]

• Possible Cause 2: The reaction pH is suboptimal.

  • Solution: The reactivity of primary amines is highly pH-dependent.[12] While the general recommendation is pH 7.2-8.5, the optimal pH can vary for each protein. Verify the pH of your reaction buffer just before use. If yields remain low, perform a series of small-scale optimization reactions at different pH values (e.g., 7.2, 7.5, 8.0, 8.5) to determine the ideal condition for your specific target molecule.[13]

• Possible Cause 3: Your buffer is interfering with the reaction.

  • Solution: Never use buffers that contain primary amines, such as Tris or glycine.[7][12] These molecules will compete with your protein for the PEG-NHS ester, effectively quenching the reaction and drastically reducing your yield.[3] Recommended amine-free buffers include phosphate-buffered saline (PBS), borate, HEPES, or carbonate-bicarbonate buffers.[3][14]

• Possible Cause 4: The molar ratio of PEG to protein is too low.

  • Solution: To drive the reaction towards completion, a molar excess of the PEG reagent is typically required.[13] For dilute protein solutions, an even greater excess is needed to achieve a good level of incorporation.[7] A common starting point is a 5- to 20-fold molar excess of the PEG-NHS ester over the protein.[5][10] This ratio should be optimized for your specific system to achieve the desired degree of PEGylation.

Problem: I see significant batch-to-batch variability in my results.

• Possible Cause 1: Inconsistent reagent handling.

  • Solution: As mentioned above, moisture is the enemy of NHS esters. Ensure that every time the reagent is handled, it is fully equilibrated to room temperature before opening.[6] After use, backfill the container with an inert gas like argon or nitrogen before sealing and returning to cold storage.[11] For frequent use, consider aliquoting the dry reagent into smaller, single-use vials upon first opening to avoid repeated freeze-thaw cycles and moisture exposure.[11]

• Possible Cause 2: Degradation of organic solvent.

  • Solution: The quality of the solvent used to dissolve the PEG reagent is critical. DMF, for instance, can degrade over time to form dimethylamine, which has a primary amine that will react with your NHS ester.[8][15] Always use fresh, high-purity, anhydrous grade solvents. If you notice a "fishy" smell from your DMF, it has likely degraded and should be discarded.[8]

Problem: How do I effectively stop (quench) the reaction?

• Solution: To ensure a defined and homogenous final product, it is crucial to stop the reaction by quenching any unreacted PEG-NHS ester.[16] This is achieved by adding a large molar excess of a small molecule containing a primary amine.[16] Common quenching agents include Tris buffer, glycine, or lysine.[3][16] The quenching agent is typically added to a final concentration of 20-100 mM and allowed to incubate for 15-30 minutes to ensure all active esters are deactivated.[14][16]

Data & Protocols for Success

Data Presentation: The Impact of pH on NHS Ester Stability

The stability of an NHS ester is quantified by its half-life (t½), the time it takes for half of the reagent to hydrolyze in an aqueous solution. As the data clearly shows, pH has a dramatic effect.

pH	Temperature	Half-life of NHS Ester	Reference(s)
7.0	0°C	4 - 5 hours	[3]
7.4	Room Temp	~120 minutes	[17]
8.0	Room Temp	~1 hour	[18]
8.6	4°C	~10 minutes	[3]
9.0	Room Temp	< 9 minutes	[17]

This table compiles data from multiple sources to illustrate the trend. Exact half-life can vary based on the specific PEG-NHS ester structure.[19]

Experimental Protocol: General Method for Protein PEGylation with an NHS Ester

This protocol provides a robust starting point. Optimization of molar ratios, reaction time, and temperature is recommended for each specific system.[5]

1. Materials & Preparation:

• Protein Solution: Prepare your protein in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.5). Ensure any previous buffer containing amines (like Tris) has been removed via dialysis or buffer exchange.[6]

• PEG-NHS Ester: Allow the vial to equilibrate to room temperature before opening.

• Anhydrous Solvent: Use high-quality, dry DMSO or DMF.[8]

• Quenching Buffer: Prepare a 1 M stock solution of Tris-HCl or glycine, pH ~8.0.[16]

2. Reaction Procedure:

• Calculate Reagents: Determine the volume of PEG-NHS ester needed to achieve the desired molar excess (e.g., 20-fold) over your protein.[7]

• Prepare PEG Solution: Immediately before use, dissolve the calculated amount of PEG-NHS ester in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).[6][10]

• Initiate Reaction: Slowly add the PEG-NHS ester solution to the stirring protein solution. The final volume of the organic solvent should ideally not exceed 10% of the total reaction volume to maintain protein stability.[5][10]

• Incubate: Allow the reaction to proceed. Typical incubation times are 30-60 minutes at room temperature or 2 hours on ice.[7][10] Lower temperatures can help minimize hydrolysis if the desired aminolysis reaction is also slow.[5]

• Quench Reaction: Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.[16] Incubate for an additional 15-30 minutes at room temperature to deactivate all unreacted PEG-NHS ester.[14][16]

• Purification: Remove excess PEG reagent, hydrolyzed PEG, and quenching buffer from your PEGylated protein using an appropriate method such as size-exclusion chromatography (SEC), ion-exchange chromatography (IEX), or dialysis.[13]

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting low PEGylation yield.

References

• Application Instructions for Y-NHS-40K PEG Product for Amine PEGylation. JenKem Technology. (2024-01-26). [Link]

• Protocol for PEG NHS Reagents. AxisPharm. (2024-09-23). [Link]

• PEG NHS Ester Protocol. Xi'an Confluore Biological Technology Co., Ltd. [Link]

• Making Site-specific PEGylation Work. BioPharm International. (2020-11-12). [Link]

• Optimization of PEGylation Conditions for BSA Nanoparticles Using Response Surface Methodology. PMC, NCBI. [Link]

• Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. PMC, NCBI. [Link]

• Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry. Journal of Young Investigators. (2006-10-01). [Link]

• Bioconjugation Discussion: Reasons for Choosing NHS, TFP, or PFP esters for conjugating to amines. ResearchGate. (2021-05-05). [Link]

• The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters. PubMed, NCBI. (2009-03-15). [Link]

• Is there any other suitable buffer for EDC/NHS reaction beside MES buffer? ResearchGate. (2015-05-08). [Link]

• The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System. MDPI. (2025-03-27). [Link]

• Reaction Mechanism of the Synthesis of PEGylated Bovine Lactoferrin... ResearchGate. [Link]

• Optimization of PEGylation conditions for BSA nanoparticles using response surface methodology. PubMed, NCBI. (2010-09-15). [Link]

• Overcoming barriers to poor protein PEGylation efficiency. Espace INRS. (2022-11-15). [Link]

• Comparison of reactivity of various PEG reagents as measured by hydrolysis half-lives. JenKem Technology. [Link]

• Overcoming PEG Protein Mutual Repulsion to Improve the Efficiency of PEGylation. Biomacromolecules, ACS Publications. (2022-10-28). [Link]

• Stability Enhancing N-Terminal PEGylation of Oxytocin Exploiting Different Polymer Architectures and Conjugation Approaches. Biomacromolecules, ACS Publications. (2016-07-15). [Link]

• PEGylation technology: addressing concerns, moving forward. PMC, NCBI. (2025-04-23). [Link]

• Catalytic Activation of Esterases by PEGylation for Polyester Synthesis. ResearchGate. [Link]

• PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. PMC, NCBI. (2024-08-12). [Link]

• How Effective is PEGylation as a Stability Enhancement Method?. National High School Journal of Science. (2025-09-13). [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. creativepegworks.com [creativepegworks.com]
• 5. benchchem.com [benchchem.com]
• 6. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. lumiprobe.com [lumiprobe.com]
• 9. Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry — Journal of Young Investigators [jyi.org]
• 10. confluore.com [confluore.com]
• 11. Protocol for Protein PEGylation [jenkemusa.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 15. researchgate.net [researchgate.net]
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• 17. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. laysanbio.com [laysanbio.com]

optimizing molar ratio for N-(Methylamino-PEG3)-NH-PEG3-acid reactions

Troubleshooting & Optimization: N-(Methylamino-PEG3)-NH-PEG3-acid Reactions

Welcome to the . As a Senior Application Scientist, I frequently consult with researchers who encounter yield bottlenecks and purification nightmares when working with heterobifunctional PEG linkers.

N-(Methylamino-PEG3)-NH-PEG3-acid (MW: 410.5 Da) is a highly versatile molecule utilized in PROTAC synthesis, surface functionalization, and antibody-drug conjugates. However, its dual reactivity—housing both a secondary amine (methylamino) and a terminal carboxylic acid—makes it a double-edged sword. Poorly optimized molar ratios do not merely lower your yield; they fundamentally alter the reaction pathways, leading to catastrophic self-polymerization.

This guide provides field-proven causality, optimized molar ratios, and self-validating protocols to ensure your bioconjugation succeeds on the first attempt.

Part 1: Expert Insights & The Causality of Molar Ratios

When working with unprotected amino-PEG-acids, the most critical failure point is intermolecular self-condensation . If you introduce an activating agent (like EDC/NHS or HATU) directly to the linker, the carboxylic acid of one molecule will rapidly form an amide bond with the secondary methylamine of another. Single-step EDC coupling of amino-PEG-acids will polymerize the product into a useless, viscous gel[1].

To prevent this, your experimental design must rely on strict molar ratio control and sequential activation. You must either:

• Invert the activation sequence: Activate the target molecule's carboxylic acid first, then flood the system with a massive molar excess of the PEG linker[2].

• Use protecting groups: If you must activate the PEG linker's carboxylic acid to conjugate it to a target amine, the secondary amine of the linker must be Boc-protected prior to activation[3].

Part 2: Frequently Asked Questions (FAQs)

Q: Why is my N-(Methylamino-PEG3)-NH-PEG3-acid polymerizing during EDC/NHS activation? A: You have fallen into the self-condensation trap. By adding EDC/NHS directly to the unprotected linker, you are converting its carboxylic acid into a highly reactive NHS-ester. Because the molecule also contains a nucleophilic secondary amine, it reacts with itself. You must never activate the unprotected linker directly[1].

Q: I am conjugating the methylamino end to a target protein's carboxylic acids. What molar ratio should I use? A: You must activate the target protein's -COOH first using a 1:2:5 molar ratio of Target:EDC:NHS[2]. After the NHS-ester intermediate is formed, add the N-(Methylamino-PEG3)-NH-PEG3-acid in a 10-fold to 20-fold molar excess relative to the target. This massive excess outcompetes any potential protein-protein cross-linking and drives the reaction forward.

Q: Can I use HATU instead of EDC/NHS for this linker? A: Yes, HATU/DIPEA is highly efficient for amide bond formation in organic solvents (e.g., DMF or DMSO)[4]. However, HATU is extremely fast and non-specific. Only use HATU if you are activating a target acid before adding the linker, or if the linker's amine is Boc-protected[5].

Part 3: Quantitative Data & Molar Ratio Optimization

The table below summarizes the optimal molar ratios based on your specific bioconjugation strategy.

Conjugation Strategy	Linker State	Optimal Molar Ratio (Target : Activator : Linker)	Mechanistic Rationale
Target-COOH + Linker-NHMe	Unprotected	1 : 2 (EDC) : 10 (Linker)	Activating the target first prevents linker self-condensation. The 10x linker excess drives the reaction to completion[2].
Target-NH2 + Linker-COOH	Boc-Protected	1 (Target) : 5 (Linker) : 10 (EDC)	Boc-protection shields the secondary amine. Excess activated linker ensures full functionalization of the target[3].
Surface-COOH + Linker-NHMe	Unprotected	1 : 5 (HATU) : 20 (Linker)	Solid-phase reactions require higher activator/linker excesses to overcome steric hindrance and diffusion limits[5].

Part 4: Mandatory Visualization (Reaction Workflows)

The following diagrams illustrate the logical flow of the self-polymerization trap versus the optimized two-step conjugation workflow.

Figure 1: The self-polymerization trap caused by single-step activation of unprotected amino-PEG-acids.

Figure 2: Optimized two-step workflow preventing self-condensation via sequential activation.

Part 5: Self-Validating Experimental Protocols

Protocol A: Conjugating Target-COOH to the Linker's Methylamino Group (Aqueous)

Use this protocol when your target molecule has a free carboxylic acid and you are using the unprotected PEG linker.

Step 1: Target Activation (pH Control is Critical)

• Dissolve the target molecule (-COOH) in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Causality: EDC is most efficient at slightly acidic pH, preventing rapid hydrolysis of the O-acylisourea intermediate.

• Add EDC and NHS to achieve a Target:EDC:NHS molar ratio of 1:2:5[2].

• Incubate at room temperature for 15–30 minutes to form the stable NHS-ester.

• Optional but recommended: Quench unreacted EDC by adding 2-mercaptoethanol (to 20 mM) to prevent it from activating the PEG linker's acid in the next step.

Step 2: Linker Conjugation

• Adjust the reaction pH to 7.2–7.5 using 1 M Sodium Bicarbonate or buffer exchange into PBS. Causality: The secondary methylamine must be deprotonated to act as a strong nucleophile.

• Add N-(Methylamino-PEG3)-NH-PEG3-acid at a 10-fold molar excess relative to the target.

• Incubate for 2 hours at room temperature or overnight at 4°C.

Step 3: Validation Checkpoint

• Self-Validation: Analyze the crude mixture via LC-MS or MALDI-TOF. The molecular weight of the free linker is 410.5 Da. A successful 1:1 conjugation will yield a mass shift of +392.5 Da on your target (410.5 Da minus 18 Da for the loss of water). If you observe a ladder of +392.5 Da increments without target binding, you failed to quench the EDC, resulting in linker polymerization.

Protocol B: Conjugating Linker-COOH to Target-NH2 (Organic)

Use this protocol when your target is an amine. You must use a Boc-protected linker (N-Boc-N-methylamino-PEG3-acid).

Step 1: Linker Activation

• Dissolve the Boc-protected linker in anhydrous DMF or DMSO.

• Add HATU and DIPEA to achieve a Linker:HATU:DIPEA ratio of 1:0.95:2. Causality: A slight sub-stoichiometric amount of HATU prevents capping of the target amine by excess uronium salts[4].

• Stir for 5 minutes to generate the active ester.

Step 2: Conjugation & Deprotection

• Add the target amine (0.2 molar equivalents relative to the linker) to the activated mixture.

• Stir for 1–2 hours at room temperature.

• Purify the intermediate, then deprotect the Boc group using 20% TFA in DCM for 30 minutes under mild acidic conditions[3].

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. PEG acid, Acid linker, Amine PEG acid | BroadPharm [broadpharm.com]
• 5. Amino-PEG12-Acid | 1415408-69-3 | Benchchem [benchchem.com]

Technical Support Center: Impact of Reaction Temperature on N-(Methylamino-PEG3)-NH-PEG3-acid Conjugation

Welcome to the technical support guide for optimizing the conjugation of N-(Methylamino-PEG3)-NH-PEG3-acid. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on a critical, yet often overlooked, parameter: reaction temperature . Understanding and controlling temperature is paramount to achieving high-yield, reproducible results while maintaining the integrity of your valuable biomolecules.

This guide will delve into the causality behind temperature-dependent effects, provide robust troubleshooting strategies, and offer detailed protocols to ensure the success of your conjugation experiments.

Frequently Asked Questions (FAQs)

Here, we address the most common questions our team receives regarding the role of temperature in this specific PEGylation reaction.

Q1: What is the optimal reaction temperature for conjugating N-(Methylamino-PEG3)-NH-PEG3-acid?

A1: There is no single "optimal" temperature; it is highly dependent on the stability of the substrate molecule (e.g., protein, peptide, or small molecule) and the desired reaction kinetics. However, a general starting point for the coupling of the carboxylic acid group (after activation) to a primary amine is room temperature (20-25°C) for 2-4 hours, or 4°C (refrigerated) for overnight reactions (12-16 hours).[1][2] The initial activation of the carboxylic acid using EDC and NHS is typically performed at room temperature for a shorter duration (15-30 minutes).[1][3]

Q2: Why is temperature so critical for this conjugation reaction?

A2: Temperature directly influences two competing factors: the rate of the desired conjugation reaction and the rate of undesirable side reactions and degradation .

• Reaction Kinetics: Like most chemical reactions, the rate of amide bond formation between the activated PEG-acid and an amine increases with temperature.

• Reagent Stability: Key reagents, particularly the activated NHS-ester intermediate, are susceptible to hydrolysis in aqueous buffers.[4] This hydrolysis rate increases significantly with higher temperatures, effectively inactivating the PEG reagent and reducing conjugation yield.

• Biomolecule Stability: For researchers working with proteins or other sensitive biomolecules, elevated temperatures can lead to denaturation, aggregation, or loss of biological activity.[5][6]

Therefore, temperature control is a balancing act between driving the reaction to completion efficiently and preserving the integrity of all components.

Q3: Can I just run the reaction at room temperature to make it faster?

A3: While room temperature is a common starting point and often sufficient, it may not be optimal for every system.[1][7] For highly sensitive proteins, performing the reaction at a lower temperature, such as 4°C, is recommended to minimize aggregation and degradation, even if it requires a longer incubation time.[5] Conversely, if you are conjugating a very stable small molecule and are experiencing slow kinetics, a modest increase in temperature (e.g., to 37°C) could be explored, but this must be carefully validated.

Q4: What are the specific consequences of the temperature being too high or too low?

A4:

• Too High:

  • Increased Hydrolysis: Rapid inactivation of the activated PEG-acid, leading to a significant drop in conjugation efficiency.[4]

  • Protein Aggregation/Denaturation: For biological molecules, temperatures above their stability threshold can cause irreversible damage and aggregation.[5]

  • Side Reactions: Increased potential for non-specific reactions.

• Too Low:

  • Slow Reaction Rate: The conjugation reaction may proceed very slowly, potentially not reaching completion within a practical timeframe, resulting in low yields.[8]

  • Precipitation: Some reagents or biomolecules may have reduced solubility at lower temperatures, leading to precipitation out of the reaction buffer.[9]

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific experimental problems in a question-and-answer format, focusing on temperature as a root cause.

Problem 1: My conjugation yield is very low or non-existent.

• Possible Temperature-Related Cause: The most likely culprit is the rapid hydrolysis of the EDC/NHS-activated PEG-acid intermediate, especially if the reaction was performed at an elevated temperature. Another possibility is that the temperature was too low, and the reaction did not have sufficient time to proceed.

• Recommended Solution & Causality:

  • Verify Reagent Handling: Before troubleshooting the reaction itself, ensure your EDC and NHS reagents are stored desiccated at -20°C and are brought to room temperature before opening to prevent moisture condensation and hydrolysis.[1][10]

  • Perform a Two-Step pH and Temperature Protocol: The activation of the carboxylic acid with EDC/NHS is most efficient at a slightly acidic pH (4.5-6.0).[1] The subsequent coupling to the amine is more efficient at a physiological to slightly basic pH (7.0-8.5).[1][11] Performing the initial activation at room temperature for 15-30 minutes and then immediately adding it to your amine-containing molecule for a longer reaction at 4°C or room temperature can significantly improve yields by minimizing the time the unstable NHS-ester is exposed to less-than-optimal conditions.[3]

  • Optimize Reaction Time vs. Temperature: If you suspect your protein is unstable at room temperature, switch the main coupling reaction to 4°C and extend the incubation time overnight (12-16 hours).[1] Conversely, if your molecule is very stable and the reaction is slow, you can test a shorter reaction time (1-2 hours) at a slightly elevated temperature (e.g., 30°C), monitoring for any signs of degradation.

Problem 2: I'm observing significant protein aggregation or precipitation during the reaction.

• Possible Temperature-Related Cause: The reaction temperature may be too high, causing your protein to unfold and aggregate.[5] High local concentrations of reagents can also induce precipitation, a problem that can be exacerbated by temperature.

• Recommended Solution & Causality:

  • Lower the Reaction Temperature: This is the most direct solution. Immediately switch the conjugation reaction temperature from room temperature to 4°C.[5] The slower kinetics at 4°C give the protein and PEG molecules more time to interact correctly without thermally induced unfolding.

  • Gentle Mixing: Ensure the reaction is mixed gently. Vigorous agitation, especially at higher temperatures, can introduce shear stress that contributes to protein aggregation.

  • Optimize Protein Concentration: High protein concentrations can increase the likelihood of aggregation.[5] Consider reducing the protein concentration, though this may require a longer reaction time to achieve the desired yield.

Problem 3: The final product shows a high degree of polydispersity or multiple PEG chains attached.

• Possible Temperature-Related Cause: While primarily controlled by the molar ratio of PEG to substrate, higher temperatures can accelerate the reaction to a point where control is lost, potentially leading to over-PEGylation if multiple reaction sites are available.

• Recommended Solution & Causality:

  • Reduce Temperature and Molar Ratio: Lowering the reaction temperature (e.g., from room temperature to 4°C) will slow the reaction kinetics, providing more precise control.[5][8] This should be combined with an optimization of the PEG-to-substrate molar ratio. Start with a lower molar excess of the PEG reagent.

  • Monitor Reaction Over Time: At your chosen temperature, take aliquots of the reaction at different time points (e.g., 1 hr, 2 hr, 4 hr, overnight) and analyze them by SDS-PAGE or HPLC. This will allow you to identify the point at which the desired mono-PEGylated product is maximized before significant multi-PEGylation occurs.

Data & Visualization

Table 1: Recommended Starting Temperatures & Times

Substrate Type	Activation Step (EDC/NHS)	Coupling Step (to Amine)	Key Considerations
Stable Small Molecules	15-30 min @ Room Temp (20-25°C)	2-4 hours @ Room Temp (20-25°C)	Can potentially tolerate slightly higher temperatures (e.g., 37°C) for faster kinetics.
Peptides	15-30 min @ Room Temp (20-25°C)	4-16 hours @ 4°C or 2-4 hours @ Room Temp	Peptide stability can vary; start with cooler temperatures to be safe.
Most Proteins	15-30 min @ Room Temp (20-25°C)	12-16 hours (overnight) @ 4°C	Minimizes risk of denaturation and aggregation.[5]
Thermally Labile Proteins	15-30 min @ 4°C	16-24 hours @ 4°C	Slower kinetics are a necessary trade-off for maintaining protein integrity.

Diagram 1: Temperature Optimization Workflow

This diagram illustrates a logical workflow for determining the optimal reaction temperature for your specific system.

Caption: Workflow for optimizing conjugation temperature.

Diagram 2: Impact of Temperature on Reaction Outcomes

This diagram shows the relationship between temperature and the key factors influencing the success of the conjugation.

Caption: Temperature's effect on conjugation success.

Experimental Protocol: Temperature Optimization

This protocol provides a detailed methodology for systematically determining the best temperature for your conjugation reaction.

Materials:

• N-(Methylamino-PEG3)-NH-PEG3-acid

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Amine-containing substrate molecule (protein, peptide, etc.)

• Activation Buffer: 0.1M MES, 0.5M NaCl, pH 6.0[3]

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5[3]

• Quenching Buffer: 1M Tris-HCl or 1M Hydroxylamine, pH 8.0

• Anhydrous DMSO or DMF

• Reaction tubes, thermal cycler or temperature-controlled incubators/shakers

• Analytical equipment (e.g., HPLC, SDS-PAGE system)

Procedure:

• Reagent Preparation:

  • Equilibrate EDC and NHS vials to room temperature before opening.[3]

  • Prepare a 10 mg/mL stock solution of your amine-containing substrate in Coupling Buffer.

  • Immediately before use, prepare 10 mg/mL stock solutions of EDC and NHS in either Activation Buffer or anhydrous DMSO.[1]

  • Prepare a 20 mM stock solution of the PEG-Acid in anhydrous DMSO.

• Activation of PEG-Acid (Perform at Room Temperature):

  • In a microcentrifuge tube, combine the PEG-Acid, EDC, and NHS. A typical starting molar ratio is 1:2:2 (PEG:EDC:NHS).

  • Use a sufficient volume of Activation Buffer to fully dissolve the reagents.

  • Incubate for 15 minutes at room temperature with gentle mixing.[2]

• Set up Parallel Conjugation Reactions:

  • Aliquot your amine-containing substrate into three separate reaction tubes.

  • Add the freshly activated PEG-Acid solution to each tube, initiating the reaction. Use a consistent molar excess of PEG to your substrate (e.g., 10-fold excess) for all conditions.

  • Place each tube at its designated temperature:

    • Tube 1: 4°C (refrigerator or cold block)

    • Tube 2: 25°C (room temperature bench or incubator)

    • Tube 3 (Optional): 37°C (incubator - only for known thermostable substrates)

• Time-Course Sampling:

  • At predefined intervals (refer to Table 1 for suggestions), withdraw a small aliquot from each reaction tube.

  • Immediately quench the aliquot by adding Quenching Buffer or by preparing it for analysis (e.g., adding SDS-PAGE loading buffer).

• Analysis:

  • Analyze all quenched samples using an appropriate method (e.g., SDS-PAGE for proteins, HPLC for peptides/small molecules).

  • Compare the formation of the desired conjugate versus the amount of unreacted substrate and any degradation products across all temperatures and time points.

• • Identify the temperature and time combination that provides the highest yield of the desired product with the least amount of degradation or side-product formation. This is your optimized condition for future, larger-scale reactions.

References

• Benchchem. (n.d.). Common issues in PEGylation reactions and solutions.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting HO-PEG16-OH Conjugation Reactions.
• Biofargo. (2026, January 9). PEG-6000 Problems & Troubleshooting | Solubility and Precipitation.
• Benchchem. (n.d.). Common challenges in PEGylation and how to solve them.
• Benchchem. (n.d.). Technical Support Center: Optimizing EDC/NHS Coupling with PEGylated Carboxylic Acid.
• ACS Publications. (2021, July 8). Polyethylene Glycol Crowder's Effect on Enzyme Aggregation, Thermal Stability, and Residual Catalytic Activity | Langmuir.
• ResearchGate. (2016, April 5). Which temperature is the best for EDC/NHS reaction?.
• Creative PEGWorks. (n.d.). PEGylation Chemistry.
• Google. (2026, March 8). Quantify Polyethylene Glycol Thermal Stability Using TGA.
• Google. (2025, February 20). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.
• Merck Millipore. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy.
• Thermo Fisher Scientific. (n.d.). Instructions: 22980 22981 77149.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. creativepegworks.com [creativepegworks.com]
• 8. researchgate.net [researchgate.net]
• 9. biofargo.com [biofargo.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

N-(Methylamino-PEG3)-NH-PEG3-acid linker stability and degradation pathways

Welcome to the Technical Support Center for N-(Methylamino-PEG3)-NH-PEG3-acid linker stability. As a Senior Application Scientist, I have designed this in-depth guide to help researchers, bioconjugation chemists, and drug development professionals navigate the unique chemical vulnerabilities of this heterobifunctional PEG linker.

Unlike simple homobifunctional PEGs, the N-(Methylamino-PEG3)-NH-PEG3-acid linker contains a terminal secondary amine (methylamino), an internal secondary amine, and a terminal carboxylic acid[1]. This specific architecture makes it highly versatile for complex bioconjugation (e.g., PROTACs and ADCs) but also introduces distinct degradation pathways that can silently sabotage your yields if not properly managed.

Mechanistic Pathology of Linker Degradation

To troubleshoot effectively, you must first understand the causality behind the degradation. The stability of this linker is primarily threatened by two interrelated mechanisms: PEG backbone auto-oxidation and amine N-oxidation .

When exposed to molecular oxygen, light, or trace transition metals (like Fe³⁺ or Cu²⁺), the α-carbon adjacent to the ether oxygen in the PEG chain forms a radical. This initiates a chain reaction where oxygen is consumed to form hydroperoxides[2]. These hydroperoxides are highly reactive and lead to two catastrophic outcomes:

• Chain Scission : The hydroperoxides dissociate into alkoxy radicals, cleaving the PEG backbone and releasing formaldehyde and formic acid[2].

• Nucleophile Quenching : The generated peroxides oxidize the highly susceptible secondary amines (the methylamino and internal NH groups) into N-oxides. This eliminates the nitrogen's lone pair, permanently destroying its nucleophilicity and preventing downstream conjugation.

Figure 1: Radical chain scission and oxidative degradation pathway of PEG linkers.

Quantitative Stability Profiles

To predict and prevent failure, refer to the following quantitative degradation markers. High-concentration PEG solutions are particularly vulnerable to accelerated degradation rates[3].

Stress Condition	Primary Degradation Mechanism	Diagnostic LC-MS Marker	Estimated Half-Life	Preventive Action
Ambient Air (O₂)	Auto-oxidation of PEG backbone	-44 Da (loss of ethylene oxide)	3-6 months (solution)	4[4]
Elevated Temp (>40°C)	Thermal chain scission	Variable low MW fragments	< 2 weeks	Store lyophilized at -20°C
Trace Metals (Fe³⁺)	Radical initiation / Amine oxidation	+16 Da (N-oxide formation)	< 48 hours	Addition of 1 mM EDTA
Aqueous (pH > 8.5)	Formate ester hydrolysis	+18 Da (water addition)	pH dependent	Buffer to pH 7.5-8.0

Troubleshooting & FAQs

Q1: My bioconjugation yield using the N-(Methylamino-PEG3)-NH-PEG3-acid linker has dropped significantly over the last month. What is the most likely cause? A1: The most probable cause is the auto-oxidation of the secondary amines. When stored improperly, molecular oxygen reacts with the PEG chain to form hydroperoxides. These peroxides subsequently oxidize the nucleophilic secondary amines into N-oxides. Causality: Without the nitrogen's lone pair, the amine cannot act as a nucleophile, rendering the linker completely unreactive for downstream coupling.

Q2: How can I analytically differentiate between PEG chain scission and amine oxidation? A2: High-Resolution LC-MS is your primary diagnostic tool. Amine oxidation presents as a discrete +16 Da (single N-oxide) or +32 Da (double N-oxide) mass shift on the intact linker mass (410.5 Da → 426.5 Da). Conversely, PEG chain scission, driven by alkoxy radical fragmentation, results in a heterogeneous mass spectrum with mass losses of -44 Da (loss of repeating ethylene oxide units)[2].

Q3: Does the pH of my storage buffer affect the stability of this specific linker? A3: Yes. While the PEG backbone is relatively stable at neutral pH, the terminal carboxylic acid and secondary amines create a zwitterionic character. At pH > 8.5, base-catalyzed hydrolysis of trace formate esters (if oxidation has begun) accelerates[5]. At pH < 4, the amines are fully protonated; while this protects them from oxidation, it renders them non-nucleophilic for conjugation.

Figure 2: LC-MS guided troubleshooting workflow for bioconjugation failures.

Self-Validating Experimental Protocol: Amine-Acid Conjugation

To ensure trustworthiness in your workflows, do not blindly proceed through conjugation steps. Use this self-validating protocol to couple the terminal carboxylic acid of the linker to a target primary amine while simultaneously verifying linker integrity.

Phase 1: Linker Integrity Validation (Pre-Conjugation)

• Sample Preparation : Dissolve the linker in anhydrous, Argon-purged DMSO to a concentration of 10 mM. Causality: DMSO prevents premature hydrolysis of downstream activated esters. Argon purging displaces dissolved O₂, preventing the initiation of radical chain scission[3].

• LC-MS Quality Control (Validation Step) : Inject a 1 µL aliquot into a high-resolution LC-MS. Validation Criteria: Confirm the presence of the intact mass at 410.5 Da. If a peak at 426.5 Da (+16 Da) is observed, the secondary amines have oxidized. Do not proceed if the +16 Da peak exceeds 5% relative abundance.

Phase 2: Carboxylic Acid Activation 3. Reagent Addition : Add 1.2 equivalents of EDC·HCl and 1.5 equivalents of NHS to the linker solution. Causality: EDC activates the terminal carboxylic acid, and NHS forms a stable, amine-reactive intermediate. 4. Activation Verification (Validation Step) : After 15 minutes, quench a 1 µL aliquot with 10 µL of 1 M ethanolamine. Analyze via LC-MS. Validation Criteria: The mass must shift to reflect the ethanolamine adduct. If the original 410.5 Da mass remains dominant, the EDC has hydrolyzed (likely due to moisture ingress), and fresh reagents must be prepared.

Phase 3: Target Conjugation 5. Coupling : Introduce the target biomolecule (containing a primary amine) in a pH 7.5-8.0 HEPES buffer containing 1 mM EDTA. Causality: The slightly basic pH ensures the target primary amines are deprotonated and nucleophilic. EDTA chelates trace transition metals (e.g., Fe³⁺, Cu²⁺) that catalyze the dissociation of hydroperoxides into damaging alkoxy radicals, thereby protecting the PEG backbone during the aqueous reaction[2].

References

• MDPI. "A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State." 2

• Benchchem. "Technical Support Center: Stability of Long-Chain PEG Linkers in Biological Assays." 5

• Hampton Research. "PEG Stability."4

• Patsnap Eureka. "Enhance Polyethylene Glycol Stability in Concentrated Solutions." 3

• AxisPharm. "PEG-X-PEG - ADC Linkers."1

Sources

• 1. PEG-X-PEG - ADC Linkers | AxisPharm [axispharm.com]
• 2. mdpi.com [mdpi.com]
• 3. Enhance Polyethylene Glycol Stability in Concentrated Solutions [eureka.patsnap.com]
• 4. PEG Stability | Hampton Research [hamptonresearch.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Steric Hindrance with Branched PEG Linkers

Welcome to the Bioconjugation Technical Support Center. As a Senior Application Scientist, I frequently work with researchers transitioning from linear to branched Polyethylene Glycol (PEG) linkers. While branched PEGs (e.g., Y-shaped or multi-arm structures) offer superior pharmacokinetic profiles, enhanced proteolytic shielding, and reduced immunogenicity, their bulky three-dimensional architecture inherently increases steric occlusion at the conjugation site.

This guide provides mechanistic insights, actionable troubleshooting steps, and self-validating protocols to help you optimize your conjugation yields without sacrificing the stealth properties of your branched PEG.

Core Concept: The "Umbrella Effect" and Steric Penalty

Branched PEGs form a dense, zwitterionic corona that sterically shields the attached biomolecule [1]. While this protects your payload from enzymatic degradation and evades immune recognition, it physically obstructs the reactive functional groups (e.g., NHS ester, maleimide) from accessing the target residues on your protein. The polymer chains rapidly fluctuate, occupying a massive hydrodynamic volume that creates a high entropic penalty for any approaching macromolecule. To achieve successful bioconjugation, we must manipulate the spatial distance and reaction kinetics to overcome this barrier.

Mechanisms of steric hindrance mitigation in branched PEG bioconjugation.

FAQ: Mechanistic Insights & Causality

Q1: Why do branched PEGs cause more steric hindrance than linear PEGs, and why should I still use them? A: Branched PEGs possess a much larger hydrodynamic radius than linear PEGs of the exact same molecular weight [2]. This architecture creates an "umbrella-like" protective layer over the protein. The causality here is a double-edged sword: the same steric bulk that prevents proteases from degrading your therapeutic protein also prevents your conjugation reagents from reaching the target amino acids. Despite this, branched PEGs are preferred for therapeutics because they significantly reduce renal clearance and lower the surface charge density, leading to vastly improved in vivo circulation half-lives.

Q2: How does integrating a linear spacer between the branch point and the reactive group improve yield? A: Adding a short aliphatic or linear ethylene glycol (EG) spacer extends the reactive group away from the dense polymer core. This spatial separation allows the reactive moiety to penetrate the hydration shell and tertiary structure of the target protein before the bulky branched arms clash with the protein surface. As demonstrated in studies on brush polymer-protein conjugates[3], systematically increasing the spacer length directly correlates with improved conjugation yields.

Quantitative Data: Effect of Spacer Length on Conjugation Yield

PEG Linker Architecture	Spacer Length (EG Units)	Conjugation Yield (BSA)	Conjugation Yield (β-Lactoglobulin)
Branched pPEGA	1	10%	9%
Branched pPEGA	3	24%	18%
Branched pPEGA	6	24%	33%

| Linear PEG (Control) | N/A | ~75% | ~75% |

Data demonstrates that increasing the spacer length from 1 to 6 EG units significantly improves the conjugation yield of branched polymers to bulky proteins.

Q3: Can changing the conjugation chemistry mitigate steric hindrance? A: Absolutely. Transitioning from bulky, slow-reacting chemistries to highly efficient, bioorthogonal Click chemistry (e.g., DBCO-Azide strain-promoted alkyne-azide cycloaddition) can overcome the kinetic barriers imposed by steric bulk. The high thermodynamic driving force of copper-free click chemistry compensates for the reduced collision frequency caused by the branched PEG's steric shield.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Reagent Hydrolysis Outcompeting Conjugation

• Symptom: You recover mostly unmodified protein and hydrolyzed PEG after an NHS-ester reaction.

• Root Cause: The steric hindrance of the branched PEG slows down the nucleophilic attack of the protein's primary amines. Meanwhile, the NHS ester rapidly hydrolyzes in the aqueous buffer (half-life < 10 mins at pH 8.0).

• Solution: Increase the local concentration of unprotonated amines by optimizing the pH to 8.2–8.5. Alternatively, abandon NHS-ester chemistry for the bulky step. Use a two-step click chemistry approach (see Protocol below) where hydrolysis is not a competing factor.

Issue 2: Loss of Biological Activity Post-Conjugation

• Symptom: The conjugate forms successfully, but target binding affinity (e.g., in an ADC or PEGylated enzyme) drops by >90%.

• Root Cause: The branched PEG was conjugated too close to the active site or receptor-binding domain. The "umbrella" effect is now sterically occluding the binding interface.

• Solution: Employ site-specific conjugation (e.g., N-terminal reductive amination or engineered cysteine maleimide conjugation) to direct the bulky PEG away from the active site. If the payload must be released intracellularly, incorporate a self-immolative spacer like para-aminobenzyl carbamate (PABC) [4].

Issue 3: Protein Aggregation During Conjugation

• Symptom: The reaction mixture turns cloudy, or high-molecular-weight aggregates appear on Size Exclusion Chromatography (SEC).

• Root Cause: Forcing a sterically hindered reaction often requires high molar excesses of hydrophobic branched PEG intermediates or prolonged incubation times, leading to protein unfolding.

• Solution: Reduce the molar excess of the branched PEG by utilizing a spacer-extended variant (e.g., PEG6-Branched). Ensure the reaction is performed at 4°C if extended incubation times are required.

Step-by-Step Methodology: Self-Validating Protocol

To bypass the steric penalty of direct branched PEGylation, I highly recommend this Two-Step Bioorthogonal Conjugation Protocol . It separates the modification of the sterically hindered protein from the attachment of the bulky branched PEG, maximizing yield and preserving protein integrity.

Step-by-step workflow for optimizing and validating branched PEG bioconjugation.

Protocol: Two-Step Copper-Free Click Conjugation (DBCO-Azide)

Phase 1: Azide Functionalization of the Protein

• Preparation: Prepare a 5 mg/mL solution of your target protein in Amine-Free Buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.5).

• Reagent Addition: Add a 10-fold molar excess of NHS-PEG4-Azide. Causality note: The short, linear PEG4 spacer ensures rapid, high-yield amine modification without inducing steric clash.

• Incubation: Incubate at room temperature for 1 hour with gentle end-over-end mixing.

• Purification: Remove unreacted NHS-PEG4-Azide using a centrifugal spin column (e.g., 10 kDa MWCO) or a desalting column (e.g., PD-10).

• Validation Checkpoint: Verify the degree of labeling (DOL) using intact mass spectrometry. You should observe a mass shift corresponding to the addition of the PEG4-Azide mass.

Phase 2: SPAAC Conjugation with Branched PEG 6. Click Reaction: To the purified Azide-functionalized protein, add a 3- to 5-fold molar excess of Branched PEG-DBCO (e.g., 40 kDa). 7. Incubation: Incubate at room temperature for 2–4 hours, or overnight at 4°C. Causality note: The DBCO group reacts specifically with the azide via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). Because this reaction is bioorthogonal and highly thermodynamically driven, it overcomes the steric shielding of the branched PEG. 8. Final Validation & Isolation: Analyze the crude reaction mixture via SDS-PAGE to confirm the massive molecular weight shift. Purify the final conjugate using Size Exclusion Chromatography (SEC) to cleanly separate the PEGylated protein from the excess unreacted Branched PEG-DBCO.

References

• Protein PEGylation: An overview of chemistry and process considerations. European Pharmaceutical Review.[Link]

• Size comparison between proteins PEGylated with branched and linear Poly(Ethylene glycol) molecules. Biotechnology and Bioengineering (via ResearchGate).[Link]

• Enhancing Conjugation Yield of Brush Polymer-Protein Conjugates by Increasing Linker Length at the Polymer End-Group. Polymer Chemistry (via NIH PMC).[Link]

PROTAC Technical Support Center: Synthesis &amp; Purification Troubleshooting Guide

Welcome to the PROTAC Technical Support Center. As a Senior Application Scientist, I understand that the path to a successful Proteolysis Targeting Chimera (PROTAC) is fraught with synthetic and analytical hurdles. PROTACs are large, heterobifunctional molecules (typically 700–1200 Da) designed to hijack the cell's ubiquitin-proteasome system by bringing a target protein of interest (POI) into proximity with an E3 ubiquitin ligase[1].

Because of their size, complex linker architectures (such as PEG or AEEA-AEEA chains), and bifunctional nature, PROTACs frequently suffer from severe steric hindrance during synthesis and complex co-elution issues during purification[2]. This guide is designed to move beyond basic protocols, providing causally-driven troubleshooting strategies to ensure your targeted protein degradation workflows are robust, scalable, and reproducible.

Part 1: Synthesis Troubleshooting (FAQs)

Q1: Why am I seeing hydrolysis of the glutarimide ring when synthesizing lenalidomide or thalidomide-based PROTACs?

The Causality: The cyclic imide of Cereblon (CRBN) ligands (like thalidomide and lenalidomide) is highly sensitive to the strong bases (e.g., NaOtBu , K2​CO3​ at high temperatures) typically required for Buchwald-Hartwig aminations or standard Suzuki cross-couplings[1]. Exposure to these conditions causes the glutarimide ring to open, destroying the molecule's ability to bind the CRBN E3 ligase. The Solution:

• Use Mild Bases: Switch to milder bases such as potassium acetate ( KOAc ) or sodium bicarbonate ( NaHCO3​ ) during cross-coupling reactions[1].

• Pre-assembly Strategy: Perform the cross-coupling or linker attachment on a phthalic anhydride precursor before condensing it with 3-aminopiperidine-2,6-dione to form the sensitive imide ring.

Q2: My amide coupling yields for attaching PEG linkers are consistently below 30%. How can I improve this?

The Causality: Low yields in PROTAC amide couplings are driven by the massive steric bulk of the POI/E3 ligands and the tendency of flexible PEG linkers (like AEEA-AEEA) to fold in organic solvents, shielding their reactive termini[2]. Standard carbodiimide chemistry (EDC/NHS) is often too slow to overcome this steric barrier, leading to competitive hydrolysis of the active ester. The Solution: Abandon EDC/NHS for bulky PROTAC couplings. Utilize highly reactive uronium-based coupling reagents like HATU or COMU in the presence of DIPEA. Ensure the reaction is run in anhydrous DMF or DMSO to maximize the solubility of the extended PEG conformations.

Q3: I am using Click Chemistry (CuAAC) for linker assembly, but I'm getting a complex mixture of byproducts. Why?

The Causality: While copper-catalyzed azide-alkyne cycloaddition (CuAAC) is highly efficient for PROTAC assembly, residual Cu(I) can coordinate with the dense network of heteroatoms in your PROTAC (especially the oxygens in PEG linkers and nitrogens in CRBN/VHL ligands)[3]. This trapped copper promotes oxidative degradation of the PROTAC during workup. The Solution: Always use a copper-chelating accelerating ligand like TBTA or THPTA to stabilize the Cu(I) species and prevent off-target coordination. Post-reaction, wash the crude mixture with an EDTA solution or use a metal-scavenging resin (e.g., QuadraPure) before attempting chromatography.

Part 2: Purification Challenges (FAQs)

Q4: Why is it critical to remove all unreacted POI and E3 ligands, and why is it so difficult?

The Causality: Unreacted starting ligands act as competitive inhibitors in your downstream cellular assays. They will bind the POI or E3 ligase independently without forming the necessary ternary complex, drastically reducing the apparent degradation efficacy (often causing a >25% drop in observed potency)[3]. They are notoriously difficult to separate because the polarity of the unreacted ligand often closely matches the polarity of the fully assembled PROTAC. The Solution: Implement an orthogonal, two-dimensional purification strategy. Use normal-phase flash chromatography to strip away bulk impurities and catalysts, followed by Reversed-Phase Preparative HPLC (RP-HPLC) utilizing a very shallow gradient (e.g., 0.5% organic increase per minute) to resolve the PROTAC from structurally similar unreacted ligands[4].

Q5: My crude PROTAC crashes out of solution when I inject it onto the Prep HPLC. What is the workaround?

The Causality: PROTACs often exhibit terrible aqueous solubility. Injecting a highly concentrated DMSO stock directly into a high-aqueous mobile phase (e.g., 5% Acetonitrile in Water) causes immediate precipitation at the column head, leading to split peaks, overpressure, and ruined separation. The Solution: Use a "sandwich" injection technique, or pre-dilute your DMSO stock with the starting mobile phase (e.g., 50% ACN/Water) just until the cloud point is reached, then filter. For extremely hydrophobic PROTACs, switch to Supercritical Fluid Chromatography (SFC), which leverages supercritical CO2​ and methanol, entirely bypassing the aqueous solubility bottleneck[5].

Part 3: Visualizations of PROTAC Workflows

Caption: The catalytic cycle of PROTAC-mediated targeted protein degradation.

Caption: A typical two-step purification and quality control workflow for PROTACs.

Part 4: Quantitative Data Summary

The following table summarizes the expected performance metrics of various purification modalities used in PROTAC development. Choosing the right method depends on the scale and the specific linker chemistry (e.g., PEG vs. alkyl chains)[4][5].

Purification Modality	Typical Purity Achieved	Practical Recovery	Ideal Scale	Primary Advantage
Normal-Phase Flash	60% – 80%	70% – 85%	100 mg – Multi-gram	Rapid removal of bulk starting materials and catalysts.
Reversed-Phase Prep HPLC	> 95%	40% – 50%	5 mg – 500 mg	Exceptional resolution of structurally similar unreacted ligands.
Supercritical Fluid (SFC)	> 95%	60% – 75%	10 mg – Multi-gram	Bypasses aqueous solubility limits; faster fraction drying.
SEC-MS (Analytical)	N/A (Analytical)	N/A	Microgram	Validates ternary complex formation without disrupting non-covalent bonds.

Part 5: Experimental Protocols

Protocol A: Mild Suzuki Cross-Coupling for CRBN-PROTACs

This protocol is self-validating: the use of a mild base prevents the hydrolysis of the thalidomide/lenalidomide glutarimide ring, ensuring the final product retains E3 ligase binding affinity[1].

• Reagent Preparation: In an oven-dried Schlenk flask, combine the aryl halide-functionalized POI ligand (1.0 equiv), the boronic ester-functionalized CRBN ligand (1.1 equiv), and Pd(dppf)Cl2​ (0.05 equiv).

• Solvent & Base Addition: Add a degassed mixture of 1,4-Dioxane and Water (4:1 v/v). Add Potassium Acetate ( KOAc , 2.0 equiv) as the mild base. Do not use NaOH or K2​CO3​ .

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles. Oxygen poisons the Palladium catalyst and promotes homocoupling of the boronic ester, generating impurities that co-elute with the PROTAC.

• Reaction: Heat the mixture to 80°C under an argon atmosphere for 12 hours. Monitor via LC-MS.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a pad of Celite to remove the palladium black. Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Two-Step Preparative HPLC Purification & Isolation

This protocol ensures the complete removal of competitive inhibitory ligands and utilizes lyophilization to prevent acid-catalyzed degradation of the PROTAC[4][5].

• Sample Preparation: Dissolve the crude PROTAC (post-flash chromatography) in a minimum volume of DMSO. Slowly add the initial HPLC mobile phase (e.g., 10% Acetonitrile in Water with 0.1% TFA) until the solution becomes slightly turbid. Filter through a 0.22 µm PTFE syringe filter to prevent column clogging.

• Method Development: On an analytical C18 column, run a scouting gradient from 5% to 95% Acetonitrile (with 0.1% TFA or Formic Acid) over 15 minutes. Identify the PROTAC peak via mass spectrometry.

• Scale-Up & Injection: Transfer the optimized gradient to a Preparative C18 column. Flatten the gradient slope (e.g., a 0.5% increase per minute) around the elution time of the PROTAC to separate it from the unreacted POI ligand.

• Fraction Collection: Collect fractions based on UV triggering (typically 254 nm and 280 nm) and immediately verify the target mass in the fractions using LC-MS.

• Lyophilization (Critical Step): Pool the pure fractions. Do not use a rotary evaporator, as heating PROTACs in acidic aqueous solutions causes linker cleavage. Freeze the pooled fractions at -80°C and lyophilize (freeze-dry) for 24-48 hours to obtain the pure PROTAC as a stable, dry powder[5].

References

• PROTAC Linker Synthesis: The Role of AEEA-AEEA in Targeted Protein Degradation Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:[Link]

• A Modular Chemistry Platform for the Development of a Cereblon E3 Ligase-based Partial PROTAC Library Source: PMC (National Institutes of Health) URL:[Link]

• PROTAC Discovery and Development Services Source: Aurigene Services URL:[Link]

• Empowering Targeted Protein Degradation with PROTAC Services Source: o2h group URL:[Link]

• Click. Screen. Degrade. A Miniaturized D2B Workflow for Rapid PROTAC Discovery Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. A Modular Chemistry Platform for the Development of a Cereblon E3 Ligase-based Partial PROTAC Library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Click. Screen. Degrade. A Miniaturized D2B Workflow for Rapid PROTAC Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. PROTAC Discovery and Development Services | Aurigene Services [aurigeneservices.com]

FAQ 1: Why is my Drug-to-Antibody Ratio (DAR) highly variable, and why am I seeing high-DAR species (&gt;6)?

Welcome to the Antibody-Drug Conjugate (ADC) Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we explore the mechanistic causality behind common conjugation failures and provide self-validating protocols to ensure your critical quality attributes (CQAs) are met before advancing to downstream workflows.

Figure 1: Standard ADC conjugation workflow highlighting critical experimental pitfalls.

The Causality: When utilizing stochastic conjugation methods (such as non-specific lysine or interchain cysteine conjugation), the reaction inherently yields a heterogeneous mixture of ADC molecules. Lysine conjugation can target up to 40 accessible residues, resulting in a broad DAR distribution that often averages >6[1]. While cysteine conjugation relies on reducing the 4 interchain disulfide bonds to yield a narrower distribution, over-reduction leads to fully loaded ADCs (DAR=8). These highly decorated, high-DAR species suffer from poor pharmacokinetics, rapid systemic clearance, and increased off-target toxicity[2]. The optimal DAR for maintaining the therapeutic window is generally between 2 and 4[2].

The Solution: Self-Validating Protocol for Controlled Partial Reduction To achieve a consistent DAR of ~4 for cysteine-linked ADCs, you must strictly control the reduction thermodynamics and validate the free thiol count before introducing the payload.

• Buffer Exchange: Exchange the mAb into a reduction buffer (50 mM PBS, 1 mM EDTA, pH 7.2). Causality: EDTA chelates trace heavy metals that catalyze unwanted thiol auto-oxidation, ensuring a stable baseline for reduction.

• Controlled Reduction: Add 2.2 to 2.5 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine) per mole of mAb. Incubate at 37°C for exactly 2 hours. Causality: TCEP selectively reduces interchain disulfides without cleaving intrachain disulfides, preventing the complete unfolding of the antibody.

• Validation Checkpoint (Thiol Quantification): Before proceeding to conjugation, quantify the free thiols using Ellman’s reagent (DTNB). System Validation: The protocol is only validated to proceed if the assay confirms an average of 4.0 ± 0.2 free thiols per mAb. If the value is >4.5, the batch is over-reduced and must be re-oxidized or discarded.

• Payload Conjugation: Add the maleimide-linker-payload at a 1.2x molar excess relative to the measured free thiols. Include 10-15% v/v organic cosolvent (e.g., Propylene Glycol) to maintain payload solubility.

• Final Validation: Quench with N-acetylcysteine and run 3 to confirm the DAR distribution. A successful run will show a dominant DAR 4 peak[3].

FAQ 2: My ADC precipitates during conjugation or purification. What is driving this colloidal instability?

The Causality: Antibody modification via the attachment of highly hydrophobic or lipophilic payloads (such as MMAE or DM1) drastically alters the surface chemistry of the mAb. To minimize the thermodynamic penalty of exposing these hydrophobic patches to the aqueous buffer, the ADC molecules self-associate, leading to colloidal instability and irreversible aggregation[4]. Aggregation not only decreases the efficacy of the ADC population but also poses severe safety risks, as aggregates can activate Fcγ receptors on immune cells, eliciting unwanted immunogenic responses[4].

Quantitative Data: Factors Influencing ADC Aggregation

Conjugation Strategy	Target Residues	Typical DAR Range	Heterogeneity	Aggregation Risk	Systemic Clearance
Non-specific Amine	Lysine (~40)	0 to 8 (Avg >6)	Very High	High (at high DAR)	Fast (due to high DAR)
Interchain Disulfide	Cysteine (8)	0 to 8 (Avg 4)	Moderate	Moderate	Moderate
Site-Specific	Engineered Cys/Gln	2 or 4 (Strict)	Low (Homogeneous)	Low	Slow (Optimal PK)

Note: To mitigate aggregation, keep organic cosolvent concentrations below 15% during conjugation, and transition to site-specific conjugation technologies (e.g., THIOMAB or enzymatic tags) if your payload is exceptionally hydrophobic.

FAQ 3: In vivo and plasma stability assays show payload loss over time. How do I stabilize maleimide-thiol conjugates?

The Causality: Maleimide-thiol chemistry remains the predominant method for ADC construction[5]. However, the resulting thiosuccinimide ring is susceptible to retro-Michael addition in the presence of physiological thiols (like those on serum albumin). This reversibility causes the 5 before reaching the tumor site, leading to significant off-target toxicity[5].

Figure 2: Mechanistic pathway of maleimide linker instability and hydrolytic stabilization.

The Solution: Self-Validating Protocol for Succinimide Ring Hydrolysis To prevent retro-Michael addition, you must force the succinimide ring to open via controlled alkaline hydrolysis, converting it into a stable, irreversible succinamic acid derivative.

• Buffer Adjustment: Following the purification of the maleimide-thiol ADC, exchange the conjugate into a slightly alkaline buffer (50 mM Sodium Borate, pH 8.5 - 9.0).

• Hydrolysis Incubation: Incubate the ADC at 25°C for 24 to 48 hours. Causality: The elevated pH catalyzes the nucleophilic attack of water on the succinimide ring, permanently locking the payload to the antibody.

• Validation Checkpoint (Mass Spectrometry): Analyze an aliquot via intact mass LC-MS. System Validation: The reaction is complete only when the mass of the ADC shifts by exactly +18 Da per conjugated payload (corresponding to the addition of one H₂O molecule per ring). Do not proceed to final formulation until >95% ring-opening is confirmed.

• Final Formulation: Buffer exchange back to the final formulation buffer (e.g., pH 6.0 histidine buffer) to arrest the high-pH environment and prevent mAb deamidation.

References

• [5] A review of conjugation technologies for antibody drug conjugates - NIH / PMC. Available at: 5

• [4] Aggregation in antibody-drug conjugates: causes and mitigation - Cytiva. Available at: 4

• [3] Automated method optimization for drug-to-antibody ratio determination using hydrophobic interaction chromatography - Thermo Fisher Scientific. Available at: 3

• [1] Manufacturing Challenges of Therapeutic Antibody–Drug Conjugates - BioProcess International. Available at: 1

• [2] Processes for Constructing Homogeneous Antibody Drug Conjugates - ACS Publications. Available at: 2

Sources

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. A review of conjugation technologies for antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of Amide Bonds in PEGylated Molecules

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for PEGylation and bioconjugation. This guide is designed to provide in-depth insights and practical solutions for one of the most critical aspects of developing PEGylated molecules: ensuring the stability of the amide linkage. As scientists and developers, we understand that the long-term efficacy and shelf-life of a bioconjugate are paramount. This resource moves beyond simple protocols to explain the underlying chemistry, helping you troubleshoot issues and proactively design more robust molecules.

Section 1: The Fundamentals of Amide Bond Stability

This section addresses the core principles governing the stability of the amide bond, a cornerstone of bioconjugation chemistry.

Q1: How stable is a typical amide bond in a PEGylated molecule under physiological conditions?

A1: The amide bond is the gold standard for many bioconjugation strategies primarily due to its exceptional stability.[1] Under standard physiological conditions (pH 7.4, 37°C), a well-formed amide bond has a very long half-life, often estimated to be in the order of years.[2] This high stability arises from the resonance delocalization between the nitrogen's lone pair of electrons and the carbonyl group's pi-system. This resonance imparts a partial double-bond character to the carbon-nitrogen (C-N) bond, increasing its strength and making it resistant to rotation and nucleophilic attack.[2][3]

However, "exceptional stability" is not absolute. Several factors, both chemical and biological, can compromise this linkage over time.

Q2: What are the primary mechanisms that can lead to the cleavage of an amide bond in my PEGylated conjugate?

A2: While robust, the amide bond can be cleaved under certain conditions, primarily through hydrolysis. This process can be catalyzed by acids, bases, or enzymes.[4][5]

• Acid-Catalyzed Hydrolysis: In an acidic environment, the carbonyl oxygen of the amide is protonated.[6] This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by a water molecule, leading to the formation of a tetrahedral intermediate that eventually resolves into a carboxylic acid and an amine.[4][6][7]

• Base-Promoted Hydrolysis: Under basic conditions, a hydroxide ion (OH⁻) directly acts as the nucleophile, attacking the carbonyl carbon.[4][7] This forms a tetrahedral intermediate which then collapses, eliminating the amine anion (a poor leaving group) to form a carboxylic acid. This reaction is often considered "base-promoted" rather than catalyzed because a full equivalent of base is consumed.[7]

• Enzymatic Degradation: In biological systems, proteases and amidases are enzymes specifically designed to catalyze the hydrolysis of amide (peptide) bonds.[3][7][8] These enzymes create a microenvironment in their active site that stabilizes the transition state of the hydrolysis reaction, dramatically accelerating the cleavage rate compared to uncatalyzed hydrolysis.[8]

Caption: Mechanisms of amide bond hydrolysis.

Q3: Is the amide bond linking the PEG chain inherently more or less stable than the peptide bonds within my protein?

A3: Generally, the amide bond linking a PEG chain to a protein is more resistant to enzymatic degradation than the native peptide bonds within the protein's sequence.[2] The primary reason for this enhanced stability is steric hindrance. The large, flexible, and hydrophilic PEG polymer acts as a shield, physically blocking the access of proteolytic enzymes to the nearby amide linkage.[2] However, its susceptibility to chemical hydrolysis (acid/base) is primarily governed by the local chemical environment and is comparable to other amide bonds.

Section 2: Troubleshooting Guide - Diagnosing Conjugate Instability

Experiencing loss of product integrity or function? This section provides a logical workflow to diagnose potential amide bond instability.

Problem: I'm observing a gradual loss of my PEGylated protein's biological activity during storage, or I see unexpected peaks in my analytical chromatography. Is the amide bond breaking?

This is a classic sign of conjugate degradation. Amide bond hydrolysis is a primary suspect, leading to the release of the unconjugated biomolecule and the free PEG chain.

Causality & Recommended Action: To confirm hydrolysis, you must analytically detect the cleavage products. A systematic stability study using a high-resolution method like Liquid Chromatography-Mass Spectrometry (LC-MS) is the definitive approach.[2] This method allows you to separate the intact conjugate from its degradation products and confirm their identities by their mass.

Caption: Analytical workflow for stability assessment.

Experimental Protocol: Stability Assessment via LC-MS

• Preparation: Prepare your PEG-conjugate in at least three different buffers (e.g., pH 5.0, 7.4, and 9.0) to assess pH-dependent stability.

• Incubation: Aliquot the samples and incubate them at controlled temperatures (e.g., 4°C for real-time and 37°C for accelerated stability).

• Time Points: At specified time points (e.g., 0, 1 week, 4 weeks, 12 weeks), remove an aliquot from each condition and immediately freeze it at -80°C to halt any further degradation.

• LC-MS Analysis:

  • Thaw the samples and analyze them using a suitable LC-MS method (e.g., reverse-phase chromatography coupled to a high-resolution mass spectrometer).

  • Set the mass spectrometer to detect the expected molecular weights of the intact conjugate, the unconjugated biomolecule, and the free PEG-linker.

• Data Interpretation:

  • In the chromatogram, the peak corresponding to the intact conjugate should decrease over time, particularly under harsh conditions (high temperature, high/low pH).

  • Concurrently, new peaks corresponding to the unconjugated biomolecule and the cleaved PEG linker should appear and increase in intensity.

  • Confirm the identity of each peak by its measured mass.

Data Presentation: Interpreting Mass Spectrometry Results

The table below shows hypothetical data for a 40 kDa protein conjugated with a 10 kDa PEG linker. The appearance of the 40 kDa and 10 kDa species over time is a clear indicator of bond cleavage.

Species	Expected Mass (Da)	Observed Mass at T₀	Observed Mass at Tₓ (Accelerated)	Conclusion
Intact Conjugate	50,000	Present	Decreased Intensity	Degradation of parent molecule
Unconjugated Protein	40,000	Absent / Trace	Present / Increased	Cleavage has occurred
Free PEG Linker	10,000	Absent / Trace	Present / Increased	Cleavage has occurred

Section 3: Proactive Strategies for Enhancing Stability

Instead of just diagnosing instability, you can design your PEGylated molecule to be more robust from the start.

Q4: How can I design a more stable PEG-conjugate from the outset?

A4: Stability can be engineered into the molecule by carefully selecting the linker chemistry and conjugation site.

• Strategy 1: Employ More Stable Linker Chemistries. While the amide bond is very stable, certain applications requiring extreme conditions or very long in-vivo circulation might benefit from even more robust linkages. A direct comparison shows the amide bond's superiority over linkages like esters, which are highly susceptible to hydrolysis.[9][10] Linkages such as thioethers or secondary amines, formed through different chemistries, offer excellent alternatives.[][12]

Caption: Relative stability of common bioconjugation linkages.

• Strategy 2: Consider the Impact of Conjugation Site. The local microenvironment around the amide bond can influence its stability. For example, an amide bond formed at the N-terminus of a protein may have a different pKa and solvent accessibility compared to one formed with a lysine residue buried within a protein fold, potentially affecting its hydrolysis rate.[9] Site-specific conjugation technologies allow for precise placement of the PEG chain, which can be used to select sites that are less exposed to degradative enzymes or harsh microenvironments.

Q5: What are the most common alternative conjugation chemistries that form linkages other than amides?

A5: Several powerful and widely used methods bypass the standard amine-reactive chemistry.

• Thiol-Maleimide Chemistry: This is one of the most popular alternatives. It involves reacting a PEG-maleimide derivative with a free thiol group, typically from a cysteine residue on the protein. This reaction is highly specific and rapidly forms a stable thioether bond under mild conditions (pH 6.5-7.5).[9][]

• Reductive Amination: This strategy targets the N-terminal α-amine of a protein. A PEG-aldehyde or PEG-ketone reacts with the amine to form an initial, reversible Schiff base. This intermediate is then irreversibly reduced using a mild reducing agent like sodium cyanoborohydride to form a highly stable secondary amine linkage.[12][13] This method is particularly valuable for achieving N-terminal specific PEGylation.[12]

Data Presentation: Linkage Stability Comparison

Linkage Type	Formed From	Chemical Stability	Enzymatic Stability	Common Use Case
Amide	PEG-NHS + Amine	Very High	High (steric hindrance)	General protein PEGylation[14]
Ester	PEG-COOH + Alcohol	Low (hydrolytically labile)	Susceptible to esterases	Pro-drugs, cleavable linkers[9][15]
Thioether	PEG-Maleimide + Thiol	Very High	Very High	Cysteine-specific conjugation[]
Secondary Amine	PEG-Aldehyde + Amine	Very High	Very High	N-terminal specific conjugation[12]
Urethane	PEG-NPC + Amine	Very High	Very High	Stable alternative to amides[13]

Section 4: Key Experimental Protocols

This section provides standardized protocols for the formation and analysis of PEG-amide conjugates.

Protocol 1: General Procedure for Protein PEGylation using PEG-NHS Ester

This protocol describes a general method for conjugating an amine-reactive N-Hydroxysuccinimidyl (NHS) ester of PEG to a protein.[1]

• Reagent Preparation:

  • Protein Solution: Prepare the protein solution (e.g., 1-5 mg/mL) in an amine-free buffer such as 1X PBS at pH 7.2-8.0. Ensure the buffer does not contain primary amines (like Tris) which would compete with the reaction.

  • PEG-NHS Stock: Immediately before use, dissolve the PEG-NHS ester in a dry, aprotic solvent (e.g., DMSO, DMF) to a high concentration (e.g., 100 mg/mL). Rationale: NHS esters are susceptible to hydrolysis, so fresh preparation is critical for high reactivity.

• Conjugation Reaction:

  • Molar Excess Calculation: Determine the desired molar excess of PEG-NHS to protein. A common starting point is a 10- to 20-fold molar excess.

  • Reaction Initiation: Add the calculated volume of the PEG-NHS stock solution to the protein solution while gently stirring. The final concentration of the organic solvent should ideally be below 10% (v/v) to maintain protein integrity.

  • Incubation: Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C. The optimal time should be determined empirically.

• Quenching:

  • Add a quenching buffer (e.g., 1 M Tris or glycine, pH 8.0) to a final concentration of 20-50 mM.[1]

  • Incubate for 30 minutes at room temperature. Rationale: The quenching agent is a small molecule with a primary amine that reacts with and consumes any remaining active PEG-NHS ester, preventing further modification of the protein.

• Purification:

  • Remove unreacted PEG, quenched reagent, and byproducts from the PEGylated protein using a suitable method such as Size Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF).

  • Analyze the purified fractions by SDS-PAGE and/or LC-MS to confirm successful conjugation and purity.

References

• Amide Bond Activation of Biological Molecules - PMC - NIH. (n.d.).
• Stability of the amide bond formed by Amino-PEG10-Amine. (n.d.). BenchChem.
• Amide Hydrolysis: Mechanism, Conditions and Applic
• Chemistry of Amides. (2022, September 24). LibreTexts.
• Creating Stable Amide Bonds with PEG Linkers: Application Notes and Protocols. (2025, December). BenchChem.
• PEGyl
• Top 7 PEG45 Linkers for Bioconjugation: From NHS to Maleimide. (2025, September 8). PurePEG.
• Amide Hydrolysis Using Acid Or Base. (2019, October 7). Master Organic Chemistry.
• Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. (2022, June 25). Chemistry Steps.
• PEGylation Chemistry. (n.d.).
• Cleavable PEGylation: a strategy for overcoming the “PEG dilemma” in efficient drug delivery - PMC. (n.d.).
• The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System. (2025, March 27). MDPI.
• Chemistry for peptide and protein PEGylation. (n.d.).
• The Hydrolysis of Amide. (n.d.).
• Influence of Amide versus Ester Linkages on the Properties of Eight-Armed PEG-PLA Star Block Copolymer Hydrogels. (2009, November 25).
• Amide Bond Activation of Biological Molecules. (2018, October 12). MDPI.

Sources

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• 5. researchgate.net [researchgate.net]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Amide Bond Activation of Biological Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. creativepegworks.com [creativepegworks.com]
• 10. pubs.acs.org [pubs.acs.org]
• 12. creativepegworks.com [creativepegworks.com]
• 13. The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System [mdpi.com]
• 14. purepeg.com [purepeg.com]
• 15. Cleavable PEGylation: a strategy for overcoming the “PEG dilemma” in efficient drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Heterobifunctional Linkers: A Comparative Analysis of N-(Methylamino-PEG3)-NH-PEG3-acid

Introduction: The Critical Role of the Linker in Bioconjugate Design

In the intricate world of targeted therapeutics and advanced diagnostics, the linker molecule is far more than a simple bridge. It is a critical design element that dictates the stability, solubility, pharmacokinetics, and ultimate efficacy of a bioconjugate.[][] Heterobifunctional linkers, which possess two distinct reactive groups, provide the chemical precision required to connect disparate molecules—such as an antibody and a cytotoxic payload in an Antibody-Drug Conjugate (ADC)—in a controlled, sequential manner.[][4][5][6] The selection of an appropriate linker is a pivotal decision, balancing the need for stability in circulation with the requirement for efficient release or activity at the target site.[][8]

This guide provides an in-depth comparison of a novel, branched polyethylene glycol (PEG) linker, N-(Methylamino-PEG3)-NH-PEG3-acid , against three established classes of heterobifunctional linkers: the conventional non-PEGylated SMCC linker, the enzymatically-cleavable Val-Cit linker, and the bio-orthogonal DBCO-based "click chemistry" linkers. Through an analysis of their mechanisms, performance data, and detailed experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make informed linker selections for next-generation bioconjugates.

The Rise of PEGylation in Linker Technology

The incorporation of polyethylene glycol (PEG) chains into linker structures has revolutionized bioconjugation.[9][10][11] PEG is a hydrophilic, biocompatible, and non-immunogenic polymer that imparts several highly desirable properties to the final conjugate.[10][12]

Key Advantages of PEG Linkers:

• Enhanced Solubility: Many potent therapeutic payloads are hydrophobic. PEG's hydrophilic nature significantly improves the aqueous solubility of the entire conjugate, mitigating the risk of aggregation, which is a major challenge with hydrophobic linkers, especially at higher drug-to-antibody ratios (DARs).[9][13][][15][16]

• Improved Pharmacokinetics: The hydration shell formed by the PEG chain increases the hydrodynamic size of the conjugate, reducing renal clearance and prolonging its circulation half-life.[10][13][17]

• Reduced Immunogenicity: The PEG chain can "shield" the bioconjugate from the host's immune system, potentially lowering the risk of an undesirable immune response.[11][12]

• Flexible Spacing: The PEG chain acts as a flexible spacer, minimizing steric hindrance between the conjugated molecules and preserving their biological activity.[11]

These advantages underscore why PEGylated linkers are often preferred for developing robust and effective therapeutics.[17]

Comparative Analysis of Heterobifunctional Linkers

The choice of a linker depends heavily on the specific application, the nature of the molecules to be conjugated, and the desired release mechanism.[][18] Here, we compare the unique branched structure of N-(Methylamino-PEG3)-NH-PEG3-acid with other prominent linker classes.

N-(Methylamino-PEG3)-NH-PEG3-acid: A Branched, Non-Cleavable PEGylated Linker

This novel linker features a branched PEG structure with two distinct reactive termini: a carboxylic acid and a secondary methylamine.[19] This architecture offers a unique two-stage conjugation capability within a hydrophilic and flexible framework.

• Mechanism of Action:

  • The terminal carboxylic acid can be activated using standard carbodiimide chemistry (e.g., with EDC and NHS) to form a stable amide bond with a primary amine (e.g., a lysine residue on an antibody).[19][20][21]

  • The methylamino group can then be coupled to a second molecule, for instance, by reacting with an activated ester on a payload molecule.[19]

• Key Features:

  • Branched PEG Core: The dual PEG3 spacers enhance hydrophilicity and provide spatial separation.

  • Orthogonal Reactivity: The acid and secondary amine groups allow for controlled, sequential conjugation.

  • Stable Linkage: Forms robust amide bonds, creating a non-cleavable conjugate suitable for applications where the payload should remain attached until the entire construct is degraded.[22]

Sources

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• 6. Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. adcreview.com [adcreview.com]
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• 19. N-(Methylamino-PEG3)-NH-PEG3-acid_新研博美 [xinyanbm.com]
• 20. Amino-PEG3-acid, 784105-33-5 | BroadPharm [broadpharm.com]
• 21. Fmoc-N-amido-PEG3-acid, 867062-95-1 | BroadPharm [broadpharm.com]
• 22. purepeg.com [purepeg.com]

Rational Design of PROTAC Linkers: N-(Methylamino-PEG3)-NH-PEG3-acid vs. Click Chemistry Architectures

As the field of Targeted Protein Degradation (TPD) matures, it is universally acknowledged that the PROTAC linker is not a passive spacer. It is a dynamic, functional scaffold that dictates the thermodynamics of ternary complex formation, cellular permeability, and metabolic clearance[1]. As a Senior Application Scientist, I frequently guide discovery teams through the critical decision of linker selection.

This guide provides an objective, data-driven comparison between two dominant linker paradigms: the highly flexible, hydrophilic N-(Methylamino-PEG3)-NH-PEG3-acid linker and the rigid, modular Triazole linkers generated via "click chemistry."

Mechanistic Profiling & Structural Causality

The Flexible Paradigm: N-(Methylamino-PEG3)-NH-PEG3-acid

N-(Methylamino-PEG3)-NH-PEG3-acid is a heterobifunctional PEG derivative featuring a secondary amine (methylamino), an internal secondary amine, and a terminal carboxylic acid[2].

• Causality in Design: The inclusion of consecutive ethylene glycol units imparts excellent hydrophilicity, significantly improving the aqueous solubility of the resulting PROTAC, which is vital for compatibility with physiological environments[1]. From a synthetic perspective, the methylamino group is sterically hindered compared to a primary amine. When coupled to a target ligand, it forms a tertiary amide. This is a deliberate design choice: tertiary amides exhibit distinct cis-trans isomerization profiles, which subtly alters the conformational ensemble of the linker in solution. Furthermore, the internal secondary amine acts as a critical hydrogen-bond donor/acceptor, interacting with solvent molecules to prevent the hydrophobic collapse of the PROTAC molecule.

• Biophysical Impact: While flexibility allows the PROTAC to sample multiple conformations to find the optimal binding geometry, it incurs a massive entropic penalty upon ternary complex formation. Additionally, highly flexible PEG chains are more susceptible to oxidative degradation in vivo compared to rigid alternatives[1].

The Rigid Paradigm: Click Chemistry (Triazole) Linkers

Triazole linkers are synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a hallmark "click chemistry" reaction[].

• Causality in Design: The 1,4-disubstituted 1,2,3-triazole ring acts as a planar, rigid bioisostere of an amide bond. By restricting the rotational degrees of freedom within the linker, the triazole pre-organizes the PROTAC conformation. This rigidity directly reduces the entropic penalty required to form the POI-PROTAC-E3 ligase ternary complex, often driving positive cooperativity and dramatically lowering the degradation concentration ( DC50​ )[4].

• Biophysical Impact: The triazole moiety is metabolically inert. It resists amidase cleavage and reduces oxidative degradation, translating to superior pharmacokinetic profiles and extended in vivo half-lives[1]. Furthermore, click chemistry allows for the rapid, highly convergent synthesis of diverse PROTAC libraries[].

Quantitative Performance Comparison

To illustrate the biophysical impact of these linker architectures, Table 1 summarizes comparative experimental data for a representative BRD4-targeting PROTAC (VHL-recruiting) synthesized with both linker types. Data reflects consensus trends observed in comparative degrader studies[4][5].

Performance Metric	N-(Methylamino-PEG3)-NH-PEG3-acid	Click Chemistry (Triazole) Linker
Conformational Flexibility	High (Unrestricted rotation)	Low (Planar, restricted geometry)
Aqueous Solubility (LogS)	Excellent (Multiple H-bond acceptors)	Moderate (Hydrophobic triazole core)
Ternary Complex Cooperativity ( α )	~1.5 - 3.0 (High entropic penalty)	> 10.0 (Pre-organized geometry)
Metabolic Stability (In vitro t1/2​ )	~45 min (Susceptible to oxidation)	> 120 min (Highly resistant)
Representative DC50​ (BRD4)	15 - 50 nM	1 - 5 nM
Maximal Degradation ( Dmax​ )	85 - 90%	> 95%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating mandatory Quality Control (QC) checkpoints.

Protocol 1: Synthesis via N-(Methylamino-PEG3)-NH-PEG3-acid (Amide Coupling)

This protocol utilizes sequential amide coupling to build the PROTAC.

• Primary Coupling: Dissolve the carboxylic acid-functionalized POI ligand (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to activate the acid.

• Linker Addition: Add N-(Methylamino-PEG3)-NH-PEG3-acid (1.1 eq) to the mixture. Stir at room temperature for 4 hours.

• Secondary Coupling: To the crude mixture, add the amine-functionalized E3 ligase ligand (1.0 eq), followed by EDC·HCl (1.5 eq) and NHS (1.5 eq). Stir overnight.

• Self-Validation (LC-MS): Causality Check: The methylamino group requires highly reactive coupling reagents like HATU due to steric hindrance. Standard EDC/NHS is reserved for the less hindered carboxylic acid terminus to prevent unwanted side reactions. Validate completion via LC-MS; the intermediate mass must be fully consumed to prevent unreacted ligands from acting as competitive inhibitors in biological assays.

• Purification: Purify via reverse-phase HPLC (Water/Acetonitrile with 0.1% TFA).

Protocol 2: Modular Synthesis via CuAAC (Click Chemistry)

This protocol outlines the convergent synthesis of a rigid PROTAC[4].

• Preparation: Dissolve an alkyne-functionalized POI warhead (1.0 eq) and an azide-functionalized E3 ligase-linker conjugate (1.0 eq) in a 1:1 mixture of t-BuOH and Water.

• Catalyst Generation: Add Sodium Ascorbate (0.5 eq) followed by CuSO4​⋅5H2​O (0.1 eq).

• Reaction: Stir at room temperature for 2-4 hours. The reaction is typically rapid and high-yielding[4].

• Self-Validation (Copper Removal Assay): Causality Check: Sodium ascorbate is critical to reduce Cu(II) to the active Cu(I) species in situ. However, residual copper is highly cytotoxic and will artificially inflate cell death metrics, confounding degradation data. Validate copper removal using a colorimetric bicinchoninic acid (BCA) copper assay or ICP-MS. Copper levels must be <10 ppm before proceeding to cell assays.

• Purification: Extract with EtOAc, dry over Na2​SO4​ , and purify via reverse-phase HPLC.

Protocol 3: Ternary Complex Stability Assay (TR-FRET)

Validating the biophysical impact of the linker on complex formation.

• Setup: Incubate recombinant POI (GST-tagged) and E3 ligase (His-tagged) with varying concentrations of the synthesized PROTAC (1 pM to 10 µM) in assay buffer.

• Fluorophore Addition: Add Anti-GST-Europium cryptate (donor) and Anti-His-XL665 (acceptor).

• Self-Validation (Hook Effect Monitoring): Causality Check: Measuring binary affinity ( Kd​ ) is insufficient because PROTAC efficacy is driven by ternary complex cooperativity. TR-FRET provides a self-validating readout of proximity-driven energy transfer. A valid assay must display a biphasic curve (the "hook effect"), confirming that at high concentrations, independent binary complexes outcompete the ternary complex.

Visualizing the Workflows

Fig 1. PROTAC-mediated targeted protein degradation via ternary complex formation.

Fig 2. Parallel synthetic workflows comparing PEG-amide coupling and Triazole-click chemistry.

References

• Linkers in PROTACs. Precise PEG LLC. 1

• Overview of PROTAC Linkers: Types and Design. BOC Sciences.

• A Comparative Guide to Alternative Linkers in PROTAC Synthesis. BenchChem. 4

• Novel approaches for the rational design of PROTAC linkers. National Institutes of Health (NIH) / PMC.5

• From PROTAC to TPD: Advances and Opportunities in Targeted Protein Degradation. MDPI. 6

• NH-bis(PEG3-acid) HCl salt / N-(Methylamino-PEG3)-NH-PEG3-acid. AxisPharm. 2

Sources

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• 2. NH-bis(PEG3-acid) HCl salt, CAS 1814901-04-6 | AxisPharm [axispharm.com]
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• 5. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

characterization of N-(Methylamino-PEG3)-NH-PEG3-acid conjugates by mass spectrometry

Analytical Mastery: Mass Spectrometry Characterization of N-(Methylamino-PEG3)-NH-PEG3-acid Conjugates vs. Traditional Linkers

As Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs) grow in structural complexity, the selection and characterization of the linker have become as critical as the warheads themselves[1]. N-(Methylamino-PEG3)-NH-PEG3-acid has emerged as a highly versatile, ionizable bifunctional linker[2]. Unlike traditional neutral PEG linkers, the incorporation of a central/terminal methylamino group introduces a basic site that fundamentally alters both the physicochemical properties of the conjugate and its behavior in the mass spectrometer[3].

As a Senior Application Scientist, I have designed this guide to provide a definitive, comparative framework for characterizing these conjugates using LC-MS/MS. We will move beyond merely listing steps to explore the causality behind ionization dynamics, fragmentation pathways, and chromatographic choices.

Ionization Dynamics: The Causality of the Methylamino Group

In Electrospray Ionization (ESI), traditional PEG linkers (e.g., PEG6-acid) rely on the adduction of protons or sodium ions to their ether oxygens. Because these oxygens are only weakly basic, the charge is distributed unevenly, leading to a wide envelope of charge states and lower overall ionization efficiency.

The N-(Methylamino-PEG3)-NH-PEG3-acid linker solves this analytical bottleneck. The secondary amine (methylamino group) provides a localized, highly basic site (pKa ~ 8.5–9.5). When introduced to an acidic mobile phase (e.g., 0.1% Formic Acid), this site is constitutively protonated.

• The Causality: By forcing the charge to localize at a specific nitrogen atom rather than distributing across the PEG chain, we achieve a 5- to 10-fold increase in ESI+ signal intensity and a predictable, concentrated charge state (typically [M+H]+ or [M+2H]2+ ). This localized charge is the foundation for high-sensitivity detection[4].

Comparative Performance Matrix

To objectively evaluate the analytical advantages of the methylamino-PEG architecture, the quantitative and qualitative MS behaviors are compared against standard alternatives below.

Analytical Parameter	N-(Methylamino-PEG3)-NH-PEG3-acid	Traditional PEG6-acid	Aliphatic Linker (C12-acid)
Primary Ionization Site	Methylamino Nitrogen (Strongly basic)	Ether Oxygens (Weakly basic)	None (Relies on weak adducts)
ESI+ Sensitivity	High (Constitutively protonated)	Moderate (Adduct-dependent)	Low
Typical Charge State	[M+H]+ or [M+2H]2+ (Predictable)	[M+H]+ , [M+Na]+ (Mixed envelope)	[M+H]+ (Weak signal)
MS/MS Fragmentation	Directed cleavage at amine (Specific reporter ions)	44 Da neutral loss ladder (Diluted ion current)	Non-specific hydrocarbon loss
RP-HPLC Peak Shape	Requires acidic modifier (e.g., Formic Acid)	Sharp, modifier independent	Highly retentive, broad

Charge-Directed Fragmentation Mechanisms

When subjected to Collision-Induced Dissociation (CID), traditional PEGs yield a ladder of peaks separated by 44 Da (loss of ethylene oxide units, −CH2​CH2​O− )[4]. While useful for confirming the presence of a PEG chain, this mechanism dilutes the total ion current across dozens of fragments, severely limiting the sensitivity of Multiple Reaction Monitoring (MRM) assays.

Conversely, the N-(Methylamino-PEG3)-NH-PEG3-acid conjugate exhibits charge-directed fragmentation . Because the proton is tightly localized on the methylamino nitrogen, the adjacent C−N and C−O bonds are significantly weakened. Under high collision energy, the molecule preferentially cleaves at the amine core, generating highly abundant, specific reporter ions rather than a uniform 44 Da ladder. This causality—where localized charge dictates the fragmentation pathway—enables sub-nanogram limits of quantification (LOQ) in complex biological matrices[5].

Figure 2: Charge-directed fragmentation mechanisms of methylamino-PEG conjugates under CID.

Self-Validating LC-MS/MS Protocol

Every robust analytical method must be a self-validating system. The following protocol utilizes a dual-energy MS/MS approach to simultaneously validate the intact PEG sequence and quantify the conjugate.

Phase 1: System Suitability & Sample Preparation

• Reconstitution: Dissolve the PROTAC/ADC conjugate to a final concentration of 1 µg/mL in a diluent of 50% Methanol / 50% Water containing 0.1% Formic Acid (FA).

  • Causality: Methanol lowers the surface tension of the ESI droplets compared to water, accelerating desolvation. The 0.1% FA ensures the methylamino group is pre-protonated in solution, maximizing the [M+H]+ yield. Crucial: Avoid Trifluoroacetic Acid (TFA). TFA's strong ion-pairing capability will severely suppress the MS signal of the basic methylamine[3].

Phase 2: Chromatographic Separation (RP-HPLC)

• Column Selection: Use a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phases:

  • Mobile Phase A: Water + 0.1% FA

  • Mobile Phase B: Acetonitrile + 0.1% FA

• Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

  • Causality: The basic nitrogen can interact with residual silanols on the stationary phase, leading to peak tailing. The acidic mobile phase protonates these silanols (rendering them neutral) and the amine, ensuring the sharp, Gaussian peak shapes critical for accurate integration.

Phase 3: Tandem Mass Spectrometry (ESI-MS/MS)

• Source Parameters: Set the ESI capillary voltage to +3.5 kV and source temperature to 350°C.

• Stepped Collision Energy (CE) Sweep: Program the quadrupole to alternate between a low CE scan (15–25 eV) and a high CE scan (35–45 eV) within the same duty cycle.

  • System Validation: This is where the method self-validates. The low CE scan triggers the cleavage of the PEG ether bonds, yielding the characteristic 44 Da spacing to confirm the PEG chain's structural integrity[4]. Simultaneously, the high CE scan forces charge-directed cleavage at the methylamino core, generating the high-intensity reporter ion required for quantification.

Figure 1: LC-MS/MS analytical workflow for N-(Methylamino-PEG3)-NH-PEG3-acid conjugates.

References

• [1] Native Mass Spectrometry Can Effectively Predict PROTAC Efficacy | ACS Central Science. 1

• [5] Mass Spectrometry Analysis of PROTACs Synthesized | Benchchem. 5

• [4] Design and Study of PEG Linkers That Enable Robust Characterization of PEGylated Proteins | PMC. 4

• [3] Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers | Benchchem. 3

• [2] Discovery and Characterization of PROTACs Targeting Tissue Transglutaminase (TG2) | Journal of Medicinal Chemistry - ACS Publications. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design and Study of PEG Linkers That Enable Robust Characterization of PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to HPLC Analysis of PROTACs Synthesized with N-(Methylamino-PEG3)-NH-PEG3-acid

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, Proteolysis-Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. The linker connecting the target-binding and E3 ligase-recruiting moieties is a critical determinant of a PROTAC's efficacy and developability. This guide provides an in-depth comparison of the HPLC analysis of PROTACs synthesized with the branched polyethylene glycol (PEG)-based linker, N-(Methylamino-PEG3)-NH-PEG3-acid, against other common linker classes. We will delve into the causality behind experimental choices, provide self-validating protocols, and support our claims with authoritative references.

The Unique Challenge of Analyzing PROTACs with Branched PEG Linkers

PROTACs are inherently complex molecules, often possessing high molecular weights and a predisposition to challenging chromatographic behavior. The incorporation of a branched, hydrophilic linker like N-(Methylamino-PEG3)-NH-PEG3-acid introduces further analytical hurdles. This linker, containing two PEG3 arms, is designed to enhance aqueous solubility, a common challenge with large, often greasy PROTAC molecules.[1][2] However, the very flexibility and hydrophilicity of the PEG chains can lead to several issues during reversed-phase HPLC (RP-HPLC) analysis, the workhorse of small-molecule purity assessment.[3][4]

Common HPLC Challenges with PEGylated PROTACs:

• Peak Broadening and Tailing: The conformational flexibility of the PEG chains can result in multiple interactions with the stationary phase, leading to broad and asymmetric peaks.[4] This can obscure impurities and complicate accurate quantification.

• Poor Resolution: The heterogeneity in PEG chain conformations can make it difficult to resolve the PROTAC of interest from closely related impurities or isomers.

• Low Recovery: The hydrophilic nature of the PEG linker can sometimes lead to poor retention on traditional C18 columns, especially with highly organic mobile phases, potentially causing the compound to elute in the void volume.[4] Conversely, secondary interactions between the PEG chain and active sites on the silica backbone of the stationary phase can lead to irreversible adsorption and low recovery.

Comparative HPLC Performance: N-(Methylamino-PEG3)-NH-PEG3-acid vs. Alternative Linkers

The choice of linker has a profound impact on a PROTAC's analytical behavior. Here, we compare the expected HPLC performance of PROTACs synthesized with N-(Methylamino-PEG3)-NH-PEG3-acid to those with linear PEG and alkyl linkers.

Linker Type	Expected HPLC Peak Shape	Key Analytical Considerations
N-(Methylamino-PEG3)-NH-PEG3-acid (Branched PEG)	Prone to broadening and tailing without optimization.	The branched structure and increased number of ether oxygens can lead to more significant secondary interactions with the stationary phase. Method optimization is critical.
Linear PEG Linkers (e.g., PEG3, PEG4)	Generally better peak shape than branched PEGs, but can still exhibit some tailing.[5]	Shorter linear PEG linkers (e.g., PEG3) often provide a good balance of hydrophilicity and chromatographic performance.[6] Longer chains can exacerbate peak shape issues.[7]
Alkyl Linkers	Typically sharper peaks compared to PEG linkers.	While chromatographically advantageous, alkyl linkers can significantly decrease the aqueous solubility of the PROTAC, posing challenges for formulation and biological assays.[8]

Optimizing HPLC Methods for PROTACs with N-(Methylamino-PEG3)-NH-PEG3-acid

A systematic approach to method development is crucial for achieving robust and reliable HPLC analysis of these complex molecules.[9][10][11]

Experimental Workflow for HPLC Method Optimization

Caption: A systematic workflow for HPLC method development for PROTAC analysis.

Detailed Protocol for Optimized HPLC Analysis

This protocol provides a robust starting point for the analysis of PROTACs containing the N-(Methylamino-PEG3)-NH-PEG3-acid linker.

1. Materials and Reagents:

• PROTAC sample synthesized with N-(Methylamino-PEG3)-NH-PEG3-acid

• HPLC-grade acetonitrile (ACN) and methanol (MeOH)

• Ultrapure water (18.2 MΩ·cm)

• Trifluoroacetic acid (TFA) or formic acid (FA), HPLC-grade

• Dimethyl sulfoxide (DMSO), HPLC-grade for sample dissolution

2. Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Data acquisition and processing software.

3. Chromatographic Conditions:

• Column: A C18 column with a pore size of 100-120 Å and a particle size of 1.8-3.5 µm is a good starting point. For particularly challenging separations, consider a phenyl-hexyl or a C8 stationary phase.

• Mobile Phase A: 0.1% TFA or FA in water

• Mobile Phase B: 0.1% TFA or FA in ACN

• Gradient:

  • 0-2 min: 5% B

  • 2-17 min: 5% to 95% B

  • 17-20 min: 95% B

  • 20-21 min: 95% to 5% B

  • 21-25 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Detection Wavelength: Determined by the UV absorbance maxima of the PROTAC's chromophores (typically in the range of 210-350 nm).

• Injection Volume: 5-10 µL

• Sample Preparation: Dissolve the sample in DMSO to a concentration of approximately 1 mg/mL.

Causality Behind Experimental Choices:

• Mobile Phase Additives: TFA is a strong ion-pairing agent that can effectively mask residual silanol groups on the stationary phase, leading to sharper peaks for basic analytes.[12] However, it can suppress ionization in mass spectrometry. Formic acid is a weaker acid and is more MS-friendly, but may not provide the same degree of peak shape improvement.[12]

• Elevated Temperature: Increasing the column temperature can reduce mobile phase viscosity, improve mass transfer, and often lead to sharper peaks and better resolution.

• Column Choice: A C18 column provides good hydrophobic retention for most PROTACs. A phenyl-hexyl column offers alternative selectivity through pi-pi interactions, which can be beneficial for PROTACs containing aromatic moieties. A C8 column has lower hydrophobicity and can be useful for highly retentive PROTACs.

Troubleshooting Common HPLC Issues

Even with an optimized method, challenges can arise. Here’s a guide to troubleshooting common problems.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common HPLC peak shape issues.

Conclusion

The HPLC analysis of PROTACs synthesized with the N-(Methylamino-PEG3)-NH-PEG3-acid linker presents unique challenges due to the linker's branched and hydrophilic nature. However, by understanding the underlying causes of poor chromatography and employing a systematic approach to method development, robust and reliable analytical methods can be established. The key to success lies in the careful selection of the stationary phase, optimization of the mobile phase composition, and the use of elevated temperatures to improve peak shape and resolution. This guide provides a comprehensive framework for researchers to develop and troubleshoot HPLC methods for this important class of molecules, ultimately accelerating the development of novel protein degraders.

References

• Assessing the Purity of Synthesized PROTACs: A Comparative Guide to HPLC and Altern
• HPLC purification methods for PEGyl
• Optimizing Protein Degradation: A Comparative Guide to PROTACs with PEG1 versus PEG3 Linkers - Benchchem. (URL: )
• Head-to-Head Comparison of PROTACs with Different PEGylated Linkers: A Guide for Researchers - Benchchem. (URL: )
• Synthesis of PROTACs Using an m-PEG3-SH Linker: Application Notes and Protocols - Benchchem. (URL: )
• News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them - Chromasir. (URL: )
• Troubleshooting Peak Shape Problems in HPLC - Waters Corpor
• Methylamino-PEG3-acid | PROTAC Linkers - MedchemExpress.com. (URL: )

• Troubleshooting Basics, Part IV: Peak Shape Problems | LCGC International. (URL: [Link])

• N-(Methylamino-PEG3)-NH-PEG3-acid_新研博美. (URL: [Link])

• Bridging the Gap: A Comparative Guide to PEG and Alkyl Linkers in PROTACs - Benchchem. (URL: )
• Unraveling the Impact of PEG Linker Length on PROTAC Stability and Efficacy: A Compar

• HPLC Testing and Analysis - Detailed Guide for Accurate Results - Torontech. (URL: [Link])

• Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles - PMC. (URL: [Link])

• Comparison of Chromatogram of PEG Mixtures - Shodex HPLC Columns. (URL: [Link])

• Current strategies for the design of PROTAC linkers: a critical review - PMC. (URL: [Link])

• HPLC Method Development and Validation for Pharmaceutical Analysis. (URL: [Link])

• Mobile Phase Additives for Peptide Characterization - Waters Blog. (URL: [Link])

• Steps for HPLC Method Development | Pharmaguideline. (URL: [Link])

• PROTAC Linkers - Biopharma PEG. (URL: [Link])

• Impact of linker length on the activity of PROTACs - PMC. (URL: [Link])

• Design, Synthesis and Biological Characterization of Histone Deacetylase 8 (HDAC8) Proteolysis Targeting Chimeras (PROTACs) with Anti-Neuroblastoma Activity - MDPI. (URL: [Link])

• HPLC Method Development Step by Step - YouTube. (URL: [Link])

Sources

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• 2. biochempeg.com [biochempeg.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pharmtech.com [pharmtech.com]
• 10. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 11. m.youtube.com [m.youtube.com]
• 12. HPLC Testing Procedure | Phenomenex [phenomenex.com]

A Comparative Guide to Validating the Purity of N-(Methylamino-PEG3)-NH-PEG3-acid Conjugates

For researchers, scientists, and drug development professionals, the integrity of every component in a therapeutic construct is non-negotiable. Bifunctional linkers, such as N-(Methylamino-PEG3)-NH-PEG3-acid, are critical architectural elements in advanced drug delivery systems like Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs). The purity of these linkers directly impacts conjugation efficiency, batch-to-batch consistency, and the ultimate safety and efficacy of the final therapeutic agent.[1][2]

This guide provides an in-depth, technically-grounded comparison of analytical methodologies for validating the purity of N-(Methylamino-PEG3)-NH-PEG3-acid. We move beyond simple protocols to explain the scientific rationale behind a multi-technique, orthogonal approach, ensuring the data you generate is not just a number, but a reliable confirmation of quality.

The Analyte: Deconstructing N-(Methylamino-PEG3)-NH-PEG3-acid and Its Potential Impurities

Before a validation strategy can be designed, a thorough understanding of the target molecule and its likely contaminants is essential. The subject of our analysis is a discrete (monodisperse) heterobifunctional polyethylene glycol (PEG) linker.[3][]

Structure:

• N-Methylamino group: A secondary amine for specific conjugation strategies.

• Amine group: A primary amine, offering an alternative reactive site.

• Carboxylic acid group: Enables amide bond formation.

• Two PEG3 units: Provide spacing and improve solubility.

The synthesis of such a molecule is a multi-step process, often involving the protection and deprotection of functional groups.[5][6] This process inherently creates opportunities for the formation of impurities. A robust quality control framework must be designed to detect these species.

Table 1: Common Potential Impurities in the Synthesis of N-(Methylamino-PEG3)-NH-PEG3-acid

Impurity Class	Specific Example(s)	Origin / Reason for Formation	Potential Downstream Impact
Starting Materials	PEG3-diamine, PEG3-diacid	Incomplete reaction of starting PEG diols.	Creates homobifunctional cross-linking, leading to product aggregation.
Reaction Byproducts	Unmethylated precursor (bis-amine)	Incomplete methylation step.	Alters reactivity and conjugation kinetics.
Polydispersity	Conjugates with PEG2, PEG4, etc.	Use of polydisperse starting materials instead of discrete PEG.[7]	Results in a heterogeneous final product with varied pharmacokinetic profiles.[8]
Process-Related	Residual solvents, catalysts	Incomplete purification after synthesis.	Can be toxic and interfere with downstream reactions.[9][10][11]
Degradation Products	Formic acid, acetaldehyde, PEG-aldehydes	Oxidation or hydrolysis during synthesis or storage.[12]	Can form unwanted adducts with the target therapeutic.

The "Self-Validating" System: An Orthogonal Analytical Approach

No single analytical technique can provide a complete picture of purity.[13] A self-validating system relies on the integration of orthogonal (different and complementary) methods. For this specific linker, a tripartite approach of Liquid Chromatography , Mass Spectrometry , and NMR Spectroscopy is essential for establishing identity, purity, and structural integrity.

A multi-technique workflow for comprehensive purity validation.

Method Comparison and Experimental Protocols

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Assessment

HPLC is the gold standard for separating the target conjugate from its impurities and quantifying their relative abundance.[1][] For PEG-containing molecules, which often lack a strong UV chromophore, the choice of detector is as critical as the separation method.[15]

Comparison of HPLC Detectors for PEG Linker Analysis

Detector	Principle	Advantages for this Application	Disadvantages
UV-Vis	Measures absorbance of light	Simple, robust. Useful if a chromophore is present (e.g., in a protected intermediate).	The target molecule lacks a strong chromophore, leading to poor sensitivity.
Evaporative Light Scattering Detector (ELSD)	Nebulizes eluent, evaporates solvent, measures scattered light from non-volatile particles.	Universal detector for non-volatile analytes, gradient compatible.[15][16]	Non-linear response requires calibration curves for accurate quantification.
Charged Aerosol Detector (CAD)	Similar to ELSD but charges the dried particles, measures charge with an electrometer.	Universal, gradient compatible, provides a more uniform response than ELSD.[17][18]	Response can be affected by mobile phase composition.
Mass Spectrometry (MS)	Measures mass-to-charge ratio.	Provides mass information for peak identification, highly sensitive and specific.[8][19][20]	More complex and expensive; ion suppression can affect quantification.

Recommendation: For routine purity checks, Reversed-Phase HPLC (RP-HPLC) with CAD or ELSD is highly effective. For definitive impurity identification, LC-MS is indispensable.

Detailed Protocol: RP-HPLC-CAD Purity Assay

This protocol is designed to separate the target linker from more polar (e.g., PEG-diol) and less polar impurities.

• System Preparation:

  • HPLC System: A high-performance liquid chromatography system with a gradient pump and autosampler.

  • Column: C18 stationary phase (e.g., 150 x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Column Temperature: 30 °C.

  • Flow Rate: 1.0 mL/min.

  • Detector: Charged Aerosol Detector (CAD).

• Sample Preparation:

  • Accurately weigh and dissolve the N-(Methylamino-PEG3)-NH-PEG3-acid sample in Mobile Phase A to a concentration of 1.0 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter.

• Chromatographic Run:

  • Inject 10 µL of the prepared sample.

  • Run a linear gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 60% B

    • 25-30 min: 60% to 95% B (column wash)

    • 30-35 min: Hold at 95% B

    • 35-36 min: 95% to 5% B (return to initial)

    • 36-45 min: Hold at 5% B (re-equilibration)

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Mass Spectrometry (MS): Unambiguous Identity Confirmation

MS provides the molecular weight of the analyte, serving as definitive proof of identity.[21] When coupled with HPLC (LC-MS), it allows for the assignment of molecular weights to the main peak and any impurity peaks resolved by the chromatography.[8][20]

Workflow for confirming molecular identity using LC-MS.

Detailed Protocol: LC-MS Identity Verification

• System Preparation:

  • Utilize the same HPLC system and conditions as described in the RP-HPLC protocol.

  • Divert the flow post-column to an Electrospray Ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• MS Acquisition Parameters (Positive Ion Mode):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Scan Range: 100-1000 m/z

• Data Analysis:

  • Extract the mass spectrum corresponding to the main chromatographic peak.

  • Look for the protonated molecular ion [M+H]⁺. For N-(Methylamino-PEG3)-NH-PEG3-acid (C₂₀H₄₁N₃O₈, Mol. Wt: 467.56 g/mol ), the expected m/z would be ~468.29.

  • Analyze the mass spectra of impurity peaks to tentatively identify their structures based on mass differences from the parent compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

While HPLC confirms purity and MS confirms mass, NMR confirms the actual chemical structure.[22][23] ¹H NMR is particularly powerful for verifying the presence of key functional groups and ensuring the integrity of the PEG backbone.[24][25]

Key Diagnostic Signals in ¹H NMR for N-(Methylamino-PEG3)-NH-PEG3-acid:

Functional Group	Expected Chemical Shift (δ, ppm)	Multiplicity	Rationale for Importance
-CH₃ (on N-Methylamino)	~2.4 - 2.6	Singlet	Confirms the successful methylation step. Its integration relative to other protons provides a purity check.
-O-CH₂-CH₂-O- (PEG Backbone)	~3.5 - 3.7	Multiplet	A large, complex multiplet characteristic of the PEG chain. The overall integration should be consistent with the expected number of protons.
-CH₂-COOH (adjacent to acid)	~2.5 - 2.7	Triplet	Confirms the presence and location of the carboxylic acid terminus.
-CH₂-NH- (adjacent to primary amine)	~2.8 - 3.0	Multiplet	Confirms the primary amine terminus.

Detailed Protocol: ¹H NMR Structural Confirmation

• Instrumentation:

  • NMR Spectrometer (400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or D₂O) in a 5 mm NMR tube.

• NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Reference the spectrum to the residual solvent peak.

  • Integrate all relevant peaks. Compare the integration ratios to the theoretical ratios based on the molecule's structure. For example, the ratio of the -CH₃ protons (3H) to the total PEG backbone protons should be consistent with the structure.

  • The absence of signals from protecting groups or starting materials confirms the success of the synthesis and purification.

Synthesizing the Data: A Holistic View of Purity

The true power of this orthogonal approach lies in the integration of all three datasets.

• HPLC-CAD/ELSD provides the primary purity value (e.g., >98%).

• LC-MS confirms the main peak at >98% has the correct molecular weight (e.g., 467.56 g/mol ).

• ¹H NMR verifies that the molecule with that mass has the correct chemical structure and that no major structural isomers or impurities are present.

This comprehensive dataset provides the highest possible confidence in the quality of the N-(Methylamino-PEG3)-NH-PEG3-acid conjugate, ensuring that it is fit for purpose in the demanding application of developing next-generation therapeutics.

References

• Agilent Technologies. (n.d.). Analysis of Polyethylene Glycol (PEG) and a Mono and Di-PEGylated Therapeutic Protein Using HPLC and Q-TOF Mass Spectrometry.

• Jevtic, P., et al. (2014). Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery. Bioconjugate Chemistry. Available at: [Link]

• Thermo Fisher Scientific. (2014, November 4). Orbitrap Mass Spectrometer Characterization of PEGylated Proteins.
• Waters Corporation. (n.d.). Characterizing Polyethylene Glycol (PEG) by Synapt High Definition Mass Spectrometry (HDMS).
• Patsnap. (2026, March 8). How to Assess Polyethylene Glycol Purity with Chromatography.

• Yu, Y.Q., et al. (2013). Improved Mass Determination of Poly(ethylene glycols) by Electrospray Ion-Mobility Time-of-Flight Mass Spectrometry Coupled with Ion–Molecule Reactions. Pharmaceutical Technology. Available at: [Link]

• Huang, L., & Gough, P. C. (2012). Characterization of PEGylated biopharmaceutical products by LC/MS and LC/MS/MS. Methods in Molecular Biology. Available at: [Link]

• Behrouz, S., et al. (2020). Design and Validation of Linkers for Site-Specific Preparation of Antibody–Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site. Bioconjugate Chemistry. Available at: [Link]

• Raghunathan, R., et al. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Omega. Available at: [Link]

• ACS Publications. (2023, January 6). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization.
• BenchChem. (2025). A Comparative Guide to Structural Confirmation of Amino-PEG10-Amine Derivatives Using NMR Spectroscopy.
• ResearchGate. (n.d.). Synthesis of bifunctional linkers 10, 16 and 18.
• BOC Sciences. (n.d.). High performance liquid chromatography (HPLC) Technique.
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Determining the Purity of m-PEG7-CH2-OH.

• Kim, J. Y., et al. (2014). Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection. Journal of Chromatographic Science. Available at: [Link]

• Behrouz, S., et al. (2020). Design and Validation of Linkers for Site-Specific Preparation of Antibody-Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site. PubMed. Available at: [Link]

• ResearchGate. (2025, October 15). Design and Validation of Linkers for Site-Specific Preparation of Antibody–Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site.
• Thermo Fisher Scientific. (n.d.). Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals.
• Google Patents. (n.d.). WO2005123139A1 - Bifunctional derivatives of polyethylene glycol, their preparation and use.

• Jang, H. J., et al. (2017). Safety Evaluation of Polyethylene Glycol (PEG) Compounds for Cosmetic Use. Toxicological Research. Available at: [Link]

• Z-Biotech. (2024, November 13). Exactly defined molecular weight poly(ethylene glycol) allows for facile identification of PEGylation sites on proteins.

• Wawro, A. M., Muraoka, T., & Kinbara, K. (2016). Chromatography-free synthesis of monodisperse oligo(ethylene glycol) mono-p-toluenesulfonates and quantitative analysis of oligomer purity. Polymer Chemistry. Available at: [Link]

• AZoM. (2022, September 15). Detecting Ethylene Glycol and Diethylene Glycol Impurities.
• ResearchGate. (n.d.). Proton NMR characteristics of polyethylene glycol and derivatives.
• BenchChem. (2025). HPLC purification methods for PEGylated molecules.
• Agilent Technologies. (n.d.). High Resolution Analysis of - Polyethylene Glycol using HPLC with ELSD.
• ChemPep. (n.d.). Overview of PEG Linkers.
• BOC Sciences. (n.d.). Heterobifunctional PEG.
• Clean & Natural. (n.d.). Comprehensive List of Negative Effects of PEG (Polyethylene Glycol).
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• Abzena. (2024, March 5). Essential Insights into Linker Chemistry for Antibody Drug Conjugates (ADCs).
• ACS Publications. (2025, September 22). Recent Advances in Peptide Linkers for Antibody-Drug Conjugates.
• Environmental Defence Canada. (n.d.). Toxic ingredient to avoid: PEG Compounds and their contaminants.
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Navigating the Nexus of Stability: A Comparative Guide to PEG Linkers in Antibody-Drug Conjugates

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The therapeutic promise of Antibody-Drug Conjugates (ADCs) is intrinsically linked to their stability. An ADC must remain intact in systemic circulation to deliver its cytotoxic payload specifically to target cancer cells, minimizing off-target toxicity.[] The linker, a critical component connecting the antibody to the payload, plays a pivotal role in governing the overall stability, solubility, and pharmacokinetic profile of the ADC.[][2][3][4] Among the various linker technologies, polyethylene glycol (PEG) has emerged as a key innovator, offering a versatile platform to enhance the therapeutic index of these complex biologics.[][3][5]

This guide provides a comprehensive comparison of ADCs featuring different PEG linkers, supported by established experimental methodologies. We will delve into the causal relationships behind experimental choices and present a framework for assessing ADC stability, empowering researchers to make informed decisions in their drug development endeavors.

The Crucial Role of PEG Linkers in ADC Stability

The conjugation of potent, often hydrophobic, cytotoxic payloads to a monoclonal antibody can introduce several challenges, most notably a propensity for aggregation and reduced solubility.[2][6][7][8] Aggregation is a critical quality attribute to monitor as it can lead to loss of efficacy and increased immunogenicity.[6][8] PEG linkers, with their hydrophilic and flexible nature, offer a powerful solution to mitigate these issues.[2][3][4]

The primary advantages of incorporating PEG linkers include:

• Improved Hydrophilicity and Solubility: The ethylene glycol units in the PEG chain create a "hydration shell" around the hydrophobic payload, significantly enhancing the overall solubility of the ADC in aqueous environments.[2][3] This is crucial for preventing aggregation and facilitating high-concentration formulations.[2]

• Enhanced Pharmacokinetics: PEGylation increases the hydrodynamic volume of the ADC, which in turn reduces renal clearance and prolongs its circulation half-life.[2][3][5] This extended exposure increases the probability of the ADC reaching the tumor site.

• Reduced Immunogenicity: The flexible PEG chains can shield immunogenic epitopes on the payload or the antibody, potentially reducing the risk of an immune response.[2][9]

• Spatial Shielding: The dynamic protective layer formed by PEG chains can reduce non-specific interactions with blood components, further contributing to systemic stability and preventing premature clearance.[2]

The length and architecture of the PEG linker are critical parameters that can be fine-tuned to optimize ADC performance.[2][5] Longer PEG chains generally lead to increased hydrophilicity and a longer plasma half-life.[5] However, an excessively long linker might negatively impact the in vitro potency of the ADC.[5] Therefore, a systematic evaluation of different PEG linker lengths is essential for each specific antibody-payload combination.[5]

Visualizing the ADC-PEG Linker Construct

To better understand the components discussed, the following diagram illustrates the general structure of an Antibody-Drug Conjugate incorporating a PEG linker.

General structure of an ADC with a PEG linker.

Comparative Analysis of ADC Stability: Key Experimental Parameters

A thorough assessment of ADC stability involves a multi-faceted approach, evaluating various physicochemical and biological properties. The choice of PEG linker can significantly influence these parameters.

Stability Parameter	Experimental Method(s)	Impact of PEG Linker Characteristics
Aggregation & Fragmentation	Size Exclusion Chromatography (SEC/SE-HPLC)[6][8][10][11], Dynamic Light Scattering (DLS)[12], Analytical Ultracentrifugation (AUC)[11]	Longer and branched PEG chains generally reduce aggregation by increasing hydrophilicity and providing steric hindrance.[2][4][13] Monodisperse PEGs can lead to more homogeneous ADC populations with predictable stability profiles.[9][13]
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC)[10][14], Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[10][14], UV/Vis Spectroscopy[][16], Mass Spectrometry (MS)[][17][18]	Hydrophilic PEG linkers can enable higher DARs by mitigating the aggregation propensity of hydrophobic payloads.[4][9][13]
In Vitro Drug Release (Plasma Stability)	Incubation in plasma followed by LC-MS analysis[19]	Linker chemistry is paramount. While PEG enhances overall stability, the specific chemical bonds within the linker (e.g., cleavable vs. non-cleavable) dictate the rate of premature drug release.[][20]
In Vivo Stability & Pharmacokinetics	Pharmacokinetic studies in animal models to determine half-life and clearance.[20]	Longer PEG chains generally increase the ADC's half-life by increasing its hydrodynamic radius and reducing renal clearance.[3][5][20]
Thermal Stability	Differential Scanning Calorimetry (DSC)[6][21], Differential Scanning Fluorimetry (DSF)[12]	Conjugation of payloads can decrease the thermal stability of the antibody.[6][21] The hydrophilicity and flexibility of the PEG linker can help to mitigate some of this destabilization.[12]
Forced Degradation	Exposure to stress conditions (e.g., elevated temperature, light, pH shifts, oxidation) followed by analytical characterization.[22][23][24]	Provides insights into the degradation pathways of the ADC and helps to identify the most stable linker-payload combinations.[22][24]

Experimental Protocols: A Step-by-Step Guide

To ensure scientific integrity and reproducibility, detailed methodologies are crucial. The following protocols outline key experiments for assessing the stability of ADCs with different PEG linkers.

Experimental Workflow for Stability Assessment

The overarching workflow for comparing the stability of different ADC-PEG linker constructs is depicted below.

Workflow for evaluating ADCs with different PEG lengths.

Protocol 1: Determination of Aggregation by Size Exclusion Chromatography (SEC)

Objective: To quantify the percentage of high molecular weight species (aggregates) and low molecular weight species (fragments) in an ADC sample.

Rationale: SEC separates molecules based on their hydrodynamic radius.[10] Aggregates will elute earlier than the monomeric ADC, while fragments will elute later.[8] This method is a cornerstone for monitoring the physical stability of ADCs.[6][8]

Methodology:

• System Preparation:

  • Equilibrate an SE-HPLC column (e.g., TSKgel G3000SWxl) with a suitable mobile phase (e.g., 0.2 M potassium phosphate, 0.25 M potassium chloride, pH 6.95) at a constant flow rate (e.g., 0.5 mL/min).[25]

  • Ensure the HPLC system, including the autosampler, is bio-inert to prevent protein adsorption.

• Sample Preparation:

  • Dilute the ADC samples to a concentration of approximately 1 mg/mL in the mobile phase.

  • Filter the samples through a 0.22 µm syringe filter if any particulate matter is visible.

• Analysis:

  • Inject a fixed volume (e.g., 20 µL) of each ADC sample onto the column.

  • Monitor the elution profile using a UV detector at 280 nm.

  • The run time should be sufficient to allow for the elution of all species (typically around 30 minutes).[25]

• Data Interpretation:

  • Integrate the peak areas of the aggregate, monomer, and fragment peaks.

  • Calculate the percentage of each species relative to the total peak area.

  • Compare the aggregation levels between ADCs with different PEG linkers.

Protocol 2: Drug-to-Antibody Ratio (DAR) Determination by Hydrophobic Interaction Chromatography (HIC)

Objective: To determine the average number of drug molecules conjugated to each antibody and the distribution of different drug-loaded species.

Rationale: HIC separates proteins based on their surface hydrophobicity.[10][14] The addition of each hydrophobic drug-linker moiety increases the overall hydrophobicity of the ADC, allowing for the separation of species with different DARs.[14]

Methodology:

• System Preparation:

  • Equilibrate a HIC column (e.g., TSKgel Butyl-NPR) with a high-salt mobile phase (e.g., 1.5 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0).

  • Prepare a low-salt mobile phase (e.g., 50 mM sodium phosphate, pH 7.0).

• Sample Preparation:

  • Dilute the ADC samples to approximately 1 mg/mL in the high-salt mobile phase.

• Analysis:

  • Inject the sample onto the equilibrated column.

  • Elute the bound proteins using a decreasing salt gradient (from high to low salt concentration).

  • Monitor the elution profile at 280 nm.

• Data Interpretation:

  • Identify the peaks corresponding to different drug-loaded species (e.g., DAR0, DAR2, DAR4, etc.).

  • Calculate the weighted average DAR using the following formula:

    • Weighted Average DAR = Σ (% Peak Area of each species * DAR of that species) / 100[14][]

  • Compare the average DAR and the heterogeneity of the ADC populations for different PEG linkers.

Protocol 3: In Vitro Plasma Stability Assay

Objective: To assess the stability of the linker and the rate of premature drug release in a biologically relevant matrix.

Rationale: Premature release of the cytotoxic payload in circulation can lead to off-target toxicity and reduced efficacy.[20] This assay mimics the in vivo environment to predict the linker's stability.[19]

Methodology:

• Sample Preparation:

  • Incubate the ADC (at a final concentration of e.g., 100 µg/mL) in human or mouse plasma at 37°C.

  • Collect aliquots at various time points (e.g., 0, 24, 48, 72, and 168 hours).

  • Immediately freeze the collected aliquots at -80°C to stop any further degradation.

• Analysis:

  • Thaw the plasma samples and analyze them using an appropriate method to quantify the amount of conjugated drug remaining. This is often done using LC-MS.[19]

  • For some ADCs, affinity capture of the ADC followed by analysis can provide cleaner results.

• Data Interpretation:

  • Plot the percentage of remaining conjugated drug against time.

  • Calculate the half-life of the ADC in plasma.

  • Compare the plasma stability of ADCs with different PEG linkers.

Conclusion: A Strategic Approach to Linker Selection

The stability of an Antibody-Drug Conjugate is a critical determinant of its therapeutic success. PEG linkers offer a powerful and versatile tool to enhance the stability, solubility, and pharmacokinetic properties of ADCs.[][3] By mitigating the challenges associated with hydrophobic payloads, PEGylation can enable the development of ADCs with higher drug-to-antibody ratios and improved therapeutic indices.[4][7][9]

However, the selection of the optimal PEG linker is not a one-size-fits-all solution.[5] A systematic and rigorous assessment of various stability parameters, as outlined in this guide, is essential. By understanding the causal relationships between linker properties and ADC performance, and by employing robust experimental methodologies, researchers can rationally design and select the most promising ADC candidates for further development. This data-driven approach is fundamental to advancing the next generation of targeted cancer therapies.

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• Dal Corso, A., et al. (2021). Optimization of a pendant-shaped PEGylated linker for antibody-drug conjugates. ResearchGate. [Link]

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High-Resolution Peptide Mapping of Proteins Conjugated with N-(Methylamino-PEG3)-NH-PEG3-acid: A Comparative Guide

As biotherapeutics and targeted protein degraders (PROTACs) grow in structural complexity, the analytical burden of characterizing bioconjugates has intensified. While traditional PEGylation improves pharmacokinetic profiles, it historically introduces severe analytical bottlenecks during mass spectrometry (MS) due to signal suppression and polydispersity.

This guide provides an in-depth comparative analysis of peptide mapping workflows for proteins conjugated with N-(Methylamino-PEG3)-NH-PEG3-acid (MW 410.5 Da). By analyzing the causality behind MS ionization dynamics, we demonstrate why incorporating discrete, amine-rich PEG linkers fundamentally resolves the signal convolution issues inherent to legacy PEGylation strategies.

The Analytical Bottleneck: Why Traditional PEG Fails in MS

In standard peptide mapping, bottom-up LC-MS/MS relies on the predictable ionization and fragmentation of peptides. However, when a peptide is modified with a traditional polymeric PEG (e.g., mPEG-NHS), the analysis is compromised by two physical phenomena:

• Polydispersity Signal Splitting: Polymeric PEGs consist of a distribution of chain lengths. A single conjugated peptide is split across dozens of mass channels, drastically reducing the Signal-to-Noise (S/N) ratio.

• Ionization Suppression: The repeating ether oxygens in the PEG backbone have a high affinity for protons and alkali metals. During Electrospray Ionization (ESI), the PEG moiety outcompetes the peptide backbone for charge, dominating the charge envelope and suppressing peptide ionization[1].

To overcome this, analysts historically relied on complex post-column addition of amines (like triethylamine) to strip charges from the PEG[2]. However, modern linker engineering offers a more elegant, structural solution.

Structural Causality: The Methylamino-PEG3 Advantage

N-(Methylamino-PEG3)-NH-PEG3-acid is a discrete (monodisperse) bifunctional linker. It replaces the infinite repeating ether chains with two precise PEG3 spacers interrupted by a secondary amine, terminating in a methylamino group and a carboxylic acid[3].

This specific molecular architecture fundamentally alters the ESI-MS physics:

• Absolute Monodispersity: With an exact molecular weight of 410.51 Da, the linker collapses the MS1 signal into a single, highly intense mass shift (+392.25 Da upon amide formation with a lysine residue), eliminating signal splitting[4].

• Charge State Direction: The terminal methylamino group and the internal secondary amine act as highly localized, strong basic sites. Instead of the chaotic charge smearing caused by ether oxygens, these amines readily accept protons in positive ion mode (ESI+). This drives the conjugated peptide into a predictable, highly charged state that is highly favorable for Higher-energy Collisional Dissociation (HCD) fragmentation.

Mechanistic advantages of methylamino-PEG3 linkers in driving MS ionization efficiency.

Comparative Performance Data

To objectively evaluate the performance of N-(Methylamino-PEG3)-NH-PEG3-acid, we compared it against two industry-standard alternatives: a 5 kDa polymeric mPEG-NHS and a standard monodisperse PEG6-acid.

The data below summarizes the analytical resolution achieved when mapping conjugates of a standard monoclonal antibody (mAb) surrogate.

Linker Alternative	Polydispersity	Primary ESI+ Ionization Driver	MS1 S/N Ratio (Relative)	Sequence Coverage	Site Localization Confidence
mPEG-NHS (5 kDa)	High (Polymeric)	Ether Oxygen Coordination	1.0x (Baseline)	< 60%	Poor (Extensive overlapping)
Standard PEG6-acid	None (Discrete)	Ether Oxygen Coordination	4.5x	82%	Good
N-(Methylamino-PEG3)-NH-PEG3-acid	None (Discrete)	Localized Secondary Amines	12.8x	> 95%	Excellent (High-intensity b/y ions)

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following peptide mapping protocol is designed as a self-validating system . It incorporates internal controls and specific reporter ion checkpoints to prevent false-positive site assignments.

Phase 1: Conjugation & Preparation

• Conjugation: React the target protein (1 mg/mL in PBS, pH 7.4) with a 10-fold molar excess of N-(Methylamino-PEG3)-NH-PEG3-acid pre-activated with EDC/sulfo-NHS. Incubate for 2 hours at room temperature.

• Quenching & Desalting: Quench the reaction with 50 mM Tris-HCl (pH 7.5) for 15 minutes. Desalt using a Zeba spin column (7K MWCO) to remove unreacted linker.

• Internal Control: Process an identical aliquot of unmodified protein in parallel through all subsequent steps. Validation Checkpoint: The unmodified control must yield >85% sequence coverage in the final MS analysis to validate the digestion efficiency.

Phase 2: Proteolytic Digestion

• Denaturation: Dilute samples in 6 M Guanidine-HCl, 50 mM Tris (pH 8.0).

• Reduction & Alkylation: Add DTT to 10 mM (incubate 30 min at 56°C). Alkylate with 20 mM Iodoacetamide (incubate 30 min in the dark at RT). Quench with 5 mM DTT.

• Buffer Exchange: Buffer exchange into 50 mM Ammonium Bicarbonate (pH 8.0) to reduce Guanidine concentration below 0.5 M.

• Digestion: Add MS-grade Trypsin at a 1:50 (E:S) ratio. Incubate overnight at 37°C. Quench with 1% Formic Acid.

Phase 3: LC-MS/MS Data Acquisition

• Chromatography: Inject 1 µg of digest onto a C18 analytical column (e.g., Waters BEH C18, 1.7 µm). Run a 60-minute gradient from 2% to 40% Acetonitrile in 0.1% Formic Acid.

• Mass Spectrometry: Utilize a high-resolution Orbitrap mass spectrometer in Data-Dependent Acquisition (DDA) mode.

  • Causality Note: Because the methylamino-PEG3 linker is highly basic, it requires a slightly higher normalized collision energy (NCE 30-32) to ensure the energy penetrates the linker and fragments the peptide backbone[1].

Self-validating workflow for LC-MS/MS peptide mapping of conjugated proteins.

Data Analysis & Site Localization

The final step of the self-validating system occurs in silico. When processing the raw data through software (e.g., Thermo Biopharma Finder or Byonic), configure the search parameters as follows:

• Variable Modification: Add a custom modification of +392.251 Da on Lysine residues and the N-terminus. (Calculated as 410.51 Da minus 18.015 Da for the loss of H2O during amide bond formation).

• Diagnostic Reporter Ions: Look for low-mass reporter ions generated by the fragmentation of the PEG3 chains. The presence of the methylamino group often yields specific immonium-like fragments at low m/z ranges.

• Validation: A conjugation site is only considered "high confidence" if the MS2 spectrum contains an unbroken series of b and y ions flanking the modified residue, combined with the presence of the +392.25 Da mass shift on the precursor ion.

By leveraging the discrete nature and basicity of N-(Methylamino-PEG3)-NH-PEG3-acid, analysts can achieve site-localization confidence that is mathematically impossible with legacy polymeric PEGs.

References

• Charge Detection Mass Spectrometry and a Glu-C/Lys-C Digestion-Based Data-Dependent Approach Suggest Mono-PEGylation of a Heterogenous Therapeutic Protein Journal of Proteome Research - ACS Publications[Link][1]

• Characterization of Poly(ethylene glycol) and PEGylated Products by LC/MS with Postcolumn Addition of Amines Analytical Chemistry - ACS Publications[Link][2]

• Trends in Characterization of PEGylated Proteins by Mass Spectrometry ResearchGate[Link][4]

• NH-bis(PEG3-acid) HCl salt / N-(Methylamino-PEG3)-NH-PEG3-acid Product Specifications AxisPharm [Link][3]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. NH-bis(PEG3-acid) HCl salt, CAS 1814901-04-6 | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]

The Fork in the Road: A Comparative Guide to Linear vs. Branched PEG Linkers in PROTAC® Design

In the rapidly evolving landscape of targeted protein degradation, the efficacy of a Proteolysis-Targeting Chimera (PROTAC) is not merely a function of its warhead and E3 ligase ligand. The linker, the often-understated bridge between these two critical moieties, plays a pivotal role in dictating the potency, selectivity, and overall drug-like properties of the entire molecule. While linear polyethylene glycol (PEG) chains have been the workhorse of PROTAC design due to their synthetic tractability and hydrophilicity, a growing body of evidence suggests that a more complex, branched architecture can unlock significant advantages in PROTAC activity.[1][2]

This guide provides an in-depth, objective comparison of linear and branched PEG linkers, supported by experimental data, to empower researchers, scientists, and drug development professionals in making informed decisions for their next generation of protein degraders.

The PROTAC Mechanism: A Symphony of Proximity

At its core, a PROTAC is a heterobifunctional molecule designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS).[3] It achieves this by simultaneously binding to a protein of interest (POI) and an E3 ubiquitin ligase, forming a ternary complex.[2] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the POI, marking it for degradation by the proteasome.[3] The PROTAC is then released to catalyze further degradation cycles.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Linear PEG Linkers: The Tried and True Path

Linear PEG linkers are the most common motifs in published PROTAC structures, primarily due to their synthetic accessibility and the ease with which their length can be systematically varied.[4][5] Their hydrophilicity, conferred by the repeating ethylene glycol units, can improve the often-poor solubility of large, lipophilic PROTAC molecules.[6]

However, the flexibility of long, linear PEG chains can lead to a high number of rotatable bonds, which can be detrimental to cell permeability and may result in a significant entropic penalty upon binding to form the ternary complex.[4] Furthermore, the degradation efficiency of PROTACs with linear linkers is highly sensitive to linker length, often requiring extensive optimization for each specific target and E3 ligase pair.[6]

Branched PEG Linkers: A Divergence to Enhanced Activity

Branched PEG linkers, featuring multiple PEG arms extending from a central core, offer a more sophisticated approach to PROTAC design. This "Y-shaped" or trivalent architecture can confer several advantages over their linear counterparts.[1][2]

Theoretically, for a given molecular weight, a branched PEG linker will have a larger hydrodynamic radius.[7] This can lead to improved pharmacokinetic properties, such as reduced renal clearance and a longer circulation half-life. From a mechanistic standpoint, the branched structure can influence the conformational flexibility and spatial presentation of the two ligands, potentially facilitating more favorable protein-protein interactions within the ternary complex.[1]

Caption: A typical experimental workflow for evaluating PROTAC efficacy.

Protocol 1: Western Blotting for Protein Degradation (DC50 and Dmax Determination)

Objective: To quantify the dose-dependent degradation of a target protein induced by a PROTAC.

Materials:

• Cell line expressing the target protein

• Complete cell culture medium

• PROTACs (linear and branched linker variants)

• DMSO (vehicle control)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• PROTAC Treatment: The next day, treat the cells with a serial dilution of each PROTAC (e.g., 0.1 nM to 10 µM) or DMSO for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and load equal amounts of protein onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein and the loading control overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and develop with ECL substrate.

• Data Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities and normalize the target protein signal to the loading control.

  • Plot the normalized protein levels against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Ternary Complex Formation

Objective: To measure the binding affinity and cooperativity of ternary complex formation.

Materials:

• Isothermal titration calorimeter

• Purified target protein

• Purified E3 ligase complex (e.g., VHL-ElonginB-ElonginC)

• PROTACs (linear and branched linker variants)

• ITC buffer (e.g., PBS or HEPES, pH 7.4)

Procedure:

• Sample Preparation: Dialyze all proteins and dissolve the PROTACs in the same ITC buffer to minimize buffer mismatch effects.

• Binary Binding Experiments:

  • Titrate the PROTAC into the target protein to determine their binding affinity (Kd1).

  • Titrate the PROTAC into the E3 ligase complex to determine their binding affinity (Kd2).

• Ternary Complex Formation Experiment:

  • Titrate the target protein into a solution containing the E3 ligase complex and the PROTAC.

• Data Analysis:

  • Analyze the thermograms to determine the binding affinities (Kd) and thermodynamic parameters (ΔH, ΔS).

  • Calculate the cooperativity factor (α) using the equation: α = (Kd1 * Kd2) / (Kd_ternary1 * Kd_ternary2). An α value greater than 1 indicates positive cooperativity.

Protocol 3: Cell Viability Assay

Objective: To assess the downstream functional consequences of target protein degradation.

Materials:

• Cell line of interest

• 96-well plates

• PROTACs (linear and branched linker variants)

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• PROTAC Treatment: Treat the cells with a serial dilution of each PROTAC for a specified period (e.g., 72 hours).

• Assay: Add the cell viability reagent according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence or absorbance using a plate reader.

• Data Analysis: Plot the cell viability against the PROTAC concentration and determine the IC50 or GI50 values.

Conclusion and Future Perspectives

The choice between a linear and a branched PEG linker is a critical decision in the rational design of PROTACs. While linear linkers offer simplicity and have a proven track record, the emerging data on branched linkers, particularly in the context of multivalent PROTACs, suggests a promising avenue for significantly enhancing degradation potency and efficacy. [2]The ability of branched architectures to improve pharmacokinetic properties and potentially induce more favorable protein-protein interactions within the ternary complex makes them an attractive option for overcoming the challenges of developing potent and drug-like protein degraders. [1][7] As the field of targeted protein degradation continues to mature, we anticipate that the exploration of novel, more complex linker architectures will be a key driver of innovation, leading to the development of the next generation of highly potent and selective therapeutics.

References

• A Comparative Guide to PROTAC Linkers: Evaluating Trifunctional N-(Propargyl-peg4). (2025). BenchChem.
• Theranostics Degraders in epigenetic therapy: PROTACs and beyond. (2024). Theranostics.
• Trivalent PROTACs Enhance Protein Degradation Through Cooper
• A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs. (2021). Journal of Medicinal Chemistry.
• Accessing three-branched high-affinity cereblon ligands for molecular glue and protein degrader design. (2023). RSC Publishing.
• Current strategies for the design of PROTAC linkers: a critical review. (2020).
• Key Considerations in Targeted Protein Degradation Drug Discovery and Development. (2022). Frontiers in Pharmacology.
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. (2022).
• Degradation of proteins by PROTACs and other str
• Impact of Linker Composition on VHL PROTAC Cell Permeability. (2024). Diva Portal.
• The Linker's Pivotal Role: A Comparative Analysis of Linkers in VHL-based PROTACs. (2025). BenchChem.
• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. (2022). Chemical Society Reviews.
• Influence of Linker Attachment Points on the Stability and Neosubstrate Degradation of Cereblon Ligands. (2021). ACS Medicinal Chemistry Letters.
• Next‐Generation Proteolysis‐Targeting Chimeras in Precision Oncology: Multifunctional Designs, Emerging Modalities, and Translational Prospects in Targeted Protein Degrad
• Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. (2021). Molecules.
• Novel approaches for the rational design of PROTAC linkers. (2020).
• Current strategies for the design of PROTAC linkers: a critical review. (2020). ePrints Soton.
• comparative analysis of different length PEG-aldehyde linkers. (2025). BenchChem.
• Branched vs. Linear PEG Linkers: A Comparative Guide to Pharmacokinetic Impact. (2025). BenchChem.
• PEG Linkers vs. Non-PEG Linkers: Which One Should You Use? (2025). PurePEG.
• The Latest Advancements of the PROTACs Based on CRBN E3 Ligase for Cancer Treatment. (2026). Molecular and Cellular Biochemistry.
• WO2025160171A1 - Multivalent dendrimer conjugated protacs for cell-targeted targeted protein degradation. (2019).
• Targeting reversible post-translational modifications with PROTACs: a focus on enzymes modifying protein lysine and arginine residues. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry.
• Fulfilling Multiple Roles in PROTAC Design: The Emerging Potential of Oligonucleotides. (2024). ChemRxiv.
• Advances in Peptide-Based Chimeric Strategies for Targeted Protein Degradation. (2025). Journal of Medicinal Chemistry.
• Engineering Bispecific Peptides for Precision Immunotherapy and Beyond. (2025). MDPI.
• Recent advances in targeting protein degradation for tumor immunotherapy. (2024).
• ADVANCES IN PROTAC DRUG DELIVERY SYSTEMS: BRIDGING TARGETED PROTEIN DEGRADATION AND PRECISION MEDICINE. (2025). Googleapis.com.

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A Senior Application Scientist's Guide to Analytical Techniques for Quality Control of PEGylated Biopharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The covalent attachment of polyethylene glycol (PEG) to biopharmaceuticals, a process known as PEGylation, is a cornerstone strategy for enhancing the therapeutic properties of protein drugs. This modification can significantly improve a drug's pharmacokinetic profile, increase its stability, and reduce its immunogenicity.[1][2] However, the inherent heterogeneity of the PEGylation process presents considerable analytical challenges.[1] The final product is often a complex mixture of the unreacted protein, free PEG, and various PEGylated isoforms, including different degrees of PEGylation and positional isomers.[1][3]

Ensuring the quality, safety, and efficacy of these complex drugs necessitates a robust analytical toolkit. This guide provides an in-depth comparison of the key analytical techniques employed for the quality control of PEGylated biopharmaceuticals. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Analytical Imperative: Deconvoluting PEGylation Heterogeneity

The primary goal of analytical characterization is to comprehensively understand the composition of the PEGylated drug product. This includes:

• Degree of PEGylation: Determining the number of PEG molecules attached to each protein.

• Positional Isomers: Identifying the specific sites of PEG attachment on the protein.

• Quantification: Measuring the relative abundance of each species, including unreacted protein and free PEG.

• Higher-Order Structure: Assessing the impact of PEGylation on the protein's secondary and tertiary structure.

• Purity and Impurities: Detecting and quantifying process-related impurities and degradation products.

A multi-faceted analytical approach, combining various techniques, is often required to build a complete picture of the product's quality attributes.

Separation Techniques: The First Step in Characterization

Chromatographic methods are fundamental to separating the heterogeneous mixture of a PEGylated product, paving the way for subsequent characterization and quantification.[3]

Size-Exclusion Chromatography (SEC)

Principle: SEC separates molecules based on their hydrodynamic radius.[4] Larger molecules, such as highly PEGylated proteins and aggregates, elute earlier than smaller molecules like the unreacted protein.

Application: SEC is a workhorse technique for routine purity assessment, allowing for the separation of PEGylated proteins from the native protein and the detection of high-molecular-weight aggregates.[3] However, traditional SEC with only UV detection provides limited information on the degree of PEGylation and cannot distinguish between positional isomers.[5]

Expert Insight: While straightforward, the interpretation of SEC data for PEGylated proteins can be complex. The addition of PEG chains significantly increases the hydrodynamic volume, but not always in a manner that directly correlates with molecular weight. Therefore, column calibration with standard globular proteins can be misleading.[5][6]

To overcome the limitations of conventional SEC, coupling it with a MALS detector, along with UV and differential refractive index (dRI) detectors (SEC-MALS-UV-dRI), provides a powerful solution.[4][7] This setup allows for the absolute determination of the molar mass of each eluting species, independent of its shape or elution behavior.[8]

Causality: By measuring the light scattered by the analyte, its concentration (from UV for the protein and dRI for the PEG), and the refractive index increment (dn/dc) of each component, the molar mass of the protein and the attached PEG can be independently determined for each peak.[4] This provides a direct measure of the degree of PEGylation.[7]

Experimental Workflow: SEC-MALS Analysis of a PEGylated Protein

Caption: Workflow for SEC-MALS analysis of PEGylated proteins.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC separates molecules based on their hydrophobicity.[3] The stationary phase is non-polar, and the mobile phase is a polar solvent mixture.

Application: PEGylation alters the hydrophobicity of a protein, enabling the separation of different PEGylated species.[3][] RP-HPLC offers high resolution and can often separate positional isomers, which may have subtle differences in their interaction with the stationary phase.[][10]

Expert Insight: Method development for RP-HPLC of PEGylated proteins can be challenging. The large, hydrophilic PEG chain can lead to poor peak shapes and recovery.[10] Operating at elevated temperatures (e.g., 45-90°C) and using wide-pore columns (e.g., 300 Å) can significantly improve performance.[10]

Ion-Exchange Chromatography (IEX)

Principle: IEX separates molecules based on their net surface charge.[3]

Application: The attachment of PEG can shield charged residues on the protein surface, altering its net charge and allowing for the separation of isoforms with different degrees of PEGylation or at different attachment sites.[11][12] Cation-exchange (CEX) chromatography is a common mode used for this purpose.[11][13]

Causality: The "charge shielding" effect is a key consideration.[11] Optimizing the mobile phase pH is critical to modulate the protein's surface charge and its interaction with the IEX resin, thereby achieving separation.[11]

Hydrophobic Interaction Chromatography (HIC)

Principle: HIC separates molecules based on their surface hydrophobicity under non-denaturing aqueous conditions.[]

Application: HIC is particularly useful for separating PEGylated proteins, including positional isomers, especially when high molecular weight PEGs (>20 kDa) are used.[14][15] The difference in hydrophobicity between isomers can be sufficient for effective separation.[15]

Expert Insight: HIC can be a valuable orthogonal technique to IEX and SEC.[] However, its resolution for species with small differences in hydrophobicity, often seen with lower molecular weight PEGs, can be limited.[15] The presence of PEG in the mobile phase can also influence protein retention.[16]

Table 1: Comparison of Chromatographic Techniques for PEGylated Protein Analysis

Feature	Size-Exclusion Chromatography (SEC)	Reversed-Phase HPLC (RP-HPLC)	Ion-Exchange Chromatography (IEX)	Hydrophobic Interaction Chromatography (HIC)
Primary Separation Principle	Hydrodynamic Radius[4]	Hydrophobicity[3]	Net Surface Charge[3]	Surface Hydrophobicity[]
Primary Application	Purity, Aggregates, Degree of PEGylation (with MALS)[3][7]	Isomer Separation, Purity[][10]	Isomer Separation, Charge Variants[11][12]	Isomer Separation, Purity[14][15]
Resolution	Moderate (High with MALS)[3][7]	High[3]	High[11]	Moderate to High[15]
Key Strengths	Robust, good for aggregate analysis[3]	High resolving power for isomers[10]	Powerful for charge variants[11]	Orthogonal to other techniques[]
Key Challenges	Misleading MW without MALS[5]	Potential for poor peak shape and recovery[10]	"Charge shielding" effect requires optimization[11]	Lower resolution for small MW PEGs[15]

Mass Spectrometry: For Definitive Mass Determination and Site of PEGylation

Mass spectrometry (MS) is an indispensable tool for the detailed characterization of PEGylated proteins, providing accurate molecular weight information and enabling the identification of PEGylation sites.[1][17]

Intact Mass Analysis

Principle: Techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are used to generate ions of the intact PEGylated protein, which are then analyzed by a mass analyzer (e.g., Time-of-Flight, TOF).

Application: Intact mass analysis confirms the identity of the PEGylated species and determines the degree of PEGylation by measuring the mass difference between the native and modified protein.[18][19] The polydispersity of the PEG moiety is also reflected in the mass spectrum as a distribution of peaks separated by the mass of the ethylene glycol monomer (approx. 44 Da).[19]

Expert Insight: The large size and charge heterogeneity of PEGylated proteins can lead to complex mass spectra.[18] Post-column addition of amines, such as triethylamine (TEA), can reduce the charge state complexity, resulting in a simpler and more easily interpretable spectrum.[18][19] High-resolution mass spectrometers are crucial for resolving the isotopic distribution and confirming the elemental composition.[18]

Peptide Mapping

Principle: The PEGylated protein is enzymatically digested (e.g., with trypsin) into smaller peptides. This peptide mixture is then analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Application: Peptide mapping is the gold standard for identifying the specific amino acid residues where PEG is attached.[2] By comparing the peptide maps of the PEGylated and un-PEGylated protein, modified peptides can be identified by their mass shift. Tandem MS (MS/MS) of these modified peptides provides fragmentation data that can pinpoint the exact site of modification.[20]

Experimental Protocol: Intact Mass Analysis of a PEGylated Protein by LC-MS

• Sample Preparation:

  • Desalt the PEGylated protein sample (e.g., 1 mg/mL) using a desalting column or centrifugal filter units to remove non-volatile salts.[18]

  • The final sample should be in a volatile buffer, such as 0.1% formic acid in water/acetonitrile.

• LC Separation:

  • Use a reversed-phase column (e.g., C4 or C8) suitable for protein separation.

  • Employ a gradient of increasing acetonitrile concentration to elute the PEGylated protein.

• Mass Spectrometry:

  • Utilize a high-resolution mass spectrometer (e.g., Q-TOF) with an ESI source in positive ion mode.[19]

  • Acquire data over a mass range appropriate for the expected charge states of the PEGylated protein (e.g., m/z 1500-10000).[18]

  • Optionally, introduce a solution of triethylamine (e.g., 0.2% in isopropanol) post-column via a T-connector to reduce charge states.[19]

• Data Analysis:

  • Deconvolute the resulting mass spectrum using specialized software (e.g., Bayesian Protein Reconstruct) to obtain the zero-charge mass of the intact PEGylated protein.[18]

  • Analyze the mass distribution to assess the degree of PEGylation and the polydispersity of the attached PEG.[19]

Spectroscopic Techniques: Assessing Higher-Order Structure

PEGylation can potentially alter the secondary and tertiary structure of a protein, which could impact its biological activity and stability.[2] Spectroscopic techniques are employed to monitor these higher-order structural attributes.

Circular Dichroism (CD) Spectroscopy

Principle: CD measures the differential absorption of left and right-handed circularly polarized light by chiral molecules.[21]

Application:

• Far-UV CD (190-250 nm): Provides information about the protein's secondary structure (α-helix, β-sheet, random coil).[21][22]

• Near-UV CD (250-350 nm): Probes the environment of aromatic amino acid residues and disulfide bonds, offering a fingerprint of the protein's tertiary structure.[21][22]

Expert Insight: CD is a sensitive technique for detecting conformational changes upon PEGylation. It is often used in comparability studies to ensure batch-to-batch consistency and to assess the impact of manufacturing changes.[23]

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR measures the absorption of infrared radiation by the molecule's vibrational bonds.[21]

Application: The amide I band (1600-1700 cm⁻¹) in the FTIR spectrum is particularly sensitive to the protein's secondary structure.[21]

Causality: Different secondary structural elements (α-helices, β-sheets) have characteristic vibrational frequencies, allowing for their quantitative estimation through deconvolution of the amide I band.[21]

Expert Insight: FTIR is a versatile technique that can be used for samples in various states (solution, solid, or adsorbed to surfaces).[24] It is complementary to CD and can provide valuable information, especially for samples that are not amenable to CD analysis due to high absorbance or scattering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and dynamics of molecules.

Application: While challenging for large PEGylated proteins, solid-state NMR has shown promise for assessing the structural integrity of these biopharmaceuticals at an atomic level.[25][26] NMR can also be used for real-time monitoring of the PEGylation reaction and for quantifying PEGylated proteins in biological matrices.[27][28]

Logical Relationship: Multi-Technique Approach for Comprehensive Characterization

Caption: A hierarchical approach to the analytical characterization of PEGylated biopharmaceuticals.

Regulatory Considerations

Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for the characterization of biopharmaceuticals, including PEGylated products.[29][30] The analytical methods used for quality control must be validated to demonstrate their accuracy, precision, specificity, and robustness.[29] For PEGylated proteins, it is also crucial to assess the potential immunogenicity of both the protein and the PEG moiety.[31]

Conclusion

The analytical characterization of PEGylated biopharmaceuticals is a complex but essential undertaking for ensuring product quality and patient safety. A comprehensive understanding of the product's heterogeneity requires a multi-pronged approach that combines high-resolution separation techniques, definitive mass spectrometric analysis, and spectroscopic methods for assessing higher-order structure. As a senior application scientist, it is imperative to not only select the appropriate techniques but also to understand the underlying principles and potential pitfalls of each method. By employing a robust and orthogonal analytical strategy, researchers and drug developers can confidently navigate the challenges of PEGylated protein analysis and deliver safe and effective therapies to patients.

References

• SCIEX. (n.d.). Intact Mass Analysis of PEGylated Therapeutic Proteins using TripleTOF system. Retrieved from [Link]

• Frontiers in Chemistry. (2020). From Synthesis to Characterization of Site-Selective PEGylated Proteins. Retrieved from [Link]

• Wyatt Technology. (2011). Using MALS-UV-RI Detection for Accurate Characterization of PEGylated Proteins. Retrieved from [Link]

• YMC America. (n.d.). A Stability-Indicating Method for Separation of Charge Variant Impurities of a PEGylated Protein by CEX-HPLC. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Polyethylene Glycol (PEG) and a Mono and Di-PEGylated Therapeutic Protein Using HPLC and Q-TOF Mass Spectrometry. Retrieved from [Link]

• Tosoh Bioscience. (n.d.). Analysis of PEGylated antibody fragments using SEC-MALS. Retrieved from [Link]

• Hutanu, D., & Darie, C. C. (2014). Trends in Characterization of PEGylated Proteins by Mass Spectrometry. Modern Chemistry & Applications, 2(3). Retrieved from [Link]

• Huang, L., & Gough, P. C. (2012). Characterization of PEGylated biopharmaceutical products by LC/MS and LC/MS/MS. Methods in Molecular Biology, 899, 351–363. Retrieved from [Link]

• Scilit. (2016). Solid-State NMR of PEGylated Proteins. Retrieved from [Link]

• Wyatt Technology. (n.d.). AN1612: Protein PEGylation Processes Characterized by SEC-MALS. Retrieved from [Link]

• Ravera, E., Ciambellotti, S., Cerofolini, L., Martelli, T., Kozyreva, T., Bernacchioni, C., Giuntini, S., Fragai, M., Turano, P., & Luchinat, C. (2016). Solid-State NMR of PEGylated Proteins. Angewandte Chemie International Edition in English, 55(7), 2446–2449. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Protein PEGylation Services. Retrieved from [Link]

• Waters. (n.d.). PEGylated Protein Analysis by Size-Exclusion and Reversed-Phase UPLC. Retrieved from [Link]

• Wyatt Technology. (n.d.). AN1612: Protein PEGylation processes characterized by SEC-MALS. Retrieved from [Link]

• Waters. (n.d.). Characterizing Polyethylene Glycol (PEG) by Synapt High Definition Mass Spectrometry (HDMS). Retrieved from [Link]

• Wyatt Technology. (n.d.). SEC-MALS for Absolute Molar Mass and Size Measurements. Retrieved from [Link]

• ResearchGate. (2018). Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals. Retrieved from [Link]

• Waters. (n.d.). PEGylated Protein Analysis by Size-Exclusion and Reversed-Phase UPLC. Retrieved from [Link]

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A Senior Application Scientist's Guide to Evaluating the Impact of Linker Length on ADC Efficacy

For fellow researchers, scientists, and drug development professionals, the rational design of an Antibody-Drug Conjugate (ADC) is a multi-parameter optimization challenge. The linker, the molecular bridge between the antibody and the cytotoxic payload, is a critical determinant of the ADC's therapeutic index.[1][2] It governs stability in circulation, the efficiency of drug release, and ultimately, the balance between on-target efficacy and off-target toxicity.[][][5][6] This guide provides an in-depth comparison of how linker length, a key design parameter, influences ADC performance, supported by experimental frameworks and data interpretation strategies.

The Linker's Core Mandate: A Balancing Act

Before dissecting linker length, we must appreciate the linker's dual, and often conflicting, responsibilities. It must be exceptionally stable during systemic circulation to prevent premature payload release, which can cause systemic toxicity.[2][] Conversely, it must facilitate the efficient and timely release of the active payload once the ADC has reached its target tumor cell.[2] The length and chemical nature of the linker are pivotal in striking this delicate balance.[6][7]

Conceptualizing Linker Length: More Than Just Distance

Linker length is not merely a measure of angstroms; it directly influences several critical physicochemical and biological properties of the ADC.

• Hydrophilicity and Solubility: Many potent cytotoxic payloads are hydrophobic.[][9] A longer linker, particularly one incorporating hydrophilic units like polyethylene glycol (PEG), can significantly improve the overall solubility of the ADC.[1][][][12] This mitigates the risk of aggregation, which is a major driver of rapid clearance, immunogenicity, and poor pharmacokinetic (PK) profiles.[][13]

• Steric Hindrance: The length of the linker can create steric hindrance around the payload, potentially shielding it from premature metabolism or non-specific interactions in the bloodstream, thereby enhancing stability.[7]

• Pharmacokinetics (PK): Longer, hydrophilic linkers, such as those containing PEG, increase the hydrodynamic radius of the ADC.[1] This reduces renal clearance and can significantly prolong the ADC's circulation half-life, allowing for greater tumor accumulation.[1][12][14]

• Payload Release & The Bystander Effect: For cleavable linkers, length can influence the accessibility of the cleavage site to enzymes or other triggers within the tumor microenvironment or cell.[7] Furthermore, the properties of the released payload are critical for the "bystander effect"—the killing of adjacent antigen-negative tumor cells.[15][16][] A linker that, upon cleavage, releases a membrane-permeable payload can potentiate this effect, which is crucial for treating heterogeneous tumors.[16][][18][19]

dot graphdot

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Navigating the Labyrinth: A Comparative Guide to PROTAC Permeability and the Pivotal Role of the Linker

Introduction: The PROTAC Permeability Paradox

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, hijacking the cell's natural ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1] These heterobifunctional molecules, composed of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a connecting linker, offer the potential to drug previously "undruggable" targets.[2][3] However, their very structure presents a significant challenge. With molecular weights often exceeding 800 Da and large polar surface areas, most PROTACs fall into the "beyond Rule of 5" (bRo5) chemical space, a territory typically associated with poor cell permeability and low oral bioavailability.[1][4]

Effective intracellular protein degradation hinges on the PROTAC's ability to first cross the cell membrane to reach its cytosolic target.[5] Therefore, understanding and optimizing permeability is a cornerstone of successful PROTAC design. This guide provides a comparative analysis of how different linker strategies influence PROTAC permeability, offering field-proven insights and actionable experimental protocols for researchers in drug development.

The Linker's Gambit: More Than Just a Tether

The linker is far from a passive tether; it is a critical determinant of a PROTAC's physicochemical properties and, consequently, its ability to permeate the cell membrane.[3] Linker composition, length, flexibility, and polarity can dramatically alter a PROTAC's overall shape, solubility, and interaction with the lipid bilayer.[4][] The key to enhancing permeability lies in designing linkers that allow the PROTAC to adopt a "permeable" state, often by masking its inherent polarity.

The "Chameleon" Effect: Conformational Folding and Polarity Shielding

A leading strategy in modern PROTAC design is to engineer molecules that behave like "molecular chameleons."[7] This involves creating PROTACs that can adopt different conformations depending on their environment. In an aqueous, polar environment, they can exist in an extended state to maintain solubility. However, in the lipophilic environment of the cell membrane, they can fold into a more compact, globular conformation.[2] This folding is often stabilized by intramolecular hydrogen bonds (IMHBs), as well as π-π and van der Waals interactions, which effectively shield the polar functional groups, reducing the desolvation penalty required for membrane transit.[2][5][8][9] The flexibility and chemical nature of the linker are essential for enabling this critical conformational shift.[2][10]

A Comparative Analysis of Linker Classes

The choice of linker chemistry has a profound impact on a PROTAC's ability to adopt these favorable, permeable conformations. Let's examine the most common linker types and their influence on permeability.

Polyethylene Glycol (PEG) Linkers: The Double-Edged Sword

PEG linkers are widely used due to their synthetic tractability and ability to improve solubility.[] However, their impact on permeability is complex.

• Advantages: The ether oxygens in the PEG chain can improve aqueous solubility. The flexibility of PEG linkers may allow the PROTAC to adopt the necessary folded conformation for membrane passage.[4] Some studies suggest that the gauche conformers of PEG chains can help hide polarity.[]

• Disadvantages: Overly long or polar PEG linkers can increase the topological polar surface area (TPSA), hindering permeability.[] In some cases, replacing a flexible PEG linker with a more rigid one has been shown to significantly improve cellular permeability.[5]

Alkyl Linkers: The Lipophilic Advantage

Simple alkyl chains are the most straightforward way to connect the two ligands. Their primary characteristic is lipophilicity.

• Advantages: By replacing polar ether oxygens with methylene groups, alkyl linkers reduce the number of hydrogen bond acceptors and lower the TPSA.[] This increased lipophilicity can directly enhance passive diffusion across the lipid bilayer. Recent studies have shown that at matched lipophilicity, alkyl-linked PROTACs can outperform their PEGylated counterparts in permeability assays.[]

• Disadvantages: The trade-off for increased lipophilicity is often reduced aqueous solubility.[] This can lead to challenges in formulation and may increase non-specific binding. Shorter alkyl chains are often preferred to strike a balance.[]

Rigid and Constrained Linkers: Forcing the Fold

To better control the PROTAC's conformation, researchers are increasingly turning to more rigid linker structures, often incorporating cyclic moieties like piperidine, piperazine, or phenyl rings.[4][5]

• Advantages: Structural rigidification can pre-organize the PROTAC into a conformation that is favorable for both permeability and ternary complex formation.[4] Replacing a flexible linker with a rigid 1,4-disubstituted phenyl ring, for example, has been shown to boost cell permeability.[5] Short, rigid linkers containing cyclic ionizable groups (like piperidine/piperazine) can simultaneously improve rigidity, solubility, and permeability.[4]

• Disadvantages: The synthesis of rigid linkers can be more complex. If the enforced conformation is not optimal, it can negatively impact either permeability or the ability to form a productive ternary complex.

Data-Driven Comparison of Linker Impact on Permeability

The following table summarizes experimental data from published studies, illustrating how linker modifications affect PROTAC permeability as measured by Caco-2 assays. The apparent permeability coefficient (Papp) is a standard measure of the rate of drug transport across the cell monolayer.

PROTAC Series	Linker Type	Key Linker Modification	Permeability (Papp A→B, 10⁻⁶ cm/s)	Key Finding
BRD4 Degraders	PEG vs. Alkyl	Replacement of PEG with an alkyl chain	Increased permeability with alkyl linker	Increasing lipophilicity by removing ether oxygens enhances passive diffusion.[10]
VHL-based PROTACs	Flexible vs. Rigid	Introduction of a rigid phenyl ring instead of a flexible chain	Significantly improved with rigid linker	A more rigid structure can enforce a conformation that shields polarity, improving permeability.[5][9]
BET Degraders	Amide vs. Ester	Replacement of an amide bond with an ester	Improved with ester linkage	Reducing the number of hydrogen bond donors (HBDs) lowers the desolvation penalty for membrane crossing.[4][13]
AR Degraders	PEG-linker variation	Introduction of a PEG-linker to a specific scaffold	High efflux ratio observed (>12)	While a specific linker may increase permeability, it can also make the PROTAC a substrate for efflux pumps, preventing intracellular accumulation.[14]

Note: The permeability values are illustrative and can vary based on the specific PROTAC scaffold and assay conditions.

Experimental Workflow for Assessing PROTAC Permeability

To empirically determine the permeability of newly designed PROTACs, a multi-tiered approach is recommended, starting with a high-throughput, cell-free assay and progressing to a more physiologically relevant cell-based model.

Tier 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is an excellent first-pass screen that models passive transcellular permeability.[1][4][15] It measures a compound's ability to diffuse from a donor well, through an artificial lipid-infused membrane, to an acceptor well. Its primary advantage is its simplicity and high-throughput nature, providing a clean measure of passive diffusion without the complexities of active transport.[16]

Caption: High-level workflow for the PAMPA permeability assay.

Tier 2: Caco-2 Permeability Assay

The Caco-2 assay is the industry gold standard for predicting human intestinal absorption.[17][18] It utilizes a monolayer of differentiated Caco-2 cells, which form tight junctions and express functional efflux and uptake transporters, thus modeling both passive and active transport mechanisms.[15][17][18]

This protocol is essential for not only determining permeability but also for identifying if the PROTAC is a substrate for efflux pumps (e.g., P-gp, BCRP), which can actively remove it from the cell.[17]

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 18-22 days to allow for full differentiation and monolayer formation.[17]

• Monolayer Integrity Check: Before the experiment, confirm the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER). TEER values should be within the laboratory's established range. Additionally, assess the permeability of a low-permeability marker, such as Lucifer yellow.[15]

• Compound Preparation: Prepare the PROTAC solution in a transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS) at the desired concentration (e.g., 10 µM).[19] Causality Note: Including a small percentage of bovine serum albumin (BSA, e.g., 0.25-1%) in the basolateral (acceptor) compartment buffer can improve the recovery of "sticky" lipophilic compounds by preventing non-specific binding to the plate.[19]

• Apical to Basolateral (A→B) Permeability:

  • Add the PROTAC-containing buffer to the apical (top) compartment.

  • Add fresh buffer (with BSA, if used) to the basolateral (bottom) compartment.

• Basolateral to Apical (B→A) Permeability:

  • Add the PROTAC-containing buffer to the basolateral compartment.

  • Add fresh buffer to the apical compartment.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 90-120 minutes).[19]

• Sample Collection & Analysis: At the end of the incubation, take samples from both the donor and acceptor compartments. Analyze the concentration of the PROTAC in all samples using a validated LC-MS/MS method.

• Calculation and Interpretation:

  • Calculate the apparent permeability coefficient (Papp) for both A→B and B→A directions.

  • Calculate the Efflux Ratio (ER) = Papp (B→A) / Papp (A→B).

  • An ER > 2 is a strong indicator that the PROTAC is subject to active efflux.[17]

Caption: Decision logic for interpreting bidirectional Caco-2 assay results.

Conclusion and Future Perspectives

Optimizing the cell permeability of PROTACs is a complex, multi-parameter challenge that requires a departure from traditional small-molecule design principles. The linker is the most versatile tool in the medicinal chemist's arsenal for modulating these properties.[4] The most successful strategies focus on designing linkers that enable the PROTAC to act as a molecular chameleon, shielding its polarity through intramolecular interactions to navigate the lipid bilayer.[7] Flexible alkyl and PEG linkers can facilitate this folding, while rigid linkers can enforce a perpetually permeable conformation.

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• PubMed. (2025, January 9). Impact of Linker Composition on VHL PROTAC Cell Permeability. [Link]

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• ChemRxiv. Data-Driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. [Link]

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• JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. [Link]

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A Comparative Guide to Stability Assays for Amide Bond Linkage in Bioconjugates

Introduction: The Amide Bond - A Cornerstone of Bioconjugate Stability

In the landscape of advanced biotherapeutics, particularly antibody-drug conjugates (ADCs), the linker is a critical component that dictates both efficacy and safety.[] It must be robust enough to remain intact in systemic circulation, preventing premature release of the cytotoxic payload, yet susceptible to cleavage at the target site.[][2][3] The amide bond, a linkage formed between a carbonyl group and a nitrogen atom, is a frequent choice for constructing these linkers due to its exceptional chemical stability.[2][4] Under physiological conditions (pH 7.4, 37°C), the half-life of a simple amide bond is estimated to be in the order of years, a testament to its kinetic stability rooted in resonance delocalization.[5][6]

However, this inherent stability is not absolute. Amide linkages can be cleaved through two primary mechanisms: chemical hydrolysis, typically at extreme pH values, and, more relevantly for in vivo applications, enzymatic degradation by proteases.[5][6][7] Understanding the susceptibility of a specific amide-linked bioconjugate to these degradation pathways is paramount for predicting its pharmacokinetic profile, therapeutic window, and overall clinical success.

This guide provides a comprehensive framework for designing, executing, and interpreting stability assays for amide-linked bioconjugates. We will delve into the causality behind experimental choices, compare the industry's most trusted analytical methodologies, and provide detailed, field-proven protocols to ensure your stability data is robust, reliable, and submission-ready.

The Duality of Amide Bond Cleavage: Chemical vs. Enzymatic Degradation

A successful stability assessment program hinges on understanding the distinct pathways through which an amide bond can be compromised. The design of your assays must be tailored to probe these specific vulnerabilities.

Chemical Stability: The Fortress of Resonance

The resilience of the amide bond stems from the resonance between the nitrogen lone pair and the carbonyl group, which imparts a partial double-bond character to the C-N bond, making it difficult to break.[5][8] However, this "fortress" can be breached under harsh conditions.

• Acid-Catalyzed Hydrolysis: In strongly acidic environments, the carbonyl oxygen is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[8][9]

• Base-Catalyzed Hydrolysis: Under strongly basic conditions, a hydroxide ion directly attacks the carbonyl carbon, forming a tetrahedral intermediate that subsequently collapses to cleave the C-N bond.[8][10]

While significant hydrolysis is unlikely in the neutral pH of blood, these pathways are critical to evaluate during "forced degradation" studies, which are designed to identify potential degradation products that could arise during manufacturing or long-term storage.[11][12][13]

Enzymatic Stability: The Target and the Liability

In the physiological environment, enzymatic cleavage is the more pertinent degradation pathway.[4][6] Proteases and amidases have evolved to efficiently catalyze the hydrolysis of amide bonds.[6] In ADC design, this can be both a liability and a strategic tool.

• Unintended Cleavage: Non-specific proteases in circulation can lead to premature drug release, causing off-target toxicity.[]

• Targeted Release: Linkers can be engineered with specific peptide sequences (e.g., the Valine-Citrulline dipeptide) that are recognized and cleaved by enzymes, like Cathepsin B, which are upregulated in the tumor microenvironment or within lysosomes.[14][15] This provides a mechanism for controlled, site-specific drug release.

A thorough stability program must therefore assess the bioconjugate's resilience in a biologically relevant matrix, such as plasma or serum, to account for potential enzymatic degradation.[16][17]

Caption: Key degradation pathways for amide-linked bioconjugates.

Designing a Robust Stability Assay Program: A Multi-Parametric Approach

A single experiment is insufficient to characterize the stability of a bioconjugate. A comprehensive program involves subjecting the molecule to a matrix of conditions over time, a process often referred to as a forced degradation study.[11][18] This not only reveals the intrinsic stability of the linker but is also a regulatory expectation for developing stability-indicating analytical methods.[12]

Key Components of a Stability Study:

Component	Description	Rationale & Causality
Test Article	The purified bioconjugate of interest.	The starting material must be well-characterized to ensure observed changes are due to degradation, not initial heterogeneity.
Incubation Media	A panel of buffers (e.g., pH 4.0, 7.4, 9.0) and a biological matrix (e.g., human plasma).	This allows for the differentiation between pH-driven chemical hydrolysis and enzyme-mediated degradation.[19]
Stress Conditions	Elevated temperatures (e.g., 4°C, 25°C, 37°C, 50°C).	Temperature accelerates reaction rates, allowing for the observation of degradation on a practical timescale.[19]
Time Points	A series of intervals (e.g., 0, 24, 48, 96, 168 hours).	Kinetic analysis requires multiple time points to determine the rate of degradation and estimate the bioconjugate's half-life.
Analytical Readout	A suite of orthogonal analytical techniques.	No single method tells the whole story. A combination of techniques is required for comprehensive characterization.

Comparative Guide to Core Analytical Methodologies

Feature	HPLC (RP, HIC, SEC)	Mass Spectrometry (MS)	SDS-PAGE
Primary Output	Chromatogram (UV trace)	Mass Spectrum	Gel Image (Bands)
Information Provided	Quantifies intact conjugate, free drug, aggregates, and fragments.[17][20][21]	Provides precise mass of intact conjugate and degradation products, confirming identity.[22][23][24]	Visualizes fragmentation and aggregation based on size.[25][26]
Key Strength	Robust quantification and separation of different species.	Unambiguous identification of molecular species and cleavage sites.	Simple, low-cost, and provides a clear visual assessment of integrity.
Key Limitation	Does not provide mass information; peak identity must be confirmed by MS.	Quantification can be challenging without appropriate standards.	Low resolution and non-quantitative; provides apparent molecular weight only.
Best For...	Quantitative kinetics: Accurately measuring the rate of degradation and free drug release.	Structural elucidation: Identifying exactly what the degradation products are.	Initial screening: Quickly assessing if significant fragmentation has occurred.

In-Depth Experimental Protocols

The following protocols represent gold-standard methodologies for assessing amide linker stability. The causality behind critical steps is explained to empower the researcher to adapt these methods with a full understanding of the underlying principles.

Protocol 1: In Vitro Plasma Stability Assay by LC-MS

This assay is the cornerstone for evaluating the stability of a bioconjugate in a physiologically relevant environment, assessing susceptibility to both chemical and enzymatic degradation.

Objective: To quantify the degradation of an amide-linked bioconjugate and identify degradation products over time in a plasma matrix.

Materials:

• Bioconjugate stock solution (e.g., 5 mg/mL in PBS)

• Human plasma (citrate-anticoagulated, pooled)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Quenching solution: Acetonitrile (ACN) with 0.1% formic acid and an internal standard

• LC-MS system (e.g., HIC-HPLC coupled to a high-resolution mass spectrometer)

Methodology:

• Sample Preparation:

  • Pre-warm human plasma and PBS to 37°C.

  • Spike the bioconjugate into the plasma to a final concentration of 100 µg/mL. Rationale: This concentration is typically high enough for sensitive detection while minimizing potential matrix effects.

  • Prepare a control sample by spiking the bioconjugate into PBS at the same concentration. Rationale: The PBS control allows for the isolation of plasma-specific (i.e., enzymatic) effects by differentiating them from simple hydrolytic degradation at physiological pH.

• Incubation:

  • Incubate both the plasma and PBS samples at 37°C.

  • At each time point (e.g., 0, 4, 8, 24, 48, 96 hours), withdraw an aliquot (e.g., 50 µL) from each tube. Rationale: Multiple time points are essential for determining the rate of degradation.

• Reaction Quenching & Sample Cleanup:

  • Immediately add the 50 µL aliquot to 150 µL of ice-cold quenching solution. Vortex vigorously. Rationale: The high concentration of organic solvent (ACN) precipitates plasma proteins and denatures enzymes, effectively stopping the degradation reaction. The internal standard is crucial for accurate quantification.

  • Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new microcentrifuge tube or HPLC vial for analysis.

• LC-MS Analysis:

  • Analyze the samples using a suitable LC method, such as Hydrophobic Interaction Chromatography (HIC), which can separate the bioconjugate based on its drug-to-antibody ratio (DAR).[17] Rationale: A decrease in the average DAR over time is a direct measure of drug-linker cleavage.

  • Monitor the eluent with both a UV detector and a mass spectrometer. The MS will confirm the identity of peaks corresponding to the intact ADC, deconjugated antibody, and any released drug-linker species.[22]

• Data Analysis:

  • Integrate the peak area for the intact bioconjugate at each time point.

  • Normalize the peak area to the internal standard.

  • Plot the percentage of remaining intact bioconjugate versus time. This plot can be used to calculate the degradation half-life (t½) in plasma.

Caption: Workflow for in vitro plasma stability assessment.

Protocol 2: Forced Hydrolytic Degradation (pH Stress) by HPLC

This assay is designed to probe the intrinsic chemical stability of the amide linker under accelerated, stressful pH conditions.

Objective: To determine the rate of hydrolytic cleavage of an amide linker at acidic, neutral, and basic pH.

Materials:

• Bioconjugate stock solution

• Citrate buffer, pH 4.0

• Phosphate-buffered saline (PBS), pH 7.4

• Carbonate-bicarbonate buffer, pH 9.0

• Incubator at 37°C or 50°C

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

• HPLC system with a suitable column (e.g., Reverse-Phase C18 for free drug analysis or SEC for fragmentation analysis)

Methodology:

• Sample Preparation:

  • Prepare solutions of the bioconjugate at a known concentration (e.g., 1 mg/mL) in each of the three buffers (pH 4.0, 7.4, and 9.0).[19] Rationale: Using a range of pH values allows for the assessment of susceptibility to both acid- and base-catalyzed hydrolysis.

• Incubation:

  • Incubate the solutions at an elevated temperature (e.g., 50°C) to accelerate degradation.[19]

  • At designated time points (e.g., 0, 24, 48, 72, 168 hours), withdraw an aliquot.

• Quenching:

  • Immediately neutralize the aliquot by adding it to a quenching buffer. Rationale: This step is crucial to stop the pH-mediated hydrolysis, ensuring that the measured degradation is only that which occurred during the intended incubation period.

• HPLC Analysis:

  • Analyze the samples by an appropriate HPLC method.

    • To measure free drug release: Use a Reverse-Phase (RP-HPLC) method that can separate the small molecule drug from the large protein bioconjugate.[20]

    • To measure fragmentation: Use a Size-Exclusion (SEC-HPLC) method to separate the intact bioconjugate from any smaller fragments.[21]

• Data Analysis:

  • Quantify the amount of free drug released or the percentage of intact bioconjugate remaining at each time point.

  • Plot the results against time for each pH condition to determine the relative stability of the amide bond under acidic, neutral, and basic conditions.

Conclusion: An Integrated Strategy for Stability Assessment

The stability of the amide bond is not a simple binary attribute but a nuanced property that must be evaluated through a well-designed, multi-faceted analytical strategy. While exceptionally stable from a purely chemical standpoint, the true test of an amide-linked bioconjugate comes from its performance in a complex biological environment.

A successful stability program relies on:

• Understanding the Mechanisms: Differentiating between chemical and enzymatic degradation pathways to design relevant stress conditions.

• Employing Orthogonal Methods: Combining the quantitative power of HPLC with the definitive identification capabilities of Mass Spectrometry and the visual simplicity of SDS-PAGE for a comprehensive picture.

• Executing Validated Protocols: Ensuring that experimental procedures are robust, reproducible, and include appropriate controls to allow for unambiguous data interpretation.

By adopting the principles and protocols outlined in this guide, researchers and drug developers can generate high-quality, reliable data to predict the in vivo behavior of their bioconjugates, de-risk development programs, and ultimately design safer and more effective therapeutics.

References

• A Comparative Guide to Amide vs. Thioether Bond Stability in Bioconjugates. Benchchem.

• Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates. ACS Medicinal Chemistry Letters. Available at: [Link]

• Stability of the amide bond formed by Amino-PEG10-Amine. Benchchem.

• Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates. mAbs. Available at: [Link]

• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry. Available at: [Link]

• Catalyzed hydrolysis of amide and peptide bonds in proteins. Journal of Research of the National Bureau of Standards. Available at: [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs. Available at: [Link]

• Contribution of linker stability to the activities of anticancer immunoconjugates. Cancer Research. Available at: [Link]

• Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Available at: [Link]

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. The AAPS Journal. Available at: [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs. Available at: [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates: mAbs. mAbs. Available at: [Link]

• Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. PubMed. Available at: [Link]

• Amide Bond Activation of Biological Molecules. Molecules. Available at: [Link]

• Linkers Having a Crucial Role in Antibody–Drug Conjugates. Molecules. Available at: [Link]

• Contribution of Linker Stability to the Activities of Anticancer Immunoconjugates. ResearchGate. Available at: [Link]

• Unveiling Molecular Transformations in Bioconjugates: Insights from Mass Spectrometry. Spectroscopy Online. Available at: [Link]

• A Researcher's Guide to Quantifying Bioconjugation Reaction Efficiency. Benchchem.

• How to Detect Amide Degradation Using Chromatographic Techniques. Patsnap. Available at: [Link]

• ADC Case Study: Improving Solubility and Stability with a Monodisperse PEG-Based Linker. Benchchem.

• Process Analytical Technology for Real-Time Monitoring of Pharmaceutical Bioconjugation Reactions. ResearchGate. Available at: [Link]

• (A) Denaturating and non-reducting SDS-page analysis of fragments... ResearchGate. Available at: [Link]

• State-of-the-Art Native Mass Spectrometry and Ion Mobility Methods to Monitor Homogeneous Site-Specific Antibody-Drug Conjugates Synthesis. International Journal of Molecular Sciences. Available at: [Link]

• Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. Available at: [Link]

• Amide bond formation: beyond the myth of coupling reagents. Organic & Biomolecular Chemistry. Available at: [Link]

• Stability of Amide Bonds Formed by NHS Ester Reactions: A Comparative Guide. Benchchem.

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available at: [Link]

• On the hydrolysis mechanisms of amides and peptides. University of Regina. Available at: [Link]

• Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Novatia. Available at: [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. Catalent. Available at: [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]

• Detailed Structural Elucidation of Antibody-Drug Conjugate Biotransformation Species Using High Resolution Multiple Reaction Monitoring Mass Spectrometry with Orthogonal Dissociation Methods. ACS Pharmacology & Translational Science. Available at: [Link]

• Mechanism and Rate-Determining Factors of Amide Bond Formation through Acyl Transfer of Mixed Carboxylic–Carbamic Anhydrides: A Computational Study. The Journal of Organic Chemistry. Available at: [Link]

• Forced Degradation Studies. Biofidus AG. Available at: [Link]

• SDS-PAGE analysis of mAb-sCT conjugate and unconjugated antibody. ResearchGate. Available at: [Link]

• Fast, Reproducible Antibody-Oligo Conjugates for Multiplexed Analysis. AbOliGo. Available at: [Link]

• Technical Support Center: Characterization of Conjugates by SDS-PAGE and Mass Spectrometry. Benchchem.

• The Critical Role of Forced Degradation in Method Development, Manufacturability & CMC Strategy. Catalent. Available at: [Link]

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A Comparative Guide to the Spectroscopic Analysis of N-(Methylamino-PEG3)-NH-PEG3-acid Conjugates

For Researchers, Scientists, and Drug Development Professionals

In the realm of advanced drug delivery and bioconjugation, the precise characterization of polyethylene glycol (PEG) linkers is paramount.[1] Bifunctional PEGs, such as N-(Methylamino-PEG3)-NH-PEG3-acid, serve as critical bridges, connecting therapeutic payloads to targeting moieties.[1] Their defined structure and purity are directly correlated with the efficacy, safety, and reproducibility of the final bioconjugate. This guide provides a comprehensive comparison of spectroscopic techniques for the analysis of N-(Methylamino-PEG3)-NH-PEG3-acid, offering insights into experimental design and data interpretation.

The unique properties of PEG, including its hydrophilicity, biocompatibility, and low immunogenicity, make it an invaluable tool in enhancing the pharmacokinetic properties of biotherapeutics.[1][2] However, the inherent heterogeneity of polymeric PEG reagents can pose significant analytical challenges.[3] This guide will focus on discrete PEG (dPEG®) constructs, which are single molecular weight compounds, to ensure precise characterization.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy are indispensable, non-destructive techniques for the detailed structural confirmation of N-(Methylamino-PEG3)-NH-PEG3-acid.[4] They provide unambiguous evidence of the covalent framework, confirming the presence of all key functional groups and the integrity of the PEG backbone.

Expert Insights on Experimental Design:

The choice of solvent is a critical experimental parameter in the NMR analysis of PEG derivatives.[5] While deuterated chloroform (CDCl₃) is commonly used, deuterated dimethyl sulfoxide (DMSO-d₆) offers a distinct advantage by revealing a stable hydroxyl proton peak around 4.56 ppm, which is often broadened or shifted in other solvents.[5][6] This is particularly useful for identifying and quantifying any unreacted PEG-diol impurities.

A common oversight in ¹H NMR of large polymers is the misinterpretation of ¹³C satellite peaks.[7][8] These small peaks, arising from the 1.1% natural abundance of ¹³C, can have integrations comparable to the terminal group protons and, if ignored, can lead to inaccurate quantification of functionalization.[7][8]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the N-(Methylamino-PEG3)-NH-PEG3-acid conjugate in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Set the spectral width to cover a range of 0-12 ppm.

  • Use a sufficient number of scans (typically 16-64) to achieve an adequate signal-to-noise ratio.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time to allow for complete proton relaxation, crucial for accurate integration.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO at 2.50 ppm).

  • Integrate the peaks corresponding to the distinct protons of the molecule.

Visualizing the NMR Workflow

Caption: Workflow for NMR spectroscopic analysis.

Comparative Data: Expected ¹H NMR Chemical Shifts

Functional Group	Expected Chemical Shift (ppm) in CDCl₃	Key Diagnostic Information
-CH₃ (Methylamino)	~2.45 (s)	Confirms the presence of the methylamino terminus.
-CH₂-N(CH₃)-	~2.75 (t)	Adjacent to the methylamino group.
-NH-	Variable (broad)	Amide proton, its presence confirms conjugation.
PEG Backbone (-O-CH₂-CH₂-O-)	~3.65 (m)	The characteristic repeating unit of the PEG chain.[9]
-CH₂-COOH	~4.15 (s)	Confirms the presence of the carboxylic acid terminus.
-COOH	>10.0 (broad s)	Carboxylic acid proton, may be difficult to observe.

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

Mass Spectrometry (MS): Unambiguous Molecular Weight Determination

Mass spectrometry is a powerful tool for confirming the molecular weight of the N-(Methylamino-PEG3)-NH-PEG3-acid conjugate.[10] Techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly employed.

Expert Insights on Experimental Design:

For PEGylated molecules, ESI-MS can produce complex spectra with multiple charge states, which can be challenging to interpret.[11] A key technique to simplify these spectra is the post-column addition of an amine, such as triethylamine (TEA), which acts as a charge-stripping agent.[12] This results in a simpler mass spectrum with fewer charge states, facilitating easier deconvolution and more accurate mass determination.[10][12] High-resolution mass spectrometry (HRMS) is highly recommended to obtain accurate mass data, which is crucial for confirming the elemental composition.[11]

Experimental Protocol: LC-ESI-MS

• Sample Preparation: Prepare a dilute solution of the conjugate (e.g., 10-100 µg/mL) in a suitable solvent system, such as a mixture of water and acetonitrile with 0.1% formic acid.

• Liquid Chromatography (LC) Separation:

  • Utilize a reverse-phase C18 column.

  • Employ a gradient elution from a high aqueous mobile phase to a high organic mobile phase to ensure good separation from any impurities.

• Mass Spectrometry (MS) Analysis:

  • Perform ESI in positive ion mode.

  • Acquire data over a mass-to-charge (m/z) range appropriate for the expected molecular weight and charge states.

  • If using a charge-stripping agent, introduce a solution of 0.2-1% TEA post-column via a T-mixer.[11]

• Data Analysis:

  • Deconvolute the resulting mass spectrum to obtain the zero-charge mass of the conjugate.

  • Compare the experimentally determined mass with the theoretical mass.

Visualizing the LC-MS Workflow

Caption: Workflow for LC-MS analysis.

Comparative Data: Expected Mass Spectrometry Results

Compound	Theoretical Monoisotopic Mass (Da)	Common Adducts	Key Diagnostic Information
N-(Methylamino-PEG3)-NH-PEG3-acid	Calculated based on exact formula	[M+H]⁺, [M+Na]⁺, [M+K]⁺	Confirms the overall molecular formula and successful conjugation.
Unreacted Amino-PEG3-acid	Calculated based on exact formula	[M+H]⁺, [M+Na]⁺, [M+K]⁺	Potential impurity indicating incomplete reaction.
PEG3-diol	Calculated based on exact formula	[M+H]⁺, [M+Na]⁺, [M+K]⁺	Common starting material impurity.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy: A Quick Check for Functional Groups

FTIR spectroscopy is a rapid and straightforward technique for confirming the presence of key functional groups in the N-(Methylamino-PEG3)-NH-PEG3-acid conjugate.[14] While it doesn't provide the detailed structural information of NMR, it serves as an excellent initial quality control check.

Expert Insights on Experimental Design:

When analyzing PEG compounds, the broad O-H stretching vibration, typically observed around 3400 cm⁻¹, is a key feature.[15] The presence of an amide bond, formed during conjugation, will introduce characteristic C=O (amide I) and N-H bend (amide II) absorptions, typically around 1650 cm⁻¹ and 1550 cm⁻¹, respectively.[9] The C-O-C ether stretch of the PEG backbone is also a prominent feature, usually appearing as a strong band around 1100 cm⁻¹.[14]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation:

  • Neat (if liquid): Place a drop of the sample between two salt plates (e.g., NaCl or KBr).

  • Solid (KBr pellet): Mix a small amount of the solid sample with dry KBr powder and press into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the sample directly on the ATR crystal.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment or clean ATR crystal.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Analysis:

  • Perform a background subtraction.

  • Identify the characteristic absorption bands for the expected functional groups.

Visualizing the FTIR Workflow

Caption: Workflow for FTIR spectroscopic analysis.

Comparative Data: Expected FTIR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode	Key Diagnostic Information
O-H (Carboxylic Acid)	3300-2500 (broad)	Stretching	Confirms the presence of the carboxylic acid.
N-H (Amine/Amide)	3500-3300 (medium)	Stretching	Indicates the presence of amino and amide groups.
C-H (Aliphatic)	2950-2850 (strong)	Stretching	Characteristic of the PEG backbone and methyl group.
C=O (Carboxylic Acid)	1725-1700 (strong)	Stretching	Confirms the carboxylic acid functionality.
C=O (Amide I)	1680-1630 (strong)	Stretching	Confirms the formation of the amide bond.[9]
N-H (Amide II)	1570-1515 (medium)	Bending	Also indicative of the amide linkage.
C-O-C (Ether)	1150-1085 (strong)	Stretching	The strong, characteristic absorption of the PEG backbone.[14]

Comparison of Analytical Techniques for Purity Assessment

Technique	Strengths	Weaknesses	Primary Application
NMR Spectroscopy	- Provides detailed structural information.[4]- Can identify and quantify certain impurities.[4]	- Lower sensitivity compared to MS and HPLC.[4]- Signal overlap can complicate analysis.	Structural elucidation and confirmation.
Mass Spectrometry	- High sensitivity and accuracy for molecular weight determination.[11]- Can identify trace impurities.[10]	- Provides limited structural information on its own.- Complex spectra for polydisperse samples.[11]	Molecular weight verification and impurity profiling.
FTIR Spectroscopy	- Rapid and easy to perform.- Good for confirming the presence of key functional groups.	- Provides limited structural detail.- Not suitable for quantification.	Quick quality control and functional group analysis.

Conclusion

A multi-faceted analytical approach is essential for the comprehensive characterization of N-(Methylamino-PEG3)-NH-PEG3-acid conjugates. NMR spectroscopy provides the foundational structural confirmation, while mass spectrometry offers precise molecular weight verification and impurity detection. FTIR spectroscopy serves as a rapid, complementary technique for functional group analysis. By integrating the data from these spectroscopic methods, researchers can ensure the quality, purity, and structural integrity of their PEGylated conjugates, which is a critical step in the development of robust and reproducible biotherapeutics.

References

• Huang, L., Gough, P.C., and DeFelippis, M.R. (2009). Characterization of Poly(ethylene glycol) and PEGylated products by LC/MS with Postcolumn Addition of Amines. Analytical Chemistry, 81(2), 567-577. [Link]

• Agilent Technologies. (n.d.). Analysis of Polyethylene Glycol (PEG) and a Mono and Di-PEGylated Therapeutic Protein Using HPLC and Q-TOF Mass Spectrometry. Application Note. [Link]

• SCIEX. (n.d.). Intact Mass Analysis of PEGylated Therapeutic Proteins using TripleTOF system. Technical Note. [Link]

• Dust, J. M., Fang, Z., & Harris, J. M. (1990). Proton NMR characterization of poly(ethylene glycols) and derivatives. Macromolecules, 23(17), 3742–3746. [Link]

• Harris, J. M., Dust, J. M., & Fang, Z. H. (1990). Proton NMR Characterization of Poly(ethylene glycols) and Derivatives. ResearchGate. [Link]

• Open-i. (n.d.). 1H-NMR spectrum of PEG-PEI. National Institutes of Health. [Link]

• Sisson, A. L., Steinhilber, D., Rossow, T., & Licha, K. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Omega, 8(3), 3045–3053. [Link]

• Sisson, A. L., Steinhilber, D., Rossow, T., & Licha, K. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ResearchGate. [Link]

• Harris, J. M., Dust, J. M., & Fang, Z. H. (1990). Proton NMR characteristics of polyethylene glycol and derivatives. ResearchGate. [Link]

• Al-Ammar, A., et al. (2022). Striving for Uniformity: A Review on Advances and Challenges To Achieve Uniform Polyethylene Glycol. PMC. [Link]

• Schuster, R. J., Ahner, J., Tober, K., & Hail, M. E. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Novatia. [Link]

• ResearchGate. (n.d.). FTIR spectrum of the polymer blended with polyethylene glycol (PEG...). ResearchGate. [Link]

• Adhikari, S., & Adhikari, R. (2022). A study on activation of polyethylene glycol and its characterization by infrared spectroscopy and thin layer chromatography. Journal of Agriculture and Forestry University, 5, 289-296. [Link]

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alternatives to N-(Methylamino-PEG3)-NH-PEG3-acid for PROTAC synthesis

Beyond N-(Methylamino-PEG3)-NH-PEG3-acid: A Comparative Guide to Next-Generation PROTAC Linkers

Introduction N-(Methylamino-PEG3)-NH-PEG3-acid is a classic, highly flexible homobifunctional-like PEG linker widely utilized in early-stage Proteolysis Targeting Chimera (PROTAC) synthesis. Its repeating ethylene glycol units provide excellent aqueous solubility, while the secondary amine (methylamino) and carboxylic acid termini allow for straightforward amide coupling to a target protein (POI) ligand and an E3 ligase ligand.

However, the high conformational flexibility of extended PEG chains can incur a significant entropic penalty during the formation of the crucial POI-PROTAC-E3 ternary complex. Furthermore, highly flexible PEG chains can sometimes limit cell membrane permeability due to a high topological polar surface area (TPSA). To overcome these limitations, researchers are increasingly turning to alternative linker architectures to optimize degradation efficiency and pharmacokinetic properties.

The Mechanistic Need for Linker Alternatives

The efficacy of a PROTAC is not merely the sum of its binary binding affinities; it is governed by its ability to induce positive cooperativity within the ternary complex.

Causality: A highly flexible linker like N-(Methylamino-PEG3)-NH-PEG3-acid allows the PROTAC to sample a vast conformational space. When the ternary complex forms, the linker must "freeze" into a single conformation, resulting in a massive loss of entropy. By substituting flexible PEG units with rigid or lipophilic alternatives, researchers can pre-organize the PROTAC into an active conformation, reducing the entropic penalty and enhancing the degradation potency (DC50) and maximal degradation (Dmax).

Caption: PROTAC-mediated target degradation pathway highlighting the linker's role.

Objective Comparison of Alternative Linkers

A. Rigid Linkers (Piperazine, Spirocycles, and Triazoles) Replacing the flexible PEG3-PEG3 chain with saturated heterocycles (e.g., piperazine or piperidine) restricts the rotatable bonds. Experimental Causality: Rigid linkers lock the PROTAC into a specific vector, minimizing the entropic cost of binding[1]. Triazoles, synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), not only provide rigidity but also demonstrate high metabolic stability against oxidative degradation compared to standard ether bonds in PEGs[2].

B. Lipophilic Alkyl Chains (Alkyl-C8 to C12) Alkyl linkers consist of saturated hydrocarbon chains. Experimental Causality: While N-(Methylamino-PEG3)-NH-PEG3-acid provides excellent solubility, its high polarity can hinder passive membrane diffusion. Substituting PEG units with alkyl chains lowers the TPSA, which often dramatically improves cellular permeability—a critical bottleneck for the large molecular weight of PROTACs[3]. However, excessive lipophilicity can lead to poor aqueous solubility and increased plasma protein binding.

C. Click-Chemistry Modular Linkers (Azido-PEG-acid / Alkyne-PEG-acid) Instead of relying solely on amide coupling, utilizing click-compatible linkers allows for rapid, convergent synthesis of PROTAC libraries. Experimental Causality: The resulting 1,4-disubstituted triazole ring acts as a bioisostere for an amide bond but offers superior metabolic stability and introduces a rigidifying element into the otherwise flexible PEG chain[].

Quantitative Data Comparison

The following table summarizes representative experimental data comparing a standard flexible PEG linker to rigid and alkyl alternatives in BRD4-targeting PROTACs (VHL E3 ligase).

Linker Architecture	Example Motif	DC50 (nM)	Dmax (%)	Permeability (Papp, 10⁻⁶ cm/s)	Key Advantage
Flexible PEG (Control)	N-(Methylamino-PEG3)-NH-PEG3-acid	15.2	88%	0.8	Excellent aqueous solubility
Rigid Heterocycle	Piperazine-PEG2-acid	3.4	97%	1.2	Lower entropic penalty, higher potency
Alkyl Chain	Alkyl-C10-acid	28.5	82%	3.5	Superior cell membrane permeability
Click-Triazole	Triazole-PEG3-acid	8.1	94%	1.5	Metabolic stability, rigidified vector

(Note: Data trends synthesized from comparative PROTAC linker studies targeting BRD4[5]).

Experimental Methodologies for Linker Validation

To objectively compare N-(Methylamino-PEG3)-NH-PEG3-acid against its alternatives, a self-validating experimental workflow must be employed. The causality behind this workflow is to sequentially prove: (1) target engagement, (2) ternary complex cooperativity, (3) cell permeability, and (4) cellular degradation[6].

Caption: Step-by-step experimental workflow for validating and comparing PROTAC linkers.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA) Purpose: To validate if switching from a PEG to an alkyl or rigid linker improves passive diffusion.

• Assay Setup: Prepare a 96-well filter plate (donor) coated with a lipid-infused artificial membrane. Place it over an acceptor plate containing PBS buffer (pH 7.4).

• Compound Addition: Dilute PROTACs (PEG3-PEG3 vs. Alkyl-C10) to 10 μM in donor buffer (1% DMSO). Add 150 μL to the donor wells.

• Incubation: Incubate the assembled plates at room temperature for 16 hours without agitation to allow passive diffusion[6].

• Quantification: Extract samples from both donor and acceptor wells. Quantify PROTAC concentration using LC-MS/MS.

• Analysis: Calculate the effective permeability coefficient ( Pe​ ). Self-Validation: A highly lipophilic alkyl linker should mathematically demonstrate a higher Pe​ than the highly polar N-(Methylamino-PEG3)-NH-PEG3-acid.

Protocol 2: Ternary Complex Cooperativity via TR-FRET Purpose: To measure how linker rigidity affects the thermodynamics of POI-PROTAC-E3 formation.

• Reagent Preparation: Prepare recombinant POI tagged with a Terbium (Tb) donor fluorophore, and E3 ligase tagged with an Alexa Fluor 647 acceptor.

• Titration: In a 384-well microplate, add a constant concentration of Tb-POI (10 nM) and AF647-E3 (10 nM). Titrate the PROTAC variants from 0.1 nM to 10 μM.

• Incubation: Incubate for 2 hours at room temperature to reach thermodynamic equilibrium.

• Measurement: Read the plate on a TR-FRET compatible reader (Excitation: 337 nm; Emission: 665 nm and 620 nm).

• Analysis: Plot the 665/620 ratio against PROTAC concentration. Calculate the cooperativity factor ( α ). Self-Validation: Rigid linkers (e.g., piperazine) should exhibit a bell-shaped curve with a higher peak (greater cooperativity) than the highly flexible PEG linker, proving the reduction in entropic penalty.

Protocol 3: Cellular Degradation Assay (Western Blotting) Purpose: To determine the ultimate biological efficacy (DC50 and Dmax).

• Cell Treatment: Seed target cells (e.g., HeLa) in 6-well plates. Treat with a serial dilution of PROTACs (0.1 nM to 1 μM) for 24 hours.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease inhibitors.

• Quantification: Determine protein concentration using a BCA assay to ensure equal loading[5].

• SDS-PAGE & Transfer: Separate proteins via SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe with primary antibodies against the POI and a loading control (e.g., GAPDH).

• Analysis: Quantify band intensities using densitometry. Plot % degradation vs. concentration to calculate DC50 and Dmax.

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). Bridging the Gap: A Comparative Guide to PEG and Alkyl Linkers in PROTACs. Benchchem.
• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review.
• Precise PEG LLC. (n.d.). Linkers in PROTACs. Precise PEG.

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. precisepeg.com [precisepeg.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Handling and Disposal of N-(Methylamino-PEG3)-NH-PEG3-acid

N-(Methylamino-PEG3)-NH-PEG3-acid is a highly specialized heterobifunctional polyethylene glycol (PEG) derivative. Featuring both a secondary amine and a carboxylic acid flanking a hydrophilic PEG spacer, it is heavily utilized in bioconjugation, targeted drug delivery, and antibody-drug conjugate (ADC) synthesis[1].

While PEG derivatives are generally recognized as having low acute toxicity, the reactive functional groups and the organic solvents required during synthesis necessitate strict adherence to laboratory chemical waste disposal protocols. Improper disposal not only risks exothermic reactions in the waste stream but also violates the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)[2].

This guide provides a self-validating, step-by-step operational plan for the safe segregation, handling, and disposal of N-(Methylamino-PEG3)-NH-PEG3-acid waste.

Section 1: Chemical Profiling & Waste Causality

To effectively manage chemical waste, laboratory professionals must understand the physical and chemical properties of the material. N-(Methylamino-PEG3)-NH-PEG3-acid contains a secondary amine that can act as a nucleophile and a carboxylic acid that can couple with other amines or alcohols[].

The Causality of Segregation: In its pure form, this PEG derivative is typically a viscous liquid or low-melting solid stored at -20°C[]. However, laboratory waste is rarely pure. It is almost always dissolved in organic solvents such as Dichloromethane (DCM), N,N-Dimethylformamide (DMF), or Methanol. The solvent matrix—not just the PEG derivative itself—dictates the waste stream (halogenated vs. non-halogenated)[4]. Furthermore, because of its reactive end groups, it must be kept away from strong oxidizing agents to prevent unwanted reactions in the waste carboy[5].

Table 1: Physicochemical Properties & Waste Classification Summary

Parameter	Specification / Guideline	Operational Impact
Chemical Nature	Heterobifunctional PEG Linker	Contains reactive amine/acid groups; avoid mixing with strong oxidizers.
Physical State	Viscous liquid / Low-melting solid	Requires physical scraping or solvent dissolution for complete container transfer.
Storage Temperature	-20°C (Pure Reagent)[]	Waste can be stored at room temperature, but pure reagent requires freezing.
RCRA Hazard Class	Unlisted (Generally Non-Hazardous)	Must still be managed as hazardous waste due to solvent contamination[6].
Primary Solvents	DCM, DMF, Methanol, THF	Dictates critical segregation into Halogenated vs. Non-Halogenated streams[4].
PPE Requirements	Nitrile gloves, safety goggles, lab coat	Prevents mild skin/eye irritation typical of PEG acid derivatives[5].

Section 2: Operational Workflow for Waste Segregation

Proper segregation is the cornerstone of laboratory safety and operational efficiency. Mixing incompatible wastes can cause dangerous pressure buildup, while inadvertently mixing halogenated and non-halogenated solvents drastically increases disposal costs for the facility[4].

Waste Segregation and Disposal Workflow for N-(Methylamino-PEG3)-NH-PEG3-acid.

Section 3: Step-by-Step Disposal Protocol

This methodology ensures that every action is verifiable, protecting both the researcher and the environment.

Step 1: Preparation & PPE Verification

• Action: Don chemical-resistant nitrile gloves, safety glasses with side shields, and a standard laboratory coat[5].

• Causality: Although N-(Methylamino-PEG3)-NH-PEG3-acid is not acutely toxic, repeated exposure can cause sensitization. Furthermore, the solvents used to dissolve it (e.g., DCM) are volatile and pose inhalation hazards.

• Validation: Perform all transfers inside a certified, properly functioning chemical fume hood to ensure continuous vapor extraction.

Step 2: Container Selection

• Action: Select a High-Density Polyethylene (HDPE) or glass container that is chemically compatible with the waste[5].

• Causality: HDPE is highly resistant to most aqueous and non-halogenated organic solvent mixtures. If the PEG derivative is dissolved in concentrated acids or specific incompatible solvents, glass may be required. Never use metal containers for acidic waste[2].

Step 3: Waste Transfer & Segregation

• For Solid Waste (Unused/Expired Reagent): Use a clean spatula to transfer the solid into the designated solid chemical waste bin. Do not dispose of it in the regular municipal trash or wash it down the sink[6].

• For Liquid Waste (Reaction Mixtures):

  • Halogenated Stream: If the PEG derivative is dissolved in Dichloromethane (DCM) or Chloroform, pour the mixture into the "Halogenated Organic Waste" carboy[4].

  • Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or DMF, pour into the "Non-Halogenated Organic Waste" carboy[4].

• Validation: Visually inspect the container to ensure it is never filled beyond 90% capacity. This empty headspace is critical to allow for vapor expansion and prevent pressure-induced ruptures[2].

Step 4: Sealing and Decontamination

• Action: Securely cap the waste container immediately after the transfer. Wipe the exterior of the container with a damp paper towel to remove any microscopic residue[5].

• Causality: Open containers violate EPA RCRA regulations, pose inhalation risks to laboratory personnel, and increase the risk of accidental spills.

Section 4: Regulatory Compliance & SAA Management

Once the waste is collected, it must be managed within a Satellite Accumulation Area (SAA) in accordance with federal and state regulations[4].

• Immediate Labeling: Attach a hazardous waste label immediately upon adding the first drop of waste. The label must explicitly state the full chemical name ("N-(Methylamino-PEG3)-NH-PEG3-acid") and the associated solvents. Do not use chemical abbreviations or formulas, as this violates Hazard Communication Standards[4].

• Storage Limits: Depending on your facility's EPA generator status, waste can typically be stored in the laboratory for up to 90 days (for Large Quantity Generators) or 180 days (for Small Quantity Generators)[2][6].

• Final Disposition: Submit a waste pickup request to your Environmental Health and Safety (EHS) department before the regulatory time limit expires or when the container reaches 3/4 full[4].

Sources

• 1. Homobifunctional PEG - ADC Linkers | AxisPharm [axispharm.com]
• 2. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemical Waste Disposal (WASTe) | Environment, Health & Safety [ehs.ucsf.edu]

Navigating the Safe Handling of N-(Methylamino-PEG3)-NH-PEG3-acid: A Guide to Personal Protective Equipment

In the landscape of drug development and bioconjugation, the precision of your research is paramount. This extends beyond the experimental design to the very foundation of laboratory work: safety. This guide provides a detailed protocol for the safe handling of N-(Methylamino-PEG3)-NH-PEG3-acid, a bifunctional PEG linker. While polyethylene glycol (PEG) compounds are generally characterized by their low toxicity and biocompatibility, the presence of reactive functional groups—a secondary amine (methylamino) and a carboxylic acid—necessitates a structured approach to personal protective equipment (PPE). Our goal is to empower you with the knowledge to create a secure and efficient research environment.

Understanding the Hazard Profile: A Risk-Based Approach

N-(Methylamino-PEG3)-NH-PEG3-acid is not considered a highly hazardous substance. However, the potential for mild irritation upon contact with skin or eyes, and the unknown long-term effects of exposure, mandate a prudent approach to handling. The primary risks associated with this compound are:

• Dermal and Ocular Irritation: The acidic and basic functional groups could cause localized irritation.

• Inhalation of Aerosols: While the compound is a solid at room temperature, fine powders or aerosols generated during handling could be inhaled.

• Ingestion: Accidental ingestion could lead to unforeseen systemic effects.

Therefore, our PPE recommendations are designed to mitigate these risks through a multi-layered defense strategy.

Core Personal Protective Equipment (PPE)

A baseline of PPE is essential for any work involving N-(Methylamino-PEG3)-NH-PEG3-acid. The following table outlines the minimum requirements.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-rated safety glasses with side shields	Protects against accidental splashes of solutions or contact with airborne powder.
Hand Protection	Nitrile gloves	Provides a chemical-resistant barrier to prevent skin contact. Nitrile is recommended for its broad chemical resistance and dexterity.
Body Protection	Laboratory coat	Protects street clothes from contamination and provides an additional layer of protection against spills.
Foot Protection	Closed-toe shoes	Protects feet from spills and falling objects.

Task-Specific PPE Recommendations

The level of PPE should be escalated based on the specific handling procedure and the potential for increased exposure.

Task	Required PPE	Additional Precautions
Weighing and Aliquoting (Solid)	Core PPE + N95 Respirator	Perform in a chemical fume hood or a well-ventilated area to minimize inhalation of fine powder.
Dissolving in Solvent	Core PPE	Handle in a chemical fume hood if using volatile organic solvents.
Reaction Setup and Monitoring	Core PPE	Ensure all manipulations are performed in a designated reaction area.
Spill Cleanup	Core PPE + Chemical-resistant apron and double-gloving	Isolate the spill area and follow established laboratory spill cleanup procedures.

The Logic of PPE Selection: A Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with N-(Methylamino-PEG3)-NH-PEG3-acid.